Benzene

• CAS: 71-43-2

Core Science & Biosynthesis

The Discovery of "Bicarburet of Hydrogen": A Technical Retrospective on Michael Faraday's 1825 Breakthrough

London, England – 1825 – In a series of meticulous experiments conducted at the Royal Institution, esteemed chemist Michael Faraday isolated and characterized a novel compound of carbon and hydrogen. He named this substance "bicarburet of hydrogen," which would later be known as benzene. This seminal discovery, born from an investigation into the liquid residue of illuminating gas, laid a foundational stone for the field of organic chemistry and the future of the chemical industry. This in-depth guide provides a technical overview of Faraday's original experiments, detailing his methodologies and quantitative findings for researchers, scientists, and drug development professionals.

Historical Context: The Rise of Illuminating Gas

In the early 19th century, London's streets and homes were increasingly lit by gas produced from the pyrolysis of whale or fish oil.[1][2] The Portable Gas Company supplied this "portable gas" in compressed cylinders. However, a significant practical issue arose: a liquid residue would condense under pressure, diminishing the gas's illuminating power.[1][3] It was this commercially troublesome byproduct that was given to Michael Faraday for investigation, leading to his landmark discovery.

Experimental Protocols

Faraday's approach to isolating and characterizing "bicarburet of hydrogen" was a testament to his experimental ingenuity. His methods, though rudimentary by modern standards, demonstrate a rigorous and systematic approach to chemical investigation.

Isolation and Purification by Fractional Distillation and Crystallization

The initial material was a complex mixture of condensed hydrocarbons. Faraday employed a multi-step purification process to isolate the compound of interest.

1. Initial Separation:

• The liquid residue from the compressed gas cylinders was subjected to a series of distillations.

• A retort was heated with an oil lamp, and the vapor was passed through a condenser cooled by a freezing mixture of ice and salt. This initial process separated the more volatile components from less volatile substances.

2. Fractional Distillation:

• Faraday performed repeated fractional distillations on the collected volatile liquid. By carefully controlling the temperature, he separated the mixture into fractions with different boiling points.

• He collected a fraction that distilled over at a temperature range of 185-190°F (approximately 85-88°C).

3. Purification by Crystallization:

• The distilled liquid was then cooled using a freezing mixture. At a temperature of around 32°F (0°C), a crystalline solid formed.

• The solid was separated from the remaining liquid and pressed between sheets of bibulous paper to remove any adhering impurities.

• This process of crystallization and pressing was repeated multiple times to achieve a high degree of purity. The resulting white, crystalline substance was what Faraday identified as "bicarburet of hydrogen."

Determination of Physical Properties

Faraday conducted several experiments to determine the physical characteristics of his newly isolated compound.

• Boiling Point: The boiling point was determined to be approximately 186°F (85.5°C) by observing the temperature at which the purified liquid actively boiled.

• Melting Point: The melting point was established by cooling the liquid until it solidified and then allowing it to warm slowly, noting the temperature at which it returned to a liquid state, which was around 42°F (5.5°C).

• Specific Gravity: The specific gravity of the liquid at 60°F (15.5°C) was measured to be 0.85.

• Vapor Density: The density of the vapor was determined by weighing a known volume of the vaporized substance. Faraday found the vapor to be approximately 39 times denser than hydrogen gas.

Elemental Analysis

To determine the elemental composition of "bicarburet of hydrogen," Faraday employed a combustion analysis method using a eudiometer.

• A known volume of the vaporized compound was mixed with an excess of oxygen in a eudiometer tube over mercury.

• The mixture was ignited by an electric spark, causing the complete combustion of the hydrocarbon.

• The volume of the resulting gases (carbon dioxide and unreacted oxygen) was measured.

• The carbon dioxide was then absorbed by a solution of potassium hydroxide, and the decrease in volume was recorded. This allowed for the determination of the amount of carbon in the original sample.

• The amount of hydrogen was calculated from the volume of oxygen consumed during the combustion, after accounting for the oxygen in the carbon dioxide.

From these experiments, Faraday concluded that the compound was composed of six parts of carbon by weight to one part of hydrogen by weight.[4] This led him to propose the name "bicarburet of hydrogen," reflecting a 2:1 ratio of carbon to hydrogen atoms based on the atomic weights of the time.

Quantitative Data

The following table summarizes the quantitative data reported by Michael Faraday in his 1825 publication.

Property	Value Reported by Faraday	Modern Accepted Value (for Benzene)
Boiling Point	~186°F (~85.5°C)	80.1°C
Melting Point	~42°F (~5.5°C)	5.5°C
Specific Gravity (liquid)	0.85 (at 60°F / 15.5°C)	0.8765 g/cm³ at 20°C
Vapor Density	~39 (relative to Hydrogen=1)	~39
Elemental Composition	6 parts Carbon : 1 part Hydrogen (by weight)	12 parts Carbon : 1 part Hydrogen (by weight)

Experimental and Logical Workflow

The following diagrams illustrate the logical progression of Faraday's discovery, from the initial raw material to the final characterization of "bicarburet of hydrogen."

Caption: Experimental workflow for the isolation and analysis of benzene.

Caption: Logical progression of Faraday's discovery of benzene.

Conclusion

Michael Faraday's discovery of benzene was a triumph of experimental chemistry.[5] His systematic approach to the separation, purification, and characterization of "bicarburet of hydrogen" from a complex industrial byproduct not only unveiled a molecule of immense theoretical and practical importance but also showcased a methodology that would become central to the advancement of organic chemistry. While the understanding of benzene's unique cyclic structure would take several more decades to unravel, Faraday's initial investigation provided the crucial first step in this journey. His work remains a powerful example of how curiosity-driven scientific inquiry can transform a practical problem into a fundamental scientific breakthrough.

References

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• 2. benzene - MOTM - JMol version [chm.bris.ac.uk]
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• 5. acs.org [acs.org]

Aromaticity and the Hückel Rule in Benzene: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction to Aromaticity

Aromaticity is a fundamental concept in chemistry that describes the enhanced stability of certain cyclic, planar, and conjugated molecules.[1][2] This unique electronic property, first observed in benzene, imparts distinct chemical reactivity and physical characteristics that are of paramount importance in various scientific disciplines, including materials science and, most notably, drug discovery and development.[1][3] Aromatic moieties are prevalent in pharmaceuticals, where they play a crucial role in molecular recognition, binding affinity, and metabolic stability.[4] This guide provides a comprehensive technical overview of the theoretical underpinnings of aromaticity, focusing on Hückel's rule as it applies to benzene, the experimental methodologies used to quantify this phenomenon, and its implications in the pharmaceutical sciences.

The Theoretical Framework: Hückel's Rule

In 1931, Erich Hückel proposed a set of criteria based on molecular orbital theory to predict whether a planar ring molecule would exhibit aromatic properties.[2] These criteria, collectively known as Hückel's rule, are:

• Cyclic Structure: The molecule must be cyclic.

• Planarity: All atoms in the ring must lie in the same plane to allow for effective overlap of p-orbitals.

• Complete Conjugation: Every atom in the ring must have a p-orbital that can participate in π-electron delocalization.

• 4n+2 π Electrons: The cyclic π-system must contain a total of 4n+2 π-electrons, where 'n' is a non-negative integer (0, 1, 2, ...).

Benzene (C₆H₆) is the archetypal aromatic compound and perfectly fulfills Hückel's criteria. It is a cyclic, planar molecule with a continuous ring of six p-orbitals, one on each carbon atom. The system contains six π-electrons (one from each carbon), which satisfies the 4n+2 rule for n=1 (4(1)+2 = 6). This delocalization of π-electrons over the entire ring results in a resonance hybrid structure that is significantly more stable than a hypothetical localized cyclohexatriene.[1]

A diagram illustrating the logical relationship of Hückel's rule for aromaticity.

The stability of aromatic compounds arises from the fact that all their bonding molecular orbitals are completely filled with paired electrons, and no anti-bonding orbitals are occupied. In the case of benzene, the six π-electrons occupy three bonding molecular orbitals of lower energy, leading to a significant delocalization energy.

Molecular orbital energy levels of benzene, showing the filling of bonding orbitals.

Quantitative Measures of Aromaticity

The enhanced stability and unique electronic structure of benzene can be quantified through various experimental and computational methods.

Thermochemical and Structural Data

A comparison of benzene with its non-aromatic counterparts, cyclohexene (B86901) and 1,3-cyclohexadiene, highlights its exceptional stability. The heat of hydrogenation of benzene is significantly lower than what would be expected for a hypothetical "cyclohexatriene," with the difference being the resonance energy.

Property	Benzene	1,3-Cyclohexadiene	Cyclohexene	Non-Aromatic Reference (Alkane/Alkene)
Heat of Hydrogenation (kJ/mol)	-208.4	-231.8	-119.7	~ -360 (hypothetical cyclohexatriene)
C-C Bond Length (pm)	139[5]	~134 & 147	~134 & 154	C-C: ~154 pm; C=C: ~134 pm[5]
¹H NMR Chemical Shift (ppm)	7.3[6]	5.8 - 6.0	~5.6	Alkenic H: 4.5-6.5 ppm[7]
¹³C NMR Chemical Shift (ppm)	~128	~125, ~127	~127	Alkenic C: 100-150 ppm
Resonance Energy (kJ/mol)	~152[8]	~8[8]	0	0

Computational Descriptors of Aromaticity

Advanced computational methods provide quantitative measures of aromaticity. Two widely used descriptors are the Harmonic Oscillator Model of Aromaticity (HOMA) and Nucleus-Independent Chemical Shift (NICS).

• HOMA: This geometry-based index evaluates the degree of bond length equalization in a cyclic system. A HOMA value of 1 indicates a fully aromatic system like benzene, while a value of 0 corresponds to a non-aromatic system.

• NICS: This magnetic criterion measures the magnetic shielding at the center of a ring. Aromatic systems exhibit a diatropic ring current, resulting in negative (shielded) NICS values, whereas anti-aromatic systems have positive (deshielded) values.[9]

Compound	HOMA	NICS(0) (ppm)	NICS(1) (ppm)	Aromaticity
Benzene	~1	~ -8 to -10	~ -10 to -12	Aromatic
Cyclobutadiene	Low	~ +18	~ +20	Anti-aromatic
Cyclohexane	~0	~ -2	~ -2	Non-aromatic

Experimental Determination of Aromaticity

Calorimetry for Resonance Energy

Objective: To experimentally determine the resonance energy of benzene by measuring its heat of combustion and comparing it to a theoretical value for a non-resonant structure.

Methodology:

• Calorimeter Calibration:

  • A known mass of a standard substance with a known heat of combustion (e.g., benzoic acid) is combusted in a bomb calorimeter.

  • The temperature change of the surrounding water is measured to calculate the heat capacity of the calorimeter.

• Sample Combustion:

  • A precisely weighed sample of benzene is placed in the bomb calorimeter.

  • The bomb is sealed and pressurized with excess oxygen.

  • The sample is ignited, and the temperature change is recorded.

• Data Analysis:

  • The heat released during the combustion of benzene is calculated using the calorimeter's heat capacity and the observed temperature change.

  • The experimental enthalpy of combustion is determined.

  • This value is compared to the theoretical enthalpy of combustion for a hypothetical cyclohexatriene, which can be estimated from the heat of hydrogenation of cyclohexene.

  • The difference between the experimental and theoretical values gives the resonance energy of benzene.

X-ray Crystallography for Bond Lengths

Objective: To determine the precise C-C bond lengths in benzene to demonstrate their uniformity, a key indicator of aromaticity.

Methodology:

• Crystal Growth: High-quality single crystals of benzene (or a suitable derivative like hexamethylbenzene) are grown, often by slow evaporation from a solution at low temperatures.[10]

• Data Collection:

  • A crystal is mounted on a goniometer and placed in an X-ray diffractometer.

  • The crystal is irradiated with a monochromatic X-ray beam.

  • The diffracted X-rays are detected, and a diffraction pattern of spots is collected as the crystal is rotated.[11][12]

• Structure Solution and Refinement:

  • The positions of the diffraction spots are used to determine the unit cell dimensions and crystal system.

  • The intensities of the spots are used to determine the arrangement of atoms within the unit cell.

  • Computational software is used to solve the phase problem and generate an electron density map of the molecule.

  • The atomic positions are refined to best fit the experimental data, yielding precise bond lengths and angles.[13]

NMR Spectroscopy for Chemical Shift and Ring Current

Objective: To observe the characteristic downfield chemical shift of the protons in benzene, which is a direct consequence of the ring current induced by the delocalized π-electrons.

Methodology:

• Sample Preparation:

  • A solution of benzene (typically 5-25 mg) is prepared in a deuterated solvent (e.g., CDCl₃) to a volume of about 0.6-0.7 mL in a clean NMR tube.[14][15][16]

  • A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is added.

• Data Acquisition:

  • The sample is placed in the NMR spectrometer.

  • The magnetic field is shimmed to achieve homogeneity.

  • A ¹H NMR spectrum is acquired using a standard pulse sequence.

• Spectral Analysis:

  • The chemical shift of the benzene protons is measured relative to the TMS signal (δ = 0 ppm).

  • The aromatic protons of benzene typically appear as a singlet at around 7.3 ppm, which is significantly downfield from typical alkene protons (4.5-6.5 ppm).[6][7] This deshielding is caused by the magnetic field generated by the ring current of the π-electrons, which reinforces the applied external magnetic field at the location of the protons.

Aromaticity in Drug Development

The principles of aromaticity are central to modern drug design and development. The presence and nature of aromatic rings in a drug molecule can profoundly influence its pharmacokinetic and pharmacodynamic properties.

• Molecular Recognition and Binding Affinity: Aromatic rings are crucial for various non-covalent interactions with biological targets, most notably π-π stacking interactions with aromatic amino acid residues (e.g., phenylalanine, tyrosine, tryptophan) in protein binding pockets.[7][17] These interactions can significantly contribute to the binding affinity and selectivity of a drug.

• Metabolic Stability: Aromatic rings are common sites of metabolic transformations, often hydroxylation, by cytochrome P450 enzymes.[18] Medicinal chemists can modulate the metabolic stability of a drug by introducing or modifying substituents on the aromatic ring to block or slow down these metabolic pathways.[3]

• Bioavailability: The lipophilic nature of many aromatic rings can enhance a drug's ability to cross cell membranes, thereby improving its oral bioavailability. However, an excessive number of aromatic rings can lead to poor solubility.[4]

Drug Property Modification	Example Strategy	Rationale
Increase Binding Affinity	Incorporate an aromatic ring to facilitate π-stacking with a receptor's aromatic residue.	Enhances non-covalent interactions, leading to a more stable drug-receptor complex.[7]
Improve Metabolic Stability	Replace a metabolically labile aromatic hydrogen with a fluorine atom.	The strong C-F bond is resistant to oxidative metabolism by CYP enzymes.[3]
Enhance Solubility	Replace a non-polar aromatic ring with a bioisosteric heteroaromatic ring (e.g., pyridine).	The nitrogen atom in pyridine (B92270) can act as a hydrogen bond acceptor, improving aqueous solubility.
Modulate Selectivity	Alter the electronic properties of an aromatic ring through substituent changes.	Fine-tunes the electronic and steric profile of the drug to favor binding to the desired target over off-targets.

Conclusion

The concept of aromaticity, elegantly explained by Hückel's rule, is fundamental to understanding the structure, stability, and reactivity of benzene and a vast array of other cyclic conjugated systems. The confluence of theoretical models, quantitative computational descriptors, and rigorous experimental verification has provided a deep and nuanced understanding of this critical chemical principle. For professionals in drug development, a thorough grasp of aromaticity is indispensable, as it provides a powerful tool for the rational design and optimization of therapeutic agents with improved efficacy, selectivity, and pharmacokinetic profiles. The continued exploration of aromatic systems and their interactions will undoubtedly fuel further innovation in medicinal chemistry and beyond.

References

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• 10. Tutorials » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 11. XRD Basics [physics.upenn.edu]
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• 13. chemistry.beloit.edu [chemistry.beloit.edu]
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• 15. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
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• 18. Linking Aromatic Hydroxy Metabolic Functionalization of Drug Molecules to Structure and Pharmacologic Activity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Benzene (C₆H₆)

For Researchers, Scientists, and Drug Development Professionals

Benzene (C₆H₆) is a foundational aromatic hydrocarbon, distinguished by its unique electronic structure and characteristic chemical behavior. This guide provides a comprehensive overview of its physical and chemical properties, complete with detailed experimental protocols and visual representations of its reaction pathways, tailored for a scientific audience.

Physical Properties of Benzene

Benzene is a colorless, highly flammable liquid with a characteristic sweet, aromatic odor.[1][2] Its physical state at room temperature is a consequence of its molecular structure and intermolecular forces.[2] Benzene is a nonpolar molecule, which dictates its solubility properties.[2][3]

Molecular Structure and Aromaticity

The benzene molecule is composed of six carbon atoms arranged in a planar hexagonal ring, with each carbon atom bonded to one hydrogen atom.[4][5] X-ray diffraction studies have confirmed that all carbon-carbon bonds in benzene are of equal length, approximately 1.40 angstroms (Å) or 140 picometers (pm).[4][6] This bond length is intermediate between a typical carbon-carbon single bond (1.54 Å) and a carbon-carbon double bond (1.34 Å).[7][8]

This uniformity in bond length is a result of electron delocalization. The p-orbitals of the six sp²-hybridized carbon atoms overlap to form a continuous π-system above and below the plane of the ring, containing six π-electrons.[5][8] This delocalized system is responsible for the exceptional stability of benzene, a property known as aromaticity.[6][8] The molecule's planarity and the presence of (4n+2) π-electrons (where n=1, satisfying Hückel's rule) are key determinants of its aromatic character.[4]

Quantitative Physical Data

The key physical properties of benzene are summarized in the table below for easy reference and comparison.

Property	Value	Units	Conditions
Molecular Formula	C₆H₆	-	-
Molar Mass	78.114	g·mol⁻¹	-
Appearance	Colorless liquid	-	Room Temperature
Odor	Sweet, aromatic, petroleum-like	-	-
Melting Point	5.53	°C	1 atm
Boiling Point	80.1	°C	1 atm
Density	0.8765	g·cm⁻³	20 °C
Solubility in Water	1.79	g/L	25 °C
1.84	g/L	30 °C
Solubility in Organic Solvents	Soluble	-	In alcohol, ether, acetone, chloroform, carbon tetrachloride, acetic acid.[4]
Refractive Index (nD)	1.5011	-	20 °C
1.4948	-	30 °C
Viscosity	0.6076	cP (mPa·s)	25 °C
0.4965	cP (mPa·s)	40 °C
Vapor Pressure	12.7	kPa	25 °C
24.4	kPa	40 °C
UV-vis (λmax)	255	nm	-
Flash Point	-11.1	°C	-

Chemical Properties of Benzene

The delocalized π-electron system of benzene confers significant stability, making it less reactive than typical alkenes.[9] Consequently, benzene does not readily undergo addition reactions that would disrupt its aromaticity.[9] Instead, its characteristic reactions are electrophilic aromatic substitutions, where a hydrogen atom on the ring is replaced by an electrophile, preserving the stable aromatic system.[9]

Electrophilic Aromatic Substitution (EAS)

The general mechanism for electrophilic aromatic substitution involves two main steps:

• Attack by the electrophile: The electron-rich π system of the benzene ring attacks a strong electrophile (E⁺), forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Deprotonation: A weak base removes a proton from the carbon atom that formed the bond with the electrophile, restoring the aromaticity of the ring.

The following diagram illustrates the general mechanism of electrophilic aromatic substitution.

Caption: General mechanism of electrophilic aromatic substitution on benzene.

Key electrophilic aromatic substitution reactions of benzene include:

• Nitration: Introduction of a nitro group (-NO₂) onto the benzene ring.

• Halogenation: Substitution of a halogen atom (e.g., -Cl, -Br) for a hydrogen atom.

• Sulfonation: Introduction of a sulfonic acid group (-SO₃H).

• Friedel-Crafts Alkylation: Attachment of an alkyl group (-R).

• Friedel-Crafts Acylation: Attachment of an acyl group (-COR).

The following diagram outlines the primary electrophilic aromatic substitution pathways for benzene.

References

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• 5. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
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• 7. Nitrobenzene : Laboratory preparation, Properties and Uses. [chemicalnote.com]
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• 9. allbachelor.com [allbachelor.com]

Electrophilic aromatic substitution mechanisms in benzene

An In-depth Technical Guide to Electrophilic Aromatic Substitution Mechanisms in Benzene

Abstract

Electrophilic Aromatic Substitution (EAS) is a cornerstone of organic chemistry, defining the reactivity of benzene and its derivatives. This technical guide provides a comprehensive examination of the core mechanisms governing these reactions. It details the universally accepted two-step mechanism involving a resonance-stabilized carbocation intermediate, known as the arenium ion or sigma complex. Specific transformations, including halogenation, nitration, sulfonation, and Friedel-Crafts alkylation and acylation, are dissected, with attention to the generation of the requisite electrophiles. Furthermore, this document explores the profound influence of existing ring substituents on both reaction kinetics and regioselectivity. Quantitative data on relative reaction rates are presented for comparative analysis. Detailed experimental protocols for key transformations and kinetic isotope effect studies are provided to bridge theoretical mechanisms with practical application and validation.

The Core Mechanism: A Two-Step Pathway

The most common reaction of aromatic compounds is electrophilic aromatic substitution, where an electrophile (E⁺) reacts with the aromatic ring and substitutes for one of the hydrogen atoms.[1] The reaction preserves the stability of the aromatic ring system.[2] The generally accepted mechanism for electrophilic aromatic substitution proceeds via two distinct steps.[3][4]

• Step 1 (Rate-Determining): The process begins with the attack of the π-electron system of the benzene ring on a potent electrophile (E⁺). This is the slow, or rate-determining, step of the reaction as it temporarily disrupts the aromaticity of the ring.[3][4] The result is the formation of a resonance-stabilized, non-aromatic carbocation intermediate known as an arenium ion or sigma (σ) complex.[3][5] The positive charge in this intermediate is delocalized across three carbon atoms.[5]

• Step 2 (Fast): In the second, rapid step, a base removes a proton (H⁺) from the sp³-hybridized carbon of the arenium ion.[3][5] This action restores the aromaticity of the ring, leading to the formation of the substituted benzene product.[4]

The carbocation intermediate in EAS is stabilized by resonance and is not subject to rearrangement, unlike carbocations in Sₙ1 or E1 reactions.[3] The powerful energetic driving force to reform the aromatic ring leads exclusively to the loss of a proton rather than the addition of a nucleophile.[3]

Figure 1: The general two-step mechanism of electrophilic aromatic substitution.

Key Electrophilic Aromatic Substitution Reactions

Halogenation

Halogenation introduces a halogen atom (-Br, -Cl) onto the benzene ring. Benzene's π-system is not nucleophilic enough to react with diatomic halogens directly; therefore, a Lewis acid catalyst such as iron(III) bromide (FeBr₃) or aluminum chloride (AlCl₃) is required.[6][7] The catalyst functions by polarizing the halogen-halogen bond, creating a potent electrophilic species, Br⁺ or Cl⁺, which can then be attacked by the benzene ring.[8][9]

Figure 2: Logical workflow for the bromination of benzene.

Experimental Protocol: Bromination of Benzene [10]

• Setup: To a flask containing benzene and a few pieces of steel wool (which reacts with bromine to form the FeBr₃ catalyst in situ), add bromine.

• Initiation: The reaction can be initiated by gentle heating. Once started, the exothermic reaction may sustain itself.

• Reaction: Continue the addition of bromine to maintain a steady reaction. The reaction produces significant amounts of HBr gas, which must be vented or trapped.

• Workup: After the addition is complete, heat the mixture (e.g., to 60°C for 30 minutes) to ensure completion.

• Purification: Transfer the mixture to a separatory funnel and wash sequentially with water, a 10% NaOH solution (to remove unreacted bromine), and brine. Dry the organic layer with an anhydrous salt (e.g., sodium sulfate). The final product, bromobenzene, can be purified by fractional distillation.[10]

Nitration

Nitration involves the introduction of a nitro group (-NO₂) onto the ring. This is typically achieved by treating benzene with a mixture of concentrated nitric acid and concentrated sulfuric acid, often called "mixed acid".[11][12] The role of the stronger acid, sulfuric acid, is to protonate the nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺).[1][13]

Figure 3: Pathway for the electrophilic nitration of benzene.

Experimental Protocol: Nitration of Benzene [2][11]

• Preparation of Nitrating Mixture: In a round-bottom flask cooled in an ice bath, slowly add a measured volume of concentrated sulfuric acid to concentrated nitric acid with continuous stirring.

• Reaction: While keeping the temperature below 50°C, add benzene dropwise to the nitrating mixture. Exceeding this temperature increases the likelihood of dinitration.[11]

• Heating: After the benzene has been added, heat the mixture to approximately 55-60°C for about one hour with continuous stirring to drive the reaction to completion.

• Isolation: Cool the reaction mixture and carefully pour it into a separatory funnel. The nitrobenzene will form the upper organic layer, while the acids constitute the lower layer.

• Purification: Separate the layers. The organic layer should be washed with water, a dilute sodium bicarbonate solution to neutralize any residual acid, and finally with brine. Dry the product over an anhydrous salt before final purification, if necessary.

Sulfonation

Sulfonation introduces a sulfonic acid group (-SO₃H) and is typically performed by heating benzene with fuming sulfuric acid (a solution of SO₃ in H₂SO₄) or concentrated sulfuric acid.[5][14] The electrophile is believed to be sulfur trioxide (SO₃) or its protonated form, ⁺SO₃H.[14] A key feature of sulfonation is its reversibility.[1][5] The reaction is favored in strong acid, while desulfonation occurs in hot, dilute aqueous acid.[1]

Experimental Protocol: Sulfonation of Benzene [15][16]

• Reaction Conditions: Choose one of two common methods:

  • Heat benzene under reflux with concentrated sulfuric acid for several hours.[16]

  • Warm benzene under reflux at 40°C with fuming sulfuric acid for 20-30 minutes for a faster reaction.[16]

• Workup: After the reaction period, the mixture is cooled. The product, benzenesulfonic acid, can be precipitated by pouring the reaction mixture into a cold, saturated sodium chloride solution.

• Isolation: The resulting benzenesulfonic acid salt can be isolated by filtration.

Friedel-Crafts Reactions

Discovered by Charles Friedel and James Crafts, these reactions create new carbon-carbon bonds on the aromatic ring.[17]

This reaction attaches an alkyl group to the benzene ring using an alkyl halide and a Lewis acid catalyst (e.g., AlCl₃).[18] The Lewis acid facilitates the formation of a carbocation electrophile.[18]

Limitations of Friedel-Crafts Alkylation:

• Carbocation Rearrangement: The intermediate carbocation can rearrange to a more stable form, leading to a mixture of products.[19]

• Polyalkylation: The product, an alkylbenzene, is more reactive than benzene itself because alkyl groups are activating. This often leads to multiple alkylations on the same ring.[19]

• Unsuitability for Deactivated Rings: The reaction fails with aromatic rings containing strongly deactivating substituents (like -NO₂) or certain amine groups (-NH₂, -NHR) which react with the Lewis acid catalyst.[19]

Acylation introduces an acyl group (-COR) to the ring using an acyl halide or acid anhydride (B1165640) with a Lewis acid catalyst.[17][18] The electrophile is a resonance-stabilized acylium ion (R-C≡O⁺), which does not undergo rearrangement.[20] The ketone product is less reactive than benzene, which conveniently prevents further acylation reactions.[21]

Figure 4: General pathway for Friedel-Crafts acylation.

Experimental Protocol: Friedel-Crafts Acylation [20][22]

• Setup: In a dry, round-bottomed flask equipped for reflux, suspend anhydrous aluminum chloride in a solvent like methylene (B1212753) chloride under an inert atmosphere. Cool the mixture in an ice bath.

• Addition of Reagents: Add a solution of acetyl chloride in methylene chloride dropwise to the cooled suspension. Following this, add a solution of the aromatic compound (e.g., benzene) dropwise, controlling the rate to prevent excessive boiling.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for approximately 15-30 minutes.

• Workup (Quenching): Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl to decompose the aluminum chloride complex.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Collect the organic layer and wash the aqueous layer with additional methylene chloride. Combine the organic layers, wash with a saturated sodium bicarbonate solution, and dry over an anhydrous salt. The solvent can be removed by rotary evaporation to yield the crude product, which can be further purified by distillation or chromatography.[22]

Substituent Effects on Reactivity and Orientation

The presence of a substituent on the benzene ring profoundly influences subsequent electrophilic substitution reactions in two ways: it alters the reaction rate and dictates the position of the incoming electrophile.[1][23][24]

• Reactivity (Activation vs. Deactivation): Substituents that donate electron density to the ring make it more nucleophilic and thus more reactive towards electrophiles than benzene itself. These are called activating groups .[24][25] Conversely, substituents that withdraw electron density from the ring make it less nucleophilic and less reactive. These are known as deactivating groups .[24][25] For instance, a hydroxyl (-OH) or methoxy (B1213986) (-OCH₃) group increases the rate of electrophilic substitution significantly, while a nitro group (-NO₂) drastically decreases it.[1][3]

• Orientation (Directing Effects): Substituents also direct the incoming electrophile to specific positions on the ring.

  • Ortho, Para-Directors: These groups direct the incoming electrophile to the positions ortho (C2, C6) and para (C4) to themselves. Most activating groups (e.g., -OH, -NH₂, -OR, -R) are ortho, para-directors. Halogens are a notable exception, being deactivating yet ortho, para-directing.[1]

  • Meta-Directors: These groups direct the incoming electrophile to the meta position (C3, C5). Most deactivating groups (e.g., -NO₂, -CN, -COR, -SO₃H) are meta-directors.[1]

These effects can be explained by considering the stability of the intermediate arenium ion. Ortho, para-directors stabilize the carbocation formed during ortho and para attack through resonance or inductive effects, whereas meta-directors do not offer this stabilization and may even destabilize the ortho and para intermediates.[1]

Figure 5: Classification of substituent effects in EAS.

Quantitative Data: Relative Rates of Substitution

The activating and deactivating nature of substituents can be quantified by comparing their reaction rates to that of benzene. The following table summarizes the approximate relative rates for the nitration of various monosubstituted benzenes.

Substituent (C₆H₅-Y)	Y	Relative Rate (vs. Benzene = 1)	Classification	Directing Effect
Phenol	-OH	1000[1][24]	Strongly Activating	Ortho, Para
Anisole	-OCH₃	~10,000[3]	Strongly Activating	Ortho, Para
Toluene	-CH₃	25[11]	Activating	Ortho, Para
Benzene	-H	1	Reference	N/A
Chlorobenzene	-Cl	0.033	Deactivating	Ortho, Para
Benzaldehyde	-CHO	~10⁻⁴	Deactivating	Meta
Nitrobenzene	-NO₂	1 x 10⁻⁷[1]	Strongly Deactivating	Meta

Mechanistic Validation: The Kinetic Isotope Effect

The Kinetic Isotope Effect (KIE) is a powerful tool for elucidating reaction mechanisms. It compares the rate of a reaction when a hydrogen atom (H) at a specific position is replaced by its heavier isotope, deuterium (B1214612) (D). In most electrophilic aromatic substitution reactions, such as nitration and halogenation, the rate of reaction for deuterated benzene (C₆D₆) is the same as for normal benzene (C₆H₆).[26] This results in a KIE value (kₖ/kₖ) of approximately 1.[27]

This observation provides strong evidence that the C-H (or C-D) bond is not broken in the rate-determining step.[27] It supports the two-step mechanism where the initial attack of the electrophile to form the arenium ion is the slow step.[4][26]

However, for some reversible EAS reactions, most notably sulfonation, a significant KIE is observed.[26] This indicates that for sulfonation, the second step—the removal of the proton—can become rate-limiting, especially when using reagents like fuming sulfuric acid where the concentration of the SO₃ electrophile is high.[26]

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. pharmacy.tiu.edu.iq [pharmacy.tiu.edu.iq]
• 3. Aromatic Reactivity [www2.chemistry.msu.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. byjus.com [byjus.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Halogenation of Benzene - Chemistry Steps [chemistrysteps.com]
• 9. chemistrystudent.com [chemistrystudent.com]
• 10. m.youtube.com [m.youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. Nitration of Benzene - Chemistry Steps [chemistrysteps.com]
• 14. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
• 15. chemguide.co.uk [chemguide.co.uk]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. byjus.com [byjus.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. chemguide.co.uk [chemguide.co.uk]
• 22. websites.umich.edu [websites.umich.edu]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. 14.3. Substituent Effects | Organic Chemistry II [courses.lumenlearning.com]
• 25. Effect of Substituent on Reactivity of Benzene - Important Concepts and Tips for JEE [vedantu.com]
• 26. reaction mechanism - Kinetic Isotopic Effect in EAS - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 27. scribd.com [scribd.com]

Benzene: A Foundational Scaffold for Aromatic Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The benzene ring, a simple six-carbon aromatic hydrocarbon, is a cornerstone in the field of medicinal chemistry. Its unique electronic and structural properties make it a prevalent scaffold in a vast number of pharmaceuticals. More than 60% of all FDA-approved small-molecule drugs contain at least one benzene ring.[1][2] This guide provides a technical overview of benzene as a parent compound for aromatic derivatives, focusing on its role in drug design, synthesis, and biological activity.

The Benzene Ring: A Privileged Structure in Medicinal Chemistry

The utility of the benzene ring in drug discovery stems from several key physicochemical properties:

• Rigid Scaffold: The planar and rigid nature of the benzene ring provides a well-defined framework for the precise three-dimensional arrangement of functional groups, which is crucial for specific interactions with biological targets.

• π-π Interactions: The delocalized π-electron system of the benzene ring allows for favorable π-π stacking interactions with aromatic residues (e.g., phenylalanine, tyrosine, tryptophan) in protein binding pockets.

• Hydrophobic Interactions: The nonpolar nature of the benzene ring facilitates hydrophobic interactions within the often-greasy binding sites of target proteins.

• Chemical Stability and Versatility: While chemically stable, the benzene ring can be readily functionalized through a variety of well-established synthetic methodologies, allowing for the systematic exploration of structure-activity relationships (SAR).

However, the lipophilic nature of the benzene ring can sometimes contribute to poor aqueous solubility and increased metabolic liability, leading to the exploration of bioisosteric replacements.

Bioisosteric Replacement of the Benzene Ring

Bioisosterism, the strategy of replacing a functional group with another that has similar physical or chemical properties to produce broadly similar biological effects, is a key tactic in drug optimization.[3] Replacing a benzene ring with a non-aromatic, three-dimensional scaffold can lead to significant improvements in a drug candidate's profile.

Key Advantages of Benzene Bioisosteres:

• Improved Solubility: Saturated bioisosteres often exhibit greater aqueous solubility compared to their planar aromatic counterparts.

• Enhanced Metabolic Stability: Replacing a metabolically susceptible aromatic ring can block sites of oxidation by cytochrome P450 enzymes.

• Reduced Lipophilicity: This can lead to improved pharmacokinetic properties and a better overall ADME (absorption, distribution, metabolism, and excretion) profile.

• Novel Intellectual Property: The use of novel bioisosteres can provide a pathway to new chemical entities with distinct patent protection.

A prominent example of a benzene bioisostere is the bicyclo[1.1.1]pentane (BCP) core, which can mimic the geometry of a para-substituted benzene ring while improving physicochemical properties.[4][5][6]

The following table summarizes a comparison of physicochemical properties for a parent compound containing a meta-substituted benzene ring and its bicycloheptane (B81988) bioisostere analogue, the anti-cancer agent Sonidegib.

Compound	Scaffold	cLogP	Aqueous Solubility (µg/mL)	Metabolic Stability (t½ in human liver microsomes, min)
Sonidegib	meta-substituted benzene	3.8	5	30
Bicycloheptane analogue	Bicyclo[2.2.1]heptane	2.5	25	>120

Synthesis of Benzene Derivatives: Key Experimental Protocols

The functionalization of the benzene ring is a fundamental aspect of synthesizing aromatic drug candidates. Electrophilic aromatic substitution and cross-coupling reactions are among the most important methods.

Friedel-Crafts Acylation

This reaction introduces an acyl group onto the benzene ring, typically using an acyl chloride or anhydride (B1165640) with a Lewis acid catalyst like aluminum chloride (AlCl₃).[7] The resulting aryl ketones are valuable intermediates in pharmaceutical synthesis.

Experimental Protocol: Acylation of Toluene

• Reaction Setup: A 100-mL round-bottomed flask is equipped with an addition funnel, a reflux condenser, and a magnetic stirrer. The apparatus is dried and flushed with nitrogen.

• Reagent Charging: Anhydrous aluminum chloride (0.055 mol, 1.1 equiv) and 15 mL of methylene (B1212753) chloride are added to the flask and cooled to 0°C in an ice bath.

• Addition of Acyl Chloride: Acetyl chloride (0.050 mol, 1.0 equiv) dissolved in 10 mL of methylene chloride is added dropwise via the addition funnel over 10 minutes, maintaining the temperature at 0°C.

• Addition of Aromatic Substrate: Toluene (0.050 mol) in 10 mL of methylene chloride is then added dropwise.

• Reaction Progression: After the addition is complete, the ice bath is removed, and the reaction is stirred at room temperature for 15 minutes.

• Workup: The reaction mixture is carefully poured into a beaker containing 25 g of ice and 15 mL of concentrated HCl. The mixture is transferred to a separatory funnel, and the organic layer is collected. The aqueous layer is extracted with 20 mL of methylene chloride.

• Purification: The combined organic layers are washed with saturated sodium bicarbonate solution, dried over anhydrous MgSO₄, filtered, and the solvent is removed by rotary evaporation. The product, 4'-methylacetophenone, can be further purified by distillation.

Sonogashira Coupling

The Sonogashira coupling is a palladium-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, which is a powerful tool for forming carbon-carbon bonds.[8]

Experimental Protocol: Coupling of 4-Iodotoluene (B166478) and Phenylacetylene (B144264)

• Reaction Setup: A flame-dried Schlenk flask is charged with 4-iodotoluene (0.5 mmol, 1.0 equiv), phenylacetylene (0.6 mmol, 1.2 equiv), Pd(PPh₃)₄ (0.025 mmol, 5 mol%), and CuI (0.05 mmol, 10 mol%). The flask is evacuated and backfilled with argon three times.

• Solvent and Base Addition: Anhydrous triethylamine (B128534) (5 mL) is added via syringe.

• Reaction Progression: The reaction mixture is stirred at room temperature for 6 hours.

• Workup: The reaction mixture is filtered through a pad of celite, and the solvent is removed under reduced pressure.

• Purification: The residue is dissolved in diethyl ether and washed with saturated aqueous NH₄Cl and brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated. The crude product is purified by column chromatography on silica (B1680970) gel to yield the desired diphenylacetylene (B1204595) derivative.

Case Study: Imatinib (B729) and its Analogues

Imatinib (Gleevec®) is a tyrosine kinase inhibitor used to treat chronic myeloid leukemia (CML) and other cancers. It contains several benzene rings that are crucial for its binding to the ATP-binding site of the Bcr-Abl protein. Research into imatinib analogues often involves modification of these aromatic moieties to improve potency, selectivity, and overcome drug resistance.

The following table presents the in vitro antitumor activities (IC₅₀ values) of imatinib and two of its synthesized analogues against the K562 (imatinib-sensitive) and K562R (imatinib-resistant) CML cell lines.

Compound	R Group	IC₅₀ K562 (µM)	IC₅₀ K562R (µM)
Imatinib	-	1.2	3.5
Analogue I2	3-(2-amino-2-oxoacetyl)-1H-indole	0.8	0.7
Analogue I7	N-methyl-3-(2-amino-2-oxoacetyl)-1H-indole	5.2	6.1

Data synthesized from multiple sources.[7][9][10][11][12]

Experimental Protocol: Microsomal Stability Assay

The metabolic stability of a drug candidate is a critical parameter. The in vitro microsomal stability assay is a common method to assess a compound's susceptibility to metabolism by liver enzymes, primarily cytochrome P450s.

• Preparation of Reagents:

  • Test compound stock solution (e.g., 10 mM in DMSO).

  • Liver microsomes (human or other species) are thawed on ice.

  • A reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • An NADPH regenerating system.

• Reaction Mixture Preparation: A reaction mixture is prepared containing liver microsomes (e.g., 0.5 mg/mL protein concentration) in the reaction buffer.

• Initiation of Reaction: The test compound is added to the reaction mixture to a final concentration of, for example, 1 µM. The mixture is pre-incubated at 37°C for 5 minutes. The metabolic reaction is initiated by the addition of the NADPH regenerating system.

• Time Course Sampling: Aliquots of the reaction mixture are taken at various time points (e.g., 0, 5, 15, 30, and 60 minutes).

• Reaction Termination: The reaction in the collected aliquots is stopped by adding a cold organic solvent, such as acetonitrile (B52724) containing an internal standard, which also precipitates the microsomal proteins.

• Sample Analysis: The samples are centrifuged to pellet the precipitated proteins. The supernatant, containing the remaining parent compound, is then analyzed by LC-MS/MS to determine its concentration at each time point.

• Data Analysis: The rate of disappearance of the parent compound over time is used to calculate the intrinsic clearance (CLint) and the half-life (t½), which are measures of metabolic stability.

Signaling Pathways Targeted by Benzene-Containing Drugs

The benzene scaffold is present in drugs targeting a wide array of signaling pathways implicated in various diseases.

p38 MAPK Signaling Pathway

The p38 mitogen-activated protein kinase (MAPK) signaling pathway is involved in cellular responses to stress and inflammation and plays a role in cancer.[13][14][15][16][17] Several inhibitors targeting kinases in this pathway contain benzene derivatives.

Caption: The p38 MAPK signaling cascade and the point of intervention for inhibitors.

γ-Secretase and Alzheimer's Disease

γ-Secretase is an enzyme complex involved in the cleavage of the amyloid precursor protein (APP), a key event in the pathogenesis of Alzheimer's disease.[2][18][19][20][21] Modulators of γ-secretase, some of which are based on aromatic scaffolds, are an area of active research.

Caption: The role of γ-secretase in the production of amyloid-β and its inhibition.

Logical Workflow: Bioisosteric Replacement in Drug Discovery

The process of replacing a benzene ring with a bioisostere follows a structured workflow in drug discovery programs.

Caption: A typical workflow for bioisosteric replacement in drug discovery.

Conclusion

The benzene ring remains an indispensable component in the medicinal chemist's toolbox. Its inherent properties provide a robust starting point for the design of novel therapeutics. However, a deep understanding of its potential liabilities, coupled with modern strategies like bioisosteric replacement, is crucial for the development of safer and more effective drugs. The continued exploration of novel synthetic methodologies to functionalize and mimic this fundamental aromatic scaffold will undoubtedly lead to the next generation of innovative medicines.

References

• 1. Workflow-based identification of bioisosteric replacements for molecular scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 4. 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pnas.org [pnas.org]
• 7. Synthesis, molecular modeling, and biological evaluation of novel imatinib derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. Privileged fragment-based design, synthesis and in vitro antitumor activity of imatinib analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Design, Synthesis, and Biological Evaluation of Efflux-Resistant Imatinib Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. MAPK signaling in inflammation-associated cancer development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The p38 MAPK Components and Modulators as Biomarkers and Molecular Targets in Cancer | MDPI [mdpi.com]
• 15. Maples Scientific Publisher | Open Access Journals | Peer-reviewed Journals | MaplesPub [maplespub.com]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Role of p38 MAP Kinase Signal Transduction in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Physiological and pathological roles of the γ-secretase complex - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Presenilins and γ-Secretase: Structure, Function, and Role in Alzheimer Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 21. γ-secretase targeting in Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]

The Genesis of Benzene in Fossil Fuels: A Technical Guide to its Natural Occurrence in Crude Oil and Coal

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the natural origins of benzene, a fundamental aromatic hydrocarbon, within two of the world's primary fossil fuel resources: crude oil and coal. Understanding the geochemical pathways of benzene formation and the analytical methodologies for its quantification is critical for various scientific disciplines, including geochemistry, environmental science, and toxicology. This document provides a comprehensive overview of these aspects, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying processes.

Natural Formation of Benzene in Crude Oil

Benzene is a natural constituent of petroleum, with its formation intricately linked to the thermal maturation of kerogen—the complex organic matter within sedimentary rocks that serves as the precursor to oil and gas.[1][2] The prevailing geochemical model suggests that benzene is primarily generated through the thermal cracking and aromatization of more complex organic molecules during diagenesis and catagenesis.

A key pathway involves the demethylation of alkylbenzenes .[3] As kerogen is subjected to increasing temperature and pressure with deeper burial, highly methyl-substituted alkylbenzenes within the kerogen structure undergo thermal degradation, leading to the cleavage of methyl groups and the formation of benzene and other less substituted aromatic compounds. This process is a critical step in the overall maturation of hydrocarbons.

Caption: Geochemical pathway of benzene formation in crude oil.

Natural Formation of Benzene in Coal

The presence of benzene in coal is a result of the coalification process, the transformation of plant matter into coal over geological time. The primary precursor to aromatic structures in coal is lignin (B12514952) , a complex polymer found in the cell walls of plants.

During the initial stages of coalification (peat to lignite), biochemical and geochemical processes begin to break down the plant material. As the rank of the coal increases with further burial and heating (sub-bituminous to anthracite), the lignin and other plant-derived molecules undergo significant chemical transformations. This includes the formation of benzene-like structures which then condense to form more complex polynuclear aromatic hydrocarbons (PAHs) that constitute the coal matrix.[4] Pyrolysis of coal at high temperatures can then release this trapped benzene.[5][6]

Caption: Formation of benzene structures during the coalification process.

Quantitative Data on Benzene Concentrations

The concentration of benzene in crude oil and coal varies depending on the geological origin, thermal maturity, and the specific type of the fossil fuel.

Benzene in Crude Oil

The benzene content in crude oil is a critical parameter for the petroleum industry. The following table summarizes representative quantitative data from various sources.

Crude Oil Source/Type	Benzene Concentration (% w/w)	Reference
Norwegian Continental Shelf (mean)	0.28	[7]
Norwegian Continental Shelf (range)	<0.01 - 0.66	[7]
Canada	~0.28	[7]
Central Asia, Far East, West Africa (range)	0.20 - 1.73	[7]

Benzene in Coal

Direct quantification of free benzene in coal seams is less common than in crude oil due to its incorporation into the complex coal matrix. The potential for benzene generation is typically assessed through pyrolysis. The data below illustrates the evolution of benzene and related aromatic compounds during the pyrolysis of coal at different temperatures.

Pyrolysis Temperature (°C)	Observed Aromatic Products	Reference
500	Small aromatics produced	[6]
600	Toluene and xylene become more prominent	[6]
700	More substituted benzenes, phenol, and methyl phenol	[6]
900	Dominated by aromatics including naphthalene	[6]

Experimental Protocols for Benzene Quantification

Accurate quantification of benzene in complex matrices like crude oil and coal requires sophisticated analytical techniques. Gas chromatography coupled with mass spectrometry (GC-MS) is the gold standard for this purpose.

Analysis of Benzene in Crude Oil by GC-MS

This protocol is a representative methodology adapted from standard methods for the analysis of volatile organic compounds in petroleum products, such as ASTM D5769.[8][9]

1. Sample Preparation:

• A known weight of the crude oil sample is diluted in a suitable solvent (e.g., n-hexane) to a concentration within the calibrated range of the instrument.

• An internal standard (e.g., benzene-d6) is added to the diluted sample to correct for variations in injection volume and instrument response.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5975C MSD or equivalent.

• Column: A non-polar capillary column (e.g., DB-1, 30 m x 0.25 mm ID, 0.25 µm film thickness) is typically used.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injection: A small volume (e.g., 1 µL) of the prepared sample is injected in split mode to avoid column overload.

• Oven Temperature Program: A temperature gradient is used to separate the volatile components. A typical program starts at a low temperature (e.g., 40°C), holds for a few minutes, and then ramps up to a higher temperature (e.g., 250°C).

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity for benzene. The characteristic ions for benzene (m/z 78) and the internal standard are monitored.

3. Calibration and Quantification:

• A multi-level calibration curve is generated by analyzing a series of standard solutions containing known concentrations of benzene and the internal standard.

• The concentration of benzene in the crude oil sample is determined by comparing the peak area ratio of benzene to the internal standard against the calibration curve.

Caption: Experimental workflow for GC-MS analysis of benzene in crude oil.

Analysis of Benzene in Coal by Pyrolysis-GC-MS

This protocol outlines a general procedure for the analysis of benzene and other volatile compounds generated from the thermal decomposition of coal.[5][6][10]

1. Sample Preparation:

• A small, accurately weighed amount of finely ground coal (typically in the microgram to milligram range) is placed into a pyrolysis tube or boat.

2. Pyrolysis-GC-MS Instrumentation and Conditions:

• Pyrolyzer: A micro-furnace pyrolyzer (e.g., Shimadzu PYR-2A) is directly coupled to the GC inlet.

• Pyrolysis Temperature: The sample is heated rapidly to a specific temperature (e.g., 700°C) to induce thermal decomposition.

• Gas Chromatograph and Mass Spectrometer: The GC-MS system and conditions are similar to those used for crude oil analysis. The volatile pyrolysis products are swept directly onto the GC column for separation and detection.

• Column: A column suitable for separating a wide range of volatile and semi-volatile organic compounds is used.

• Mass Spectrometer: Operated in full scan mode to identify a broad range of pyrolysis products, with subsequent extracted ion chromatograms for quantifying specific compounds like benzene.

3. Data Analysis:

• The resulting chromatogram will show a complex mixture of compounds. Benzene is identified based on its retention time and mass spectrum.

• Quantification can be performed using an external standard calibration or by comparing the peak area of benzene to the total peak area of all identified compounds to determine its relative abundance.

Caption: Experimental workflow for Pyrolysis-GC-MS analysis of coal.

Conclusion

Benzene is a naturally occurring compound in both crude oil and coal, originating from the geological transformation of ancient organic matter. Its formation in crude oil is primarily a result of the thermal maturation of kerogen, while in coal, it is derived from the coalification of plant materials like lignin. The concentration of benzene varies significantly depending on the source and maturity of the fossil fuel. Accurate quantification of benzene in these complex matrices is crucial and is reliably achieved through advanced analytical techniques such as GC-MS and pyrolysis-GC-MS. The methodologies and data presented in this guide provide a foundational understanding for researchers and professionals working with these vital but environmentally significant resources.

References

• 1. Kerogen - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. From cellulose to kerogen: molecular simulation of a geological process - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajol.info [ajol.info]
• 5. jcsp.org.pk [jcsp.org.pk]
• 6. s4science.at [s4science.at]
• 7. analytix.co.uk [analytix.co.uk]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. gcms.cz [gcms.cz]
• 10. Application of Chemometrics for Coal Pyrolysis Products by Online py-GC×GC–MS - PMC [pmc.ncbi.nlm.nih.gov]

The Cornerstone of Modern Chemistry: Benzene's Role as an Elementary Petrochemical

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Benzene, a simple yet remarkably stable aromatic hydrocarbon, serves as a fundamental building block in the vast and intricate world of the petrochemical industry.[1][2] Its unique hexagonal ring structure, characterized by delocalized pi electrons, not only imparts significant stability but also provides a reactive canvas for the synthesis of a myriad of chemical intermediates.[3] These intermediates are the precursors to a wide array of consumer and industrial products, including plastics, resins, synthetic fibers, rubbers, lubricants, dyes, detergents, and pharmaceuticals.[1][4] This technical guide provides a comprehensive overview of benzene's production, its conversion into key derivatives, and the experimental methodologies that underpin these critical transformations.

Production of Benzene: From Crude Oil to Aromatic Keystone

The majority of the world's benzene is derived from petroleum-based feedstocks through three primary industrial processes: catalytic reforming, steam cracking, and toluene (B28343) hydrodealkylation.[5]

1.1. Catalytic Reforming: This process is a major source of benzene and other aromatic compounds, collectively known as BTX (benzene, toluene, and xylenes).[5][6] It involves the conversion of low-octane naphtha, a fraction of crude oil, into a high-octane reformate rich in aromatics.[7] The process is typically carried out at high temperatures (425 to 525 °C) and pressures (0.7 to 3.5 MPa) using a platinum-based catalyst.[6][8] The key reactions involve the dehydrogenation of naphthenes (cyclic alkanes) and the dehydrocyclization of paraffins (straight-chain alkanes) to form aromatic rings.[6][9]

1.2. Steam Cracking: As a principal method for producing light olefins like ethylene (B1197577) and propylene (B89431), steam cracking of hydrocarbons such as naphtha, ethane, and propane (B168953) also yields a significant amount of benzene as a co-product.[5][10] The process involves heating the hydrocarbon feedstock with steam to very high temperatures (around 850°C) for a very short duration, causing the larger hydrocarbon molecules to "crack" into smaller, more valuable ones.[10][11] The resulting product stream contains a pyrolysis gasoline (pygas) fraction, which is rich in benzene.[12]

1.3. Toluene Hydrodealkylation (HDA) and Toluene Disproportionation (TDP): These processes are employed to convert toluene, which is often produced in excess during catalytic reforming, into the more valuable benzene.[5] In HDA, toluene is reacted with hydrogen at high temperatures and pressures to remove the methyl group, yielding benzene and methane. Toluene disproportionation, on the other hand, involves the reaction of two toluene molecules to produce one molecule of benzene and one molecule of xylene.[5]

Key Derivatives of Benzene: The Foundation of Chemical Synthesis

More than half of the global benzene output is consumed in the production of three primary derivatives: ethylbenzene (B125841), cumene (B47948), and cyclohexane (B81311).[1] Nitrobenzene (B124822) and alkylbenzene are also significant downstream products.

2.1. Ethylbenzene: The production of ethylbenzene is the largest single use of benzene, accounting for over 50% of its global demand.[13][14] Ethylbenzene is almost exclusively used as a precursor for the synthesis of styrene, a monomer essential for the production of polymers like polystyrene, acrylonitrile-butadiene-styrene (ABS), and styrene-butadiene rubber (SBR).[1][15] The industrial synthesis of ethylbenzene is primarily achieved through the Friedel-Crafts alkylation of benzene with ethylene, typically using a zeolite or aluminum chloride catalyst.[16][17][18]

2.2. Cumene: Accounting for approximately 20% of benzene consumption, cumene (isopropylbenzene) is the primary feedstock for the production of phenol (B47542) and acetone (B3395972) via the cumene process.[1][19] Phenol is a crucial component in the manufacture of phenolic resins, bisphenol A (for polycarbonates and epoxy resins), and caprolactam (for nylon 6). Acetone is a widely used solvent and a precursor to various chemicals, including methyl methacrylate. The production of cumene involves the Friedel-Crafts alkylation of benzene with propylene, often utilizing a solid phosphoric acid or zeolite catalyst.[19][20]

2.3. Cyclohexane: Roughly 10% of the world's benzene is converted to cyclohexane through catalytic hydrogenation.[1] Cyclohexane is a key raw material for the production of adipic acid and caprolactam, which are the primary intermediates in the manufacturing of nylon 6,6 and nylon 6, respectively. These nylons are extensively used in textiles and engineering plastics.[1]

2.4. Nitrobenzene: A smaller but significant portion of benzene is used in the production of nitrobenzene.[21] The vast majority of nitrobenzene is then hydrogenated to produce aniline, a vital intermediate for the synthesis of methylene (B1212753) diphenyl diisocyanate (MDI), which is used to make polyurethanes. Aniline is also used in the production of dyes, rubber chemicals, and pharmaceuticals.[3][21]

Quantitative Data Summary

The following tables summarize key quantitative data related to the global benzene market and the production of its major derivatives.

Table 1: Global Benzene Market Overview

Metric	Value (2022)	Projected Value (2030)	CAGR (2023-2030)
Market Size	USD 64.56 Billion	USD 104.32 Billion	6.2%
Source: Grand View Research[13]

Table 2: Global Benzene Market by Derivative (2022 Revenue Share)

Derivative	Revenue Share
Ethylbenzene	53.69%
Cumene	~20% (estimated from consumption data)
Cyclohexane	~10% (estimated from consumption data)
Others	Remainder
Source: Grand View Research, Wikipedia[1][13]

Table 3: Global Benzene Market by Production Process (2021 Revenue Share)

Production Process	Revenue Share
Catalytic Reforming	Largest Share
Steam Cracking	Second Largest Share
Toluene Hydrodealkylation/Disproportionation	Significant Contribution
Source: Grand View Research[13]

Experimental Protocols

This section provides detailed methodologies for key laboratory-scale experiments involving the synthesis of major benzene derivatives.

4.1. Synthesis of Nitrobenzene (Nitration of Benzene)

Principle: This reaction is a classic example of electrophilic aromatic substitution, where the nitronium ion (NO₂⁺), generated in situ from the reaction of concentrated nitric acid and concentrated sulfuric acid, acts as the electrophile.[22]

Materials:

• Round-bottom flask (250 mL or 500 mL)[23][24]

• Condenser[23]

• Dropping funnel[25]

• Beaker[23]

• Separating funnel[23]

• Thermometer[23]

• Water bath or ice bath[21][24]

• Benzene (C₆H₆)[24]

• Concentrated Nitric Acid (HNO₃)[24]

• Concentrated Sulfuric Acid (H₂SO₄)[24]

• Sodium Bicarbonate (NaHCO₃) solution (5%)[23]

• Anhydrous Calcium Chloride (CaCl₂) or Magnesium Sulfate (MgSO₄)[23]

• Cold water[23]

Procedure:

• In a round-bottom flask, carefully add 25 mL of concentrated sulfuric acid.[23]

• Cool the flask in an ice bath and slowly add 21 mL of concentrated nitric acid with continuous swirling. This mixture is known as the nitrating mixture.[23]

• Maintain the temperature of the nitrating mixture below 50°C.[24][26]

• Slowly, and in a dropwise manner, add 17.5 mL of benzene to the nitrating mixture while ensuring vigorous stirring. The temperature of the reaction mixture should not exceed 55°C.[23]

• After the addition of benzene is complete, attach a reflux condenser to the flask and heat the mixture in a water bath at 60°C for 40-45 minutes with occasional shaking.[23][24]

• Cool the reaction mixture to room temperature and then pour it into a beaker containing 150 mL of cold water.[23]

• Transfer the mixture to a separating funnel. The denser layer of nitrobenzene will settle at the bottom. Separate the lower layer.[23]

• Wash the crude nitrobenzene layer sequentially with water, 50 mL of 5% sodium bicarbonate solution (to neutralize any remaining acid), and finally with water again.[23]

• Dry the nitrobenzene layer over anhydrous calcium chloride or magnesium sulfate.[23]

• Purify the product by distillation, collecting the fraction that boils between 206-211°C.[23]

4.2. Synthesis of Cumene (Friedel-Crafts Alkylation of Benzene with Propylene)

Principle: This is a Friedel-Crafts alkylation reaction where propylene, in the presence of a Lewis acid catalyst like aluminum chloride or a solid acid catalyst like a zeolite, generates a carbocation that acts as an electrophile to alkylate the benzene ring.[20][27]

Materials:

• Three-necked round-bottom flask

• Magnetic stirrer

• Gas inlet tube

• Condenser with a drying tube

• Anhydrous Benzene

• Propylene gas

• Anhydrous Aluminum Chloride (AlCl₃) or Beta Zeolite catalyst[28]

• Ice bath

• Crushed ice

• Concentrated Hydrochloric Acid (HCl)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Rotary evaporator

Procedure (using Aluminum Chloride catalyst):

• Set up a dry three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube extending below the surface of the reaction mixture, and a condenser fitted with a drying tube.[28]

• In a fume hood, charge the flask with anhydrous benzene and cool it in an ice bath.[28]

• Carefully and in portions, add anhydrous aluminum chloride to the cooled benzene with vigorous stirring. An exothermic reaction will occur.[28]

• Once the initial exotherm has subsided and the mixture is cooled, begin bubbling propylene gas through the stirred suspension.[28]

• Control the flow rate of propylene and maintain the reaction temperature as specified by the detailed experimental design (typically low temperatures are favored).

• Upon completion of the reaction, slowly and carefully pour the reaction mixture over a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.[28]

• Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with water, 5% sodium bicarbonate solution, and then again with water.[28]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the excess benzene and other volatile components using a rotary evaporator.[28]

• The resulting product can be further purified by distillation.

Visualizations

The following diagrams illustrate the key chemical pathways and experimental workflows discussed in this guide.

References

• 1. Benzene - Wikipedia [en.wikipedia.org]
• 2. openpr.com [openpr.com]
• 3. Benzene Has Many Benefits for Industry [pertachem.com]
• 4. undrr.org [undrr.org]
• 5. Understanding the Industrial Production Process of Benzene [chemanalyst.com]
• 6. chemcess.com [chemcess.com]
• 7. Catalytic reforming - Wikipedia [en.wikipedia.org]
• 8. US4155834A - Catalytic reforming method for production of benzene and toluene - Google Patents [patents.google.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. ineos.com [ineos.com]
• 11. Steam cracking - Wikipedia [en.wikipedia.org]
• 12. US20030092952A1 - Process for the coproduction of benzene from refinery sources and ethylene by steam cracking - Google Patents [patents.google.com]
• 13. grandviewresearch.com [grandviewresearch.com]
• 14. polarismarketresearch.com [polarismarketresearch.com]
• 15. Benzene Market Size, Share | Global Industry Report, 2032 [chemanalyst.com]
• 16. quora.com [quora.com]
• 17. US9193643B2 - Process for preparing ethylbenzene - Google Patents [patents.google.com]
• 18. dwsim.fossee.in [dwsim.fossee.in]
• 19. Cumene process - Wikipedia [en.wikipedia.org]
• 20. shop.tarjomeplus.com [shop.tarjomeplus.com]
• 21. pharmacy.tiu.edu.iq [pharmacy.tiu.edu.iq]
• 22. Nitration of Benzene - Chemistry Steps [chemistrysteps.com]
• 23. uobabylon.edu.iq [uobabylon.edu.iq]
• 24. Preparation of nitrobenzene [rod.beavon.org.uk]
• 25. m.youtube.com [m.youtube.com]
• 26. chem.libretexts.org [chem.libretexts.org]
• 27. How will you synthesize A Cumene from benzene B Benzene class 11 chemistry CBSE [vedantu.com]
• 28. benchchem.com [benchchem.com]

Unveiling the Electronic Heart of Benzene: A Technical Guide to Theoretical Models

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core theoretical models that describe the electronic structure of benzene, a foundational molecule in organic chemistry and a critical component in numerous pharmaceuticals. Understanding the nuanced electronic architecture of this aromatic ring is paramount for predicting molecular interactions, reactivity, and ultimately, for the rational design of new therapeutic agents. This document provides a comparative overview of Valence Bond and Molecular Orbital theories, delves into advanced computational methods, and presents detailed experimental protocols used to validate these theoretical frameworks.

Foundational Theoretical Models of Benzene's Electronic Structure

The unique stability and reactivity of benzene have been a subject of intense study, leading to the development of several theoretical models to explain its electronic configuration. The two cornerstones of this understanding are Valence Bond (VB) Theory and Molecular Orbital (MO) Theory.

Valence Bond (VB) Theory: The Concept of Resonance

Initially, the structure of benzene was a puzzle. The Kekulé structures, proposing a cyclic arrangement of alternating single and double carbon-carbon bonds, were a significant step forward. However, this model failed to explain why all carbon-carbon bonds in benzene are of equal length (1.39 Å), a value intermediate between a typical single bond (1.54 Å) and a double bond (1.34 Å).[1]

Valence Bond theory addresses this discrepancy through the concept of resonance . It posits that the true electronic structure of benzene is not represented by a single Kekulé structure but is a resonance hybrid of multiple contributing structures, primarily the two equivalent Kekulé forms. This delocalization of π-electrons over the entire ring results in a more stable molecule than either of the individual resonance structures would suggest. This increased stability is quantified as resonance energy .[2][3][4]

The resonance hybrid model successfully explains the uniform bond lengths and the enhanced stability of benzene. In this framework, each carbon atom is sp² hybridized, forming σ bonds with two adjacent carbons and one hydrogen atom. The remaining p-orbital on each carbon atom overlaps with its neighbors, leading to the delocalized π system.[5]

Molecular Orbital (MO) Theory: A Delocalized Perspective

Molecular Orbital theory provides a more detailed and quantitative picture of the electronic structure of benzene. In this model, the six atomic p-orbitals of the carbon atoms combine to form six molecular orbitals that extend over the entire molecule. These six π molecular orbitals are classified into three bonding and three anti-bonding orbitals.[6]

The six π-electrons of benzene occupy the three lower-energy bonding molecular orbitals, leaving the anti-bonding orbitals empty. This arrangement, with all bonding orbitals filled, contributes significantly to the exceptional stability of benzene. The lowest energy molecular orbital (ψ₁) has no nodes, indicating constructive overlap between all adjacent p-orbitals and maximum delocalization. The next two bonding orbitals (ψ₂ and ψ₃) are degenerate (have the same energy) and each have one nodal plane.[7]

A key concept arising from MO theory is Hückel's Rule , which states that planar, cyclic, conjugated systems with (4n+2) π-electrons will exhibit aromatic stability. For benzene, with n=1, it has 6 π-electrons and thus fits this rule, explaining its aromatic character.[8] The delocalization energy calculated using Hückel's MO theory for benzene is 2β, which accounts for its enhanced stability compared to a hypothetical localized cyclohexatriene.[2][9][10]

Advanced Computational Models

While VB and MO theories provide a fundamental understanding, modern computational chemistry offers more sophisticated tools to probe the electronic structure of benzene with high accuracy.

Density Functional Theory (DFT)

Density Functional Theory (DFT) has become a workhorse in computational chemistry for studying the electronic structure of molecules. DFT methods calculate the electron density of a system to determine its energy and other properties. Functionals like B3LYP are commonly used to investigate the geometry, vibrational frequencies, and electronic properties of benzene and its derivatives.[11][12][13] DFT calculations can provide accurate predictions of bond lengths, bond angles, and various spectroscopic properties.[11]

Ab Initio Methods

Ab initio methods, such as Hartree-Fock (HF), Møller-Plesset perturbation theory (MP2), and Coupled Cluster (CC) theory, are based on first principles and do not rely on empirical parameters. These methods can achieve very high accuracy, with methods like Coupled Cluster with single, double, and perturbative triple excitations (CCSD(T)) often referred to as the "gold standard" of quantum chemistry.[12][14] These calculations are computationally expensive but provide benchmark data for properties like bond lengths, resonance energies, and electronic excitation energies.[14][15]

Quantitative Data Comparison

The following table summarizes key quantitative data for benzene obtained from experimental measurements and various theoretical models.

Property	Experimental Value	Valence Bond (VB) Theory	Hückel MO Theory (HMO)	DFT (B3LYP/6-31G*)	Ab Initio (CCSD(T))
C-C Bond Length (Å)	1.397[16]	Intermediate between single and double bond	Assumed to be equal	~1.398	~1.392[15]
Resonance/Delocalization Energy (kcal/mol)	~36 (from hydrogenation)[9]	~35-39[9]	36 (2β)[8]	~62.4 (Adiabatic)[17]	~61 (Adiabatic)

Experimental Protocols for Validation

The theoretical models of benzene's electronic structure are validated through various experimental techniques. Below are detailed protocols for key experiments.

Single-Crystal X-ray Crystallography

This technique provides precise measurements of bond lengths and angles in the crystalline state.

Methodology:

• Crystal Growth: High-quality single crystals of benzene are grown by slow evaporation of a suitable solvent (e.g., ethanol) from a saturated benzene solution at low temperatures.[18]

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.[16][18]

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to collect diffraction patterns from multiple orientations.[16][19]

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The positions of the atoms within the crystal lattice are determined by solving the phase problem. The structural model is then refined to achieve the best fit with the experimental data, yielding precise bond lengths and angles.[19]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides information about the chemical environment of the nuclei in a molecule. For benzene, both ¹H and ¹³C NMR are highly informative.

Methodology:

• Sample Preparation:

  • For ¹H NMR, dissolve 5-25 mg of benzene in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

  • For ¹³C NMR, a more concentrated solution is preferable due to the lower natural abundance of ¹³C.

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Spectrometer Setup:

  • Place the NMR tube in the spectrometer's probe.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum. Due to the high symmetry of benzene, a single sharp peak is observed at approximately 7.26 ppm, indicating that all six protons are chemically equivalent.

  • Acquire the proton-decoupled ¹³C NMR spectrum. A single peak is observed at approximately 128.7 ppm, confirming the equivalence of all six carbon atoms.

• Data Processing:

  • Fourier transform the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase and baseline correct the spectrum.

  • Calibrate the chemical shift axis using the TMS signal at 0 ppm.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within a molecule. The UV spectrum of benzene shows characteristic absorptions related to its π-electron system.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of benzene in a UV-transparent solvent, such as cyclohexane (B81311) or hexane.

  • Perform serial dilutions to prepare a series of standard solutions of known concentrations.[20]

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow the lamps to warm up and stabilize.

  • Set the desired wavelength range for scanning (e.g., 220-300 nm for benzene).

• Baseline Correction:

  • Fill a quartz cuvette with the pure solvent (blank).

  • Place the blank cuvette in the spectrophotometer and record a baseline spectrum. This will be subtracted from the sample spectra.

• Sample Measurement:

  • Rinse the sample cuvette with the benzene solution to be measured.

  • Fill the cuvette with the sample solution and place it in the spectrophotometer.

  • Record the absorption spectrum. Benzene typically exhibits a series of fine-structured absorption bands between 230 and 270 nm, which are characteristic of the π → π* transitions in the aromatic ring.[21][22]

Visualizing the Concepts

The following diagrams, generated using the DOT language, illustrate key concepts discussed in this guide.

Logical relationship between early and modern benzene theories.

sp² hybridization of carbon and p-orbital contribution to the π system.

A generalized workflow for a computational chemistry study of benzene.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. nmas.org [nmas.org]
• 4. 5. Resonance Energy — 价键理论方法简明在线教程 1.0 documentation [xmvb.xmu.edu.cn]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. scribd.com [scribd.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. ocw.mit.edu [ocw.mit.edu]
• 11. iiste.org [iiste.org]
• 12. pubs.aip.org [pubs.aip.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.aip.org [pubs.aip.org]
• 16. creative-biostructure.com [creative-biostructure.com]
• 17. The resonance energy of benzene: a revisit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 20. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 21. repository.up.ac.za [repository.up.ac.za]
• 22. spcmc.ac.in [spcmc.ac.in]

An In-depth Technical Guide to Cation-π Interactions Involving Benzene and Metal Ions

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The cation-π interaction is a powerful noncovalent force that plays a critical role in a diverse range of chemical and biological systems.[1][2] It involves the electrostatic attraction between a cation and the electron-rich face of a π system, such as the aromatic ring of benzene.[1] Though often compared to hydrogen bonds and salt bridges, the cation-π interaction exhibits unique properties, particularly its significant strength in both gas-phase and aqueous environments, making it a key factor in protein structure, molecular recognition, and enzyme catalysis.[1][3] This guide provides a detailed technical overview of the fundamental principles governing the interaction between various metal ions and benzene, summarizing quantitative binding data, outlining key experimental and computational methodologies for its study, and illustrating core concepts through detailed diagrams.

The Nature of the Cation-π Interaction

The primary driving force behind the cation-π interaction is electrostatic. While benzene has no permanent dipole moment, its electron-rich π-system, located above and below the plane of the ring, creates a region of negative partial charge.[1] This is balanced by a partial positive charge in the plane of the atoms, resulting in an electric quadrupole.[1] This region of negative electrostatic potential on the face of the π system can interact favorably with a positively charged cation.[1][3]

The optimal geometry for this interaction typically places the cation directly above the centroid of the benzene ring (C₆v symmetry), in van der Waals contact with the π face.[1][4] The strength of the interaction is influenced by several factors:

• The Cation: Smaller, more highly charged cations lead to stronger electrostatic attraction.[1] For alkali metals in the gas phase, the binding energy trend is Li⁺ > Na⁺ > K⁺ > Rb⁺.[3]

• The π System: Electron-donating groups on the aromatic ring enhance the negative electrostatic potential and strengthen the interaction, while electron-withdrawing groups weaken it.

• The Environment: Interactions are strongest in the gas phase. The presence of a solvent, particularly a polar one, can attenuate the effect as the energy gained from the cation-π interaction is offset by the energetic penalty of desolvating the cation.[1]

While dominated by electrostatics, other forces such as induction (polarization) and dispersion contribute to the overall binding energy. For transition metals, covalent contributions like TM(n+)←π donation can also become significant, sometimes favoring off-center binding geometries.[4][5]

Quantitative Analysis of Benzene-Metal Ion Interactions

The binding energies of metal cations to benzene have been determined through various gas-phase experimental techniques and high-level computational methods. The following tables summarize key quantitative data, providing a basis for comparison across different ions and methodologies. Energies are reported in kcal/mol.

Table 1: Gas-Phase Binding Energies of Alkali and Alkaline Earth Metal Ions with Benzene

Cation	Method	Binding Energy (kcal/mol)	Reference
Li⁺	CCSD(T)	38.8	[6]
Na⁺	CCSD(T)	28.5	[6]
Na⁺	M06-2X/6-31+G	28.7	[7]
K⁺	Experiment (Gas Phase)	19.0	[7]
K⁺	M06-2X/6-31+G	19.9	[7]
Rb⁺	CCSD(T)	15.6	[6]
Mg²⁺	Theory	~60 (estimated)	[8]
Ca²⁺	Theory	-	[9][10]

Table 2: Gas-Phase Binding Energies of Transition Metal Ions with Benzene

Cation	Method	Binding Energy (kcal/mol)	Reference
Cu⁺	CCSD(T)	55.4	[4][5]
Ag⁺	CCSD(T)	38.3	[4][5]
Au⁺	CCSD(T)	57.7	[4][5]
Pd²⁺	CCSD(T)	88.0	[4][5]
Pt²⁺	CCSD(T)	108.6	[4][5]
Hg²⁺	CCSD(T)	68.3	[4][5]
Sc⁺	DFT	-	[11]
Ti⁺	DFT	-	[11]
V⁺	DFT	-	[11]
Fe⁺	DFT	-	[11]

Experimental and Computational Protocols

A variety of sophisticated methods are employed to characterize and quantify cation-π interactions. Below are detailed protocols for two common approaches: one experimental (Mass Spectrometry) and one computational (DFT).

Experimental Protocol: Collision-Induced Dissociation (CID) Mass Spectrometry

Collision-Induced Dissociation (CID) is a tandem mass spectrometry technique used to fragment ions in the gas phase to determine their structure or, in this context, to measure binding energies.[12][13]

Objective: To determine the gas-phase binding energy of a metal ion (M⁺) to benzene (Bz).

Methodology:

• Ion Generation: The M⁺(Bz) complex is generated in the gas phase. For metal ions, this is often achieved via laser vaporization of a metal target in the presence of a carrier gas and benzene vapor. For organic cations, electrospray ionization (ESI) is common.

• Mass Selection: The ion of interest, the M⁺(Bz) complex, is isolated from other species in a mass analyzer (e.g., a quadrupole).

• Collisional Activation: The selected ions are accelerated by an electric potential into a collision cell filled with a neutral, inert gas (e.g., Ar, He, N₂).[12]

• Dissociation: Collisions with the inert gas convert some of the ion's kinetic energy into internal energy, leading to the fragmentation of the M⁺(Bz) complex into M⁺ and neutral benzene.[12][13]

• Fragment Analysis: The resulting fragment ions (M⁺) and any remaining parent ions (M⁺(Bz)) are passed to a second mass analyzer, and their relative abundances are measured.

• Energy Profiling: The experiment is repeated at various collision energies. The energy at which the abundance of the fragment ion equals that of the parent ion (the 50% dissociation point) is used to estimate the bond dissociation energy. This requires careful calibration and modeling to account for instrumental factors and the statistical nature of fragmentation.[14]

Computational Protocol: Density Functional Theory (DFT) Calculations

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It is widely used to calculate the geometries and binding energies of cation-π complexes.[4][11]

Objective: To calculate the binding energy and optimized geometry of the M⁺-Benzene complex.

Methodology:

• Software and Hardware: Utilize a quantum chemistry software package such as Gaussian, ORCA, or Spartan on a high-performance computing cluster.

• Model Construction: Build the initial structures for benzene and the metal cation. Place the cation at an anticipated favorable position, such as above the centroid of the benzene ring.

• Method and Basis Set Selection: Choose an appropriate DFT functional and basis set. The M06 functional with a 6-31G(d,p) basis set has been shown to perform well for reproducing experimental cation-π binding energies.[15][16] For higher accuracy, coupled-cluster methods like CCSD(T) are often used as a benchmark.[4][5]

• Geometry Optimization: Perform a full geometry optimization of the M⁺(Bz) complex. This calculation finds the lowest energy conformation of the complex, providing key geometric parameters like the ion-ring distance.

• Frequency Calculation: Perform a frequency calculation on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies). This step also provides zero-point vibrational energy (ZPVE).

• Single-Point Energy Calculations: Calculate the single-point energies of the optimized M⁺(Bz) complex, the isolated benzene molecule, and the isolated M⁺ ion, using the same functional and basis set.

• Binding Energy Calculation: The interaction energy (ΔE) is calculated as: ΔE = E(M⁺(Bz)) - [E(Bz) + E(M⁺)] To obtain a more accurate binding energy, corrections for Basis Set Superposition Error (BSSE) using the counterpoise method are often applied. The final binding enthalpy can be calculated by including the ZPVE corrections.

Visualizations of Core Concepts

The following diagrams, generated using the DOT language, illustrate fundamental principles and workflows related to cation-π interactions.

Caption: Fundamental electrostatic attraction between a cation and the π-cloud of benzene.

Caption: Workflow for computational determination of cation-π binding energy using DFT.

Caption: Primary components contributing to the total cation-π interaction energy.

Conclusion

The interaction between metal cations and benzene is a cornerstone of noncovalent chemistry, with profound implications for drug design and molecular biology. The strength of this interaction, which can rival that of hydrogen bonds, is primarily electrostatic in nature but is modulated by induction, dispersion, and, in the case of transition metals, covalent contributions. Understanding the quantitative and methodological aspects detailed in this guide is essential for professionals seeking to harness or mitigate the effects of cation-π interactions in their research and development efforts.

References

• 1. Cation–π interaction - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Cation-π Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Interaction of Benzene with Transition Metal Cations: Theoretical Study of Structures, Energies, and IR Spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. its.caltech.edu [its.caltech.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Cation-π interactions and their functional roles in membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gas-phase reactions of hydrated alkaline earth metal ions, M2+ (H2O)n (M = Mg, Ca, Sr, Ba and n = 4-7), with benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Reactivity and binding energies of transition metal halide ions with benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Collision-induced dissociation - Wikipedia [en.wikipedia.org]
• 13. diverdi.colostate.edu [diverdi.colostate.edu]
• 14. Using dissociation energies to predict observability of b− and y− peaks in mass spectra of short peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cation–π interactions: computational analyses of the aromatic box motif and the fluorination strategy for experimental evaluation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 16. Cation-π Interactions: Computational Analyses of the Aromatic Box Motif and the Fluorination Strategy for Experimental Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to Benzene Metabolism Pathways in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core metabolic pathways of benzene in biological systems. It is designed to be a valuable resource for researchers, scientists, and professionals involved in drug development and toxicology. This document details the enzymatic processes, the formation of toxic metabolites, and the key detoxification routes. Quantitative data are presented in structured tables for ease of comparison, and detailed experimental protocols for key assays are provided. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz (DOT language) to facilitate a deeper understanding of the complex processes involved.

Introduction to Benzene Metabolism

Benzene, a ubiquitous environmental and industrial chemical, is a known human carcinogen and hematotoxin.[1][2] Its toxicity is not mediated by the parent compound but by its reactive metabolites.[3][4] The bioactivation and detoxification of benzene primarily occur in the liver, with subsequent metabolism of certain intermediates in the bone marrow, the primary target organ for benzene-induced toxicity.[1][5] Understanding the intricate pathways of benzene metabolism is crucial for assessing its health risks and for developing potential therapeutic interventions.

The metabolism of benzene is a complex process involving a series of enzymatic reactions that can be broadly categorized into two main pathways: metabolic activation (toxification) and detoxification. The balance between these pathways is a critical determinant of an individual's susceptibility to benzene-induced toxicity and is influenced by genetic polymorphisms in the metabolizing enzymes.[6][7]

Core Metabolic Pathways

The metabolism of benzene is initiated by the cytochrome P450 (CYP) family of enzymes, primarily CYP2E1, which oxidizes benzene to benzene oxide.[8][9][10][11] Benzene oxide is a reactive epoxide that can follow several metabolic routes, leading to the formation of both toxic and non-toxic products.

Metabolic Activation (Toxification) Pathway

The toxification pathway involves the conversion of benzene into highly reactive metabolites that can cause cellular damage, including DNA adduction and oxidative stress.[5][12]

• Formation of Phenolic Metabolites: Benzene oxide can spontaneously rearrange to form phenol, the major metabolite of benzene.[1][10] Phenol can be further hydroxylated by CYP enzymes to form hydroquinone (B1673460) and catechol.[1][2]

• Generation of Quinones and Semiquinones: Hydroquinone and catechol can be oxidized to their corresponding quinones, 1,4-benzoquinone (B44022) and 1,2-benzoquinone, respectively.[3][4] This oxidation can be catalyzed by various peroxidases, including myeloperoxidase (MPO) which is abundant in the bone marrow.[13] These quinones and their semiquinone radicals are highly reactive electrophiles that can covalently bind to cellular macromolecules, including DNA and proteins, and induce oxidative stress through redox cycling.[8][12]

• Ring Opening and Formation of Muconaldehyde: Benzene oxide can also be metabolized via ring-opening to form trans,trans-muconaldehyde, another toxic metabolite that can deplete cellular glutathione (B108866).[14][15]

Figure 1: Benzene Metabolic Activation Pathway.

Detoxification Pathway

The detoxification pathway aims to convert benzene and its reactive metabolites into more water-soluble and less toxic compounds that can be readily excreted from the body.

• Conjugation Reactions: Phenolic metabolites can undergo conjugation with glucuronic acid or sulfate, catalyzed by UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs), respectively.[14][15] These conjugation reactions increase the water solubility of the metabolites, facilitating their urinary excretion.

• Glutathione Conjugation: Benzene oxide can be conjugated with glutathione (GSH), a reaction catalyzed by glutathione S-transferases (GSTs).[14] This leads to the formation of S-phenylmercapturic acid (SPMA), which is excreted in the urine.[6]

• Quinone Reduction: The toxic benzoquinones can be reduced back to the less reactive hydroquinones by NAD(P)H:quinone oxidoreductase 1 (NQO1).[14][16] This two-electron reduction is a critical detoxification step that prevents the formation of semiquinone radicals and subsequent oxidative stress.[16]

• Oxidation of Muconaldehyde: trans,trans-Muconaldehyde can be oxidized to trans,trans-muconic acid, which is a less toxic and excretable metabolite.[17]

References

• 1. Metabolomic Study of Urine from Workers Exposed to Low Concentrations of Benzene by UHPLC-ESI-QToF-MS Reveals Potential Biomarkers Associated with Oxidative Stress and Genotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Methodology to assay CYP2E1 mixed function oxidase catalytic activity and its induction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 6. Benzene metabolism by human liver microsomes in relation to cytochrome P450 2E1 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Research on the Detection Method of Eight Benzene Metabolites in Urine Based on UPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Validation of biomarkers in humans exposed to benzene: urine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cytochromes P450 in benzene metabolism and involvement of their metabolites and reactive oxygen species in toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PlumX [plu.mx]
• 12. waseda.elsevierpure.com [waseda.elsevierpure.com]
• 13. Population toxicokinetics of benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cytochromes P450 in benzene metabolism and involvement of their metabolites and reactive oxygen species in toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Benzene and its phenolic metabolites produce oxidative DNA damage in HL60 cells in vitro and in the bone marrow in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Benzene: A critical review on measurement methodology, certified reference material, exposure limits with its impact on human health and mitigation strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Kinetic factors involved in the metabolism of benzene in mouse lung and liver - PubMed [pubmed.ncbi.nlm.nih.gov]

From Black Gold to a Cornerstone of Chemistry: Early Methods for the Synthesis of Benzene from Coal Tar

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Benzene, a foundational aromatic hydrocarbon, has been a cornerstone of organic chemistry and the chemical industry for over a century and a half. Its discovery and subsequent large-scale production were pivotal to the development of a vast array of synthetic dyes, pharmaceuticals, and industrial chemicals. Long before the dominance of petrochemical feedstocks, the primary source of this vital compound was coal tar, a viscous black liquid byproduct of coke production from coal. This technical guide provides a detailed exploration of the early methods employed for the isolation and purification of benzene from coal tar, focusing on the period from the mid-19th to the early 20th century. The methodologies described herein laid the groundwork for the modern chemical industry and offer valuable insights into the historical evolution of chemical engineering and purification techniques.

From Coal to Crude Benzol: The Fractional Distillation of Coal Tar

The initial step in obtaining benzene from coal tar was a process of fractional distillation. Coal tar is a highly complex mixture of thousands of organic compounds, and its composition can vary depending on the type of coal and the carbonization process used.[1] The primary distillation of crude tar was designed to separate it into several fractions based on their boiling point ranges.

Experimental Protocol: Fractional Distillation of Coal Tar

Objective: To separate crude coal tar into its primary fractions to isolate the "light oil" containing benzene.

Apparatus:

• A large, heated tar still, typically made of cast iron, with a condenser.

• Receiving vessels for collecting the different fractions.

• Thermometers to monitor the temperature of the vapor.

Procedure:

• The coal tar is charged into the still.

• Heat is applied to the still, and the temperature is gradually increased.

• The volatile components vaporize, pass through a condenser, and are collected as distillates in different receivers according to their boiling points.

The fractions obtained, along with their approximate boiling ranges and key components, are summarized in the table below.

Fraction Name	Boiling Point Range (°C)	Key Components
Light Oil	Up to 170	Benzene, Toluene (B28343), Xylenes (B1142099) (BTX), Phenols, Pyridine Bases
Middle Oil	170 - 230	Naphthalene, Phenols, Cresols
Heavy Oil (Creosote Oil)	230 - 270	Creosols, Naphthalene
Anthracene Oil	270 - 400	Anthracene, Phenanthrene, Carbazole
Pitch	Residue	Complex polycyclic aromatic hydrocarbons

Data synthesized from multiple historical sources.

The light oil fraction, being the most volatile, contained the highest concentration of benzene and was the starting material for its purification.

The Purification of Benzene from the Light Oil Fraction

The light oil obtained from the initial distillation was a crude mixture containing not only benzene but also toluene, xylenes, and various impurities such as acidic compounds (phenols and cresols), basic compounds (pyridine and its homologues), and sulfur compounds, most notably thiophene. The separation of these components was a multi-step process involving chemical treatment and further fractional distillation.

Experimental Workflow for Benzene Purification

Caption: Overall workflow for the production of pure benzene from coal tar.

Experimental Protocol: Purification of Benzene from Light Oil

1. Acid Wash for Removal of Basic Impurities and Thiophene:

Objective: To remove basic compounds (e.g., pyridine) and the majority of thiophene.

Methodology: The light oil was agitated with concentrated sulfuric acid. Basic impurities would form water-soluble sulfate (B86663) salts, which would partition into the acid layer. Thiophene, being more reactive than benzene towards sulfonation, would also react with the concentrated sulfuric acid to form thiophenesulfonic acid, which is soluble in the acid layer.[2]

• Reagents: Concentrated sulfuric acid (approx. 98%).

• Procedure:

  • The light oil fraction was placed in a lead-lined agitator.

  • Concentrated sulfuric acid was added in portions while agitating the mixture. The amount of acid used varied but was typically a significant fraction of the volume of the light oil.

  • After thorough agitation, the mixture was allowed to settle.

  • The lower layer, consisting of the spent acid and dissolved impurities ("acid tar"), was drawn off.

2. Base Wash for Removal of Acidic Impurities:

Objective: To remove acidic compounds such as phenols and cresols.

Methodology: The acid-washed light oil was then treated with a solution of sodium hydroxide (B78521). The acidic phenols and cresols would react with the base to form water-soluble sodium phenates and cresylates, which could then be separated.

• Reagents: Aqueous sodium hydroxide solution (caustic soda).

• Procedure:

  • The acid-washed light oil was agitated with the sodium hydroxide solution.

  • The mixture was allowed to settle.

  • The lower aqueous layer, containing the sodium salts of the acidic impurities, was drained off.

3. Water Wash:

Objective: To remove any remaining acid or base from the previous steps.

Methodology: The oil was washed with water to ensure it was neutral before the final distillation.

• Procedure:

  • The oil was agitated with water.

  • The mixture was allowed to settle, and the water layer was removed. This step was often repeated.

4. Final Fractional Distillation:

Objective: To separate the purified benzene from other hydrocarbons, primarily toluene and xylenes.

Methodology: The washed and dried oil was subjected to a careful fractional distillation. Due to the close boiling points of benzene (80.1 °C), toluene (110.6 °C), and xylenes (~138-144 °C), this required a more efficient fractionating column than the initial tar distillation.

• Apparatus: A still equipped with a fractionating column (e.g., a column packed with beads or rings to increase the surface area for vapor-liquid equilibrium).

• Procedure:

  • The purified light oil was heated in the still.

  • The temperature at the top of the fractionating column was carefully monitored.

  • The fraction distilling at approximately 80-82 °C was collected as "90s benzol" (meaning 90% of it distilled below 100 °C). Further fractionation could yield purer benzene.

Quantitative Data

The yield of various products from coal tar distillation could vary significantly. The following table provides an approximate composition of a typical high-temperature coal tar and the potential yield of benzene.

Component	Percentage in Coal Tar (by weight)
Light Oil	2 - 5%
Middle Oil	5 - 10%
Heavy Oil	4 - 8%
Anthracene Oil	8 - 12%
Pitch	50 - 65%

Data compiled from historical chemical engineering texts.

The light oil fraction itself had a variable composition, but a representative breakdown is provided below.

Component of Light Oil	Approximate Percentage (by weight)
Benzene	60 - 70%
Toluene	15 - 20%
Xylenes	5 - 10%
Other Hydrocarbons & Impurities	5 - 10%

Based on these figures, the overall yield of pure benzene from crude coal tar was typically in the range of 1-3% by weight.

Signaling Pathways and Logical Relationships

The logical flow of the purification process can be visualized as a series of steps to remove specific classes of impurities.

Caption: Logical flow of the chemical purification of benzene from light oil.

Conclusion

The early methods for synthesizing benzene from coal tar were a testament to the ingenuity of 19th and early 20th-century chemists and engineers. Through a combination of fractional distillation and chemical purification, they were able to isolate this crucial aromatic compound from a complex and unrefined starting material. These processes, while now largely superseded by petrochemical routes, were instrumental in fueling the growth of the synthetic chemical industry. For modern researchers, understanding these historical techniques provides a valuable context for the evolution of chemical separation and purification technologies and highlights the foundational role that coal tar chemistry played in the development of modern organic synthesis.

References

• 1. ia601309.us.archive.org [ia601309.us.archive.org]
• 2. quora.com [quora.com]

A Technical Guide to the Spectroscopic Properties of Benzene

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the spectroscopic properties of benzene, a fundamental aromatic hydrocarbon. Understanding the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic characteristics of benzene is crucial for its identification, purity assessment, and for understanding the electronic and structural properties of aromatic systems in larger molecules, which is of paramount importance in drug development and materials science.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the magnetic properties of atomic nuclei, revealing the structure and chemical environment of molecules. For benzene, both ¹H and ¹³C NMR are fundamental for its characterization.

¹H NMR Spectroscopy of Benzene

Due to the high symmetry of the benzene molecule, all six protons are chemically and magnetically equivalent. This equivalence results in a single, sharp signal in the ¹H NMR spectrum. The delocalized π-electron system of the aromatic ring generates a significant ring current when placed in an external magnetic field. This induced magnetic field deshields the protons on the periphery of the ring, causing their resonance to appear at a characteristically downfield chemical shift.

Key ¹H NMR Data for Benzene:

Parameter	Value	Description
Chemical Shift (δ)	~7.3 ppm[1][2]	Singlet, indicating all six protons are chemically equivalent. The downfield shift is due to the deshielding effect of the aromatic ring current.
Coupling Constant (J)	N/A	As all protons are equivalent, no spin-spin splitting is observed in the spectrum of pure benzene.[3]

Experimental Protocol for ¹H NMR Spectroscopy of Benzene:

A standard ¹H NMR spectrum of benzene can be acquired using the following general procedure:

• Sample Preparation: Dissolve a small amount of benzene (typically 5-25 mg) in a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube to a final volume of about 0.6-0.7 mL.[4] Deuterated solvents are used to avoid interference from solvent protons.[4][5] A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is often added. TMS provides a reference signal at 0.0 ppm.[3]

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is typically a high-field NMR spectrometer (e.g., 300 MHz or higher).

• Data Acquisition: Acquire the spectrum using a standard one-pulse sequence. Key parameters to set include the spectral width, acquisition time, and the number of scans. For a relatively concentrated sample of benzene, a small number of scans is usually sufficient.

• Data Processing: The raw data (Free Induction Decay, FID) is Fourier transformed to obtain the frequency-domain spectrum. The spectrum is then phased, baseline corrected, and referenced to the TMS signal.

¹³C NMR Spectroscopy of Benzene

Similar to the protons, the six carbon atoms in the benzene ring are also chemically equivalent due to the molecule's high symmetry. Consequently, the proton-decoupled ¹³C NMR spectrum of benzene displays a single resonance.

Key ¹³C NMR Data for Benzene:

Parameter	Value	Description
Chemical Shift (δ)	~128 ppm[6][7]	A single line indicating the equivalence of all six carbon atoms.

Experimental Protocol for ¹³C NMR Spectroscopy of Benzene:

The experimental procedure for ¹³C NMR is similar to that for ¹H NMR, with a few key differences:

• Sample Preparation: A higher concentration of the sample (typically 50-100 mg) is often required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope and its smaller gyromagnetic ratio.[4]

• Data Acquisition: A standard proton-decoupled pulse sequence is used to simplify the spectrum by removing C-H coupling, resulting in single lines for each unique carbon. A larger number of scans is typically necessary to achieve a good signal-to-noise ratio.

• Data Processing: The processing steps are analogous to those for ¹H NMR.

Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational transitions. The IR spectrum of benzene is relatively simple due to its high symmetry.[8] The main absorption bands are characteristic of the aromatic C-H and C-C bonds.

Key IR Absorption Bands for Benzene:

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
3100-3000[9]	Aromatic C-H Stretch	Medium to Weak
~1800[8]	C=C Overtone/Combination Bands	Weak
1620-1400[9]	Aromatic C-C Ring Stretch	Medium to Weak
1000-700[9]	C-H Out-of-Plane Bending	Strong
~674[9]	C-H Out-of-Plane Bend (Unsubstituted)	Strong

The region from approximately 1500 to 400 cm⁻¹ is known as the "fingerprint region" and contains a complex pattern of absorptions that are unique to the molecule.[8]

Experimental Protocol for IR Spectroscopy of Benzene:

A common method for obtaining the IR spectrum of liquid benzene is using a liquid film.

• Sample Preparation: A drop of pure benzene is placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates. These materials are transparent to infrared radiation. The plates are gently pressed together to form a thin capillary film.

• Instrument Setup: The salt plates are placed in the sample holder of a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: A background spectrum of the empty salt plates is first recorded. Then, the spectrum of the benzene sample is recorded. The instrument automatically subtracts the background spectrum to produce the final IR spectrum of benzene. A typical spectral range is 4000-400 cm⁻¹.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The conjugated π-system of benzene gives rise to characteristic absorptions in the ultraviolet region. These absorptions are due to π → π* transitions.

Key UV-Vis Absorption Data for Benzene:

Benzene exhibits several absorption bands in the UV region. The high symmetry of benzene makes some electronic transitions "forbidden," resulting in bands with low molar absorptivity.

λ_max (nm)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	Transition	Solvent
~180-184[10][11]	> 60,000[10][12]	π → π* (Allowed)	Hexane (B92381)
~200-204[10][13]	~8,000[10][12]	π → π* (Forbidden)	Hexane
~254-260[10][11]	~240[10][12]	π → π* (Forbidden, with vibrational fine structure)	Hexane

The band around 254 nm shows a characteristic fine structure due to vibrational energy levels being superimposed on the electronic transition.

Experimental Protocol for UV-Vis Spectroscopy of Benzene:

• Sample Preparation: Prepare a series of standard solutions of benzene in a UV-transparent solvent, such as hexane or methanol.[14] A typical concentration range might be from 0.5 x 10⁻³ M to 3.0 x 10⁻³ M.[14] A blank solution containing only the solvent is also prepared.

• Instrument Setup: A double-beam UV-Vis spectrophotometer is commonly used. The cuvettes for the sample and reference should be made of quartz, as glass absorbs UV radiation.

• Data Acquisition: The instrument is first zeroed with the blank solvent in both the sample and reference beams. The UV-Vis spectrum of each standard solution is then recorded over a specific wavelength range (e.g., 220-300 nm).[14]

• Data Analysis: The absorbance at the λ_max of interest is recorded for each concentration. A Beer-Lambert law plot of absorbance versus concentration can be constructed to determine the molar absorptivity (ε).

References

• 1. NMR Spectroscopy of Benzene Derivatives [moodle.tau.ac.il]
• 2. Video: NMR Spectroscopy of Benzene Derivatives [jove.com]
• 3. benzene's low high resolution H-1 proton nmr spectrum of benzene analysis interpretation of chemical shifts ppm spin spin line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. C-13 nmr spectrum of benzene analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzene doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. Benzene(71-43-2) 13C NMR [m.chemicalbook.com]
• 8. image diagram infrared spectrum of benzene prominent wavenumbers cm-1 detecting functional groups present finger print for identification of benzene doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. UV-Visible Spectroscopy [www2.chemistry.msu.edu]
• 11. repository.up.ac.za [repository.up.ac.za]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. spcmc.ac.in [spcmc.ac.in]
• 14. chem.latech.edu [chem.latech.edu]

The Enigma of Aromaticity: Unraveling Benzene's Unique Stability and Low Reactivity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Benzene, a seemingly simple cyclic hydrocarbon with the formula C₆H₆, stands as a cornerstone of organic chemistry, not only for its prevalence in natural and synthetic compounds but also for its remarkably unique chemical properties. Its profound stability and unexpectedly low reactivity have intrigued and challenged chemists for over a century. This technical guide delves into the core principles that explain this anomalous behavior, providing a comprehensive overview of the theoretical underpinnings and the experimental evidence that validates them. This document is intended to serve as a detailed resource for researchers, scientists, and professionals in drug development who frequently encounter and manipulate aromatic systems.

The Paradox of Benzene: Unsaturation without Reactivity

Early structural theories struggled to reconcile benzene's molecular formula, which suggests a high degree of unsaturation, with its observed chemical inertness. While alkenes readily undergo addition reactions with reagents like bromine, benzene is notably unreactive under similar conditions.[1] Instead, it favors substitution reactions that preserve the integrity of its six-carbon ring. This stark contrast in reactivity points to an exceptional thermodynamic stability inherent to the benzene molecule.

Theoretical Explanations for Benzene's Stability

Two primary theoretical frameworks, Resonance Theory and Molecular Orbital (MO) Theory, provide a robust explanation for the unique stability of benzene.

Resonance Theory: A Hybrid Picture of Bonding

The concept of resonance, proposed by Linus Pauling, posits that the true structure of benzene is not represented by a single Lewis structure with alternating single and double bonds (the hypothetical cyclohexatriene), but rather as a resonance hybrid of two or more contributing structures. In the case of benzene, the two equivalent Kekulé structures are the primary contributors.

The actual benzene molecule is a hybrid of these structures, with the pi-electrons delocalized over the entire ring. This delocalization distributes the electron density more evenly, resulting in all carbon-carbon bonds having an identical length (1.39 Å), which is intermediate between a typical C-C single bond (1.54 Å) and a C=C double bond (1.34 Å). This resonance stabilization significantly lowers the overall energy of the molecule, contributing to its enhanced stability.

Molecular Orbital Theory: The Aromatic Sextet

A more sophisticated and quantitative explanation is provided by Molecular Orbital (MO) theory. In benzene, the six p-orbitals of the sp²-hybridized carbon atoms overlap to form a continuous ring of pi-orbitals above and below the plane of the molecule. This overlap results in the formation of six pi molecular orbitals: three bonding (π₁, π₂, π₃) and three anti-bonding (π₄, π₅, π₆*).

The six pi-electrons of benzene occupy the three lower-energy bonding molecular orbitals, leaving the anti-bonding orbitals empty.[2] This closed-shell electron configuration, with all bonding orbitals filled, is exceptionally stable and is the hallmark of aromaticity. The significant energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) further contributes to benzene's low reactivity, as it requires a substantial amount of energy to excite an electron to a higher energy state.

Below is a diagram illustrating the molecular orbital energy levels of benzene.

Figure 1: Molecular orbital energy diagram for benzene.

Experimental Evidence for Benzene's Stability

The theoretical models of resonance and molecular orbitals are strongly supported by experimental data. The most compelling evidence comes from measurements of the heat of hydrogenation and carbon-carbon bond lengths.

Heat of Hydrogenation

The heat of hydrogenation is the enthalpy change that occurs when one mole of an unsaturated compound is hydrogenated to its corresponding saturated alkane. By comparing the experimental heat of hydrogenation of benzene with the theoretical value for the hypothetical cyclohexatriene, the stabilizing effect of aromaticity can be quantified.

The hydrogenation of cyclohexene (B86901) to cyclohexane (B81311) releases approximately 120 kJ/mol of energy. Therefore, the hydrogenation of a molecule with three isolated double bonds, like the hypothetical cyclohexatriene, would be expected to release about 360 kJ/mol (3 x 120 kJ/mol). However, the experimentally measured heat of hydrogenation of benzene to cyclohexane is only 208 kJ/mol. This difference of 152 kJ/mol is known as the resonance energy or delocalization energy of benzene, representing the extra stability gained from the delocalized pi-electron system.

Compound	Structure	Expected Heat of Hydrogenation (kJ/mol)	Experimental Heat of Hydrogenation (kJ/mol)	Resonance Energy (kJ/mol)
Cyclohexene	C₆H₁₀	-	120	-
1,3-Cyclohexadiene	C₆H₈	240	232	8
Benzene (as Cyclohexatriene)	C₆H₆	360	208	152

Table 1: Comparison of Heats of Hydrogenation

Below is a diagram illustrating the energy differences.

Figure 2: Energy diagram for the hydrogenation of benzene.

Carbon-Carbon Bond Lengths

X-ray diffraction studies have definitively shown that all six carbon-carbon bonds in benzene are of equal length, measured at 1.39 Å.[3] This is a crucial piece of evidence against a structure with alternating single and double bonds, which would exhibit two distinct bond lengths.

Bond Type	Typical Bond Length (Å)
C-C Single Bond	1.54
C=C Double Bond	1.34
C-C Bond in Benzene	1.39

Table 2: Comparison of Carbon-Carbon Bond Lengths

Low Reactivity and Electrophilic Aromatic Substitution

The exceptional stability of the aromatic ring in benzene dictates its chemical reactivity. Addition reactions, which are characteristic of alkenes, would require the disruption of the delocalized pi-system and the loss of the significant resonance energy. Consequently, such reactions are thermodynamically unfavorable.

Instead, benzene undergoes electrophilic aromatic substitution (EAS) , a class of reactions where an electrophile replaces one of the hydrogen atoms on the aromatic ring. This reaction pathway allows the stable aromatic sextet to be preserved in the product.

The general mechanism for electrophilic aromatic substitution proceeds in two steps:

• Attack of the electrophile: The pi-electron system of the benzene ring acts as a nucleophile and attacks a strong electrophile (E⁺), forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. This step is typically the slow, rate-determining step as it temporarily disrupts the aromaticity.

• Deprotonation: A weak base removes a proton from the carbon atom that is bonded to the electrophile. The electrons from the C-H bond are returned to the pi-system, restoring the aromaticity of the ring and forming the substituted product. This step is fast.

Below is a diagram illustrating the general mechanism of electrophilic aromatic substitution.

Figure 3: General mechanism of electrophilic aromatic substitution.

Common examples of electrophilic aromatic substitution reactions include halogenation, nitration, sulfonation, Friedel-Crafts alkylation, and Friedel-Crafts acylation. These reactions typically require a catalyst to generate a sufficiently strong electrophile to overcome the stability of the benzene ring.

Experimental Protocols

The following sections provide generalized protocols for key experiments that demonstrate the unique properties of benzene. These are intended as overviews and should be adapted with specific safety precautions and equipment considerations for any laboratory setting.

Determination of the Heat of Hydrogenation by Calorimetry

This experiment aims to measure the enthalpy change upon the hydrogenation of an unsaturated compound. While direct hydrogenation of benzene in a simple calorimeter is challenging, the principle can be demonstrated with related compounds, and the data for benzene is derived from more sophisticated bomb calorimetry or reaction calorimetry setups.

Objective: To determine the heat of hydrogenation of a cyclic alkene (e.g., cyclohexene) and compare it to the known value for benzene.

Apparatus:

• Parr Hydrogenation Apparatus or a similar high-pressure reactor.

• Calorimeter (e.g., a Dewar flask with a stirrer and a high-precision thermometer or temperature probe).

• Hydrogen gas cylinder with a regulator.

• Reaction vessel (Parr bottle).

Materials:

• Cyclohexene (or another suitable alkene).

• Solvent (e.g., ethanol (B145695) or acetic acid).

• Hydrogenation catalyst (e.g., 5% Palladium on Carbon (Pd/C) or Platinum(IV) oxide (PtO₂)).

• Standard substance for calorimeter calibration (e.g., tris(hydroxymethyl)aminomethane).

Procedure:

• Calorimeter Calibration:

  • Calibrate the heat capacity of the calorimeter system by performing a reaction with a known enthalpy change or by electrical calibration.

• Sample Preparation:

  • Accurately weigh a specific amount of the alkene and dissolve it in a measured volume of the chosen solvent inside the reaction vessel.

  • Carefully add a weighed amount of the hydrogenation catalyst.

• Hydrogenation Reaction:

  • Place the reaction vessel in the calorimeter and assemble the apparatus.

  • Flush the system with hydrogen gas to remove air.

  • Pressurize the vessel with hydrogen to the desired pressure (e.g., 3-4 atm).

  • Start the shaker to ensure vigorous mixing of the reactants and catalyst.

  • Monitor the temperature change of the calorimeter over time until the reaction is complete (indicated by the cessation of hydrogen uptake and a stable temperature).

• Data Analysis:

  • Plot the temperature versus time to determine the temperature change (ΔT) caused by the reaction.

  • Calculate the heat released (q) using the heat capacity of the calorimeter (C_cal) and ΔT (q = C_cal * ΔT).

  • Determine the moles of the alkene reacted.

  • Calculate the molar heat of hydrogenation (ΔH_hydrog = -q / moles of alkene).

Determination of Carbon-Carbon Bond Length by X-ray Crystallography

This technique provides precise information about the three-dimensional arrangement of atoms in a crystalline solid, including bond lengths and angles. For a volatile liquid like benzene, obtaining a single crystal requires low-temperature techniques.

Objective: To determine the C-C bond lengths in a crystalline aromatic compound.

Apparatus:

• Single-crystal X-ray diffractometer.

• Low-temperature apparatus (e.g., a cryostream).

• Goniometer head.

• Microscope for crystal mounting.

Materials:

• A crystalline aromatic compound (e.g., a solid derivative of benzene like hexamethylbenzene, which was historically used). For benzene itself, a low-temperature setup is essential.

• Mounting oil and a cryoloop.

Procedure:

• Crystal Growth and Selection:

  • Grow a suitable single crystal of the compound. For benzene, this involves slow cooling of the liquid below its melting point in a capillary.

  • Under a microscope, select a well-formed, single crystal of appropriate size (typically 0.1-0.3 mm in all dimensions).

• Crystal Mounting:

  • Mount the selected crystal on a cryoloop and attach it to the goniometer head.

  • Flash-cool the crystal in a stream of cold nitrogen gas (typically 100 K) to prevent crystal decay and reduce thermal vibrations.

• Data Collection:

  • Mount the goniometer head on the diffractometer.

  • Center the crystal in the X-ray beam.

  • Perform an initial data collection to determine the unit cell parameters and crystal system.

  • Carry out a full data collection by rotating the crystal through a range of angles and collecting the diffraction intensities.

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

  • Refine the structural model against the experimental data using least-squares methods. This process adjusts the atomic coordinates, thermal parameters, and other variables to minimize the difference between the observed and calculated structure factors.

  • The final refined model will provide the precise C-C bond lengths and other geometric parameters.

Conclusion

The unique stability and low reactivity of benzene are a direct consequence of its aromatic character, a property arising from its cyclic, planar structure and the delocalization of six pi-electrons in a closed-shell configuration. This is elegantly explained by both resonance and molecular orbital theories and is unequivocally supported by experimental data from heat of hydrogenation measurements and X-ray crystallography. The preference for electrophilic substitution reactions is a chemical manifestation of this inherent stability, as this reaction pathway preserves the energetically favorable aromatic system. A thorough understanding of these fundamental principles is crucial for professionals in chemical research and drug development, as the aromatic moiety is a ubiquitous and functionally critical component in a vast array of organic molecules.

References

• 1. homepages.gac.edu [homepages.gac.edu]
• 2. researchgate.net [researchgate.net]
• 3. science.uct.ac.za [science.uct.ac.za]

Protocols & Analytical Methods

Gas chromatography-mass spectrometry for benzene quantification

An Application Note for the Quantification of Benzene Using Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Benzene is a volatile organic compound and a well-established human carcinogen, linked to conditions such as leukemia and other blood disorders.[1] Its presence in consumer products, pharmaceuticals, and environmental samples is a significant safety concern. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have set strict limits on benzene levels, classifying it as a Class 1 solvent that should be avoided in the manufacture of drug substances and products.[1] The maximum allowable concentration is often set at 2 ppm.[1]

Gas chromatography-mass spectrometry (GC-MS) is the gold-standard analytical technique for the sensitive and selective quantification of benzene. When coupled with headspace (HS) sampling, GC-MS provides a robust method for analyzing benzene in a wide variety of complex matrices, including liquids, solids, and aerosols, by introducing only the volatile components into the system, thereby minimizing matrix interference.[2][3] This application note provides detailed protocols for the quantification of benzene using headspace GC-MS, tailored for researchers, scientists, and drug development professionals.

Principle of Analysis

The methodology involves automated static headspace sampling followed by GC-MS analysis.[4] Samples are sealed in headspace vials and heated, allowing volatile compounds like benzene to partition into the vapor phase above the sample. A portion of this vapor is then injected into the gas chromatograph. The GC separates benzene from other volatile components based on its boiling point and interaction with the GC column's stationary phase.[2] The separated compounds then enter the mass spectrometer, which uses electron ionization (EI) to create characteristic charged fragments. Detection is typically performed in selected ion monitoring (SIM) mode for enhanced sensitivity, targeting specific mass-to-charge (m/z) ratios for benzene (e.g., m/z 78) and its deuterated internal standard, benzene-d6 (B120219) (e.g., m/z 84).[4][5] Quantification is achieved by creating a calibration curve and comparing the peak area of benzene in a sample to that of the internal standard.[1]

Experimental Protocols

Preparation of Standards and Solutions

Accurate preparation of standards is critical for precise quantification. Benzene-d6 is commonly used as an internal standard (ISTD) to correct for variations in sample preparation and instrument response.[1][4]

• Benzene Stock Standard (e.g., 100 µg/mL):

  • Pipette a known volume of a certified USP Benzene Standard (e.g., 0.980 mL of 10.2 mg/mL) into a 100.0 mL volumetric flask.[6]

  • Dilute to volume with a suitable solvent like Dimethyl Sulfoxide (DMSO). Store in amber glassware.[6]

• Benzene Spiking/Working Standard (e.g., 2 µg/mL):

  • Perform a serial dilution of the Benzene Stock Standard. For example, pipette 1.000 mL of the 100 µg/mL stock into a 50.0 mL volumetric flask.[6]

  • Dilute to volume with DMSO. This solution is used to prepare calibration curve standards and spike samples for recovery studies.[6]

• Internal Standard (ISTD) Stock Solution:

  • Prepare a stock solution of benzene-d6 in a solvent like methanol (B129727) or DMSO. For example, transfer 50 µL of benzene-d6 into a sealed 20.0 mL vial containing methanol and weigh to determine the exact concentration.[4]

• Internal Standard (ISTD) Working Solution (e.g., 2 µg/mL):

  • Dilute the ISTD Stock Solution to the desired working concentration with DMSO. For example, pipette 210.0 µL of a benzene-d6 stock into a 100.0 mL volumetric flask and dilute to volume.[6]

Sample Preparation (Headspace Vial)

This protocol is a general guideline and may require optimization for specific matrices.

• Accurately weigh or pipette a known amount of the sample (e.g., 0.5 g of lotion or 10 g of olive oil) into a 20 mL headspace vial.[6][7]

• Add a diluent solvent if necessary. DMSO is commonly used for many pharmaceutical and consumer products.[1][6] For instance, add 3.500 mL of DMSO to the 0.5 g sample.[6]

• Add a precise volume of the ISTD Working Solution to every vial (samples, blanks, and calibration standards). For example, add 1.000 mL of the 2 µg/mL ISTD solution.[6]

• For calibration standards, add varying amounts of the Benzene Working Standard to vials containing the diluent and ISTD to create a calibration curve (e.g., a 7-point curve from 0.1 to 4.0 ppm).[1][8]

• Immediately seal the vials with crimp caps.

• Gently vortex the vials for approximately 10 seconds to ensure the sample is mixed, taking care not to let the sample touch the septum.[6]

GC-MS Instrumentation and Conditions

The following table summarizes typical instrument parameters for benzene analysis. These may be adapted based on the specific instrument and application.

Parameter	Typical Value / Condition
Headspace Autosampler
Vial Equilibration Temp.	60 - 90 °C[1][9]
Vial Equilibration Time	5 - 20 minutes[9][10]
Injection Volume	0.1 - 1.0 mL[11][12]
Gas Chromatograph
GC System	Agilent 8860, Thermo TRACE 1300, Shimadzu GC-2010 Plus, or equivalent[1][6][13]
Column	Restek Rtx-624, Agilent DB-624, or equivalent (30 m x 0.25/0.32 mm, 1.4/1.8 µm film thickness)[1][6][8]
Inlet Type	Split/Splitless[11]
Inlet Temperature	240 - 250 °C[1][11]
Carrier Gas	Helium
Oven Program	Example: 60 °C initial, ramp to 240 °C[1]
Mass Spectrometer
MS System	Single Quadrupole (e.g., Agilent 5977, Thermo ISQ 7000) or Triple Quadrupole[1][11]
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or MS/MS[8][9]
Monitored Ions (m/z)	Benzene: 78 (Quantifier), 77, 52; Benzene-d6: 84 (Quantifier), 82[4][5][8]
MS Source Temperature	~230 °C
MS Quad Temperature	~150 °C

Data Analysis and Quantification

• Identification: Identify the benzene peak in the chromatogram by matching its retention time with that of a certified reference standard.[1] Confirm identity by checking the relative abundance of qualifier ions.

• Integration: Integrate the peak areas for the quantifier ions of benzene (m/z 78) and the internal standard benzene-d6 (m/z 84).

• Calibration: Generate a linear regression calibration curve by plotting the peak area ratio (Benzene Area / ISTD Area) against the concentration of the prepared calibration standards. A correlation coefficient (R²) of >0.99 is typically required.[11]

• Quantification: Calculate the concentration of benzene in the samples using the linear regression equation derived from the calibration curve.

Quantitative Data Summary

The performance of GC-MS methods for benzene quantification is demonstrated by their linearity, sensitivity, precision, and accuracy. The following tables summarize typical validation parameters reported in various applications.

Table 1: Linearity and Sensitivity

Analyte	Matrix	Linearity Range	R²	LOD	LOQ	Reference
Benzene	Gasoline	0.1 - 4.0 vol%	>0.999	-	-	[11][14]
Benzene	Sunscreen	0.2 - 12 ppm	>0.99	0.12 ppm	0.2 ppm	[6]
Benzene	General	0.1 - 400 ng/mL	>0.99	0.08 ng/mL	-	[15]
Benzene	Seawater	10 - 50 µg/L	>0.99	1.8 - 3.3 µg/L	-	[10]

Table 2: Precision and Accuracy (Recovery)

Matrix	Spiked Level	Precision (RSD, n=3)	Recovery	Reference
Seawater	20 µg/L	1.0% - 7.6%	97% - 103%	[10]
Gasoline	Performance Standard	<1.06% (n=21)	-	[11]

Visualized Workflows

The following diagrams illustrate the key processes in benzene quantification by GC-MS.

Caption: Overall workflow for benzene analysis by HS-GC-MS.

Caption: Detailed protocol for headspace sample preparation.

Caption: Logical relationship for quantitative data analysis.

References

• 1. emerypharma.com [emerypharma.com]
• 2. benchchem.com [benchchem.com]
• 3. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 4. Determination of Benzene in Soft Drinks and Other Beverages | FDA [fda.gov]
• 5. GC/MS Analysis of Benzene in Gasoline [web.pdx.edu]
• 6. fda.gov [fda.gov]
• 7. nemc.us [nemc.us]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. web.pdx.edu [web.pdx.edu]
• 13. agilent.com [agilent.com]
• 14. ASTM D5769 - Standard Test Method by GC-MS [scioninstruments.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Using Benzene as a Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Benzene is a confirmed human carcinogen and a highly flammable liquid. Its use in the laboratory is strictly regulated and should be minimized or replaced with safer alternatives whenever possible. These notes are intended for professionals who have conducted a thorough risk assessment and have determined that the use of benzene is unavoidable for their specific application. All operations must be performed in compliance with institutional and national safety regulations.

Introduction

Benzene (C₆H₆) is a nonpolar, aromatic hydrocarbon that has historically served as a valuable solvent in organic synthesis due to its ability to dissolve a wide range of nonpolar and weakly polar compounds and intermediates.[1][2] Its unique aromatic system and relative inertness under certain conditions make it suitable for specific reactions. However, due to its significant health hazards, its application is now limited to cases where alternative solvents are inadequate. This document provides detailed protocols and safety guidelines for the use of benzene as a solvent in two representative classes of organic reactions: Friedel-Crafts Acylation and the Diels-Alder Reaction.

Critical Safety Protocols

Working with benzene requires stringent safety measures to prevent exposure and ensure safe handling.[3]

Personal Protective Equipment (PPE)

• Gloves: Double gloving is recommended. Use gloves with high resistance to benzene, such as Viton™ or polyethylene (B3416737) vinyl alcohol (PVA). Standard nitrile gloves offer poor protection and should be avoided for anything other than incidental contact.[4]

• Eye Protection: Chemical splash goggles that meet ANSI/ISEA Z87.1 standards are mandatory.[4]

• Lab Coat: A flame-resistant lab coat must be worn. A chemically resistant apron is recommended when handling larger quantities.[4]

• Footwear: Closed-toed shoes are required at all times. Shoe covers should be considered in designated benzene work areas.[4]

Engineering Controls

• Chemical Fume Hood: All work with open containers of benzene must be conducted in a properly functioning chemical fume hood with a documented face velocity.[5]

• Designated Area: A specific area of the lab should be designated for benzene use, clearly marked with "Caution, Carcinogen" warning signs.[5]

• Ventilation: The laboratory must be well-ventilated.

Handling and Storage

• Quantities: Use the smallest practical quantity of benzene required for the experiment.[4]

• Ignition Sources: Benzene is extremely flammable. Keep it away from all potential ignition sources, including open flames, hot plates, and electrical equipment that is not intrinsically safe.[6][7]

• Storage: Store benzene in tightly sealed, properly labeled containers within a designated, ventilated, and flame-proof cabinet, segregated from oxidizing agents.[5]

Emergency Procedures

• Spills: In case of a small spill inside a fume hood, use an appropriate spill kit with absorbent pads. For larger spills, evacuate the area immediately, alert personnel, and contact the institutional Environmental Health & Safety (EHS) office.[4][7]

• Exposure:

  • Skin Contact: Immediately wash the affected area with soap and water for at least 15 minutes and remove contaminated clothing.[6]

  • Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes using an emergency eyewash station.[6]

  • Inhalation: Move the affected person to fresh air immediately.[6]

  • In all cases of significant exposure, seek immediate medical attention.

Waste Disposal

• All benzene-contaminated waste, including solvents, reaction mixtures, and used PPE, must be collected in properly labeled hazardous waste containers.[7]

• Arrange for disposal through your institution's EHS department. Do not pour benzene down the drain.[5]

Experimental Workflow and Visualizations

The following diagrams illustrate a typical workflow for handling benzene and the mechanisms of key reactions where it is used as a solvent.

References

• 1. Diels-Alder Reaction | Mechanism, Stereochemistry & Examples | Study.com [study.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Diels-Alder Reaction [organic-chemistry.org]
• 4. Diels Alder reaction mechanism [unacademy.com]
• 5. en.wikipedia.org [en.wikipedia.org]
• 6. byjus.com [byjus.com]
• 7. chemguide.co.uk [chemguide.co.uk]

Application Notes and Protocols for Friedel-Crafts Acylation of Benzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the Friedel-Crafts acylation of benzene, a fundamental carbon-carbon bond-forming reaction in organic synthesis. The following sections offer a comparative overview of different methodologies, detailed experimental procedures, and visualizations of the reaction workflow and mechanism. This document is intended to serve as a practical guide for laboratory synthesis of aryl ketones, which are valuable intermediates in the production of pharmaceuticals and other fine chemicals.

Introduction

The Friedel-Crafts acylation is an electrophilic aromatic substitution reaction that introduces an acyl group onto an aromatic ring. This reaction is of paramount importance in organic synthesis for the preparation of aromatic ketones. The resulting ketones can be further modified, for instance, by reduction of the carbonyl group to yield alkylbenzenes, which circumvents the issue of carbocation rearrangements often encountered in Friedel-Crafts alkylations. Typically, the reaction is carried out using an acylating agent, such as an acyl chloride or an acid anhydride (B1165640), in the presence of a Lewis acid catalyst. This document outlines protocols for the synthesis of acetophenone (B1666503) from benzene using traditional and more environmentally benign catalytic systems.

Comparative Data of Acylation Protocols

The following table summarizes the quantitative data for three distinct protocols for the Friedel-Crafts acylation of benzene to produce acetophenone. This allows for a direct comparison of reaction conditions and reported yields.

Parameter	Protocol 1: Classical AlCl₃ with Acetyl Chloride	Protocol 2: Classical AlCl₃ with Acetic Anhydride	Protocol 3: Green Chemistry Approach with FeCl₃
Benzene	0.050 mol	0.45 mol	1.0 mmol
Acylating Agent	Acetyl Chloride (0.055 mol)	Acetic Anhydride (0.06 mol)	Acetic Anhydride (2.0 mmol)
Catalyst	Anhydrous AlCl₃ (0.055 mol)	Anhydrous AlCl₃ (0.15 mol)	FeCl₃·6H₂O (10 mol%)
Solvent	Methylene (B1212753) Chloride	Benzene (reactant and solvent)	Tunable Aryl Alkyl Ionic Liquid (TAAIL)
Temperature	0 °C to Room Temperature	Reflux	60 °C
Reaction Time	25 minutes	30 minutes	2 hours
Reported Yield	Not explicitly stated, but generally good to excellent	~34.4% (of crude product)	Up to 94% (for substituted benzenes)

Experimental Protocols

Protocol 1: Classical Friedel-Crafts Acylation using Acetyl Chloride and Aluminum Chloride

This protocol describes the traditional method for the acylation of benzene using acetyl chloride as the acylating agent and anhydrous aluminum chloride as the catalyst.[1][2]

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Methylene chloride (CH₂Cl₂)

• Acetyl chloride (CH₃COCl)

• Benzene

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottomed flask, addition funnel, reflux condenser, separatory funnel, beaker

• Stirring apparatus

• Ice bath

Procedure:

• Reaction Setup: In a clean, dry 100-mL round-bottomed flask equipped with a magnetic stirrer, an addition funnel, and a reflux condenser, place anhydrous aluminum chloride (0.055 mol, 1.1 equiv) and 15 mL of methylene chloride. Cool the flask to 0°C in an ice/water bath.

• Addition of Acetyl Chloride: Add a solution of acetyl chloride (0.055 mol, 1.1 equiv) in 10 mL of methylene chloride to the addition funnel and add it dropwise to the stirred aluminum chloride suspension over 10 minutes.

• Addition of Benzene: After the addition of acetyl chloride is complete, add a solution of benzene (0.050 mol) in 10 mL of methylene chloride dropwise from the addition funnel. Control the rate of addition to prevent excessive boiling.

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 15 minutes.

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing approximately 25 g of crushed ice and 15 mL of concentrated HCl, while stirring.

• Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with 20 mL of methylene chloride.

• Washing: Combine the organic layers and wash with two portions of saturated sodium bicarbonate solution, followed by a water wash.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Remove the drying agent by gravity filtration and remove the methylene chloride by rotary evaporation to yield the crude product.

• Purification: Purify the resulting acetophenone by simple distillation.

Protocol 2: Friedel-Crafts Acylation using Acetic Anhydride and Aluminum Chloride

This protocol utilizes acetic anhydride as the acylating agent, which can be easier to handle than acetyl chloride.[3]

Materials:

• Anhydrous benzene

• Anhydrous aluminum trichloride (B1173362) (AlCl₃)

• Acetic anhydride ((CH₃CO)₂O)

• Concentrated hydrochloric acid (HCl)

• 5% Sodium hydroxide (B78521) (NaOH) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ice

• Three-necked flask with reflux condenser and dropping funnel

• Heating mantle and water bath

• Stirring apparatus

Procedure:

• Reaction Setup: In a 250-mL three-necked flask equipped with a reflux condenser, a constant pressure dropping funnel, and a gas outlet connected to a trap, add 40 mL of anhydrous benzene and 20 g of anhydrous aluminum trichloride.

• Addition of Acetic Anhydride: Add a few drops of acetic anhydride from the dropping funnel to initiate the reaction. Once the reaction begins, continue the dropwise addition of a total of 6.0 mL of acetic anhydride while shaking the flask. Control the addition rate to avoid an overly vigorous reaction.

• Heating: After the addition is complete and the initial reaction subsides, heat the mixture in a water bath under reflux until the evolution of HCl gas ceases (approximately 30 minutes).

• Quenching: Cool the reaction mixture to room temperature. In a well-ventilated fume hood, pour the mixture into a beaker containing 50 mL of concentrated hydrochloric acid and 50 g of crushed ice, with constant stirring.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with 20 mL portions of benzene.

• Washing: Combine the organic layers and wash with 5% sodium hydroxide solution and then with water.

• Drying and Solvent Removal: Dry the combined organic layer with anhydrous magnesium sulfate. Filter to remove the drying agent and evaporate the benzene in a water bath.

• Purification: Purify the crude acetophenone by fractional distillation, collecting the fraction boiling between 198-202°C.

Protocol 3: Green Friedel-Crafts Acylation using Iron(III) Chloride Catalyst

This protocol presents a more environmentally friendly approach using a less hazardous iron(III) chloride catalyst in an ionic liquid.[4]

Materials:

• Benzene derivative (e.g., anisole (B1667542) as a model for benzene)

• Acetic anhydride ((CH₃CO)₂O)

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Tunable Aryl Alkyl Ionic Liquid (TAAIL)

• Reaction vial with magnetic stirrer

• Heating apparatus

Procedure:

• Reaction Setup: In a reaction vial, combine the benzene derivative (1 mmol), acetic anhydride (2 equiv, 2 mmol), iron(III) chloride hexahydrate (10 mol%, 0.1 mmol), and the Tunable Aryl Alkyl Ionic Liquid (0.5 g).

• Reaction: Stir the mixture at 60°C for 2 hours.

• Work-up and Analysis: While a detailed work-up for this specific protocol is not provided in the initial search, a typical procedure would involve extraction of the product from the ionic liquid using an organic solvent. The product yield and purity would then be determined by analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS). The ionic liquid could potentially be recycled.

Visualizations

The following diagrams illustrate the general experimental workflow and the catalytic cycle of the Friedel-Crafts acylation.

Caption: General experimental workflow for Friedel-Crafts acylation.

Caption: Catalytic cycle of Friedel-Crafts acylation.

Safety Precautions

• Anhydrous Aluminum Chloride (AlCl₃): Corrosive and reacts violently with water, releasing HCl gas. Handle in a fume hood and avoid contact with skin and moisture.

• Acetyl Chloride and Acetic Anhydride: Corrosive and lachrymatory. Use in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Benzene: A known carcinogen and is flammable. Handle with extreme care in a fume hood.

• Methylene Chloride: A suspected carcinogen. Handle with appropriate PPE.

• The reaction can be exothermic. Proper temperature control is crucial, especially during the addition of reagents.

• The reaction evolves hydrogen chloride (HCl) gas, which is corrosive and toxic. Ensure the reaction is performed in a fume hood and consider using a gas trap.

References

• 1. websites.umich.edu [websites.umich.edu]
• 2. Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solven ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03638K [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]

Application Notes and Protocols for Bioremediation of Benzene-Contaminated Soil and Groundwater

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of current bioremediation strategies for treating soil and groundwater contaminated with benzene. Detailed protocols for key experiments are included to facilitate the design and implementation of effective remediation studies.

Introduction to Benzene Bioremediation

Benzene is a hazardous and carcinogenic compound commonly found in industrial waste and as a component of gasoline. Its presence in soil and groundwater poses a significant threat to human health and the environment. Bioremediation offers a cost-effective and environmentally friendly approach to detoxify benzene-contaminated sites by leveraging the metabolic capabilities of microorganisms to degrade the contaminant into less harmful substances. The primary strategies for benzene bioremediation include monitored natural attenuation, biostimulation, and bioaugmentation.

Monitored Natural Attenuation (MNA): This strategy relies on the intrinsic capacity of native microbial populations to degrade benzene without human intervention. It is most suitable for sites with low contaminant concentrations and favorable environmental conditions.[1][2][3]

Biostimulation: This approach involves the addition of nutrients (e.g., nitrogen and phosphorus), electron acceptors (e.g., oxygen, nitrate, sulfate), or other amendments to stimulate the growth and activity of indigenous benzene-degrading microorganisms.[4][5][6][7][8]

Bioaugmentation: This strategy involves the introduction of specific, highly efficient benzene-degrading microorganisms or microbial consortia to a contaminated site to enhance the rate and extent of degradation.[7][9][10][11]

Data Presentation: Efficacy of Benzene Bioremediation Strategies

The following tables summarize quantitative data on the efficiency of various bioremediation strategies for benzene removal from soil and groundwater, compiled from multiple studies.

Table 1: Benzene Removal Efficiency using Biostimulation

Biostimulation Amendment	Matrix	Initial Benzene Conc. (mg/L or mg/kg)	Treatment Duration	Removal Efficiency (%)	Reference
Nitrate, Triethyl Phosphate, Persulfate	Groundwater	Not specified	Not specified	>77	[4][5]
Nitrate, Triethyl Phosphate, Persulfate	Soil	Not specified	Not specified	75.9 - 92.8	[4][5]
Calcium Peroxide (CaO2) Nanoparticles	Groundwater	50 mg/L	100 days	100	[12]
Nitrogen and Phosphorus	Groundwater	700 µg/L	39 days	~94	[9][13]

Table 2: Benzene Removal Efficiency using Bioaugmentation

Inoculum	Matrix	Initial Benzene Conc. (mg/L or mg/kg)	Treatment Duration	Removal Efficiency (%)	Reference
Pseudomonas lini and Pseudarthrobacter polychromogenes	Groundwater	Not specified	70 days	~80	[9]
Petroleum-degrading microorganisms	Freshly-spiked sediment	Not specified	Not specified	Desorption observed	[10]
Bacillus glycinifermentans GO-13T (immobilized)	Aqueous solution	1.25 g/L	24 hours	77	[7]

Table 3: Natural Attenuation of Benzene

Site Type	Matrix	Initial Benzene Conc. (mg/L)	Observation Distance/Time	Final Benzene Conc. (mg/L)	Reference
Petrochemical plant	Groundwater	Several mg/L	800 m downstream	Not detected
Former gasworks	Groundwater	Not specified	Not specified	Predominantly attenuated by biodegradation	[1]
Petroleum-contaminated aquifer	Groundwater	Not specified	1-2 years	Not degraded (under sulfate (B86663) or methanogenic conditions)

Experimental Protocols

Protocol 1: Microcosm Study for Benzene Bioremediation Assessment

This protocol outlines the setup and monitoring of laboratory microcosms to evaluate the potential for benzene bioremediation in soil and groundwater samples.

1. Materials:

• Contaminated soil and/or groundwater from the site of interest.

• Sterile serum bottles (120 mL or 160 mL) with Teflon-lined septa and aluminum crimp caps.

• Benzene stock solution (in a non-toxic, readily biodegradable solvent like methanol, or neat).

• Mineral salts medium (MSM) (composition can be optimized based on site-specific geochemistry).

• Nutrient solutions (e.g., ammonium (B1175870) chloride, potassium phosphate) for biostimulation treatments.

• Electron acceptor solutions (e.g., potassium nitrate, sodium sulfate) for anaerobic treatments.

• Inoculum culture (for bioaugmentation studies).

• Sterile syringes and needles.

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Incubator.

2. Microcosm Setup:

• In an anaerobic glove box (for anaerobic studies) or a laminar flow hood (for aerobic studies), add a known amount of contaminated soil or sediment (e.g., 10-20 g) to each serum bottle.

• Add a specific volume of contaminated groundwater or sterile MSM to each bottle (e.g., 50-100 mL), leaving a headspace.

• Prepare different treatment groups in triplicate:

  • Natural Attenuation: No amendments.

  • Biostimulation: Add nutrient and/or electron acceptor solutions to achieve target concentrations.

  • Bioaugmentation: Add a known volume of the microbial inoculum.

  • Abiotic Control: Add a sterilant (e.g., mercuric chloride or sodium azide) to a set of bottles to account for non-biological losses.

• Spike each bottle (except for controls without benzene) with the benzene stock solution to achieve the desired initial concentration.

• Seal the bottles with Teflon-lined septa and aluminum crimp caps.

• For anaerobic studies, purge the headspace of the bottles with an anaerobic gas mixture (e.g., N2/CO2, 80:20 v/v).

• Incubate the microcosms in the dark at a temperature representative of the in-situ conditions (e.g., 15-25°C).

3. Monitoring and Analysis:

• Periodically collect headspace or aqueous samples using a sterile syringe.

• Analyze benzene concentrations using GC-FID or GC-MS.

• Monitor geochemical parameters such as pH, dissolved oxygen (for aerobic studies), nitrate, sulfate, and methane.

• At the end of the experiment, sacrifice the microcosms for microbial community analysis (see Protocol 3).

Protocol 2: Enumeration of Benzene-Degrading Bacteria using Most-Probable-Number (MPN)

This protocol describes a method to estimate the population size of microorganisms capable of degrading benzene in environmental samples.

1. Materials:

• Soil or groundwater sample.

• Sterile 96-well microtiter plates.

• Sterile mineral salts medium (MSM).

• Benzene (as the sole carbon source).

• Iodonitrotetrazolium violet (INT) solution (as a redox indicator).

• Sterile dilution blanks (e.g., phosphate-buffered saline).

2. Procedure:

• Prepare a tenfold serial dilution of the soil or groundwater sample in sterile dilution blanks.

• Inoculate each well of the 96-well plates with an aliquot from the corresponding dilution.

• Add MSM containing a known concentration of benzene to each well.

• Incubate the plates at an appropriate temperature (e.g., 25°C) for a specified period (e.g., 2-4 weeks).

• After incubation, add the INT solution to each well. A color change to red or pink indicates microbial respiration and thus, a positive result.

• Record the number of positive wells for each dilution.

• Use an MPN statistical table or software to calculate the most probable number of benzene-degrading microorganisms per gram of soil or milliliter of groundwater.

Protocol 3: DNA Extraction from Soil for Microbial Community Analysis

This protocol details a common method for extracting total genomic DNA from soil samples to be used for downstream molecular analyses such as PCR, DGGE, or next-generation sequencing.

1. Materials:

• Soil sample (0.5 g).

• Commercial soil DNA extraction kit (e.g., PowerSoil® DNA Isolation Kit, FastDNA® SPIN Kit for Soil). These kits are generally recommended as they are optimized to remove PCR inhibitors like humic acids.

• Bead-beating homogenizer.

• Microcentrifuge.

• Sterile, DNA-free tubes and pipette tips.

2. Procedure (example using a commercial kit):

• Add 0.5 g of the soil sample to the bead-beating tube provided in the kit.

• Add the lysis buffer and other proprietary solutions according to the manufacturer's instructions.

• Homogenize the sample using a bead-beating instrument for a specified time and speed (e.g., 40 seconds at 6.0 m/s). This step is crucial for lysing microbial cells.

• Centrifuge the tube to pellet the soil particles and beads.

• Transfer the supernatant containing the DNA to a clean tube.

• Follow the subsequent steps of the kit's protocol, which typically involve inhibitor removal, DNA binding to a silica (B1680970) spin filter, washing the filter, and finally eluting the purified DNA.

• Assess the quantity and quality of the extracted DNA using a spectrophotometer (e.g., NanoDrop) by measuring the absorbance at 260 nm, 280 nm, and 230 nm. The A260/A280 ratio should be ~1.8, and the A260/A230 ratio should be >1.8 for pure DNA.

• Store the extracted DNA at -20°C or -80°C for long-term preservation.

Protocol 4: GC-MS Analysis of Benzene and its Metabolites in Water

This protocol provides a general procedure for the quantification of benzene and its potential degradation products in aqueous samples.

1. Materials:

• Water sample.

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• GC column suitable for volatile organic compounds (e.g., DB-624).

• Autosampler vials with Teflon-lined septa.

• Internal standards (e.g., deuterated benzene).

• Organic solvent for extraction (e.g., dichloromethane (B109758) - DCM).

• Vortex mixer.

2. Sample Preparation (In-vial extraction):

• To a GC vial, add a precise volume of DCM (e.g., 0.5 mL) containing the internal standards at a known concentration.

• Add a known volume of the aqueous sample (e.g., 1.0 mL) to the vial.

• Immediately seal the vial and vortex for 30-60 seconds to ensure thorough mixing and extraction of the analytes into the organic phase.

• Allow the phases to separate. The DCM layer will be at the bottom.

3. GC-MS Analysis:

• Set up the GC-MS instrument with the appropriate method parameters:

  • Injector: Split/splitless, with a typical injection volume of 1 µL from the DCM layer.

  • Oven Temperature Program: An initial temperature hold (e.g., 40°C for 2 minutes), followed by a temperature ramp (e.g., 6°C/min to 90°C, then 15°C/min to 230°C).

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron ionization (EI) mode, scanning a specific mass range or in selected ion monitoring (SIM) mode for higher sensitivity and selectivity.

• Run a calibration curve with standards of known concentrations for benzene and expected metabolites.

• Analyze the prepared samples.

• Quantify the concentration of benzene and its metabolites by comparing their peak areas to the internal standard and the calibration curve.

Visualizations

Benzene Degradation Pathways

The biodegradation of benzene can proceed through different pathways depending on the availability of oxygen.

Aerobic degradation pathway of benzene.

Anaerobic degradation pathways of benzene.

Experimental Workflow

The following diagram illustrates a typical workflow for a laboratory-based benzene bioremediation study.

Workflow for a benzene bioremediation study.

References

• 1. researchgate.net [researchgate.net]
• 2. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Bacterial aerobic degradation of benzene, toluene, ethylbenzene and xylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pjoes.com [pjoes.com]
• 8. provectusenvironmental.com [provectusenvironmental.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. caister.com [caister.com]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Ethylbenzene and Cumene from Benzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the industrial synthesis of ethylbenzene (B125841) and cumene (B47948), two crucial commodity chemicals derived from benzene. The protocols outlined are generalized from established industrial practices and are intended to serve as a foundational guide for laboratory and pilot-scale experiments.

Part 1: Synthesis of Ethylbenzene from Benzene

Application Notes

Ethylbenzene is a key organic compound primarily used as an intermediate in the production of styrene, which is the monomer for polystyrene, a widely used plastic.[1] The dominant manufacturing route is the Friedel-Crafts alkylation of benzene with ethylene (B1197577).[2] Modern industrial processes have largely shifted from corrosive homogeneous catalysts to more environmentally friendly and efficient heterogeneous catalyst systems.

Reaction Mechanism: Electrophilic Aromatic Substitution

The synthesis proceeds via an electrophilic aromatic substitution mechanism. An electrophile is generated from ethylene, which then attacks the electron-rich benzene ring.

• Electrophile Generation: In the presence of an acid catalyst (e.g., a proton from a zeolite), ethylene is protonated to form a primary carbocation (ethyl cation).[3]

• Electrophilic Attack: The ethyl carbocation acts as an electrophile and attacks the benzene ring, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[2]

• Deprotonation: A weak base removes a proton from the arenium ion, restoring the aromaticity of the ring and yielding ethylbenzene.[2]

Catalytic Systems

• Lewis Acid Catalysts (e.g., AlCl₃): Historically, aluminum chloride was a common catalyst for liquid-phase alkylation.[4] However, these systems are highly corrosive and produce hazardous waste streams. Industrially, a mixture of aluminum chloride and hydrogen chloride is used with an alkene, which is a more cost-effective method as it avoids the prior synthesis of a chloroalkane.[3][5]

• Zeolite Catalysts: Modern processes predominantly use solid-acid zeolite catalysts.[6] Zeolites like ZSM-5, MCM-22, and Beta zeolites are preferred due to their high activity, selectivity, stability, and regenerability.[6][7] They are non-corrosive and reduce environmental impact.[6] More than half of the world's ethylbenzene is produced using the Badger EBMax process, which employs a catalyst from the MWW family (MCM-22).[6]

Process Technologies

The synthesis can be carried out in either the liquid or vapor phase.

• Liquid-Phase Alkylation: This is the most efficient and simple method, typically operating at higher pressures and lower temperatures than vapor-phase processes.[6] It offers high selectivity towards mono-alkylation, minimizing the formation of polyethylated by-products.[7]

• Vapor-Phase Alkylation: This process operates at higher temperatures. While effective, it can lead to more by-products.[8]

• Transalkylation: A common side reaction is the formation of diethylbenzene (DEB) and other polyethylbenzenes (PEB).[9] These by-products are reacted with additional benzene in a separate transalkylation reactor to produce more ethylbenzene, thereby maximizing the overall yield. Zeolite catalysts are also used for this step.

Quantitative Data for Ethylbenzene Synthesis

Parameter	Liquid-Phase Process (Zeolite)	Vapor-Phase Process (Zeolite)
Catalyst	Zeolite (e.g., MCM-22, Beta, Y-zeolite)[6]	Zeolite (e.g., ZSM-5)[8]
Temperature	150°C - 260°C[8]	260°C - 482°C[8]
Pressure	250 - 700 psig (approx. 17 - 48 bar)	450 - 3500 kPa (4.5 - 35 bar)[8]
Benzene:Ethylene Molar Ratio	1:1 to 30:1 (typically 2.5:1 to 4:1 in modern processes)[6][8]	High excess of benzene (e.g., 8:1 to 16:1)[10]
Ethylene Conversion	Nearly 100%	High
Ethylbenzene Selectivity	>99% (with transalkylation feed)[11]	Typically lower than liquid-phase
Purity of Product	~99.9%	High, but may contain >700 ppm xylene[8]

Diagrams

Caption: Friedel-Crafts alkylation mechanism for ethylbenzene synthesis.

Caption: Workflow for a modern liquid-phase ethylbenzene plant.

Experimental Protocol: Liquid-Phase Alkylation of Benzene

This protocol describes a generalized procedure for the liquid-phase alkylation of benzene with ethylene using a fixed-bed zeolite catalyst.

1. Materials and Equipment:

• High-pressure fixed-bed reactor (e.g., Parr reactor).

• Zeolite catalyst (e.g., H-ZSM-5 or MCM-22 pellets).

• Benzene (anhydrous).

• High-purity ethylene gas.

• Mass flow controllers for gas and liquid feeds.

• Back pressure regulator.

• Heating system for the reactor.

• Product collection system with cooling.

• Gas chromatograph (GC) for analysis.

2. Catalyst Activation:

• Load the reactor with the desired amount of zeolite catalyst.

• Activate the catalyst by heating under a flow of inert gas (e.g., nitrogen) to remove adsorbed water. A typical procedure involves heating to 300-500°C for several hours.

• Cool the reactor to the desired reaction temperature under the inert gas flow.

3. Reaction Procedure:

• Pressurize the system with an inert gas to the target reaction pressure (e.g., 30 bar).

• Introduce the liquid benzene feed into the reactor at a constant flow rate using a high-pressure pump.

• Once the benzene flow is stable and the reactor temperature is at the setpoint (e.g., 200°C), introduce the ethylene gas feed through a mass flow controller at the desired molar ratio to benzene.[8]

• Maintain a constant temperature and pressure throughout the reaction using the reactor's control system. The reaction is exothermic, so efficient heat removal is critical.[9]

• Allow the reaction to proceed for the desired residence time.

4. Product Collection and Analysis:

• The reactor effluent is passed through the back pressure regulator and cooled in a condenser.

• Collect the liquid product in a chilled sample vessel.

• Analyze the composition of the liquid product using GC to determine the conversion of benzene and the selectivity for ethylbenzene, diethylbenzenes, and other by-products.

Part 2: Synthesis of Cumene from Benzene

Application Notes

Cumene (isopropylbenzene) is another vital petrochemical intermediate. Its primary application is in the Hock process to co-produce phenol (B47542) and acetone, two indispensable industrial chemicals.[12] The synthesis of cumene is achieved through the Friedel-Crafts alkylation of benzene with propylene (B89431).

Reaction Mechanism: Electrophilic Aromatic Substitution

The mechanism is analogous to ethylbenzene synthesis. Propylene reacts with an acid catalyst to form a secondary carbocation (isopropyl carbocation), which is more stable than a primary carbocation.[13] This carbocation then alkylates the benzene ring.

Catalytic Systems

• Solid Phosphoric Acid (SPA): The UOP SPA catalyst process was a longstanding technology. It involves charging benzene and propylene to a fixed-bed reactor operating at high pressure and temperature.[13] This process can achieve a cumene yield of 94-96% without transalkylation.[14]

• Aluminum Chloride (AlCl₃): The Monsanto process utilized an AlCl₃ catalyst system at lower temperatures.[14] While achieving high yields (up to 99% based on benzene), it suffered from the same corrosion and waste disposal issues as in ethylbenzene synthesis.[13][14]

• Zeolite Catalysts: Since the mid-1990s, zeolite-based technologies have become the state-of-the-art.[13][15] Catalysts like Beta zeolite, MCM-22, and Y-type zeolites are used in fixed-bed reactors.[13] These processes offer higher yields (over 99.7% selectivity), are non-corrosive, and operate at lower benzene-to-propylene ratios, which reduces energy consumption in the separation section.[15]

Process Technologies

Modern cumene plants use fixed-bed reactor systems.

• Alkylation: Fresh and recycled benzene is mixed with propylene and fed to the alkylation reactor.[13] An excess of benzene is used to suppress the formation of diisopropylbenzene (DIPB) and other polyalkylated by-products.[16]

• Transalkylation: The DIPB formed in the alkylation reactor is separated and sent to a transalkylation reactor. Here, it reacts with benzene over a zeolite catalyst to form two molecules of cumene, significantly increasing the overall process yield to 97-98 wt%.[13]

Quantitative Data for Cumene Synthesis

Parameter	UOP SPA Process	Monsanto AlCl₃ Process	Modern Zeolite Process
Catalyst	Solid Phosphoric Acid on Kieselguhr[13][14]	AlCl₃ and HCl[13][14]	Zeolite (e.g., Beta, MCM-22)[13]
Phase	Gas Phase[16]	Liquid Phase[15]	Liquid Phase[13]
Temperature	200°C - 260°C[13][14]	< 135°C[13][14]	125°C - 200°C[17]
Pressure	3-4 MPa (30-40 bar)[13][14]	< 0.4 MPa (< 4 bar)[13][14]	25-30 bar[12][18]
Benzene:Propylene Molar Ratio	~5:1[15][16]	High	< 2:1[15]
Overall Yield (with Transalkylation)	97-98 wt%[13]	Benzene: 99 wt%, Propylene: 98 wt%[13][14]	> 99%
Cumene Purity	99.9 wt%[14]	High	> 99.9 wt%

Diagrams

Caption: Friedel-Crafts alkylation mechanism for cumene synthesis.

Caption: Workflow for a modern zeolite-based cumene production plant.

Experimental Protocol: Liquid-Phase Synthesis of Cumene

This protocol provides a general method for the liquid-phase alkylation of benzene with propylene over a solid acid catalyst in a fixed-bed reactor.

1. Materials and Equipment:

• High-pressure fixed-bed reactor system.

• Solid acid catalyst (e.g., SPA or Beta zeolite pellets).

• Benzene (anhydrous).

• High-purity propylene.

• Mass flow controllers for gas and liquid feeds.

• Back pressure regulator.

• Reactor heating and cooling system.

• Product separation and collection train.

• Gas chromatograph (GC).

2. Catalyst Preparation and Loading:

• If using a zeolite catalyst, activate by calcining in air and then drying under a nitrogen flow at high temperature to remove moisture.

• Load the prepared catalyst into the fixed-bed reactor.

3. Reaction Procedure:

• Pressurize the reactor with nitrogen to the desired operating pressure (e.g., 25 bar).[18]

• Heat the reactor to the target temperature (e.g., 175°C).[17]

• Start the flow of liquid benzene through the reactor.

• Once the system is stable, introduce the propylene feed. In industrial practice, propylene is often injected at multiple points along the reactor to control the exothermic reaction temperature.[13]

• Maintain a constant temperature, pressure, and flow rate. The benzene-to-propylene molar ratio should be kept high to favor mono-alkylation.[16]

• Continuously draw the effluent from the reactor.

4. Product Separation and Analysis:

• The reactor effluent is passed through a pressure reduction valve and into a separation train.

• Typically, the first step is a depropanizer column to remove any unreacted propane (B168953) present in the propylene feed.[18]

• Subsequent distillation columns are used to separate recycle benzene, the cumene product, and the diisopropylbenzene (DIPB) fraction.[18]

• Analyze all streams using GC to calculate propylene conversion, cumene yield, and selectivity. The DIPB fraction would be recycled to a transalkylation reactor in a continuous process.

References

• 1. michiganfoam.com [michiganfoam.com]
• 2. mt.com [mt.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scribd.com [scribd.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Review of contemporary ethylbenzene production technologies | Khakhin | Fine Chemical Technologies [finechem-mirea.ru]
• 7. US5334795A - Production of ethylbenzene - Google Patents [patents.google.com]
• 8. EP0800497B1 - Process for preparing ethylbenzene using liquid phase alkylation and vapor phase transalkylation - Google Patents [patents.google.com]
• 9. matec-conferences.org [matec-conferences.org]
• 10. d-nb.info [d-nb.info]
• 11. researchgate.net [researchgate.net]
• 12. Cumene process - Wikipedia [en.wikipedia.org]
• 13. shop.tarjomeplus.com [shop.tarjomeplus.com]
• 14. researchgate.net [researchgate.net]
• 15. ecoquery.ecoinvent.org [ecoquery.ecoinvent.org]
• 16. ecoquery.ecoinvent.org [ecoquery.ecoinvent.org]
• 17. osti.gov [osti.gov]
• 18. dwsim.fossee.in [dwsim.fossee.in]

Application Notes & Protocols: Benzene as a Precursor for Nylon and Synthetic Fibers

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical pathways and experimental protocols for the synthesis of nylon-6 and nylon-6,6, utilizing benzene as a primary feedstock. The information is intended for laboratory and industrial-scale research and development.

Introduction

Benzene, a fundamental aromatic hydrocarbon, serves as a crucial starting material for the production of various polymers, most notably polyamides like nylon-6 and nylon-6,6. These synthetic fibers are renowned for their exceptional strength, durability, and resistance to wear, heat, and chemicals, making them indispensable in industries ranging from textiles and automotive to electronics and consumer goods.[1][2][3] The synthesis pathways involve multi-step chemical transformations to produce the key monomers: caprolactam for nylon-6 and adipic acid and hexamethylenediamine (B150038) (HMDA) for nylon-6,6.[4][5]

Synthesis Pathways from Benzene

The industrial production of nylon from benzene primarily follows two divergent paths leading to the formation of either nylon-6 or nylon-6,6. Both pathways share initial steps involving the conversion of benzene to cyclohexane (B81311) and subsequently to a mixture of cyclohexanone (B45756) and cyclohexanol (B46403), commonly referred to as KA oil (Ketone-Alcohol oil).[4][6]

2.1. Pathway to Nylon-6 via Caprolactam

The synthesis of nylon-6 from benzene involves the production of caprolactam, a cyclic amide monomer.[3] The key steps are:

• Hydrogenation of Benzene: Benzene is hydrogenated to cyclohexane.[7][8]

• Oxidation of Cyclohexane: Cyclohexane is oxidized to produce a mixture of cyclohexanone and cyclohexanol (KA oil).[7][8]

• Dehydrogenation of Cyclohexanol: The cyclohexanol component of KA oil is dehydrogenated to yield more cyclohexanone.[9]

• Oximation of Cyclohexanone: Cyclohexanone reacts with a hydroxylamine (B1172632) derivative to form cyclohexanone oxime.[6][7][8]

• Beckmann Rearrangement: Cyclohexanone oxime undergoes a Beckmann rearrangement in the presence of an acid catalyst to produce ε-caprolactam.[9][10][11]

• Ring-Opening Polymerization: ε-caprolactam undergoes ring-opening polymerization to form nylon-6 (polycaprolactam).[3][10]

2.2. Pathway to Nylon-6,6 via Adipic Acid and HMDA

Nylon-6,6 is a copolymer formed from two six-carbon monomers: adipic acid and hexamethylenediamine (HMDA). The synthesis of adipic acid from benzene proceeds as follows:

• Hydrogenation of Benzene: Benzene is converted to cyclohexane.[12]

• Oxidation of Cyclohexane: Cyclohexane is oxidized to KA oil.[12][13]

• Oxidation of KA Oil: The mixture of cyclohexanone and cyclohexanol is further oxidized, typically with nitric acid, to yield adipic acid.[13][14][15]

Hexamethylenediamine (HMDA) is commercially produced from various feedstocks, including butadiene or propylene.[4] Adipic acid can also be a precursor for HMDA via the reduction of adiponitrile.[15] The final step is the polycondensation of adipic acid and HMDA to form nylon-6,6.[16]

Visualized Synthesis Pathways

Caption: Chemical synthesis pathways from benzene to nylon-6 and nylon-6,6.

Experimental Protocols

The following protocols are generalized representations of the key transformations. Specific conditions may vary based on the catalyst system and desired product purity.

4.1. Protocol 1: Hydrogenation of Benzene to Cyclohexane

This protocol describes the catalytic hydrogenation of benzene to produce cyclohexane.

• Materials:

  • Benzene (reactant)

  • Hydrogen gas (reagent)

  • Nickel-based catalyst (e.g., Raney Nickel) or a noble metal catalyst (e.g., Platinum on carbon)[17]

  • High-pressure autoclave reactor

• Procedure:

  • Charge the autoclave with benzene and the catalyst.

  • Purge the reactor with an inert gas (e.g., nitrogen) to remove air.

  • Pressurize the reactor with hydrogen gas.

  • Heat the reactor to the desired temperature while stirring.

  • Maintain the reaction under constant hydrogen pressure until the reaction is complete (monitored by the cessation of hydrogen uptake).

  • Cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Filter the reaction mixture to remove the catalyst.

  • The resulting liquid is cyclohexane, which can be purified further by distillation if required.

4.2. Protocol 2: Oxidation of Cyclohexane to Cyclohexanone and Cyclohexanol (KA Oil)

This protocol outlines the air oxidation of cyclohexane to a mixture of cyclohexanone and cyclohexanol.

• Materials:

  • Cyclohexane (reactant)

  • Compressed air or oxygen (oxidant)

  • Cobalt-based catalyst (e.g., cobalt naphthenate)[15][18]

  • High-pressure reactor equipped with a gas inlet and condenser

• Procedure:

  • Charge the reactor with cyclohexane and the cobalt catalyst.

  • Pressurize the reactor with air or an oxygen/nitrogen mixture.

  • Heat the reactor to the reaction temperature with vigorous stirring.

  • Continuously feed air or oxygen to maintain the pressure.

  • The reaction is typically run to a low conversion of cyclohexane to maximize the selectivity to the desired products and minimize by-product formation.

  • After the desired reaction time, cool the reactor and vent the excess gas.

  • The resulting mixture contains unreacted cyclohexane, cyclohexanone, and cyclohexanol.

  • The products are separated from the unreacted cyclohexane by distillation.

4.3. Protocol 3: Oxidation of Cyclohexanol to Adipic Acid

This protocol details the oxidation of cyclohexanol to adipic acid using nitric acid.[14]

• Materials:

  • Cyclohexanol (reactant)

  • Nitric acid (e.g., 5 M) (oxidant)[14]

  • Ammonium metavanadate (catalyst, optional)[19]

  • Beaker or flask

  • Water bath

  • Ice bath

• Procedure:

  • In a fume hood, place the nitric acid in a reaction vessel.

  • Heat the nitric acid in a water bath to the desired temperature (e.g., 65-90°C).[14][19]

  • Carefully add cyclohexanol dropwise to the hot nitric acid. The reaction is exothermic and will produce nitrogen oxides.

  • Maintain the reaction temperature for a specified period (e.g., 10 minutes).[14]

  • Cool the reaction mixture to room temperature and then in an ice bath to precipitate the adipic acid crystals.

  • Collect the crystals by filtration.

  • Wash the crystals with cold deionized water to remove residual nitric acid and impurities.

  • Dry the purified adipic acid crystals.

Data Presentation

The following tables summarize typical quantitative data for the key reaction steps. Note that yields and conditions are highly dependent on the specific process and catalyst used.

Table 1: Benzene Hydrogenation to Cyclohexane

Parameter	Value	Reference
Catalyst	Nickel-based	[17]
Temperature	150-250 °C	[17]
Pressure	~25 atm	[17]
Conversion	>99%

| Selectivity to Cyclohexane | >99% | |

Table 2: Cyclohexane Oxidation to KA Oil

Parameter	Value	Reference
Catalyst	Cobalt salt	[18]
Temperature	120-200 °C	[18]
Pressure	5-15 MPa (Oxygen)	[18]
Cyclohexane Conversion	15-25%	[18]

| Selectivity to Cyclohexanone & Cyclohexanol | ~92% |[18] |

Table 3: Cyclohexanone Oximation and Beckmann Rearrangement to Caprolactam

Parameter	Value	Reference
Reactant	Cyclohexanone, Hydroxylamine	[6]
Rearrangement Catalyst	Sulfuric Acid / Oleum	[6][9]
Cyclohexanone Conversion	~100%	[20]

| Selectivity to Caprolactam | >99% |[20] |

Table 4: Cyclohexanol Oxidation to Adipic Acid

Parameter	Value	Reference
Oxidant	Nitric Acid	[14]
Temperature	80-90 °C	[14]
Yield	High (not specified)	[14][19]

| Product Melting Point | ~152 °C |[14] |

Experimental Workflow Visualization

Caption: Generalized experimental workflow for the synthesis of adipic acid from benzene.

References

• 1. ICIS News - Chemical profile: US nylon [icis.com]
• 2. standring.weebly.com [standring.weebly.com]
• 3. fvs.com.py [fvs.com.py]
• 4. chemicalmarketanalytics.com [chemicalmarketanalytics.com]
• 5. Benzene: Nylon Value Chain Prices & Market Trends [fibre2fashion.com]
• 6. UCM - GRUPO DE INVESTIGACIÓN INPROQUIMA [ucm.es]
• 7. cdn.intratec.us [cdn.intratec.us]
• 8. cdn.intratec.us [cdn.intratec.us]
• 9. ε-Caprolactam from the Cyclohexanone Oxime Route - Chempedia - LookChem [lookchem.com]
• 10. (a) Outline the synthesis of nylon 6.0 from benzene. (b) What are the sta.. [askfilo.com]
• 11. inference.org.uk [inference.org.uk]
• 12. scribd.com [scribd.com]
• 13. researchgate.net [researchgate.net]
• 14. The oxidation of cyclohexanol by nitric acid | Class experiment | RSC Education [edu.rsc.org]
• 15. kkft.bme.hu [kkft.bme.hu]
• 16. m.youtube.com [m.youtube.com]
• 17. quora.com [quora.com]
• 18. CN1305829C - Selective oxidation process of cyclohexane to prepare cyclohexanone - Google Patents [patents.google.com]
• 19. Oxidation of cyclohexanol or preparation of adipic acid | DOC [slideshare.net]
• 20. researchgate.net [researchgate.net]

Application Notes and Protocols for the Anaerobic Biodegradation of Benzene Under Sulfate-Reducing Conditions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the anaerobic biodegradation of benzene under sulfate-reducing conditions, including key quantitative data, detailed experimental protocols, and visualizations of the underlying processes. This information is intended to guide researchers in designing and conducting experiments to study the natural attenuation of benzene in anoxic environments and to develop bioremediation strategies.

Introduction

Benzene is a prevalent environmental contaminant found in groundwater and soil at petroleum-contaminated sites. While aerobic biodegradation of benzene is a well-understood process, in many contaminated environments, oxygen is quickly depleted, leading to anaerobic conditions. Under these anoxic conditions, sulfate (B86663) can serve as a terminal electron acceptor for the microbial oxidation of benzene.[1][2] The anaerobic biodegradation of benzene coupled to sulfate reduction is a critical process for the natural attenuation of this toxic compound.[3][4] Understanding the microorganisms, metabolic pathways, and environmental factors that govern this process is essential for predicting the fate of benzene in the environment and for developing effective bioremediation technologies.

Key Metabolic Pathways

The initial activation of the stable benzene ring is the critical and rate-limiting step in its anaerobic degradation. Several pathways have been proposed, with the most current evidence pointing towards carboxylation as a likely mechanism under sulfate-reducing conditions.[5]

• Carboxylation: This pathway involves the direct addition of a carboxyl group to the benzene ring to form benzoate (B1203000).[5] Benzoate is a common intermediate in the anaerobic degradation of many aromatic compounds and is further metabolized through the benzoyl-CoA pathway.

• Hydroxylation: This pathway proposes the hydroxylation of benzene to phenol (B47542).[5] Phenol is then typically carboxylated to 4-hydroxybenzoate (B8730719) before entering the central metabolic pathways.

• Methylation: The methylation of benzene to toluene (B28343) has also been suggested as a possible activation step. Toluene is then degraded via the well-established benzylsuccinate synthase pathway. However, evidence for this pathway in sulfate-reducing systems is less common.[5]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the anaerobic biodegradation of benzene under sulfate-reducing conditions. These data provide insights into degradation rates and the concentrations of key intermediates.

Table 1: Benzene Degradation Rates under Sulfate-Reducing Conditions

Source of Inoculum	Temperature (°C)	Benzene Degradation Rate (µM/day)	Reference
Contaminated Aquifer Sediment	Not Specified	10.1 ± 1.7	[6]
Marine Sediment	Not Specified	Not explicitly quantified, but degradation observed	[7]
Petroleum-Contaminated Aquifer	Field Study	Not explicitly quantified, but removal observed	[8]
Contaminated Aquifer Material	15 - 45	Degradation enhanced at 30°C	[9]

Table 2: Intermediate Metabolite Concentrations During Benzene Biodegradation

Metabolite	Maximum Concentration Detected	Culture Conditions	Reference
Phenol	1.8 µM	Active sulfate-reducing enrichment culture	[5]
Benzoate	0.4 µM	Active sulfate-reducing enrichment culture	[5]
4-Hydroxybenzoate	0.14 µM	Active sulfate-reducing enrichment culture	[5]

Experimental Protocols

This section provides detailed protocols for key experiments used to study the anaerobic biodegradation of benzene.

Protocol 1: Establishment of Benzene-Degrading Sulfate-Reducing Microcosms

Objective: To enrich for and cultivate microorganisms capable of degrading benzene under sulfate-reducing conditions from environmental samples.

Materials:

• Anaerobic glove box or chamber

• Serum bottles (120 mL or 250 mL) with butyl rubber stoppers and aluminum crimp seals

• Sterile, anaerobic mineral medium (see formulation below)

• Environmental inoculum (e.g., sediment, groundwater from a contaminated site)

• Benzene (analytical grade)

• Sodium sulfate (Na₂SO₄)

• Resazurin (redox indicator)

• Gases: N₂/CO₂ (80:20, v/v) or pure N₂

• Syringes and needles (sterile, gas-tight)

• Autoclave

Mineral Medium Formulation (per liter of deionized water):

Component	Concentration
NH₄Cl	0.5 g
KH₂PO₄	0.2 g
MgCl₂·6H₂O	0.1 g
CaCl₂·2H₂O	0.05 g
Na₂SO₄	2.0 g
NaHCO₃	2.5 g
Trace element solution	1 mL
Vitamin solution	1 mL
Resazurin (0.1% w/v)	1 mL

Procedure:

• Preparation of Medium: Prepare the mineral medium without NaHCO₃, Na₂SO₄, and benzene. Dispense the medium into serum bottles (e.g., 50 mL in a 120 mL bottle).

• Anaerobization: Seal the bottles with butyl rubber stoppers and aluminum crimps. Deoxygenate the medium by sparging with N₂/CO₂ gas for 30 minutes.

• Sterilization: Autoclave the sealed bottles containing the medium.

• Addition of Amendments: In an anaerobic glove box, add sterile, anaerobic stock solutions of NaHCO₃, Na₂SO₄, and benzene to the desired final concentrations. Resazurin should be colorless, indicating anaerobic conditions.

• Inoculation: Add the environmental inoculum (e.g., 10% w/v for sediment or 10% v/v for groundwater) to the prepared microcosms inside the anaerobic glove box.

• Control Setup:

  • Sterile Control: Autoclaved inoculum or no inoculum.

  • No-Substrate Control: Inoculum with no benzene added.

  • No-Electron Acceptor Control: Inoculum with no sulfate added.

• Incubation: Incubate the microcosms in the dark at a constant temperature (e.g., 25-30°C) without shaking.

• Monitoring: Periodically sample the headspace and liquid phase to monitor for benzene degradation, sulfate reduction, and the formation of intermediates.

Protocol 2: Quantification of Benzene and Metabolites

Objective: To quantify the concentrations of benzene, phenol, and benzoate in microcosm samples.

A. Benzene Analysis by Gas Chromatography (GC)

Instrumentation: Gas chromatograph with a Flame Ionization Detector (GC-FID).

Materials:

• Gas-tight syringe for headspace injection

• GC vials with septa

• Benzene standards in a suitable solvent (e.g., methanol)

GC Conditions:

Parameter	Setting
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injector Temperature	250°C
Detector Temperature	300°C
Oven Program	40°C (hold for 2 min), ramp to 150°C at 10°C/min
Carrier Gas	Helium or Nitrogen
Injection Volume	100 - 500 µL (headspace)

Procedure:

• Calibration: Prepare a series of benzene standards of known concentrations. Analyze the headspace of these standards to generate a calibration curve.

• Sample Analysis: Vigorously shake the microcosm bottles to ensure partitioning of benzene into the headspace. Withdraw a headspace sample using a gas-tight syringe and inject it into the GC.

• Quantification: Determine the benzene concentration in the samples by comparing the peak areas to the calibration curve.

B. Phenol and Benzoate Analysis by High-Performance Liquid Chromatography (HPLC)

Instrumentation: HPLC with a UV-Vis or Diode Array Detector (DAD).

Materials:

• Syringe filters (0.22 µm)

• HPLC vials

• Phenol and benzoate standards

• Mobile phase solvents (e.g., acetonitrile, water with formic or phosphoric acid)

HPLC Conditions:

Parameter	Setting
Column	C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic or gradient elution with an acetonitrile/acidified water mixture
Flow Rate	1.0 mL/min
Injection Volume	10 - 20 µL
Detection Wavelength	~270 nm for phenol, ~230 nm for benzoate

Procedure:

• Sample Preparation: Withdraw a liquid sample from the microcosm. Centrifuge to remove solids and filter through a 0.22 µm syringe filter into an HPLC vial.

• Calibration: Prepare and run a series of phenol and benzoate standards to create calibration curves.

• Sample Analysis: Inject the prepared samples into the HPLC system.

• Quantification: Identify and quantify phenol and benzoate in the samples based on retention times and peak areas relative to the standards.

Protocol 3: Microbial Community Analysis by 16S rRNA Gene Sequencing

Objective: To identify the microbial community composition in benzene-degrading microcosms.

Procedure:

• DNA Extraction:

  • At key time points (e.g., initial, during active degradation, and post-degradation), sacrifice replicate microcosms.

  • Extract total genomic DNA from the sediment or biomass using a commercially available DNA extraction kit suitable for soil or water samples.

• PCR Amplification:

  • Amplify the V3-V4 or other variable regions of the 16S rRNA gene using universal bacterial primers (e.g., 341F and 805R) with attached sequencing adapters.

  • Perform PCR in triplicate for each sample to minimize PCR bias.

• Library Preparation and Sequencing:

  • Pool the triplicate PCR products for each sample.

  • Purify the pooled amplicons.

  • Quantify the DNA and pool the samples in equimolar concentrations to create a sequencing library.

  • Sequence the library on a high-throughput sequencing platform (e.g., Illumina MiSeq).[10]

• Bioinformatic Analysis:

  • Process the raw sequencing reads: quality filtering, trimming, and merging of paired-end reads.

  • Cluster the sequences into Operational Taxonomic Units (OTUs) or Amplicon Sequence Variants (ASVs).

  • Assign taxonomy to the OTUs/ASVs by comparing them to a reference database (e.g., SILVA, Greengenes).

  • Analyze the microbial community structure, diversity, and identify key taxa that become enriched during benzene degradation.

Visualizations

The following diagrams illustrate the experimental workflow and the proposed metabolic pathway for the anaerobic biodegradation of benzene under sulfate-reducing conditions.

Caption: Experimental workflow for studying benzene biodegradation.

Caption: Proposed carboxylation pathway for benzene degradation.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Anaerobic benzene degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anaerobic benzene degradation by bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. NEMI Method Summary - 604 [nemi.gov]
• 7. researchgate.net [researchgate.net]
• 8. settek.com [settek.com]
• 9. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]
• 10. 16S and ITS rRNA Sequencing | Identify bacteria & fungi with NGS [illumina.com]

Application Notes and Protocols for Atmospheric Benzene Capture Using Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of metal-organic frameworks (MOFs) in the capture of atmospheric benzene. The information is intended to guide researchers in the selection, synthesis, and evaluation of MOFs for this critical application.

Introduction to MOFs for Benzene Capture

Benzene is a volatile organic compound (VOC) and a known carcinogen, posing significant risks to human health and the environment.[1][2] Its removal from the atmosphere, particularly at trace levels, is a pressing challenge. Metal-organic frameworks (MOFs) have emerged as a promising class of porous materials for benzene capture due to their exceptionally high surface areas, tunable pore sizes, and the potential for functionalization to enhance selective adsorption.[1][3]

The efficacy of a MOF for benzene capture is largely dependent on the interactions between the benzene molecules and the framework's pore environment. Strategies to enhance benzene adsorption at low concentrations often involve the introduction of specific functional groups into the MOF structure to promote stronger host-guest interactions.[4][5] This document outlines protocols for the synthesis and evaluation of several high-performing MOFs for atmospheric benzene capture.

Data Presentation: High-Performing MOFs for Benzene Capture

The following table summarizes the key performance metrics of several notable MOFs for benzene capture, providing a basis for material selection.

MOF	Metal Center	Organic Linker	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Benzene Uptake (mmol/g)	Conditions
MFM-68-Cl₂	Zr	H₂Teran-Cl₂	-	-	4.62	298 K, 0.12 mbar[4]
6.88	298 K, 100 mbar[4]
WYU-107	Fe	H₆pet, Htph	-	-	6.21	298 K, P/P₀ = 0.01
ZJU-520(Al)	Al	4,6-Di(4-carboxyphenyl)pyrimidine	2235	0.84	5.98	298 K, P/P₀ = 0.01[6][7][8][9]
MIL-125-Zn	Ti, Zn	-	-	-	7.63	1.2 mbar[2]
BUT-55	Co	H₂BDP	-	-	3.41	298 K, 0.12 mbar[4]

Experimental Protocols

MOF Synthesis

3.1.1. Synthesis of MFM-68-Cl₂

• Reactants: Zirconium tetrachloride (ZrCl₄), 2,5-dichloro-1,4-benzenedicarboxylic acid (H₂Teran-Cl₂), N,N-dimethylformamide (DMF), and acetic acid.[4]

• Procedure:

  • Dissolve ZrCl₄ and H₂Teran-Cl₂ in DMF in a reaction vessel.

  • Add acetic acid as a modulator to the solution.

  • Seal the vessel and heat it at a specific temperature for a designated period to allow for crystal formation.

  • After cooling to room temperature, collect the crystalline product by filtration.

  • Wash the product with fresh DMF and then with a lower-boiling-point solvent such as ethanol (B145695) or acetone.

  • Dry the synthesized MOF under vacuum.

3.1.2. Synthesis of ZJU-520(Al)

• Reactants: An aluminum salt (e.g., aluminum nitrate), 4,6-Di(4-carboxyphenyl)pyrimidine ligand, and a suitable solvent.[7][8][9]

• General Procedure:

  • Dissolve the aluminum salt and the organic ligand in a solvent, often with the addition of a modulator, in a sealed reaction vessel.

  • Heat the mixture in an oven at a controlled temperature for a specified duration to facilitate the solvothermal synthesis.

  • Allow the vessel to cool down to room temperature.

  • Isolate the solid product by filtration or centrifugation.

  • Wash the product thoroughly with the synthesis solvent and then exchange with a more volatile solvent.

  • Dry the final product under vacuum.

MOF Activation

Activation is a critical step to remove guest molecules from the pores of the MOF, making the internal surface area accessible for adsorption.

• General Protocol:

  • Place the synthesized MOF sample in a vacuum-compatible sample tube.

  • Heat the sample under a dynamic vacuum at a temperature between 100-200 °C. The specific temperature and duration will depend on the thermal stability of the MOF.

  • Continue heating under vacuum for several hours until the guest molecules are completely removed, which can be confirmed by thermogravimetric analysis (TGA).

  • Cool the sample to room temperature under vacuum before performing adsorption experiments.

Benzene Adsorption Measurements

3.3.1. Gravimetric Vapor Sorption

This technique measures the amount of benzene adsorbed by the MOF at different partial pressures at a constant temperature.

• Apparatus: A gravimetric sorption analyzer equipped with a microbalance.

• Procedure:

  • Load a known mass of the activated MOF sample onto the microbalance in the analysis chamber.

  • Evacuate the chamber to remove any residual gases.

  • Introduce benzene vapor into the chamber in a stepwise manner, increasing the partial pressure at each step.

  • At each pressure step, allow the system to equilibrate until the sample mass stabilizes, indicating that adsorption equilibrium has been reached.[10]

  • Record the mass uptake of benzene at each equilibrium pressure.

  • The data collected is used to construct a benzene adsorption isotherm.

3.3.2. Dynamic Breakthrough Experiments

This method evaluates the performance of the MOF under continuous flow conditions, simulating a real-world application for air purification.

• Apparatus: A packed-bed reactor system with a gas delivery system, a temperature-controlled column to hold the MOF, and a downstream detector (e.g., mass spectrometer or photoionization detector) to monitor the benzene concentration in the effluent gas.

• Procedure:

  • Pack a known mass of the activated MOF into the adsorbent column.

  • Pass a stream of inert gas (e.g., nitrogen or air) through the column to establish a baseline.

  • Introduce a gas stream with a known, constant concentration of benzene (e.g., 5 ppm in air) through the column at a fixed flow rate.[4][11]

  • Continuously monitor the concentration of benzene in the gas exiting the column.

  • The "breakthrough time" is the time at which the benzene concentration in the effluent reaches a predetermined fraction of the inlet concentration (e.g., 1% or 5%).[2][4][11]

  • From the breakthrough curve (a plot of outlet concentration versus time), the dynamic adsorption capacity of the MOF can be calculated.

Visualizations

Caption: Experimental workflow for benzene capture using MOFs.

Caption: Logical relationship of benzene interaction with a MOF pore.

References

• 1. researchgate.net [researchgate.net]
• 2. Trace benzene capture by decoration of structural defects in metal–organic framework materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. azom.com [azom.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. communities.springernature.com [communities.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Gravimetric Sorption Analysis - Mercer Instruments [mercer-instruments.com]
• 11. Enhanced Benzene Adsorption in Chloro-Functionalized Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Computational Investigation of Benzene Reactions

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed guide to employing computational chemistry methods for the study of reactions involving benzene. It covers theoretical backgrounds, practical protocols for calculations, and data presentation for common reaction types.

Introduction to Computational Methods for Benzene Reactions

Computational chemistry offers powerful tools to elucidate the mechanisms, kinetics, and thermodynamics of chemical reactions involving benzene.[1] These methods are crucial in fields ranging from materials science to drug development for predicting reaction outcomes and designing novel catalysts. The primary approaches involve quantum mechanical (QM) calculations that solve the Schrödinger equation for molecular systems.[1]

Key computational methods applicable to benzene reactions include:

• Density Functional Theory (DFT): A widely used method that offers a good balance between accuracy and computational cost.[1] It is particularly effective for larger systems and for exploring potential energy surfaces.[2]

• Møller-Plesset Perturbation Theory (MP2): A post-Hartree-Fock method that includes electron correlation, providing more accurate results than DFT for systems where dispersion forces are significant.[3][4][5] However, it is more computationally demanding.

• Coupled Cluster (CC) Theory: Considered the "gold standard" in quantum chemistry for its high accuracy, especially the CCSD(T) level which includes single, double, and perturbative triple excitations.[3][4][5][6] It is computationally very expensive and typically used for benchmarking smaller systems.

The choice of method is often a compromise between desired accuracy and available computational resources. For many applications involving benzene, DFT methods with appropriate functionals and basis sets provide reliable results.

Data Presentation: Calculated Energetics of Benzene Reactions

Quantitative data from computational studies are best presented in structured tables for clear comparison. Below are examples of how to summarize key energetic data for different benzene reactions.

Table 1: Reaction and Activation Energies for the Reaction of Benzene with OH Radical

DFT Functional	Basis Set	Reaction Type	ΔE (kcal/mol)	Activation Barrier (kcal/mol)	Reference
B3LYP	6-31+G	H-abstraction	-4.1	3.2	[2]
BH&HLYP	6-31+G	H-abstraction	-0.3	12.6	[2]
PBE0	6-31+G	H-abstraction	-5.9	8.9	[2]
MPW1K	6-31+G	H-abstraction	-1.9	10.9	[2]
M05-2X	6-31+G	H-abstraction	-5.6	9.8	[2]
CCSD(T)	(extrapol.)	H-abstraction	-5.8	8.3	[2]
B3LYP	6-31+G	OH addition	-18.7	4.9	[2]
BH&HLYP	6-31+G	OH addition	-18.7	5.8	[2]
PBE0	6-31+G	OH addition	-23.1	3.0	[2]
MPW1K	6-31+G	OH addition	-18.7	7.1	[2]
M05-2X	6-31+G	OH addition	-22.1	5.1	[2]
CCSD(T)	(extrapol.)	OH addition	-18.7	3.0	[2]

Table 2: Interaction Energies of Benzene Dimers

Method	Basis Set	Dimer Configuration	Interaction Energy (kcal/mol)	Reference
MP2	(large)	Parallel	Overestimated attraction	[4]
MP2	(large)	T-shape	Overestimated attraction	[4]
CCSD(T)	(extrapolated)	Parallel	-1.74	[4]
CCSD(T)	(extrapolated)	T-shape	-2.50	[4]

Experimental and Computational Protocols

This section provides detailed protocols for performing computational studies on benzene reactions.

General Computational Workflow

A typical computational investigation of a reaction mechanism follows a standardized workflow.

Caption: General workflow for a computational study of a reaction.

Protocol for Studying Electrophilic Aromatic Substitution (EAS)

This protocol outlines the steps to computationally investigate the nitration of benzene, a classic EAS reaction.[7]

Objective: To determine the reaction mechanism and activation barriers for the nitration of benzene.

Software: Gaussian, ORCA, or any other quantum chemistry software package.

Methodology:

• Model System: The reaction to be modeled is the reaction of benzene with the nitronium ion (NO₂⁺).

• Level of Theory:

  • Geometry Optimization and Frequency Calculations: B3LYP functional with the 6-31G(d) basis set is a common starting point. For higher accuracy, functionals like M06-2X or ωB97X-D with a larger basis set such as 6-311++G(d,p) can be used.[8]

  • Single-Point Energy Calculations: To obtain more accurate energies, single-point calculations can be performed on the optimized geometries using a higher level of theory, such as M06-2X/def2-TZVP or even CCSD(T) with an appropriate basis set if computationally feasible.

• Step-by-Step Procedure:

  • Reactant Optimization:

    • Build the initial structures of benzene and the nitronium ion separately.

    • Perform geometry optimizations to find their minimum energy structures.

    • Run frequency calculations to confirm they are true minima (no imaginary frequencies).

  • Intermediate (σ-complex) Optimization:

    • Construct the Wheland intermediate (σ-complex) where the nitronium ion has added to the benzene ring.

    • Optimize the geometry of this intermediate.

    • Perform a frequency calculation to verify it as a minimum.

  • Transition State (TS) Search:

    • The transition state connects the reactants to the σ-complex.

    • Use a synchronous transit-guided quasi-newton (STQN) method like QST2 or QST3, or a nudged elastic band (NEB) method to locate the TS.[9][10]

    • For QST2, provide the optimized reactant and σ-complex structures as input.[11]

    • Optimize the located TS structure.

  • TS Verification:

    • Perform a frequency calculation on the optimized TS structure. A true transition state will have exactly one imaginary frequency corresponding to the reaction coordinate.[12]

    • Run an Intrinsic Reaction Coordinate (IRC) calculation to confirm that the TS connects the reactants and the σ-complex.[9]

  • Product Optimization:

    • Model the deprotonation of the σ-complex to form nitrobenzene (B124822). This may involve a base. For simplicity in the gas phase, one can model the dissociation into nitrobenzene and a proton.

    • Optimize the geometry of nitrobenzene.

    • Perform a frequency calculation to confirm it is a minimum.

• Data Analysis:

  • Calculate the reaction energies (ΔE) and activation barriers (Ea) from the electronic energies (with zero-point vibrational energy correction) of the optimized structures.

  • Visualize the structures and the vibrational mode of the imaginary frequency of the TS.

Protocol for Basis Set Selection

The choice of basis set is critical for the accuracy of the calculations.[13][14][15]

Objective: To select an appropriate basis set for studying benzene reactions.

Methodology:

• Pople Style Basis Sets:

  • 6-31G(d): A good starting point for initial geometry optimizations.

  • 6-31+G(d,p) or 6-311++G(d,p): Include diffuse functions (+) for anions and systems with lone pairs, and polarization functions (p) on hydrogens, which are important for describing non-covalent interactions and transition states.[2][8]

• Dunning's Correlation-Consistent Basis Sets:

  • cc-pVDZ, aug-cc-pVDZ: Double-zeta basis sets. The aug prefix indicates the addition of diffuse functions.

  • cc-pVTZ, aug-cc-pVTZ: Triple-zeta basis sets, offering higher accuracy.[3]

  • These basis sets are recommended for high-accuracy calculations, especially when extrapolating to the complete basis set (CBS) limit.

• Karlsruhe "def2" Basis Sets:

  • def2-SVP, def2-TZVP: Offer a good balance of accuracy and computational cost and are available for a wide range of elements.

• Basis Set Superposition Error (BSSE):

  • For calculations involving non-covalent interactions (e.g., dimer interactions, reactant complexes), the BSSE should be corrected for, typically using the counterpoise correction method.[13]

Caption: Hierarchy of common quantum mechanical methods.

Visualization of Reaction Mechanisms

Diagrams are essential for visualizing the relationships between different species along a reaction pathway.

Caption: Simplified potential energy surface for benzene nitration.

References

• 1. grnjournal.us [grnjournal.us]
• 2. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 3. par.nsf.gov [par.nsf.gov]
• 4. shibaura.elsevierpure.com [shibaura.elsevierpure.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.aip.org [pubs.aip.org]
• 7. A corrected benzene nitration three-step mechanism derived by DFT calculation and MO theory | European Journal of Chemistry [eurjchem.com]
• 8. researchgate.net [researchgate.net]
• 9. The art of finding transition structures · The DFT Course [thisisntnathan.github.io]
• 10. A reliable and efficient computational method for finding transition states in chemical reactions | Institute for Molecular Science [ims.ac.jp]
• 11. joaquinbarroso.com [joaquinbarroso.com]
• 12. Transition States in Chemical Reactions: Tutorial and Assignments [people.chem.ucsb.edu]
• 13. Basis set dependence of solute-solvent interaction energy of benzene in water: a HF/DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.aip.org [pubs.aip.org]
• 15. pubs.aip.org [pubs.aip.org]

High-Performance Liquid Chromatography (HPLC) for Benzene Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of benzene using High-Performance Liquid Chromatography (HPLC). Benzene, a known human carcinogen, is monitored in various matrices, including environmental samples and pharmaceutical products.[1] HPLC offers a robust and reliable alternative to gas chromatography (GC) for benzene quantification.[1][2][3] This guide covers methodologies for different sample types, summarizes key quantitative data, and provides detailed experimental protocols.

Introduction to Benzene Analysis by HPLC

High-Performance Liquid Chromatography is a powerful analytical technique used to separate, identify, and quantify components in a mixture. For benzene analysis, reversed-phase HPLC is commonly employed, where a nonpolar stationary phase is used with a polar mobile phase.[4][5] Detection is typically achieved using a UV detector, as benzene absorbs UV light, or a fluorescence detector for enhanced sensitivity.[1][6]

The choice of method depends on the sample matrix and the required sensitivity. This document outlines protocols for analyzing benzene in air, water, and beverage samples.

Quantitative Data Summary

The following tables summarize the quantitative performance of various HPLC methods for benzene analysis, providing a clear comparison of their key analytical parameters.

Table 1: HPLC Method Performance for Benzene Analysis in Air Samples

Parameter	Method 1
Sample Preparation	Air passed through a charcoal adsorption tube, extraction with methanol (B129727).[1][2][3]
HPLC Column	C18 (25 cm x 4.6 mm, 3 µm)[7]
Mobile Phase	Isocratic mixture of Water-Methanol (30:70)[1][2][3]
Flow Rate	1.0 mL/min[1][2][3]
Detector	UV at 254 nm[1]
Limit of Detection (LOD)	0.5 µ g/sample [1]
Correlation Coefficient (r²)	0.98-0.99[1][2][3]

Table 2: HPLC Method Performance for Benzene Analysis in Liquid Samples (Water & Beverages)

Parameter	Method 2 (Water)	Method 3 (Beverages)
Sample Preparation	Direct injection of aqueous sample containing methanol as a co-solvent.[8]	Direct injection after accelerated testing (incubation).[9]
HPLC Column	Acclaim™ Phenyl-1 (150 x 4.6 mm, 3 µm)[10]	LiChrosorb Phenomenex RP-18 (250 x 4 mm, 10 µm)[9]
Mobile Phase	Isocratic mixture of Methanol-Water (60:40)[8][10]	Isocratic mixture of Acetonitrile-Aquabidest (60:40 v/v)[9]
Flow Rate	0.7 mL/min[10]	0.8 mL/min[9]
Detector	DAD at 210 nm[10]	UV at 205 nm[9]
Limit of Detection (LOD)	290 µg/L[8]	6.52 ppb[9]
Limit of Quantification (LOQ)	980 µg/L[8]	19.75 ppb[9]
Correlation Coefficient (r)	>0.99[8]	0.995[9]
Recovery	Not Specified	80-110%[9]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the quantitative data summary.

Protocol 1: Analysis of Benzene in Air

This protocol is adapted from a method for determining benzene, toluene, and xylene (BTX) concentrations in air.[1][2][3]

3.1.1. Sample Preparation

• Draw a known volume of air through a charcoal adsorption tube using a calibrated personal sampling pump.

• After sampling, cap the charcoal tube securely.

• Desorb the analytes from the charcoal by adding a precise volume of methanol to the tube.

• Agitate the tube to ensure complete extraction of benzene into the methanol.

• Filter the resulting methanol extract through a 0.45 µm syringe filter prior to HPLC analysis.

3.1.2. HPLC Conditions

• Column: C18, 25 cm × 4.6 mm, 3 µm particle size[7]

• Mobile Phase: Isocratic mixture of 30% water and 70% methanol.[1][2][3]

• Flow Rate: 1.0 mL/min[1][2][3]

• Injection Volume: 25 µL[1]

• Column Temperature: Ambient

• Detector: UV detector set at a wavelength of 254 nm.[1]

3.1.3. Calibration

• Prepare a series of standard solutions of benzene in methanol at concentrations spanning the expected sample concentration range.

• Inject each standard solution into the HPLC system.

• Construct a calibration curve by plotting the peak area of benzene against its concentration.

• Determine the concentration of benzene in the samples by comparing their peak areas to the calibration curve.

Protocol 2: Analysis of Benzene in Water

This protocol is designed for the direct analysis of aqueous samples for benzene and other aromatic pollutants.[8]

3.2.1. Sample Preparation

• For aqueous samples, add methanol as a co-solvent to prevent evaporation of volatile compounds during autosampler procedures.[8]

• Prepare fresh working solutions daily by diluting stock solutions to the desired concentration in the appropriate matrix (e.g., Milli-Q water or groundwater).[8]

• Filter the samples through a 0.22 µm filter before injection.

3.2.2. HPLC Conditions

• Column: Acclaim™ Phenyl-1 HPLC Column, 150 × 4.6 mm, 3 µm[10]

• Mobile Phase: Isocratic mixture of 60% methanol and 40% Milli-Q water.[8][10]

• Flow Rate: 0.7 mL/min[10]

• Injection Volume: 80 µL[10]

• Column Temperature: 25-35 °C[8]

• Detector: Diode Array Detector (DAD) at 210 nm.[10]

3.2.3. Calibration

• Prepare a series of standard solutions of benzene in the same matrix as the samples (e.g., 60:40 methanol:water).

• Perform triplicate injections for each concentration level.

• Calculate the linearity and correlation coefficient (R²) using a linear regression model.[8]

Protocol 3: Analysis of Benzene in Beverages

This protocol is validated for the analysis of benzene in beverages that may contain precursors like benzoic acid and ascorbic acid.[9]

3.3.1. Sample Preparation (Accelerated Testing)

• To assess benzene formation, incubate beverage samples at an elevated temperature (e.g., 60 °C for 48 hours).[9]

• After incubation, allow the samples to cool to room temperature.

• Filter the samples through a 0.45 µm syringe filter prior to HPLC analysis.

3.3.2. HPLC Conditions

• Column: LiChrosorb Phenomenex RP-18, 250 x 4 mm, 10 µm[9]

• Mobile Phase: Isocratic mixture of 60% acetonitrile (B52724) and 40% aquabidest (v/v).[9]

• Flow Rate: 0.8 mL/min[9]

• Injection Volume: 20 µL[9]

• Column Temperature: Ambient

• Detector: UV detector operating at 205 nm.[9]

3.3.3. Calibration

• Prepare benzene standard solutions in the mobile phase.

• Inject the standards to establish a calibration curve.

• Validate the method for linearity, precision (≤11%), and recovery (80-110%).[9]

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols.

Caption: Workflow for HPLC analysis of benzene in air samples.

Caption: General workflow for HPLC analysis of benzene in liquid samples.

References

• 1. ijoh.tums.ac.ir [ijoh.tums.ac.ir]
• 2. Determination of Benzene, Toluene and Xylene (BTX) Concentrations in Air Using HPLC Developed Method Compared to Gas Chromatography | International Journal of Occupational Hygiene [ijoh.tums.ac.ir]
• 3. [PDF] Determination of Benzene, Toluene and Xylene (BTX) Concentrations in Air Using HPLC Developed Method Compared to Gas Chromatography | Semantic Scholar [semanticscholar.org]
• 4. Separation of Benzene, (trichloromethoxy)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. [HPLC determination of low concentrations of benzene] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. edepot.wur.nl [edepot.wur.nl]
• 9. neliti.com [neliti.com]
• 10. Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - Analytical Methods (RSC Publishing) DOI:10.1039/D1AY00083G [pubs.rsc.org]

Application Notes and Protocols for Monitoring Occupational Exposure to Benzene

Introduction

Benzene is a well-established human carcinogen, with occupational exposure linked to acute myeloid leukemia and other blood disorders.[1][2] It is a volatile organic compound found in crude oil and used as a precursor in the production of various chemicals.[1][3] Due to its toxicity, stringent workplace exposure limits have been established, necessitating accurate and reliable monitoring techniques to ensure worker safety and regulatory compliance.[2][4]

Monitoring occupational exposure to benzene is typically accomplished through two primary strategies: Air Monitoring and Biological Monitoring . Air monitoring quantifies the concentration of benzene in the workplace atmosphere, providing a measure of potential inhalation exposure.[5] Biological monitoring, or biomonitoring, measures benzene or its metabolites in biological samples (e.g., urine, blood), reflecting the total absorbed dose from all routes of exposure, including inhalation and dermal contact.[1][6] The selection of a monitoring strategy depends on the specific objectives, such as compliance assessment, risk evaluation, or efficacy testing of control measures.

Section 1: Air Monitoring Techniques

Application Note:

Air monitoring is a fundamental technique for assessing inhalation exposure to benzene in an occupational setting. It involves collecting air samples from either the worker's personal breathing zone or from a fixed location (area sampling). Personal air sampling is considered the most accurate method for determining an individual worker's 8-hour time-weighted average (TWA) exposure.[7] Various methods are available, including active sampling using pumps and sorbent tubes, passive sampling with diffusive badges, and whole-air collection in specialized canisters.[5][8] The collected samples are typically analyzed using gas chromatography (GC) coupled with a detector such as a flame ionization detector (FID), photoionization detector (PID), or mass spectrometer (MS).[9][10]

Data Presentation: Comparison of Air Sampling Methods

Method	Principle	Typical Sampling Duration	Analytical Technique	Advantages	Disadvantages
Active Sampling (Charcoal Tube)	A calibrated pump draws a known volume of air through a tube containing activated charcoal, which adsorbs benzene vapors.[7][11]	15 min (STEL) to 8 hours (TWA)[12]	GC-FID, GC-MS[7][13]	Well-established, validated by NIOSH/OSHA, accurate for TWA and STEL.[11]	Requires calibrated pumps, can be cumbersome for workers.
Passive Sampling (Diffusive Badge)	Benzene vapors diffuse across a membrane and are collected onto an adsorbent at a known rate.[5][12]	8 to 24 hours[2][5]	GC-FID, GC-MS	Lightweight, unobtrusive, no pump required, good for long-term TWA.[5]	Less accurate for short-term exposures, environmental factors (wind) can affect uptake rate.
Whole-Air Sampling (Canister)	A whole-air sample is collected in a specially prepared, evacuated canister.[14][15]	Grab sample (<30 sec) to >40 hours[14]	Pre-concentrator/GC-MS[14]	Good for a wide range of VOCs, suitable for peak exposures, high stability.[14]	Canisters can be bulky, requires specialized cleaning and analysis equipment.
Real-Time Monitoring	Portable instruments provide direct, near-instantaneous readings of airborne concentrations.[2]	Continuous	Photoionization Detector (PID), Portable GC[2][16]	Immediate results, useful for leak detection and identifying peak exposures.[2]	PIDs are non-specific; portable GCs can have higher detection limits.[2]

Experimental Protocol 1: Personal Air Sampling via Activated Charcoal Tube (NIOSH 1501 / OSHA 1005)

Objective: To determine the 8-hour TWA exposure to benzene in a worker's breathing zone.

Materials:

• Personal sampling pump capable of operating at 0.01–0.2 L/min.[17]

• Activated charcoal sorbent tubes (e.g., 100 mg/50 mg sections).[17]

• Tygon or Teflon tubing.

• Tube holder.

• Calibration device (e.g., bubble meter or electronic calibrator).

• Tube breaker/scorer.

• 2-mL vials with PTFE-lined caps.[13]

Procedure:

• Pump Calibration: Calibrate the personal sampling pump to a desired flow rate (e.g., 0.1 L/min) using a representative charcoal tube in the calibration train. Record the pre-sampling flow rate.

• Sample Collection:

  • Break the ends of a new charcoal tube.

  • Connect the tube to the calibrated pump via tubing, ensuring the smaller backup section is closer to the pump.[17]

  • Clip the tube holder to the worker's shirt collar or lapel, within the breathing zone.[7]

  • Turn on the pump and record the start time.

  • Collect the sample for the full work shift (or a representative period, e.g., 7 hours) to obtain a sample volume between 10 L and 30 L.[17]

  • At the end of sampling, turn off the pump and record the stop time.

• Post-Sampling:

  • Immediately after sampling, remove the tube and securely cap both ends. Label the tube with a unique identifier.

  • Re-measure the flow rate with the sample tube in line. Average the pre- and post-sampling flow rates to determine the actual flow rate.

  • Prepare a blank tube by breaking the ends of an unused charcoal tube and capping it. This blank should accompany the samples to the lab.

• Sample Preparation for Analysis:

  • In the laboratory, break open the charcoal tube and transfer the front (larger) and back (smaller) sections of charcoal to separate 2-mL vials.[13]

  • Add 1.0 mL of carbon disulfide (CS₂) to each vial to desorb the benzene.[13]

  • Immediately cap the vials and allow them to desorb for 30 minutes with intermittent shaking.[13]

• Instrumental Analysis:

  • Analyze the desorbed samples by GC-FID according to NIOSH Method 1501 or an equivalent validated method.[17][18]

  • Quantify the benzene concentration by comparing the peak area to a calibration curve prepared from known standards.

Visualization: Air Sampling Workflow

Caption: Workflow for personal air sampling and analysis.

Section 2: Biological Monitoring Techniques

Application Note:

Biological monitoring assesses the total absorbed dose of benzene by measuring the chemical or its metabolites in biological media.[1][19] This approach is invaluable as it integrates all routes of exposure (inhalation, dermal, ingestion) and accounts for individual variations in uptake and metabolism.[4][6] The most common and practical method involves analyzing urine for specific biomarkers.

• S-phenylmercapturic acid (S-PMA): A minor metabolite that is considered the most specific and sensitive biomarker for assessing low-level benzene exposure.[4][20]

• trans,trans-muconic acid (t,t-MA): A more abundant metabolite that is also a sensitive marker, but it is not entirely specific to benzene. It can be influenced by dietary sources like sorbic acid (a food preservative) and by smoking.[19]

• Unmetabolized Benzene: Can be measured in urine and is a good biomarker for low-level exposure.[21][22]

• Phenol: A major metabolite, but it is not suitable for monitoring low-level exposure due to high and variable background levels from diet and other sources.[6]

Urine samples are typically collected at the end of a work shift to capture peak excretion levels.

Visualization: Benzene Metabolic Pathway

Caption: Simplified metabolic pathway of benzene.

Data Presentation: Comparison of Urinary Biomarkers for Benzene Exposure

Biomarker	Specificity	Sensitivity for Low Exposure	Half-Life	Potential Confounding Factors	Recommended Sampling Time
S-PMA	High	High[20]	~9-13 hours[20]	None significant	End of shift
t,t-MA	Moderate	High	~14 hours[20]	Sorbic acid (food preservative), smoking[19]	End of shift
Unmetabolized Benzene	High	Good[21][22]	Short	Recent high exposures	End of shift
Phenol	Low	Poor	~16 hours[20]	Diet, endogenous production[6]	Not recommended for low exposure

Experimental Protocol 2: Determination of Urinary S-PMA by LC-MS/MS

Objective: To quantify the concentration of S-PMA in urine as a biomarker of benzene exposure.

Materials:

• Polypropylene (B1209903) urine collection containers.

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Reagents: Sulfuric acid (or other strong acid), S-PMA analytical standard, deuterated S-PMA internal standard (e.g., SPMA-d5), methanol, acetic acid, methyl tert-butyl ether (MTBE).[23]

• Solid-phase extraction (SPE) cartridges or liquid-liquid extraction (LLE) supplies.

Procedure:

• Sample Collection: Collect a spot urine sample (~50 mL) in a polypropylene container at the end of the work shift. Store samples frozen at -20°C or below until analysis.

• Sample Preparation (Acidification and Extraction):

  • Thaw urine samples to room temperature and vortex to mix.[24]

  • Acidification (Critical Step): Transfer a known volume (e.g., 3-4 mL) of urine to a tube. Adjust the pH to <1 by adding a strong acid (e.g., 9N H₂SO₄).[25][26] This step is crucial to completely convert the unstable precursor (pre-SPMA) to the stable S-PMA, ensuring accurate quantification.[26]

  • Add the internal standard (e.g., 50 µL of 1 µg/mL SPMA-d5).[23]

  • Extraction (LLE example): Add 3 mL of MTBE, vortex for 10 minutes, and centrifuge for 5 minutes.[23] Transfer the supernatant to a clean tube and evaporate to dryness under vacuum or a gentle stream of nitrogen.[23]

  • Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS injection.

• Instrumental Analysis:

  • Analyze the prepared samples using an LC-MS/MS system with an appropriate C18 column.

  • Use electrospray ionization (ESI) in negative mode and monitor for specific precursor-to-product ion transitions for both S-PMA and the deuterated internal standard.

• Quantification:

  • Create a calibration curve using blank urine spiked with known concentrations of S-PMA standard and a fixed concentration of the internal standard.

  • Calculate the S-PMA concentration in the unknown samples based on the ratio of the analyte peak area to the internal standard peak area.

  • Results are typically corrected for urine dilution by reporting them relative to creatinine (B1669602) concentration (e.g., in µg/g creatinine).

Experimental Protocol 3: Determination of Urinary t,t-MA by HPLC-UV

Objective: To quantify the concentration of t,t-MA in urine as a biomarker of benzene exposure.

Materials:

• Polypropylene urine collection containers.

• High-performance liquid chromatography (HPLC) system with a UV detector.

• Reagents: Hydrochloric acid, t,t-MA analytical standard, diethyl ether or SPE cartridges (e.g., strong anion exchange, SAX).[27][28]

• Mobile phase (e.g., a mixture of water, methanol, and acetic acid).[29]

Procedure:

• Sample Collection: Collect a spot urine sample at the end of the work shift. Store frozen at -20°C until analysis.

• Sample Preparation (Extraction):

  • Thaw urine samples to room temperature.

  • Solid-Phase Extraction (SPE) example:

    • Acidify a 1 mL urine sample.

    • Condition a SAX SPE cartridge.

    • Load the urine sample onto the cartridge.[27][29]

    • Wash the cartridge to remove interferences.

    • Elute the t,t-MA with an appropriate solvent.

  • Liquid-Liquid Extraction (LLE) example:

    • Acidify the urine sample with HCl.[28]

    • Extract the t,t-MA with diethyl ether.[28]

    • Evaporate the ether layer with a stream of nitrogen and redissolve the residue in the mobile phase for injection.[28]

• Instrumental Analysis:

  • Inject the prepared sample into an HPLC system equipped with a C18 column.[28]

  • Set the UV detector to the appropriate wavelength for t,t-MA (e.g., 259-264 nm).[29]

  • Separate the analyte using an isocratic mobile phase.

• Quantification:

  • Quantify the t,t-MA concentration by comparing the peak area to a calibration curve prepared from known standards.

  • Correct the results for creatinine and report in µg/g creatinine.

Visualization: Biomarker Analysis Workflow

Caption: General workflow for urinary biomarker analysis.

Section 3: Data Interpretation

Application Note:

The quantitative data obtained from air and biological monitoring must be compared against established occupational exposure limits (OELs) and biological exposure indices (BEIs). OELs, such as the Permissible Exposure Limit (PEL) from OSHA or the Threshold Limit Value (TLV) from ACGIH, define the maximum permissible airborne concentration of benzene. BEIs are guidance values for assessing biological monitoring results, representing the level of a biomarker that is likely to be observed in a worker exposed at the OEL.

Data Presentation: Example Exposure Limits and Indices

Guideline	Organization	Value	Medium	Notes
Time-Weighted Average (TWA)	OSHA PEL	1 ppm (3.2 mg/m³)	Air	8-hour TWA exposure limit.[3]
Short-Term Exposure Limit (STEL)	OSHA	5 ppm	Air	15-minute exposure limit.[3]
Biological Exposure Index (BEI)	ACGIH	500 µg/g creatinine	Urine	For t,t-Muconic acid at end of shift.[19]
Biological Exposure Index (BEI)	ACGIH	25 µg/g creatinine	Urine	For S-Phenylmercapturic acid at end of shift.

References

• 1. mtoxicology.com [mtoxicology.com]
• 2. draeger.com [draeger.com]
• 3. researchgate.net [researchgate.net]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. Benzene exposure: An overview of monitoring methods and their findings - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. 1910.1028 App D - Sampling and analytical methods for Benzene monitoring and measurement procedures | Occupational Safety and Health Administration [osha.gov]
• 8. Benzene: A critical review on measurement methodology, certified reference material, exposure limits with its impact on human health and mitigation strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ANALYTICAL METHODS - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. eCFR :: 29 CFR 1910.1028 -- Benzene. [ecfr.gov]
• 12. osha.gov [osha.gov]
• 13. osha.gov [osha.gov]
• 14. A New Method for Whole-Air Sampling [publications.aiha.org]
• 15. pwsrcac.org [pwsrcac.org]
• 16. cdc.gov [cdc.gov]
• 17. lcslaboratory.com [lcslaboratory.com]
• 18. apps.dtic.mil [apps.dtic.mil]
• 19. Frontiers | Biological Monitoring of Exposure to Benzene in Port Workers [frontiersin.org]
• 20. Validation of biomarkers in humans exposed to benzene: urine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. academic.oup.com [academic.oup.com]
• 22. academic.oup.com [academic.oup.com]
• 23. scielo.br [scielo.br]
• 24. cdc.gov [cdc.gov]
• 25. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 26. Urinary S-phenylmercapturic acid (SPMA) as a biomarker for exposure to benzene | CORESTA [coresta.org]
• 27. Method for the Determination of Benzene Metabolite t,t-Muconic Acid in Urine by HPLC-UV with an Ion Exclusion Column | MDPI [mdpi.com]
• 28. [Determination of urinary trans, trans-muconic acid by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Benzene in the Manufacturing of Dyes and Pigments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzene is a foundational aromatic hydrocarbon that serves as a critical starting material and intermediate in the synthesis of a vast array of organic compounds. Within the chemical industry, its role in the manufacturing of dyes and pigments is paramount. Although not typically a component of the final dye or pigment molecule itself, benzene is the primary precursor for key intermediates such as aniline (B41778), phthalic anhydride (B1165640), and various other substituted aromatic compounds. These intermediates are the fundamental building blocks for several major classes of colorants, including azo dyes and pigments, triphenylmethane (B1682552) dyes, and phthalocyanine (B1677752) pigments.[1][2] This document provides detailed application notes and protocols relevant to the synthesis of these important classes of materials, with a focus on the chemical pathways originating from benzene.

Benzene as a Primary Feedstock

The journey from benzene to a vibrant dye or a stable pigment involves a series of well-established industrial chemical transformations. The initial step is invariably the functionalization of the benzene ring to introduce reactive groups. These initial derivatives are the true workhorses of the dye and pigment industry.

Key Benzene-Derived Intermediates

The most significant intermediates derived from benzene for dye and pigment synthesis include:

• Aniline: Produced primarily through the nitration of benzene to nitrobenzene, followed by catalytic hydrogenation. Aniline is the cornerstone of azo dye chemistry.[3][4]

• Phthalic Anhydride: Manufactured via the catalytic oxidation of ortho-xylene (which is derived from the BTX fraction of petroleum refining, alongside benzene). It is a crucial precursor for phthalocyanine pigments and certain triphenylmethane dyes.[2][5][6]

• Phenol (B47542): Though it has many applications, phenol (historically produced from benzene via the cumene (B47948) process) is a key coupling component in the synthesis of some azo dyes.

• Chlorobenzene: Formed by the direct chlorination of benzene, it serves as a precursor for various other intermediates.

These primary intermediates undergo further reactions to create a diverse portfolio of secondary intermediates, which are then used in the final dye and pigment synthesis steps.

Major Classes of Benzene-Derived Dyes and Pigments

Azo Dyes and Pigments

Azo colorants are the most commercially significant class, accounting for 60-70% of all dyes used in the textile and food industries.[7] They are characterized by the presence of one or more azo groups (–N=N–), which form a conjugated system with aromatic rings, leading to their intense colors. The synthesis is a two-step process: diazotization followed by coupling.[8]

General Synthesis Pathway:

• Diazotization: An aromatic primary amine (e.g., aniline or its derivatives) is treated with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid) at low temperatures (0–5 °C) to form a diazonium salt.[1]

• Azo Coupling: The highly reactive diazonium salt is then reacted with a coupling component, which is an electron-rich aromatic compound such as a phenol, naphthol, or another aromatic amine. This electrophilic aromatic substitution reaction forms the azo bond.[8]

Triphenylmethane Dyes

Triphenylmethane dyes are known for their brilliant and intense colors, although they often exhibit poor lightfastness. They are based on the triphenylmethane hydrocarbon skeleton. The synthesis typically involves the condensation of aromatic aldehydes or ketones with aromatic amines or phenols in the presence of an acid catalyst or a dehydrating agent.

General Synthesis Pathway:

The core structure is formed via a Friedel-Crafts type reaction. For instance, triphenylmethane itself can be synthesized from the reaction of benzene with chloroform (B151607) in the presence of a Lewis acid catalyst like aluminum chloride. Derivatives are then functionalized to produce the final dye.

Phthalocyanine Pigments

Phthalocyanine pigments are renowned for their exceptional stability (thermal and lightfastness) and strong, bright blue and green shades. They are complex macrocyclic compounds structurally related to porphyrins. The synthesis typically starts from phthalic anhydride or its derivatives.[9]

General Synthesis Pathway:

Phthalic anhydride is converted to phthalonitrile (B49051), which then undergoes cyclotetramerization in the presence of a metal salt (e.g., copper chloride) to form the metal-phthalocyanine complex.

Quantitative Data

The global market for dyes and pigments is substantial, with production volumes and market values reflecting the importance of these materials. Benzene's role as a primary feedstock directly impacts the economics of this industry, with fluctuations in benzene prices affecting the production costs of many dyes and pigments.[10]

Market Metric	Value (2023-2024)	Projected Value (2030-2033)	Key Drivers and Notes
Global Dyes & Pigments Market Size	USD 40.086 - 42.33 Billion	USD 57.772 - 67.38 Billion	Increasing demand from textiles, paints & coatings, plastics, and construction industries.[10]
Global Consumption Volume	> 11.4 million metric tons	-	Asia-Pacific is the largest consumer and producer.[4]
Azo Dyes Market Share	~60-70% of total dye market	-	Dominant class due to wide color range and cost-effectiveness.[7]
Reactive Dyes (Largely Azo-based) Consumption (2022)	> 57% of total dye revenue	-	Key for dyeing cellulosic fibers like cotton.[10]
Benzene Price Volatility Impact	High	-	Directly affects production costs of key intermediates like aniline and other aromatic compounds.[10]

Experimental Protocols

The following protocols provide detailed methodologies for the laboratory-scale synthesis of representative dyes and pigments derived from benzene-based precursors.

Protocol 1: Synthesis of an Azo Dye (Solvent Red 24)

Objective: To synthesize the monoazo dye Solvent Red 24 from o-toluidine (B26562) and β-naphthol.

Materials:

• o-Toluidine (2-methylaniline)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• β-Naphthol (2-naphthol)

• Sodium Hydroxide (B78521) (NaOH)

• Methanol (B129727)

• Ice

• Distilled Water

Procedure:

Part A: Diazotization of o-Toluidine

• In a 250 mL beaker, prepare a solution of o-toluidine by adding 5.4 g (0.05 mol) of o-toluidine to 15 mL of concentrated HCl and 50 mL of water. Stir until the amine dissolves completely.

• Cool the solution to 0-5 °C in an ice-water bath with constant stirring.

• In a separate beaker, dissolve 3.5 g (0.05 mol) of sodium nitrite in 20 mL of water.

• Slowly add the sodium nitrite solution dropwise to the cold o-toluidine solution. Maintain the temperature below 5 °C throughout the addition.

• After the addition is complete, continue stirring for 15-20 minutes in the ice bath. The resulting solution contains the diazonium salt.

Part B: Coupling Reaction

• In a 500 mL beaker, dissolve 7.2 g (0.05 mol) of β-naphthol in 50 mL of 10% aqueous sodium hydroxide solution.

• Cool this solution to 5-10 °C in an ice-water bath.

• Slowly add the previously prepared cold diazonium salt solution to the β-naphthol solution with vigorous stirring. A red precipitate of Solvent Red 24 will form immediately.

• Continue stirring the mixture in the ice bath for 30 minutes to ensure complete coupling.

• Heat the mixture to 50°C to coagulate the precipitate.[11]

Part C: Isolation and Purification

• Collect the crude dye by vacuum filtration using a Büchner funnel.

• Wash the filter cake with copious amounts of cold water until the filtrate is neutral.

• Recrystallize the crude product from methanol to obtain purified Solvent Red 24.

• Dry the purified crystals in a vacuum oven at 60 °C.

Expected Yield: ~85-90%

Protocol 2: Synthesis of a Triphenylmethane Dye Precursor (Triphenylmethanol)

Objective: To synthesize triphenylmethanol (B194598) from bromobenzene (B47551) and benzophenone (B1666685) via a Grignard reaction. Bromobenzene and benzophenone are both derivable from benzene.

Materials:

• Magnesium turnings

• Dry diethyl ether

• Bromobenzene

• Iodine crystal (as initiator)

• Benzophenone

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Petroleum ether

Procedure:

Part A: Preparation of Phenylmagnesium Bromide (Grignard Reagent)

• Set up a flame-dried 250 mL three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer. Protect the apparatus from atmospheric moisture with calcium chloride drying tubes.

• Place 2.4 g (0.1 mol) of magnesium turnings and a small crystal of iodine in the flask.

• In the dropping funnel, place a solution of 15.7 g (0.1 mol) of bromobenzene in 50 mL of dry diethyl ether.

• Add about 5 mL of the bromobenzene solution to the magnesium. The reaction should start, as indicated by the disappearance of the iodine color and gentle boiling of the ether. If the reaction does not start, gently warm the flask.

• Once the reaction has initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

Part B: Reaction with Benzophenone

• Dissolve 18.2 g (0.1 mol) of benzophenone in 60 mL of dry diethyl ether and place this solution in the dropping funnel.

• Cool the Grignard reagent solution in an ice bath.

• Add the benzophenone solution dropwise to the stirred Grignard reagent. A thick precipitate will form.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 30 minutes.

Part C: Hydrolysis, Isolation, and Purification

• Pour the reaction mixture slowly into a beaker containing 100 g of crushed ice and 50 mL of saturated aqueous ammonium chloride solution.

• Stir until the ice has melted and the salts have dissolved. Transfer the mixture to a separatory funnel.

• Separate the ether layer. Extract the aqueous layer with two 30 mL portions of diethyl ether.

• Combine the ether extracts and dry over anhydrous sodium sulfate.

• Filter off the drying agent and evaporate the ether to obtain the crude triphenylmethanol.

• Recrystallize the crude product from a mixture of diethyl ether and petroleum ether.

Expected Yield: ~75-85%

Protocol 3: Synthesis of a Phthalocyanine Pigment Precursor (Phthalonitrile)

Objective: To synthesize phthalonitrile from phthalic anhydride.

Materials:

• Phthalic anhydride

• Urea (B33335)

• Ammonium molybdate (B1676688) (catalyst)

Procedure:

• In a 500 mL three-necked flask equipped with a mechanical stirrer, a thermometer, and a reflux condenser, place 148 g (1.0 mol) of phthalic anhydride, 240 g (4.0 mol) of urea, and 0.5 g of ammonium molybdate.

• Heat the mixture with stirring. The reaction is endothermic, and the mixture will become a pasty mass.

• Continue heating to 180-200 °C. The reaction will become exothermic, and ammonia (B1221849) will be evolved. Maintain the temperature in this range for 3-4 hours.

• The reaction mixture will solidify. Cool the flask to room temperature.

• Break up the solid product and wash it thoroughly with hot water to remove unreacted urea and other water-soluble impurities.

• The crude phthalonitrile can be purified by recrystallization from toluene (B28343) or by sublimation.

Expected Yield: ~80-90%

Visualizations of Key Pathways and Workflows

Diagram 1: Overall Synthesis Pathway from Benzene to Major Dye/Pigment Classes

Caption: High-level overview of the synthetic routes from benzene to major classes of dyes and pigments.

Diagram 2: Experimental Workflow for Azo Dye Synthesis

Caption: Step-by-step experimental workflow for the synthesis of an azo dye.

Diagram 3: Logical Relationship of Benzene Derivatives in Dye Synthesis

References

• 1. What is the reaction mechanism of solvent red 24 synthesis? - Blog [sinoshiny.com]
• 2. Phthalic anhydride - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. cdn.intratec.us [cdn.intratec.us]
• 5. mohebbaspar.com [mohebbaspar.com]
• 6. chemcess.com [chemcess.com]
• 7. Azo dye - Wikipedia [en.wikipedia.org]
• 8. fsw.cc [fsw.cc]
• 9. Solvent Red 24 Properties, Uses And Production Process - News [colorfuldyes.com]
• 10. Method for preparing pigment red 177 in ionic liquid - Eureka | Patsnap [eureka.patsnap.com]
• 11. environmentclearance.nic.in [environmentclearance.nic.in]

Application of Calcium Peroxide Nanoparticles for Benzene Remediation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of calcium peroxide (CaO2) nanoparticles for the remediation of benzene-contaminated environments. It includes a summary of key performance data, comprehensive experimental protocols, and visualizations of the underlying mechanisms and workflows.

Introduction

Benzene is a hazardous volatile organic compound and a known carcinogen, necessitating effective remediation strategies for contaminated soil and groundwater. The application of calcium peroxide nanoparticles has emerged as a promising in-situ chemical oxidation (ISCO) and bioremediation-enhancing technology. CaO2 nanoparticles act as a slow-release source of hydrogen peroxide (H₂O₂) and oxygen, which can either directly oxidize benzene through Fenton-like reactions or enhance the aerobic biodegradation by indigenous microorganisms. This dual functionality makes them a versatile tool for environmental remediation.

Data Presentation

The efficacy of benzene remediation using calcium peroxide nanoparticles is influenced by several factors, including the concentration of CaO2, the presence of catalysts like Fe(II), pH, and temperature. The following tables summarize quantitative data from various studies.

Table 1: Benzene Removal Efficiency in Bioremediation and Chemical Oxidation (Fenton-like) Systems

Treatment Condition	CaO2 Nanoparticle Concentration (mg/L)	Initial Benzene Concentration (mg/L)	Key Parameters	Benzene Removal Efficiency (%)	Time	Citation
Bioremediation	400	Not Specified	Biotic conditions	100	60 days	[1][2][3]
Bioremediation with Encapsulated CaO2	Not Specified	50	-	100	60 days	[4]
Modified Fenton (MF) with Encapsulated CaO2 and FeSO4	Not Specified	50	-	100	70 days	[4]
Modified Fenton (MF) in Column	Not Specified	50	Continuous flow	100	4 days	[4]
Bioremediation in Column	Not Specified	50	Continuous flow	100	30 days	[4]
Modified Fenton (MF) in Continuous Flow	Not Specified	50	pH increase over time	93	30 days	[5]
Modified Fenton (MF) in Continuous Flow	Not Specified	50	pH increase over time	75	100 days	[5]

Table 2: Effect of pH and Temperature on Benzene Removal

Treatment Condition	CaO2 Nanoparticle Concentration (mg/L)	Temperature (°C)	pH	Benzene Removal Efficiency (%)	Time	Citation
Bioremediation with Encapsulated CaO2	Not Specified	30	Not Specified	Effective Bioremediation	Not Specified	[4]
Modified Fenton (MF) with Encapsulated CaO2 and FeSO4	Not Specified	Lower Temperatures	3	More Efficient Removal	Not Specified	[4]
Bioremediation	Not Specified	15	7.4	Stimulated microbial population	Not Specified	[4]

Experimental Protocols

This section provides detailed methodologies for the synthesis of calcium peroxide nanoparticles and a typical batch experiment for benzene remediation.

Protocol for Synthesis of Calcium Peroxide Nanoparticles

This protocol is based on a chemical precipitation method.

Materials:

• Calcium chloride (CaCl₂)

• Hydrogen peroxide (H₂O₂, 30%)

• Ammonia (B1221849) solution (NH₃·H₂O)

• Polyethylene glycol 200 (PEG-200) as a stabilizer (optional)

• Distilled water

• Ethanol (B145695)

• Beakers

• Magnetic stirrer

• Centrifuge

• Drying oven

Procedure:

• Dissolve a specific amount of CaCl₂ in distilled water in a beaker with continuous stirring.

• To this solution, add PEG-200 (if used as a stabilizer).

• Slowly add ammonia solution to the mixture to adjust the pH and facilitate the reaction.

• Dropwise, add a stoichiometric amount of 30% H₂O₂ to the solution under vigorous stirring.

• Continue stirring for a specified period (e.g., 2 hours) to ensure complete reaction and formation of the nanoparticle precipitate.

• Separate the synthesized CaO₂ nanoparticles from the solution by centrifugation.

• Wash the precipitate multiple times with distilled water and then with ethanol to remove any unreacted precursors and byproducts.

• Dry the final product in an oven at a controlled temperature (e.g., 50-60°C) to obtain a fine powder of CaO₂ nanoparticles.

Protocol for Batch Benzene Remediation Experiment

This protocol outlines a typical batch experiment to evaluate the effectiveness of CaO₂ nanoparticles for benzene degradation in an aqueous solution.

Materials:

• Synthesized calcium peroxide nanoparticles

• Benzene stock solution

• Contaminated groundwater or a synthetic water matrix

• Ferrous sulfate (B86663) (FeSO₄·7H₂O) as a catalyst (for Fenton-like reaction)

• pH meter and solutions for pH adjustment (e.g., H₂SO₄, NaOH)

• Serum bottles or vials with screw caps (B75204) and PTFE septa

• Shaker or incubator

• Gas chromatograph (GC) for benzene analysis

Procedure:

• Prepare a benzene-contaminated water sample of a known concentration in the desired matrix (e.g., 50 mg/L).

• Dispense a fixed volume of the contaminated water into a series of serum bottles.

• For bioremediation studies, ensure the water contains a viable microbial population. For abiotic studies, the water should be sterilized.

• Add a predetermined amount of CaO₂ nanoparticles to each bottle. A range of concentrations (e.g., 100, 200, 400, 800 mg/L) is typically tested.[1][2]

• For Fenton-like reaction studies, add a specific molar ratio of FeSO₄ to the bottles.

• Adjust the initial pH of the solutions to the desired level using H₂SO₄ or NaOH.

• Seal the bottles tightly with screw caps and PTFE septa to prevent the loss of volatile benzene.

• Place the bottles on a shaker or in an incubator at a controlled temperature for the duration of the experiment.

• At regular time intervals (e.g., 0, 1, 3, 7, 14, 30, 60 days), collect samples from the headspace or liquid phase for benzene concentration analysis using a GC.

• Monitor other parameters such as pH and dissolved oxygen (DO) as needed.

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the key processes involved in the application of calcium peroxide nanoparticles for benzene remediation.

Experimental Workflow for Benzene Remediation

Caption: Experimental workflow for benzene remediation using CaO2 nanoparticles.

Benzene Degradation Pathway via Fenton-like Reaction

Caption: Benzene degradation pathways initiated by CaO2 nanoparticles.

References

• 1. Benzene-contaminated groundwater remediation using calcium peroxide nanoparticles: synthesis and process optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Viewing a reaction path diagram — Cantera 3.1.0 documentation [cantera.org]
• 4. researchgate.net [researchgate.net]
• 5. Bioremediation of benzene-contaminated groundwater by calcium peroxide (CaO2) nanoparticles: Continuous-flow and biodiversity studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Electrophilic Nitration and Sulfonation of Benzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the electrophilic nitration and sulfonation of benzene, two fundamental reactions in organic synthesis. These reactions are crucial for the preparation of key intermediates used in the pharmaceutical, dye, and materials industries.

Application Notes

Electrophilic aromatic substitution (SEAr) is a characteristic reaction of aromatic compounds like benzene, where an electrophile replaces a hydrogen atom on the aromatic ring.[1][2] The high stability of the benzene ring, due to its delocalized π-electron system, is preserved in these substitution reactions.[1] Nitration and sulfonation are cornerstone SEAr reactions that introduce nitro (-NO₂) and sulfonic acid (-SO₃H) groups, respectively, onto the benzene ring. These functional groups serve as versatile handles for further chemical transformations.

1. Electrophilic Nitration of Benzene

Aromatic nitration is essential for synthesizing nitroaromatic compounds, which are precursors to anilines, a vital class of compounds in drug development and dye manufacturing.[1][3] The reaction is typically performed by treating benzene with a "nitrating mixture," which consists of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄).[4][5]

The role of sulfuric acid is to act as a catalyst by protonating nitric acid, which then loses a water molecule to form the potent electrophile, the nitronium ion (NO₂⁺).[5][6][7] This nitronium ion is then attacked by the electron-rich benzene ring to yield nitrobenzene (B124822).[7][8] The reaction temperature is a critical parameter; it is generally kept below 60°C to prevent multiple nitrations on the same ring.[4][5] The nitro group is a strong deactivating group, making subsequent electrophilic substitutions slower and directing them to the meta position.[3]

2. Electrophilic Sulfonation of Benzene

Aromatic sulfonation involves the introduction of a sulfonic acid group (-SO₃H) into an aromatic ring. This reaction is commonly achieved by heating benzene with fuming sulfuric acid (a solution of sulfur trioxide, SO₃, in concentrated sulfuric acid) or concentrated sulfuric acid alone.[4][9][10] The electrophile is believed to be sulfur trioxide (SO₃) itself or its protonated form, ⁺SO₃H.[9][11]

A unique feature of sulfonation is its reversibility.[9][12] Heating benzenesulfonic acid with dilute aqueous acid can remove the sulfonic acid group, regenerating benzene.[12][13] This reversibility makes the sulfonic acid group a useful temporary "blocking group" in multi-step syntheses to direct other substituents to specific positions on the ring.[7][9]

Reaction Mechanisms

The mechanisms for nitration and sulfonation follow the general two-step process of electrophilic aromatic substitution:

• Attack of the aromatic π-system on the electrophile to form a resonance-stabilized carbocation known as an arenium ion or sigma complex.[6][11]

• Deprotonation of the arenium ion to restore the aromaticity of the ring.[6][8]

Caption: Mechanism of Electrophilic Nitration of Benzene.

Caption: Mechanism of Electrophilic Sulfonation of Benzene.

Quantitative Data Summary

The tables below summarize typical reaction conditions for the laboratory-scale synthesis of nitrobenzene and benzenesulfonic acid.

Table 1: Electrophilic Nitration of Benzene - Reaction Parameters

Parameter	Condition 1	Condition 2	Condition 3
Benzene	50 mL[14]	30 mL[15]	6 mL[1]
Conc. HNO₃	60 mL[14]	35 mL[15]	7 mL[1]
Conc. H₂SO₄	60 mL[14]	40 mL[15]	8 mL[1]
Temperature	60 °C[14][15]	< 50 °C (addition), then 55-60 °C[1]	≤ 50 °C[4][5]
Reaction Time	~1.5 hours[14]	~1 hour[15]	~1 hour[1]
Reported Yield	N/A	N/A	24.1% (actual yield 8 mL from 25.3 g benzene)[16]

Table 2: Electrophilic Sulfonation of Benzene - Reaction Parameters

Parameter	Condition 1 (Fuming H₂SO₄)	Condition 2 (Conc. H₂SO₄)	Condition 3 (SO₃)
Benzene	N/A	N/A	390 g (5 mol)[17]
Sulfonating Agent	Fuming Sulfuric Acid[10][18]	Concentrated Sulfuric Acid[10][18]	Liquid Sulfur Trioxide (200 g, 2.5 mol)[17]
Temperature	40 °C[10][18]	Reflux	40 °C (reflux under vacuum)[17]
Reaction Time	20-30 minutes[10][18]	Several hours[10][18]	N/A
Reported Yield	N/A	N/A	98%[17]

Experimental Protocols

The following protocols are detailed methodologies for the synthesis of nitrobenzene and benzenesulfonic acid.

Protocol 1: Synthesis of Nitrobenzene

1. Principle: Benzene is nitrated using a mixture of concentrated nitric and sulfuric acids to form nitrobenzene.[15] The reaction is exothermic and requires careful temperature control.[19]

2. Materials and Reagents:

• Benzene (C₆H₆)

• Concentrated Nitric Acid (HNO₃, ~68%)

• Concentrated Sulfuric Acid (H₂SO₄, ~98%)

• 5% Sodium Carbonate solution (Na₂CO₃)

• Anhydrous Calcium Chloride (CaCl₂)

• Distilled water

• Ice

3. Equipment:

• 250 mL Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Water bath or heating mantle

• Ice bath

• Separatory funnel

• Distillation apparatus

4. Procedure:

• In the 250 mL round-bottom flask, carefully add 40 mL of concentrated H₂SO₄.[15] Cool the flask in an ice bath.

• Slowly, and with constant stirring, add 35 mL of concentrated HNO₃ to the sulfuric acid.[15] Keep the mixture cool during this addition. This is the nitrating mixture.

• Remove the ice bath. To the nitrating mixture, add 30 mL of benzene in small portions (approx. 2 mL at a time) through the dropping funnel over a period of about 30 minutes.[15] Shake the flask well after each addition and ensure the temperature does not rise above 60°C.

• After all the benzene has been added, attach the reflux condenser and heat the mixture in a water bath at 60°C for about one hour, with continuous stirring.[15]

• Allow the flask to cool to room temperature. A yellow, oily layer of nitrobenzene will separate on top of the acid layer.[14][15]

5. Work-up and Purification:

• Carefully pour the reaction mixture into a separatory funnel. Allow the layers to separate completely and drain the lower acid layer.

• Wash the crude nitrobenzene layer by adding 50 mL of cold water, shaking, and discarding the aqueous layer.

• Wash with 50 mL of 5% sodium carbonate solution to neutralize any remaining acid impurities, then wash again with 50 mL of water.[14][15]

• Transfer the washed nitrobenzene to a clean, dry flask and add a few lumps of anhydrous calcium chloride to dry the product.[14][15]

• Purify the final product by distillation. Collect the fraction boiling at approximately 211°C.[14][15]

Protocol 2: Synthesis of Benzenesulfonic Acid

1. Principle: Benzene reacts with fuming sulfuric acid (oleum) upon heating to produce benzenesulfonic acid.[10][18] This protocol uses fuming sulfuric acid for a faster reaction time.

2. Materials and Reagents:

• Benzene (C₆H₆)

• Fuming Sulfuric Acid (H₂S₂O₇)

• Sodium Chloride (NaCl) (for work-up)

3. Equipment:

• 100 mL Round-bottom flask

• Reflux condenser with a calcium chloride drying tube

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Beaker and glass rod

4. Procedure:

• Place 20 mL of fuming sulfuric acid into the 100 mL round-bottom flask.

• Slowly add 10 mL of benzene to the flask.

• Attach the reflux condenser (with drying tube) and warm the mixture gently in a water bath or on a heating mantle to about 40°C.[10][18]

• Maintain this temperature and stir the mixture for 30-40 minutes.[10] The reaction is complete when a test drop of the mixture dissolves completely in water, indicating all the benzene has reacted.

• Allow the flask to cool to room temperature.

5. Work-up and Purification:

• Once cool, carefully and slowly pour the reaction mixture into a beaker containing 100 mL of a cold, saturated sodium chloride solution. This will precipitate the sodium salt of benzenesulfonic acid.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid sodium benzenesulfonate (B1194179) by vacuum filtration and wash it with a small amount of cold saturated NaCl solution.

• To obtain the free acid (optional, as the sodium salt is often the desired intermediate), the salt can be re-acidified, but purification is complex.[20] For many applications, the sodium salt is used directly.

Caption: General Experimental Workflow for SEAr Reactions.

References

• 1. pharmacy.tiu.edu.iq [pharmacy.tiu.edu.iq]
• 2. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. Nitration of Benzene - Chemistry Steps [chemistrysteps.com]
• 4. Reactions of Benzene - Nitration, Sulphonation, Halogenation- Reactivity | Pharmaguideline [pharmaguideline.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Nitration Of Benzene- Introduction, Mechanism And Solved Examples [themasterchemistry.com]
• 9. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. organicchemistrytutor.com [organicchemistrytutor.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Nitrobenzene : Laboratory preparation, Properties and Uses. [chemicalnote.com]
• 15. chemistnotes.com [chemistnotes.com]
• 16. scribd.com [scribd.com]
• 17. prepchem.com [prepchem.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Preparation of nitrobenzene | DOCX [slideshare.net]
• 20. Purification of Benzenesulfonic acid - Chempedia - LookChem [lookchem.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Challenges in the Catalytic Oxidation of Benzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the catalytic oxidation of benzene.

Troubleshooting Guide

This guide addresses common issues encountered during the catalytic oxidation of benzene, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Benzene Conversion

• Question: My benzene conversion rate is significantly lower than expected. What are the potential causes and how can I improve it?

• Answer: Low benzene conversion can stem from several factors:

  • Catalyst Deactivation: The catalyst may have lost its activity. Common causes for deactivation include:

    • Coking: Formation of carbonaceous deposits on the catalyst surface, blocking active sites.

    • Sintering: Agglomeration of metal nanoparticles at high temperatures, reducing the active surface area.[1]

    • Poisoning: Contamination by substances like sulfur, chlorine, or water can poison the catalyst.[1][2] Solution:

    • Regenerate the catalyst through calcination or solvent washing to remove coke.

    • Optimize reaction temperature to prevent sintering.

    • Ensure high purity of reactants and carrier gases to avoid poisoning.

  • Suboptimal Reaction Conditions: The reaction conditions may not be ideal for the specific catalyst and reactor setup. Solution:

    • Systematically vary the reaction temperature, pressure, and residence time to find the optimal operating window.

    • Ensure the oxidant (e.g., O₂, H₂O₂, N₂O) concentration is appropriate.[3]

  • Mass Transfer Limitations: The rate of reaction may be limited by the transport of reactants to the catalyst surface.[4] Solution:

    • Increase the stirring speed in a liquid-phase reaction or the flow rate in a gas-phase reaction to enhance external mass transfer.

    • Use smaller catalyst particles to reduce internal diffusion limitations.

Issue 2: Poor Selectivity to the Desired Product (e.g., Phenol)

• Question: I am observing high benzene conversion, but the selectivity to phenol (B47542) is low, with significant formation of byproducts like CO₂ and other oxidized species. How can I improve selectivity?

• Answer: Poor selectivity is a common challenge due to the over-oxidation of the desired product. Key factors influencing selectivity include:

  • Catalyst Properties: The nature of the catalyst's active sites and support plays a crucial role. Solution:

    • Modify the catalyst support to enhance the desorption of the desired product, preventing its further oxidation.[5][6]

    • Utilize catalysts with optimized metal particle size and electronic state, which can influence the reaction pathway.[1][2]

  • Reaction Conditions: Harsh reaction conditions can favor complete oxidation. Solution:

    • Operate at a lower temperature, if feasible for achieving reasonable conversion.

    • In photocatalysis, the wavelength of the incident light can be a critical factor in achieving high selectivity.[3]

    • Control the concentration of the oxidant; an excess can lead to over-oxidation. The absence of oxygen is sometimes required for high selectivity to phenol.[3]

  • Reactor Design: The reactor configuration can impact product distribution. Solution:

    • Optimize the reactor design to ensure uniform residence time and minimize hot spots that can lead to complete oxidation.

Issue 3: Catalyst Instability and Deactivation Over Time

• Question: My catalyst performs well initially, but its activity and/or selectivity decline over the course of the experiment. What is causing this, and how can I improve catalyst stability?

• Answer: Catalyst deactivation is a significant challenge in the catalytic oxidation of benzene.[1][2] The primary causes and potential solutions are:

  • Poisoning: As mentioned, impurities in the feed stream can irreversibly bind to active sites. Solution:

    • Implement rigorous purification of all reactants and carrier gases.

    • Consider using guard beds to remove potential poisons before the feed enters the main reactor.

  • Coking: The deposition of carbonaceous materials on the catalyst surface is a common issue, especially at higher temperatures. Solution:

    • Introduce a co-feed of a regenerating agent, such as a small amount of steam or oxygen (if appropriate for the desired reaction), to continuously burn off coke deposits.

    • Periodically regenerate the catalyst in-situ by controlled oxidation.

  • Sintering: Thermal agglomeration of active metal particles reduces the catalyst's active surface area. Solution:

    • Choose a thermally stable support material.

    • Incorporate promoters into the catalyst formulation that can anchor the metal particles and inhibit their migration.

    • Operate at the lowest possible temperature that still provides adequate conversion.

Frequently Asked Questions (FAQs)

Catalyst Selection and Preparation

• Q1: What are the most common types of catalysts used for the selective oxidation of benzene to phenol?

• A1: A variety of catalysts have been investigated, including:

  • Noble metal-based catalysts: Supported platinum (Pt) and palladium (Pd) catalysts are known for their high activity.[1][7]

  • Transition metal oxides: Vanadium and iron-based oxides are also effective.[3]

  • Photocatalysts: Titanium dioxide (TiO₂) and modified TiO₂ are commonly used in photocatalytic systems.[3][6]

• Q2: How does the catalyst support affect the reaction?

• A2: The support can significantly influence the catalyst's performance by:

  • Affecting the dispersion and particle size of the active metal.

  • Influencing the electronic properties of the active sites.

  • Providing specific adsorption/desorption characteristics for reactants and products.[1][2]

  • Porous supports can introduce mass transfer limitations.[3]

Reaction Conditions and Parameters

• Q3: What is the role of the oxidant, and which ones are commonly used?

• A3: The oxidant is essential for the reaction. Common oxidants include molecular oxygen (O₂), hydrogen peroxide (H₂O₂), and nitrous oxide (N₂O). The choice of oxidant can significantly impact the reaction pathway and product selectivity.[3]

• Q4: How do I determine if my reaction is limited by mass transfer?

• A4: To test for mass transfer limitations, you can vary parameters that affect diffusion without changing the intrinsic kinetics. For example, if increasing the stirring speed in a slurry reactor or the gas flow rate in a fixed-bed reactor increases the reaction rate, it is likely limited by external mass transfer. If the reaction rate increases with decreasing catalyst particle size, it may be limited by internal mass transfer.

Product Analysis

• Q5: What analytical techniques are suitable for quantifying the products of benzene oxidation?

• A5: The most common methods are:

  • Gas Chromatography (GC): Coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) for separating and identifying volatile products.[8][9]

  • High-Performance Liquid Chromatography (HPLC): Useful for analyzing less volatile products and for reactions in the liquid phase.[8][10]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the catalytic oxidation of benzene, providing a comparative overview of different catalytic systems and their performance.

Table 1: Performance of Various Catalysts in the Oxidation of Benzene to Phenol

Catalyst	Oxidant	Temperature (°C)	Benzene Conversion (%)	Phenol Selectivity (%)	Reference
Fe-Cr-doped TiO₂	H₂O₂	Ambient	28	90	[3]
Pt/WO₃-K	O₂ (Visible light)	Ambient	~69	~84	[3]
Fe³⁺ (5 wt%) on TiO₂	O₂ (UV light)	Ambient	-	80-86	[3]
Graphene-based	H₂O₂	60	18	~100	[11]
Pd@Cu/TiO₂	Air (Visible light)	25	-	~93	[12]

Table 2: Complete Oxidation of Benzene over Noble Metal Catalysts

Catalyst	Support	T₅₀ (°C)¹	T₉₀ (°C)²	Reference
0.3% Pt	Diatomite	-	190	[1]
1.0Pd-CeZrOₓ-CTAB	CeZrOₓ	~180	250	[13]
Au/V₂O₅	TiO₂	-	<300	[14]
Au/V₂O₅	ZrO₂	-	<350	[14]

¹ Temperature for 50% benzene conversion. ² Temperature for 90% benzene conversion.

Experimental Protocols

Protocol 1: General Procedure for Gas-Phase Catalytic Oxidation of Benzene in a Fixed-Bed Reactor

• Catalyst Loading: A known amount of the catalyst is packed into a tubular reactor (e.g., quartz or stainless steel) and secured with quartz wool plugs.

• Pre-treatment: The catalyst is typically pre-treated in-situ by heating to a specific temperature under a flow of an inert gas (e.g., N₂, Ar) or a reactive gas (e.g., H₂, O₂) to activate it.

• Reaction Initiation:

  • The reactor is brought to the desired reaction temperature.

  • A gas stream containing a known concentration of benzene, an oxidant (e.g., air, O₂), and a balance gas (e.g., N₂) is introduced into the reactor at a specific flow rate. A bubbler system can be used to generate the benzene vapor.

• Reaction Monitoring: The composition of the effluent gas stream is analyzed periodically using an online Gas Chromatograph (GC) equipped with a suitable column and detector (e.g., FID or TCD) to determine the concentrations of benzene and the reaction products.

• Data Analysis: Benzene conversion and product selectivity are calculated based on the difference in benzene concentration between the inlet and outlet streams and the concentrations of the products formed.

Protocol 2: General Procedure for Liquid-Phase (Photo)catalytic Oxidation of Benzene

• Reactor Setup: A batch reactor (e.g., a glass vessel) equipped with a magnetic stirrer, a gas inlet/outlet, and a port for sampling is used. For photocatalysis, the reactor should be made of a material transparent to the desired wavelength of light (e.g., quartz for UV) and placed in proximity to a suitable light source.

• Catalyst and Reactant Loading:

  • A specific amount of the catalyst is suspended in a solvent (e.g., water, acetonitrile).

  • A known amount of benzene is added to the suspension.

• Reaction Initiation:

  • The suspension is stirred vigorously to ensure good mixing.

  • The oxidant (e.g., H₂O₂, or bubbling O₂) is introduced.

  • For photocatalysis, the light source is switched on.

• Sampling and Analysis:

  • Aliquots of the reaction mixture are withdrawn at regular intervals using a syringe.

  • The catalyst particles are removed from the samples by filtration or centrifugation.

  • The liquid phase is analyzed by High-Performance Liquid Chromatography (HPLC) with a UV detector or by GC-MS after extraction to identify and quantify benzene and the reaction products.

• Data Analysis: Benzene conversion and product selectivity are calculated based on the change in benzene concentration and the concentrations of the products over time.

Visualizations

Caption: Troubleshooting workflow for low benzene conversion.

Caption: Experimental workflow for gas-phase benzene oxidation.

Caption: Simplified reaction pathway for benzene oxidation.

References

• 1. State of the Art and Challenges in Complete Benzene Oxidation: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. State of the Art and Challenges in Complete Benzene Oxidation: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent Trends in Phenol Synthesis by Photocatalytic Oxidation of Benzene: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Oxidation of Benzene to Phenol, Catechol, and 1,2,3-Trihydroxybenzene by Toluene 4-Monooxygenase of Pseudomonas mendocina KR1 and Toluene 3-Monooxygenase of Ralstonia pickettii PKO1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ANALYTICAL METHODS - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. afishman.net.technion.ac.il [afishman.net.technion.ac.il]
• 11. Direct catalytic oxidation of benzene to phenol over metal-free graphene-based catalyst - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Simultaneous Catalytic Oxidation of Benzene and Toluene over Pd-CeZrOx Catalysts [mdpi.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Benzene Bioremediation in Cold Climates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in benzene bioremediation experiments in cold environments.

Troubleshooting Guides

Issue 1: Slow or Stalled Benzene Degradation at Low Temperatures

Question: My benzene degradation rates have significantly decreased since the temperature dropped. How can I enhance microbial activity?

Answer: Low temperatures are a common limiting factor in bioremediation as they reduce microbial metabolism.[1][2] Consider the following strategies:

• Biostimulation: The addition of nutrients, particularly nitrogen and phosphorus, can stimulate the existing microbial populations capable of degrading benzene.[2][3] The goal is to optimize the carbon-to-nutrient ratio, which is often skewed by the introduction of hydrocarbons.[2]

• Bioaugmentation: If the indigenous microbial population is insufficient or not well-adapted to cold, introducing cold-adapted (psychrophilic or psychrotolerant) microorganisms can enhance degradation rates.[1][2] Strains such as Planococcus sp., Arthrobacter sp., Pseudomonas lini, and Pseudarthrobacter polychromogenes have shown potential for cold-climate bioremediation.[4][5][6]

• Temperature Fluctuation Management: Even in cold climates, seasonal temperature variations can be leveraged. Implementing bioremediation during warmer summer months can stimulate microbial activity.[3] For ex-situ treatments, consider engineered solutions to maintain a more stable and optimal temperature.

Issue 2: Ineffective Bioaugmentation Attempts

Question: I've introduced a known benzene-degrading culture, but I'm not observing the expected increase in degradation. What could be the problem?

Answer: The success of bioaugmentation can be influenced by several factors:

• Competition with Indigenous Microbes: Introduced microorganisms may struggle to compete with the native microbial community for resources.[2]

• Environmental Mismatch: The introduced strain may not be well-suited to the specific geochemical conditions of your site (e.g., pH, salinity, nutrient availability).

• Predation and Viral Lysis: The introduced microbes may be subject to predation by protozoa or lysis by bacteriophages present in the environment.

• Loss of Viability: The microorganisms may lose viability during storage, transport, or introduction to the contaminated site.

Troubleshooting Steps:

• Characterize the Site: Before bioaugmentation, thoroughly analyze the physical and chemical properties of the soil or groundwater.

• Select Appropriate Strains: Choose microorganisms that are not only effective benzene degraders at low temperatures but are also adapted to the specific conditions of your site.

• Acclimatize the Inoculum: Gradually acclimate the introduced culture to the site conditions in a laboratory setting before large-scale application.

• Monitor Microbial Populations: Use molecular tools like quantitative polymerase chain reaction (qPCR) to track the population dynamics of the introduced and indigenous microorganisms.[7][8]

Issue 3: Challenges with Anaerobic Bioremediation

Question: I'm working on an anaerobic site, and benzene degradation is very slow. How can I stimulate anaerobic bioremediation?

Answer: Benzene is notoriously difficult to degrade under anaerobic conditions due to its stable ring structure.[9] However, several anaerobic pathways can be stimulated:

• Electron Acceptor Amendment: The availability of suitable electron acceptors is often the limiting factor. Consider adding:

  • Nitrate (B79036): Nitrate reduction can be a primary pathway for anaerobic benzene biodegradation.[7][8][10]

  • Sulfate (B86663): Sulfate-reducing bacteria have been identified as key players in benzene degradation in some anoxic environments.[5][11]

• Nutrient Addition: As with aerobic bioremediation, ensure that essential nutrients like phosphorus are not limiting. Some studies have shown that organic phosphorus sources, when broken down, can promote nitrate and sulfate utilization.[7][8]

• Bioaugmentation with Anaerobic Consortia: Introducing a microbial consortium known to degrade benzene anaerobically can be effective. Specific clades of bacteria, such as Thermincola and Deltaproteobacteria, have been linked to anaerobic benzene degradation.[10]

Frequently Asked Questions (FAQs)

Q1: What are the target C:N:P ratios for effective biostimulation in cold climates?

A1: While the optimal C:N:P ratio can vary depending on site-specific conditions, a commonly cited starting point for hydrocarbon bioremediation is approximately 100:10:1. However, it is crucial to perform microcosm studies to determine the optimal ratio for your specific soil or groundwater matrix and microbial community.

Q2: How can I monitor the effectiveness of my bioremediation strategy?

A2: A comprehensive monitoring plan should include:

• Chemical Analysis: Regularly measure benzene concentrations using methods like gas chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography (HPLC).[12][13]

• Geochemical Parameters: Monitor key geochemical indicators such as pH, dissolved oxygen (for aerobic systems), nitrate, sulfate, and iron concentrations (for anaerobic systems).[7]

• Microbial Analysis: Use techniques like 16S rRNA gene sequencing to characterize the microbial community and qPCR to quantify specific benzene-degrading populations or functional genes.[7][8]

• Isotope Analysis: Compound-specific isotope analysis (CSIA) can provide direct evidence of biodegradation by tracking the enrichment of heavier isotopes (e.g., ¹³C) in the residual benzene.[14]

Q3: Are there any commercially available microbial consortia for cold-climate benzene bioremediation?

A3: Yes, several environmental remediation companies offer microbial products tailored for cold-climate applications. It is important to request performance data under conditions that closely mimic your site and to conduct pilot-scale tests before full-scale implementation.

Q4: What is the expected timeframe for benzene bioremediation in cold climates?

A4: Biodegradation rates in cold climates are generally slower than in temperate regions.[1] The timeframe can range from months to years, depending on the initial concentration of benzene, the specific bioremediation strategy employed, and the site conditions. One study estimated a benzene degradation half-life of approximately 24 to 48 years in deep, cold, saline groundwater, which, while long, was sufficient for natural attenuation given the slow groundwater flow.[14] In more actively managed systems, such as biopiles, significant removal (e.g., 57-58% of certain hydrocarbon fractions) can be achieved over a winter season.[15]

Data Presentation

Table 1: Benzene Removal Efficiencies in Different Bioremediation Studies

Bioremediation Strategy	Conditions	Benzene Removal Efficiency	Study Duration	Reference
Enhanced Anaerobic Biostimulation	Nitrate, triethyl phosphate (B84403), and persulfate injection in groundwater	>77%	Not Specified	[7][8]
Enhanced Anaerobic Biostimulation	Nitrate, triethyl phosphate, and persulfate in soil	75.9% - 92.8%	Not Specified	[7][8]
Bioaugmentation with Pseudomonas lini and Pseudarthrobacter polychromogenes	Permeable reactive barrier with calcium peroxide nanoparticles	~80%	70 days	[6]
Biostimulation in a Biopile	Nutrient-amended hydrocarbon-contaminated soil	57% (F2 fraction), 58% (F3 fraction)	Over winter	[15]
Natural Attenuation	Deep, cold, saline groundwater	Half-life of 24-48 years	Not Specified	[14]

Experimental Protocols

Protocol 1: Microcosm Study for Biostimulation Potential

Objective: To determine the optimal nutrient conditions for stimulating indigenous benzene-degrading microorganisms in a cold environment.

Materials:

• Contaminated soil or groundwater from the site.

• Sterile serum bottles or vials with airtight seals.

• Benzene stock solution.

• Nutrient stock solutions (e.g., ammonium (B1175870) chloride for nitrogen, potassium phosphate for phosphorus).

• Incubator capable of maintaining low temperatures (e.g., 4-10°C).

• Analytical equipment for measuring benzene concentration (e.g., GC-MS).

Methodology:

• Preparation: Distribute known amounts of contaminated soil or groundwater into a series of sterile serum bottles.

• Spiking: Spike each bottle with a known concentration of benzene.

• Nutrient Amendment: Amend the bottles with different concentrations of nitrogen and phosphorus to achieve a range of C:N:P ratios. Include control bottles with no nutrient addition and sterile controls to account for abiotic losses.

• Incubation: Seal the bottles and incubate them at a constant low temperature representative of the site conditions.

• Sampling: Periodically collect samples from the headspace or aqueous phase of each bottle.

• Analysis: Analyze the benzene concentration in each sample over time to determine the degradation rate for each nutrient condition.

Protocol 2: Monitoring Benzene Concentration in Water Samples by GC-MS

Objective: To accurately quantify the concentration of benzene in aqueous samples.

Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Appropriate capillary column for volatile organic compounds.

• Autosampler vials with septa.

• Purge and trap system (for low concentrations).

• Benzene standards of known concentrations.

• Internal standard solution.

Methodology:

• Sample Collection: Collect water samples in vials with zero headspace to prevent volatilization.

• Standard Preparation: Prepare a calibration curve using a series of benzene standards of known concentrations.

• Sample Preparation: Add an internal standard to both the samples and the calibration standards. For low concentrations, a purge and trap system can be used to concentrate the benzene from the water sample onto a sorbent trap before injection into the GC.

• GC-MS Analysis:

  • Inject the prepared sample into the GC.

  • The GC separates benzene from other compounds in the sample based on its boiling point and affinity for the column.

  • The MS detects and quantifies the benzene based on its unique mass spectrum.

• Quantification: Determine the concentration of benzene in the samples by comparing the peak area to the calibration curve.

Visualizations

Caption: Workflow for a biostimulation-based bioremediation project.

Caption: Simplified anaerobic benzene biodegradation pathways.

References

• 1. battelle.org [battelle.org]
• 2. conservancy.umn.edu [conservancy.umn.edu]
• 3. Bibliometric Analysis of Hydrocarbon Bioremediation in Cold Regions and a Review on Enhanced Soil Bioremediation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Benzene removal by a novel modification of enhanced anaerobic biostimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. esaa.org [esaa.org]
• 10. biorxiv.org [biorxiv.org]
• 11. academic.oup.com [academic.oup.com]
• 12. ANALYTICAL METHODS - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. 1910.1028 App D - Sampling and analytical methods for Benzene monitoring and measurement procedures | Occupational Safety and Health Administration [osha.gov]
• 14. battelle.org [battelle.org]
• 15. Stress-tolerant bioremediation strategy for cold-climate sites: laboratory, modelling, and field studies for extending petroleum hydrocarbon biodegradation to seasonally freezing and frozen contaminated soil phases [harvest.usask.ca]

Technical Support Center: Minimizing By-product Formation in Benzene Alkylation Reactions

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing benzene alkylation reactions to minimize the formation of unwanted by-products.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in Friedel-Crafts alkylation of benzene?

A1: The most prevalent by-products are polyalkylated benzenes, such as diethylbenzene (DEB) and triethylbenzene (B13742051) (TEB).[1] This occurs because the initial alkylation product (e.g., ethylbenzene) is more reactive than benzene itself, making it prone to further alkylation.[1][2] Other potential by-products include isomers of the desired product resulting from carbocation rearrangements and oligomers of the alkylating agent.[1]

Q2: How can I prevent polyalkylation?

A2: The most effective and straightforward method to minimize polyalkylation is to use a large excess of benzene relative to the alkylating agent.[3][4] This high concentration of benzene statistically favors the reaction of the electrophile with an unreacted benzene molecule over the more reactive alkylated product.[3] For instance, in liquid-phase processes with AlCl₃, a benzene to ethylene (B1197577) (B/E) molar ratio of 2-2.5 is common, while for gas-phase zeolite processes, this ratio can be as high as 8-16.[1][5]

Q3: I am trying to synthesize n-propylbenzene but am getting a large amount of isopropylbenzene. How can I prevent this?

A3: This is a classic issue caused by carbocation rearrangement, where the initially formed primary carbocation rearranges to a more stable secondary carbocation before alkylating the benzene ring.[1][6][7] To avoid this, a two-step approach is highly recommended:

• Friedel-Crafts Acylation: React benzene with propanoyl chloride in the presence of a Lewis acid like AlCl₃. The resulting acylium ion is resonance-stabilized and does not rearrange.[8][9] This step forms propiophenone (B1677668).

• Reduction: Reduce the ketone group of propiophenone to a methylene (B1212753) group. Common methods for this reduction include the Clemmensen reduction (using amalgamated zinc and hydrochloric acid) or the Wolff-Kishner reduction (using hydrazine (B178648) and a strong base).[3][9][10]

Q4: How does the choice of catalyst affect by-product formation?

A4: The catalyst plays a critical role in reaction selectivity.[1]

• Lewis Acids (e.g., AlCl₃): These are effective but can lead to significant polyalkylation.[1]

• Zeolite Catalysts (e.g., ZSM-5, Hβ, Zeolite Y): These solid acid catalysts offer shape selectivity, which can suppress the formation of bulky polyalkylated products.[1][11] The pore structure of the zeolite can control which molecules can access the active sites. However, strong acidity in some zeolites can promote side reactions or rapid deactivation.[5]

Q5: What causes catalyst deactivation and how can it be addressed?

A5: Catalyst deactivation is often caused by:

• Coke Formation: The deposition of carbonaceous materials on the catalyst surface blocks active sites. This can result from the polymerization of the olefin.[5][12] Using a higher benzene-to-olefin ratio can help suppress this.[12]

• Feedstock Impurities: Water, oxygenated organic compounds (like alcohols, aldehydes, and acids), or other aromatics in the feedstock can poison or firmly adsorb to the catalyst's acid sites, causing deactivation.[12][13][14]

• Regeneration: Deactivated zeolite catalysts can sometimes be regenerated by washing with a solvent like benzene at elevated temperatures or by calcination to burn off coke, although calcination can sometimes lead to a decrease in acid sites.[12][13]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments.

Problem 1: High Levels of Polyalkylated Products

Potential Cause	Recommended Solution
Low Benzene/Alkylating Agent Ratio: The alkylated product is more reactive than benzene and successfully competes for the electrophile.[1][2]	Increase Benzene Concentration: Use a large excess of benzene to statistically favor the mono-alkylation of the less reactive starting material.[3][4]
High Catalyst Activity/Concentration: A highly active catalyst or high concentration can accelerate subsequent alkylation steps.	Reduce Catalyst Amount: Titrate the amount of catalyst to find the optimal balance between conversion and selectivity. Use a Milder Catalyst: Consider switching from a strong Lewis acid like AlCl₃ to a shape-selective zeolite catalyst.[1]
High Reaction Temperature: Elevated temperatures can increase the rate of all reactions, including undesired polyalkylation.	Lower the Reaction Temperature: This can help to control the reaction rate and improve selectivity for the mono-alkylated product.[3]
Prolonged Reaction Time: Leaving the reaction to run for too long can allow for the accumulation of polyalkylated by-products.	Monitor Reaction Progress: Use techniques like GC or TLC to track the formation of the desired product and stop the reaction once optimal conversion is achieved.[1]

Problem 2: Formation of Isomeric Products (Carbocation Rearrangement)

Potential Cause	Recommended Solution
Use of Primary Alkyl Halides (longer than ethyl): The primary carbocation formed is unstable and rearranges to a more stable secondary or tertiary carbocation via a hydride or alkyl shift before attacking the benzene ring.[6][7]	Switch to Friedel-Crafts Acylation followed by Reduction: This is the most reliable method. Acylate benzene with the appropriate acyl halide (the resulting acylium ion does not rearrange), then reduce the ketone to the desired alkyl group.[8][9][10]
Catalyst Choice: Certain strong Lewis acids can promote isomerization.[15]	Modify Catalyst System: In some cases, using a different catalyst, such as ferric chloride or a nitromethane (B149229) solution of aluminum chloride, can favor the formation of the non-rearranged product.[15]

Problem 3: Low Conversion of Benzene

Potential Cause	Recommended Solution
Catalyst Deactivation: Impurities (e.g., water) in reactants or coking on the catalyst surface can inhibit its activity.[1][12]	Ensure Anhydrous Conditions: Thoroughly dry all reactants and solvents. Ensure Lewis acid catalysts like AlCl₃ are anhydrous.[12][16] Purify Feedstock: Remove impurities that can poison the catalyst.[12][13] Regenerate Catalyst: If using a reusable catalyst like a zeolite, regeneration may be necessary.[12]
Insufficient Catalyst Activity or Amount: The amount or intrinsic activity of the catalyst may be too low.	Increase Catalyst Loading: Ensure a sufficient quantity of catalyst is used. For AlCl₃, ensure it is fresh and active.[1] Select a More Active Catalyst: Consider a different catalyst known for higher activity under your reaction conditions.[12]
Sub-optimal Reaction Temperature: The reaction temperature may be too low, resulting in a slow reaction rate.[1]	Increase Reaction Temperature: Gradually increase the temperature while carefully monitoring for any increase in by-product formation.[1]
Poor Mass Transfer (for solid catalysts): Inadequate mixing can prevent reactants from effectively reaching the catalyst's active sites.	Improve Mixing: Ensure vigorous stirring or agitation to improve contact between the reactants and the solid catalyst.

Data Presentation

Table 1: Influence of Benzene/Ethylene (B/E) Molar Ratio on Selectivity

Catalyst System	B/E Molar Ratio	Temperature (°C)	Benzene Conversion (%)	Ethylbenzene Selectivity (%)	Reference
ZSM-5/Kaolinite	1:1	450	~60	~85	[5]
ZSM-5/Kaolinite	5:1	450	~25	>95	[5]
AlCl₃ (Liquid Phase)	2-2.5	Varies	High	Varies	[1]
Zeolite (Gas Phase)	8-16	Varies	Varies	High	[1][5]

Table 2: Comparison of Benzene Alkylation Strategies to Obtain Propylbenzene

Method	Alkylating/Acylating Agent	Catalyst	Key By-product	Primary Advantage	Primary Disadvantage
Direct Alkylation	1-Chloropropane	AlCl₃	Isopropylbenzene	Single-step reaction	Prone to carbocation rearrangement[6][7]
Acylation-Reduction	Propanoyl Chloride	AlCl₃	None (from rearrangement)	Avoids rearrangement, high isomer purity	Two-step process, requires a reduction step[8][9]

Experimental Protocols

Protocol 1: General Procedure for Alkylation of Benzene with an Alkene using a Zeolite Catalyst (Fixed-Bed Reactor)

• Catalyst Activation: Load the zeolite catalyst (e.g., ZSM-5) into a fixed-bed reactor. Heat the catalyst under a flow of dry nitrogen or air to 500-600°C to remove adsorbed water and any organic residues.[12] Cool to the desired reaction temperature under an inert atmosphere.

• Reaction Setup: Introduce a continuous flow of pre-heated, anhydrous benzene and the alkene (e.g., ethylene) into the reactor at the desired molar ratio and pressure.

• Reaction Execution: Maintain a constant temperature, pressure, and flow rate. The reaction is typically carried out in the gas phase.[5]

• Product Collection: Cool the effluent from the reactor to condense the liquid products.

• Analysis: Analyze the liquid product mixture using gas chromatography (GC) or GC-MS to determine benzene conversion and selectivity towards the desired alkylbenzene and various by-products.[3][12]

Protocol 2: Synthesis of n-Propylbenzene via Friedel-Crafts Acylation and Clemmensen Reduction

This protocol is a reliable method to synthesize primary alkylbenzenes without rearrangement.[1]

Step A: Friedel-Crafts Acylation (Propiophenone Synthesis)

• Setup: In a fume hood, equip a flame-dried, round-bottom flask with a reflux condenser, a dropping funnel, and a magnetic stirrer. Protect the apparatus from moisture with drying tubes.

• Reactant Charging: Add anhydrous aluminum chloride (AlCl₃, ~1.1 eq.) to the flask, followed by an anhydrous solvent like dichloromethane (B109758) or benzene itself. Cool the mixture in an ice bath.

• Acylation: Slowly add propanoyl chloride (1.0 eq.) dropwise to the stirred suspension.

• Benzene Addition: After the acylium ion complex forms, add anhydrous benzene (1.0 eq.) dropwise, maintaining a low temperature (e.g., 0-10°C).

• Reaction: Once the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours or until the reaction is complete (monitor by TLC or GC).

• Workup: Carefully quench the reaction by pouring the mixture over crushed ice and concentrated HCl. Separate the organic layer, wash it with water and sodium bicarbonate solution, dry it over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure to yield crude propiophenone.[1][17]

Step B: Clemmensen Reduction (n-Propylbenzene Synthesis)

• Setup: In a round-bottom flask with a reflux condenser, add amalgamated zinc (Zn(Hg)).

• Reactants: Add concentrated hydrochloric acid, ethanol (B145695) (as a co-solvent), and the propiophenone from Step A.

• Reduction: Heat the mixture to a vigorous reflux. Additional portions of HCl may be required during the reaction.

• Workup: After the reaction is complete (monitor by TLC or GC), cool the mixture. Separate the organic layer, wash, dry, and purify the n-propylbenzene by distillation.[1][17]

Visualizations

Caption: Troubleshooting logic for by-product formation.

Caption: Experimental workflow for acylation-reduction.

References

• 1. benchchem.com [benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. Solved How can polyalkylation be minimized in | Chegg.com [chegg.com]
• 5. d-nb.info [d-nb.info]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. organic chemistry - How to control the Friedel–Crafts alkylation reaction to methylbenzene as the major product? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. benchchem.com [benchchem.com]
• 10. The Alkylation of Benzene by Acylation-Reduction - Chemistry Steps [chemistrysteps.com]
• 11. 305d Kinetic Modeling of the Isomerization and Alkylation Reaction Paths Involved in the Synthesis of Linear Alkylbenzenes over Y Zeolites [skoge.folk.ntnu.no]
• 12. benchchem.com [benchchem.com]
• 13. Elucidating the deactivation mechanism of beta zeolite catalyzed linear alkylbenzene production with oxygenated organic compound contaminated feedstocks - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Elucidating the deactivation mechanism of beta zeolite catalyzed linear alkylbenzene production with oxygenated organic compound contaminated feedstocks - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Enhancing the sensitivity of analytical methods for low-level benzene detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the sensitivity of analytical methods for low-level benzene detection.

Troubleshooting Guides

This section provides solutions to common issues encountered during the analysis of low-level benzene concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS)

Question: Why am I observing poor peak shape (tailing or broadening) for benzene in my GC-MS analysis?

Answer:

Poor peak shape for benzene can be attributed to several factors. Here is a systematic approach to troubleshoot this issue:

• Contamination: The analytical column or injector may be contaminated.

  • Remedy: Clean the injector and column, or replace the liner and column if necessary.[1]

• Column Issues: The choice of column or its condition can affect peak shape.

  • Remedy: Ensure you are using a non-polar or moderately polar stationary phase column, such as (5%-phenyl)-methylpolysiloxane (DB-5) or 100% polydimethylsiloxane (B3030410) (DB-1). Column aging can also lead to peak tailing; consider replacing the column.

• Injection Volume: An excessive injection volume can overload the column.

  • Remedy: Carefully control the injection volume to prevent column overloading.

• Chromatographic Conditions: Suboptimal temperature programs or carrier gas flow rates can lead to co-elution and poor peak shape.

  • Remedy: Optimize the temperature gradient program, starting at a low initial temperature and gradually increasing it. Adjust the carrier gas flow rate to an optimal level.

Question: My calibration curve for benzene is non-linear and has poor reproducibility. What are the likely causes and solutions?

Answer:

Issues with calibration curves are often related to sample preparation, injection technique, or system leaks.

• Sample Preparation: Inconsistent sample preparation can lead to variability.

  • Remedy: Ensure sample purity to minimize matrix interferences. For techniques like Solid Phase Microextraction (SPME), ensure consistent extraction times and temperatures for all samples and standards.[2]

• Injection Technique: Non-reproducible injection technique is a common source of error.

  • Remedy: Use an autosampler for consistent injection volumes. If injecting manually, ensure the technique is consistent. Check the syringe for leaks.

• System Leaks: Leaks in the GC system can cause a loss of sample and poor reproducibility.

  • Remedy: Perform a leak check of the system, paying close attention to the injector septum and column connections.

Question: I am seeing extraneous peaks or a high baseline in my chromatograms. How can I identify and eliminate the source of contamination?

Answer:

Contamination can originate from several sources within the analytical system or during sample handling.

• Carrier Gas: Impurities in the carrier gas can contribute to a high baseline.

  • Remedy: Use high-purity gas and install appropriate gas purifiers.

• Injector: A contaminated injector is a frequent source of ghost peaks.

  • Remedy: Clean the injector and replace the septum and liner regularly.

• Column Bleed: Operating the column at temperatures above its recommended maximum can cause the stationary phase to bleed, resulting in a rising baseline.

  • Remedy: Operate the column within its specified temperature limits. Condition the column as recommended by the manufacturer.

• Sample Contamination: Cross-contamination can occur during sample collection and preparation.

  • Remedy: Use clean glassware and sample containers. Analyze a blank sample to identify any background contamination.

Purge and Trap

Question: I am experiencing low recovery of benzene using the purge and trap method. How can I improve the purging efficiency?

Answer:

Low recovery in purge and trap analysis can be due to several factors related to the purging process and sample matrix.

• Purge Time and Flow Rate: Insufficient purge time or an incorrect flow rate can result in incomplete purging of benzene from the sample.

  • Remedy: Optimize the purge time and flow rate. An 11-minute purge at 40 mL/minute is a common starting point for water samples.[3]

• Sample Temperature: The temperature of the sample during purging affects the volatility of benzene.

  • Remedy: While many methods use ambient temperature, gently heating the sample can sometimes improve the purging efficiency for less volatile compounds, though this may not be necessary for benzene.

• Sample Matrix: The sample matrix can affect the partitioning of benzene into the gas phase.

  • Remedy: For water samples, adding salt (salting out) can increase the volatility of benzene and improve purging efficiency.[4]

• Trap Efficiency: The choice of sorbent in the trap is crucial for efficiently trapping benzene.

  • Remedy: Ensure the sorbent trap is appropriate for benzene and has not exceeded its lifetime.

Question: Water is interfering with my analysis, causing a noisy baseline or poor chromatography. How can I manage water carryover?

Answer:

Water management is a critical aspect of purge and trap analysis.

• Dry Purge: A dry purge step after the initial purge can help remove excess water from the trap.

  • Remedy: Incorporate or extend the dry purge time in your method. A 2 to 4-minute dry purge is often effective.

• Trap Selection: Some traps are designed to be more hydrophobic, reducing water retention.

  • Remedy: Use a trap with hydrophobic adsorbents.

• Moisture Control Systems: Some purge and trap systems have specific modules for moisture control.

  • Remedy: Ensure the moisture control system is functioning correctly.

Thermal Desorption (TD)

Question: I am observing carryover of benzene from one analysis to the next. What is the cause and how can I prevent it?

Answer:

Carryover in thermal desorption is often due to incomplete desorption of the analyte from the sorbent tube or cold trap.

• Desorption Temperature and Time: The temperature and duration of the desorption step may be insufficient.

  • Remedy: Increase the desorption temperature or time to ensure complete transfer of benzene from the sorbent tube.

• Cold Trap Issues: The cold trap may not be desorbing completely.

  • Remedy: Check the desorption parameters for the cold trap and ensure it is reaching the set temperature.

• Contamination: The TD unit or transfer line may be contaminated.

  • Remedy: Clean the transfer line and other components of the TD system.

Question: My results show poor precision and reproducibility. What are the potential sources of this variability?

Answer:

Inconsistent results in TD-GC analysis can stem from issues with sampling, tube conditioning, or leaks.

• Inconsistent Sampling Volume: The volume of air sampled can vary between runs.

  • Remedy: Use a calibrated sampling pump and ensure the sampling time and flow rate are consistent.

• Sorbent Tube Packing: Inconsistencies in the packing of sorbent tubes can lead to variable breakthrough volumes and recoveries.

  • Remedy: Use commercially prepared and conditioned sorbent tubes.

• Leaks: Leaks in the sampling train or the TD unit can lead to loss of analyte.

  • Remedy: Perform a leak check of the entire system before each analysis.

Solid-Phase Microextraction (SPME)

Question: I am getting low sensitivity and poor extraction efficiency with SPME. How can I improve my results?

Answer:

Low sensitivity in SPME is often related to the extraction conditions and the choice of fiber.

• Fiber Selection: The fiber coating may not be optimal for benzene.

  • Remedy: Use a fiber with a coating suitable for volatile organic compounds, such as polydimethylsiloxane (PDMS) or a mixed-phase coating like Carboxen/PDMS.

• Extraction Time and Temperature: The extraction may not have reached equilibrium.

  • Remedy: Increase the extraction time or temperature to facilitate the partitioning of benzene onto the fiber. Note that for headspace SPME, excessively high temperatures can sometimes reduce sensitivity.[5]

• Sample Agitation: Lack of agitation can slow down the extraction process.

  • Remedy: Agitate the sample during extraction to improve the mass transfer of benzene to the fiber.

• Matrix Effects: The sample matrix can influence the extraction efficiency.

  • Remedy: For aqueous samples, adding salt can increase the partitioning of benzene into the headspace and onto the fiber.

Question: My SPME fiber has a short lifetime and shows signs of degradation. What can I do to extend its life?

Answer:

Proper fiber care and handling are essential for longevity.

• Desorption Temperature: Exceeding the recommended desorption temperature can damage the fiber coating.

  • Remedy: Use the lowest desorption temperature that provides good peak shape and minimal carryover.

• Fiber Conditioning: Improper conditioning can lead to premature degradation.

  • Remedy: Condition new fibers according to the manufacturer's instructions.

• Sample Matrix: Direct immersion in complex or dirty samples can foul the fiber.

  • Remedy: Whenever possible, use headspace SPME to protect the fiber from non-volatile matrix components.

Frequently Asked Questions (FAQs)

Q1: What are the typical detection limits for benzene using different analytical methods?

A1: Detection limits for benzene can vary significantly depending on the analytical method, instrumentation, and sample matrix. The following table provides a summary of typical detection limits.

Analytical Method	Typical Detection Limit (Water)	Typical Detection Limit (Air)
GC-MS	0.1 - 1 µg/L	0.1 - 1 ppbv
Purge and Trap-GC-MS	0.02 - 0.5 µg/L[6]	N/A
Thermal Desorption-GC-MS	N/A	0.16 - 0.40 µg/m³[2]
SPME-GC-MS	0.04 - 0.43 ng/L[7][8]	N/A

Q2: How can I improve the separation of benzene from other interfering compounds, such as toluene (B28343) or cyclohexane?

A2: Co-elution of benzene with other volatile organic compounds is a common challenge. To improve separation:

• Optimize the GC column and temperature program: Using a longer column or a column with a different stationary phase can enhance resolution. A slower temperature ramp rate can also improve separation.

• Use a more selective detector: A mass spectrometer (MS) allows for the selective detection of benzene based on its unique mass spectrum, even if it co-elutes with another compound.

• Employ pre-separation techniques: For air analysis, specific pre-filter tubes can be used to remove interfering compounds before they reach the detector.[9]

Q3: What are the best practices for sample collection and preservation to ensure the integrity of low-level benzene samples?

A3: To prevent the loss of volatile benzene from your samples:

• Water Samples: Collect samples in vials with no headspace (zero air bubbles).[4] Preserve the sample by adding a reducing agent like ascorbic acid to remove residual chlorine, and acidify with hydrochloric acid to a pH < 2 to inhibit microbial degradation.[3][4] Samples should be stored at 4°C and analyzed as soon as possible, typically within 14 days.[4]

• Air Samples: Collect air samples in Tedlar bags or sorbent tubes. Analyze samples collected in bags as soon as possible, preferably within 4 hours.[10] Sorbent tubes should be sealed and stored at a low temperature until analysis.

Q4: Can I use Solid Phase Microextraction (SPME) for quantitative analysis?

A4: Yes, SPME is a quantitative technique. However, for accurate and reproducible quantification, it is crucial to maintain consistent experimental conditions for all samples and standards. This includes:

• Consistent extraction time and temperature.

• Consistent sample volume and vial size.

• Consistent agitation or stirring speed.

• Consistent fiber immersion depth or headspace volume.[2][5]

It is also important to use an appropriate internal standard to correct for any variations in the extraction and injection process.

Experimental Protocols

Protocol 1: Purge and Trap GC-MS for Benzene in Water (Based on EPA Method 524.2)

• Sample Preparation:

  • If the sample contains residual chlorine, add ~25 mg of ascorbic acid to a 40 mL vial before sample collection.

  • Fill the vial with the water sample, ensuring no air bubbles are trapped inside.

  • Add two drops of 1:1 hydrochloric acid to preserve the sample.

  • Store the sample at 4°C until analysis.

• Purge and Trap Parameters:

  • Purge Gas: Helium at a flow rate of 40 mL/min.

  • Purge Time: 11 minutes at ambient temperature.

  • Trap: Use a trap containing suitable sorbents for volatile organic compounds (e.g., Tenax/silica gel/charcoal).

  • Desorption Temperature: Heat the trap to desorb the analytes. A typical temperature is 180°C.

  • Desorption Time: 4 minutes.

  • Bake Trap: After desorption, bake the trap at a higher temperature (e.g., 225°C) for a sufficient time to remove any residual compounds.[11]

• GC-MS Parameters:

  • Column: A capillary column suitable for volatile organic compounds, such as a DB-5ms (30 m x 0.25 mm ID, 1.4 µm film thickness).

  • Oven Program: Start at a low temperature (e.g., 35°C), hold for a few minutes, then ramp up to a final temperature (e.g., 220°C).

  • Carrier Gas: Helium at a constant flow.

  • Mass Spectrometer: Operate in electron ionization (EI) mode. Scan a mass range appropriate for benzene and other target analytes (e.g., 35-300 amu). For higher sensitivity, selected ion monitoring (SIM) mode can be used, monitoring the characteristic ions of benzene (m/z 78).

Protocol 2: Thermal Desorption GC for Benzene in Air

• Sampling:

  • Use a conditioned sorbent tube packed with a suitable sorbent for benzene, such as Carbopack B/Carbopack X.[12]

  • Use a calibrated personal sampling pump to draw a known volume of air through the tube at a constant flow rate (e.g., 33 mL/min).[12] The total sample volume should not exceed the breakthrough volume of the sorbent for benzene.

  • After sampling, seal the tube with Swagelok caps.

• Thermal Desorption Parameters:

  • Desorption Temperature: Heat the sorbent tube to desorb the trapped analytes. A desorption temperature of 180°C is a good starting point.[2]

  • Desorption Flow Rate: Use a carrier gas flow of around 50 mL/min during desorption.[2]

  • Desorption Time: A desorption time of 30 minutes is often sufficient.[2]

  • Cold Trap: Use a cold trap to focus the desorbed analytes before they are injected into the GC column.

• GC-MS Parameters:

  • Follow the GC-MS parameters outlined in Protocol 1, adjusting the oven temperature program as needed to achieve good separation of the analytes of interest.

Visualizations

Caption: Troubleshooting workflow for poor benzene peak shape in GC-MS.

Caption: Troubleshooting common issues in Purge and Trap analysis.

Caption: Key factors and actions for enhancing SPME sensitivity.

References

• 1. shimadzu.com [shimadzu.com]
• 2. UiO-66 Selective Enrichment Integrated with Thermal Desorption GC-MS for Detection of Benzene Homologues in Ambient Air - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ysi.com [ysi.com]
• 4. epa.gov [epa.gov]
• 5. web.pdx.edu [web.pdx.edu]
• 6. benchchem.com [benchchem.com]
• 7. Determination of benzene, toluene, ethylbenzene, xylenes in water at sub-ng l-1 levels by solid-phase microextraction coupled to cryo-trap gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. cdc.gov [cdc.gov]
• 10. Page:NIOSH Manual of Analytical Methods - 3700.pdf/1 - Wikisource, the free online library [en.wikisource.org]
• 11. academic.oup.com [academic.oup.com]
• 12. series.publisso.de [series.publisso.de]

Technical Support Center: Managing Benzene in a Laboratory Setting

This guide provides essential information for researchers, scientists, and drug development professionals on safely managing benzene toxicity and exposure in a laboratory environment.

Frequently Asked Questions (FAQs)

1. What are the primary health risks associated with benzene exposure in a laboratory?

Benzene is a known human carcinogen that can cause serious health effects with both acute and chronic exposure.[1][2][3]

• Chronic Exposure: Long-term exposure to benzene primarily targets the bone marrow, where new blood cells are produced.[2][4] This can lead to a decrease in red blood cells (anemia), white blood cells (lowering the body's ability to fight infection), and platelets (leading to excess bruising and bleeding).[2] The most severe outcome of chronic benzene exposure is an increased risk of developing leukemia, particularly acute myeloid leukemia (AML).[2][5][6]

• Acute Exposure: Inhaling high concentrations of benzene can affect the central nervous system, causing symptoms such as drowsiness, dizziness, headaches, tremors, confusion, and unconsciousness.[4] Direct contact with liquid or vapor can irritate the skin, eyes, and respiratory tract.[2][4] Swallowing benzene can lead to vomiting, stomach irritation, and in severe cases, can be fatal.[4]

2. What are the regulated exposure limits for benzene in a laboratory setting?

Several regulatory bodies have established occupational exposure limits for benzene to protect laboratory personnel. These limits are typically expressed as a time-weighted average (TWA) over an 8-hour workday and a short-term exposure limit (STEL) over a 15-minute period. Adherence to these limits is crucial for maintaining a safe working environment.

3. What are the essential safety precautions for handling benzene?

All work with benzene must be conducted with strict adherence to safety protocols to minimize exposure.

• Engineering Controls: The primary method for controlling benzene exposure is the use of engineering controls. All handling of benzene, including dispensing and mixing, should be performed inside a properly functioning chemical fume hood.[1][7][8] The fume hood's face velocity should be between 80 and 150 linear feet per minute.[1][9]

• Personal Protective Equipment (PPE): Appropriate PPE is mandatory when working with benzene. This includes chemical splash goggles, a lab coat, and chemical-resistant gloves.[1][7][8] Standard nitrile gloves may not provide adequate protection; therefore, Viton, Neoprene, or polyethylene (B3416737) vinyl alcohol (PVA) gloves are recommended.[10][11] It is advisable to wear two pairs of gloves for added protection.[9][10]

• Storage: Benzene should be stored in a cool, dry, well-ventilated area away from heat and ignition sources.[1][9][12] It must be kept in tightly sealed, properly labeled containers within a designated flammables cabinet, separate from incompatible materials like oxidizers and corrosives.[1][7][9]

• Hygiene: Always wash hands thoroughly with soap and water after handling benzene and before leaving the laboratory.[10][11] Do not eat, drink, or smoke in areas where benzene is used.[10][11]

4. How should I dispose of benzene waste?

Benzene and any materials contaminated with it are considered hazardous waste and must be disposed of according to institutional and regulatory guidelines.[11]

• Never pour benzene waste down the drain.[9][11]

• Collect all benzene-contaminated waste, including used gloves, absorbent pads, and empty containers, in a designated, leak-proof, and properly labeled hazardous waste container.[8][9][13]

• Store the waste container in a designated, well-ventilated area, away from incompatible materials.[9]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for proper disposal.[9][11]

Troubleshooting Guide

Issue	Possible Cause(s)	Solution(s)
Odor of benzene detected in the lab.	- Improper storage of benzene containers.- Small, undetected spill.- Inadequate ventilation or fume hood malfunction.	- Immediately check that all benzene containers are tightly sealed.[1][9][12]- Visually inspect the work area for any signs of a spill. If a small spill is found, follow the minor spill cleanup procedure.[7][10]- Verify that the chemical fume hood is on and functioning correctly. If you suspect a malfunction, cease all work with benzene and contact your facility's maintenance or EHS department.[1]
Suspected skin or eye contact with benzene.	- Inadequate or improper use of PPE.- Accidental splash during handling.	- For skin contact: Immediately wash the affected area with soap and water for at least 15 minutes and remove any contaminated clothing.[7][14]- For eye contact: Immediately flush the eyes with copious amounts of water at an eyewash station for at least 15 minutes, holding the eyelids open.[1][7]- Seek immediate medical attention after initial first aid.[1][9]- Report the incident to your supervisor and EHS department.[1]
A benzene container is dropped and breaks.	- Improper handling or transport of chemicals.	- This is considered a major spill. Immediately alert everyone in the vicinity and evacuate the laboratory.[10]- If possible and safe to do so, turn off any nearby ignition sources.[10]- From a safe location, call your institution's emergency number or 911 and report a major chemical spill.[10]- Do not attempt to clean up a major spill yourself unless you are specifically trained and equipped to do so.[10]

Quantitative Data: Benzene Exposure Limits

The following table summarizes the occupational exposure limits for benzene from various regulatory agencies.

Organization	Time-Weighted Average (TWA) - 8 hours	Short-Term Exposure Limit (STEL) - 15 minutes	Notes
OSHA (Occupational Safety and Health Administration)	1 ppm[15][16][17]	5 ppm[15][16][17]	Legally enforceable permissible exposure limits (PELs).
NIOSH (National Institute for Occupational Safety and Health)	0.1 ppm[18][19][20]	1 ppm[18][19][20]	Recommended exposure limits (RELs).
ACGIH (American Conference of Governmental Industrial Hygienists)	0.5 ppm[11][20]	2.5 ppm[11][20]	Threshold limit values (TLVs).

Experimental Protocols

Protocol 1: Air Monitoring for Benzene using NIOSH Method 1501

This protocol outlines the procedure for collecting breathing zone air samples to determine a time-weighted average concentration of benzene.

Materials:

• Personal sampling pump calibrated to a flow rate between 0.01 and 0.2 L/min

• Coconut shell charcoal tubes (100 mg/50 mg sections)

• Tubing for connecting the charcoal tube to the pump

• Tube holder

• Tube breaker

• Plastic caps (B75204) for sealing tubes

• Laboratory request form

Procedure:

• Pump Calibration: Calibrate the personal sampling pump with a representative charcoal tube in line to the desired flow rate (typically 0.01 to 0.2 L/min).[12][21]

• Sample Collection:

  • Break the ends of a charcoal tube immediately before sampling.[12]

  • Attach the charcoal tube to the sampling pump with the smaller (50 mg) section closer to the pump.[22]

  • Place the charcoal tube in a tube holder and clip it to the worker's collar in their breathing zone.

  • Turn on the pump and record the start time.

  • Sample for a known period, typically several hours, to obtain a total sample volume between 10 and 30 liters.[21]

  • At the end of the sampling period, turn off the pump and record the stop time.

• Sample Handling:

  • Immediately after sampling, remove the charcoal tube and cap both ends with the provided plastic caps.[12][22]

  • Label the sample with a unique identifier.

  • Record all relevant information (sample ID, date, start and stop times, flow rate) on the laboratory request form.

• Sample Analysis:

  • Ship the samples to an accredited laboratory for analysis.

  • The laboratory will desorb the benzene from the charcoal using carbon disulfide and analyze the eluent by gas chromatography with flame ionization detection (GC-FID).[12][23]

Protocol 2: Biological Monitoring for Benzene Metabolites in Urine

This protocol describes the collection and analysis of urine for the benzene metabolites S-phenylmercapturic acid (S-PMA) or trans,trans-muconic acid (t,t-MA).

Materials:

• Sterile urine collection cups

• Cryovials for sample storage

• Reagents for sample preservation (if required by the analytical laboratory)

• Laboratory request form

Procedure:

• Sample Collection:

  • Provide the worker with a sterile collection cup.

  • Collect a urine sample at the end of the work shift.[18][24]

  • Transfer an aliquot of the urine into a labeled cryovial.

• Sample Handling and Storage:

  • If not analyzed immediately, samples should be stored frozen (at or below -20°C) until analysis.[25]

  • Complete the laboratory request form with the worker's information, sample collection time, and any potential confounding factors (e.g., smoking status, diet).

• Sample Analysis (General Overview):

  • For t,t-MA: The analysis is typically performed using high-performance liquid chromatography (HPLC) with UV detection.[2][10] The urine sample is often acidified and extracted before injection into the HPLC system.[2]

  • For S-PMA: Due to its lower concentrations, S-PMA analysis usually requires a more sensitive method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][6][17] Sample preparation may involve solid-phase extraction to clean up the sample and concentrate the analyte.[4][25]

  • The results are typically reported as a concentration corrected for creatinine (B1669602) to account for urine dilution.[24]

Visualizations

Caption: Hierarchy of controls for minimizing benzene exposure.

Caption: Workflow for responding to a benzene spill.

Caption: Simplified signaling pathway of benzene-induced toxicity.

References

• 1. Chemical Hazards and Toxic Substances - Controlling Exposure | Occupational Safety and Health Administration [osha.gov]
• 2. [Determination of urinary trans, trans-muconic acid by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. ehs.umich.edu [ehs.umich.edu]
• 6. researchgate.net [researchgate.net]
• 7. Hierarchy of Controls for Chemical Hazard Management | Chemscape Safety Technologies [chemscape.com]
• 8. About Hierarchy of Controls | Hierarchy of Controls | CDC [cdc.gov]
• 9. EMSL | Services: Benzene [emsl.com]
• 10. Method for the Determination of Benzene Metabolite t,t-Muconic Acid in Urine by HPLC-UV with an Ion Exclusion Column [mdpi.com]
• 11. Current understanding of the mechanism of benzene-induced leukemia in humans: implications for risk assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scribd.com [scribd.com]
• 13. scribd.com [scribd.com]
• 14. ehs.unm.edu [ehs.unm.edu]
• 15. wcu.edu [wcu.edu]
• 16. 29 CFR § 1910.1028 - Benzene. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 17. scielo.br [scielo.br]
• 18. mdpi.com [mdpi.com]
• 19. osha.gov [osha.gov]
• 20. lcslaboratory.com [lcslaboratory.com]
• 21. 1910.1028 App D - Sampling and analytical methods for Benzene monitoring and measurement procedures | Occupational Safety and Health Administration [osha.gov]
• 22. osha.gov [osha.gov]
• 23. scielo.br [scielo.br]
• 24. cdc.gov [cdc.gov]
• 25. besjournal.com [besjournal.com]

Technical Support Center: Optimizing Nutrient Addition for Microbial Degradation of Benzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the microbial degradation of benzene. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

I. Troubleshooting Guide

This section addresses common problems encountered during benzene biodegradation experiments and provides potential solutions.

1. Why is benzene degradation slow or non-existent?

Several factors can limit the rate of microbial benzene degradation. These include insufficient microbial populations, lack of appropriate electron acceptors, and suboptimal environmental conditions.[1] Nutrient limitation, particularly of nitrogen and phosphorus, is a common bottleneck.[1][2]

• Troubleshooting Steps:

  • Verify Microbial Presence: Ensure the inoculum contains known benzene-degrading microorganisms.

  • Check Electron Acceptor Availability: Benzene degradation is most rapid under aerobic conditions.[1] For anaerobic experiments, ensure the presence of alternative electron acceptors like nitrate (B79036), sulfate, or ferric iron.[1][3]

  • Optimize Nutrient Ratios: The carbon-to-nitrogen-to-phosphorus (C:N:P) ratio is critical. A commonly cited optimal ratio for hydrocarbon biodegradation is 100:10:1.[4][5] However, the ideal ratio can vary depending on the specific microbial community and environmental conditions.[4]

  • Adjust pH and Temperature: The optimal pH and temperature can vary depending on the microbial species. For example, Aspergillus niger shows optimal degradation at pH 6, while Phanerochaete chrysosporium prefers pH 7.[6] A study on Bacillus glycinifermentans found optimal degradation at pH 7 and 32°C.[7]

  • Assess for Inhibitory Substances: High concentrations of benzene itself can be toxic to microorganisms.[8] Additionally, the presence of other co-contaminants can inhibit benzene degradation.[3][9] The accumulation of metabolic byproducts, such as nitrite (B80452) during denitrification, can also be inhibitory.[8]

2. How do I determine the optimal nutrient concentrations for my specific experiment?

The optimal nutrient concentrations are not universal and should be determined empirically for each experimental setup.

• Experimental Protocol: Nutrient Optimization Assay

  • Set up Microcosms: Prepare a series of microcosms (e.g., serum bottles or small-scale reactors) with your contaminated medium (soil, water, etc.) and a consistent inoculum of benzene-degrading microbes.

  • Establish a Nutrient Gradient: Amend the microcosms with varying concentrations of nitrogen and phosphorus sources (e.g., ammonium (B1175870) chloride and potassium phosphate) to create a range of C:N:P ratios. It is advisable to include a control group with no nutrient addition.

  • Monitor Benzene Concentration: At regular intervals, measure the benzene concentration in each microcosm using gas chromatography (GC) or another appropriate analytical method.

  • Analyze Data: Plot benzene degradation over time for each nutrient condition. The condition that results in the fastest and most complete degradation represents the optimal nutrient concentration for your system.

3. My benzene degradation stalls after an initial period of activity. What could be the cause?

Stalled degradation can be due to several factors, including nutrient depletion, accumulation of toxic byproducts, or a shift in the microbial community.

• Troubleshooting Steps:

  • Re-amend with Nutrients: Add a fresh spike of the optimized nutrient solution to see if degradation resumes.

  • Analyze for Inhibitory Byproducts: In anaerobic systems, particularly under nitrate-reducing conditions, nitrite can accumulate and inhibit microbial activity.[8] Analytical methods should be used to quantify potential inhibitors.

  • Characterize the Microbial Community: Changes in the microbial community structure over time can lead to a decrease in benzene-degrading populations. Techniques like 16S rRNA gene sequencing can provide insights into the community composition.

II. Frequently Asked Questions (FAQs)

Q1: What is the ideal C:N:P ratio for benzene biodegradation?

While a C:N:P ratio of 100:10:1 is frequently recommended for the bioremediation of petroleum hydrocarbons, the optimal ratio can vary.[4][5] One study suggested an optimum C:N:P ratio of 25:1:0.5 for benzene degradation.[1] It is crucial to experimentally determine the best ratio for your specific microbial consortium and environmental conditions.

Q2: Can nutrient addition have negative effects?

Yes, in some cases, the addition of nutrients can inhibit biodegradation.[4] For instance, high concentrations of certain salts or an imbalance in the C:N:P ratio can be detrimental to microbial activity.[10]

Q3: What are the most common nitrogen and phosphorus sources used in these experiments?

Commonly used and readily available sources include:

• Nitrogen: Ammonium chloride (NH₄Cl), potassium nitrate (KNO₃), urea (B33335) ((NH₂)₂CO)

• Phosphorus: Potassium phosphate (B84403) monobasic (KH₂PO₄), potassium phosphate dibasic (K₂HPO₄)

Q4: How does the choice of electron acceptor affect nutrient requirements?

The energy yield from benzene degradation varies with the electron acceptor used (aerobic > nitrate-reducing > iron-reducing > sulfate-reducing > methanogenic).[11] More energetically favorable processes may support a higher biomass yield, potentially influencing the total amount of nutrients required for complete degradation.

Q5: Should I add other micronutrients or supplements?

The addition of yeast extract, vitamins, or trace elements has been shown to stimulate benzene degradation in some cases.[12] However, in other studies, the addition of yeast extract did not enhance benzene degradation activity.[10] Whether these supplements are beneficial depends on the specific nutritional requirements of the microbial community and the composition of the basal medium.

III. Data Presentation

Table 1: Optimal Conditions for Benzene Degradation by Different Microorganisms

Microorganism/Consortium	Optimal pH	Optimal Temperature (°C)	Optimal Nutrient Conditions	Reference
Aspergillus niger	6	-	75% nutrient concentration	[6]
Phanerochaete chrysosporium	7	-	25% nutrient concentration	[6]
Bacillus glycinifermentans Strain GO 13T	7	32	-	[7]
General Hydrocarbon Degradation	-	-	C:N:P ratio of 100:10:1	[4][5]
General Benzene Degradation	-	-	C:N:P ratio of 25:1:0.5	[1]

Table 2: Effect of Nutrient Amendment on Benzene Degradation

Condition	Benzene Degradation	Time	Reference
Nutrient-amended microcosms	Complete degradation	300-360 hours	[2]
Unamended well water	Persistent after 350 hours	>350 hours	[2]
Light synthetic crude with nutrient amendment	Below detection limits	30 days	[13]
C:N:P ratio of 100:10:1	50% TPH removal	-	[4]
C:N:P ratio of 60:2:1	28% TPH removal	-	[4]

IV. Experimental Protocols

Protocol 1: Determination of Benzene Degradation Rate

This protocol outlines a general procedure for measuring the rate of benzene degradation in a liquid culture.

• Preparation of Medium: Prepare a mineral salts medium (MSM) appropriate for the microorganisms being studied. The composition of the medium should be optimized for pH and nutrient content based on preliminary experiments.

• Inoculation: Inoculate the sterile MSM with a known concentration of the benzene-degrading microbial culture.

• Benzene Addition: Add a known concentration of benzene to the culture. Due to its volatility, it is recommended to prepare a stock solution and add a small volume to the sealed reaction vessel.

• Incubation: Incubate the cultures under the desired conditions (e.g., temperature, shaking speed, aerobic or anaerobic).

• Sampling: At regular time intervals, withdraw a small aliquot of the culture or headspace for analysis.

• Analysis: Quantify the concentration of benzene using gas chromatography (GC) equipped with a flame ionization detector (FID) or a photoionization detector (PID).

• Data Calculation: Calculate the degradation rate based on the decrease in benzene concentration over time.

V. Visualizations

Caption: Troubleshooting workflow for slow or absent benzene degradation.

Caption: Experimental workflow for determining optimal nutrient concentrations.

References

• 1. conservancy.umn.edu [conservancy.umn.edu]
• 2. journals.asm.org [journals.asm.org]
• 3. Anaerobic benzene degradation by bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. repository.uai.ac.id [repository.uai.ac.id]
• 7. pjoes.com [pjoes.com]
• 8. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Optimized Cultivation and Syntrophic Relationship of Anaerobic Benzene-Degrading Enrichment Cultures under Methanogenic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Biodegradation of Benzene by Halophilic and Halotolerant Bacteria under Aerobic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nutrient amendments enrich microbial hydrocarbon degradation metagenomic potential in freshwater coastal wetland microcosm experiments - PMC [pmc.ncbi.nlm.nih.gov]

Reducing solvent loss during recrystallization with benzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing solvent loss during recrystallization with benzene.

Frequently Asked Questions (FAQs)

Q1: Why is minimizing benzene loss so critical during recrystallization?

A1: Minimizing benzene loss is crucial for several reasons:

• Safety: Benzene is a known carcinogen and is highly flammable.[1][2] Reducing vapor loss minimizes exposure and fire hazards in the laboratory. All manipulations involving benzene should be performed in a certified chemical fume hood.[3][4]

• Yield and Purity: Excessive solvent evaporation can lead to premature crystallization, trapping impurities within the crystal lattice and reducing the overall purity of the final product.[5][6] It can also cause the solution to become too concentrated, leading to a lower yield as some product may remain in the mother liquor.[7][8]

• Process Control: Maintaining a consistent solvent volume is key to achieving a saturated solution at the optimal temperature, which is essential for the growth of large, high-purity crystals.[9]

Q2: What are the primary causes of benzene loss during recrystallization?

A2: The primary cause of benzene loss is its high volatility, meaning it evaporates readily.[10] This is exacerbated by the heating step required to dissolve the solute. Key contributing factors include:

• High Vapor Pressure: Benzene has a relatively high vapor pressure, which increases with temperature.

• Prolonged Heating: Extended heating times increase the total volume of evaporated solvent.

• Inappropriate Glassware: Using open vessels like beakers allows for significant solvent loss to the atmosphere.

Q3: Can I just add more benzene to compensate for the evaporation?

A3: While it may seem like a simple solution, adding excess solvent is generally not recommended. Using the minimum amount of hot solvent necessary for dissolution is critical for maximizing crystal yield upon cooling.[5][8] Adding too much solvent can result in a solution that is too dilute for crystals to form upon cooling, leading to poor or no yield.[7][9]

Q4: Are there safer alternatives to benzene for recrystallization?

A4: Yes, and they should be considered whenever possible. The choice of solvent is highly dependent on the solubility characteristics of the compound being purified. Toluene is a common alternative to benzene, though it has a higher boiling point.[7] Other potential solvent systems can be identified based on the polarity of the target compound.[11] For non-polar compounds, solvents like hexane (B92381) or petroleum ether might be suitable.[11]

Troubleshooting Guide: Reducing Benzene Loss

This guide addresses specific issues you may encounter during the recrystallization process with benzene.

Problem	Potential Cause	Recommended Solution
Significant decrease in solvent volume during heating.	High evaporation rate from an open or loosely covered flask.	Use an Erlenmeyer flask instead of a beaker to reduce the surface area exposed to air.[12] Loosely cover the flask with a watch glass. For more significant control, use a reflux condenser.
Crystals form too quickly at the surface of the hot solution.	Rapid solvent evaporation is causing localized supersaturation.	Reduce the heat to maintain a gentle boil or reflux. Ensure the flask is not heated too vigorously.[12] Consider adding a small amount of additional hot benzene to redissolve the surface crystals before slow cooling.
Low yield of purified crystals.	Too much solvent was used initially to compensate for expected loss, or significant, uncompensated loss occurred.	Use the minimum amount of near-boiling solvent to dissolve the solid.[8] If the mother liquor is suspected to contain a significant amount of product, the solvent can be partially evaporated and a second crop of crystals can be collected.[7]
"Oiling out" of the product instead of crystal formation.	The solution is becoming saturated at a temperature above the melting point of the solute, often due to rapid solvent loss.	Reheat the solution to redissolve the oil and add a small amount of additional hot benzene to lower the saturation temperature. Allow for slower cooling.[5]

Quantitative Data: Benzene Solvent Properties

Property	Value
Boiling Point	80.1 °C (176.2 °F; 353.2 K)[5][11][13]
Melting Point	5.53 °C (41.95 °F; 278.68 K)[5][11]
Vapor Pressure	12.7 kPa (at 25 °C)[5]
Appearance	Colorless liquid[5][10][11]
Solubility in Water	Slightly soluble[5][10][11]

Experimental Protocol: Recrystallization with Benzene to Minimize Solvent Loss

This protocol provides a detailed methodology for recrystallization using benzene, with a focus on techniques to reduce solvent evaporation.

Materials:

• Impure solid compound

• Benzene (reagent grade)

• Erlenmeyer flask

• Reflux condenser

• Heating mantle or hot plate

• Boiling chips

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Safety Precautions: Conduct the entire procedure in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including chemical splash goggles, a lab coat, and gloves resistant to benzene (e.g., Viton or fluorinated rubber).[3][4]

• Dissolution Setup: Place the impure solid into an Erlenmeyer flask. Add a few boiling chips. Attach a reflux condenser to the top of the flask. This is the most critical step for preventing solvent loss during heating.

• Adding the Solvent: Add a minimal amount of benzene through the top of the condenser to cover the solid.

• Heating and Dissolution: Gently heat the flask using a heating mantle or hot plate. The benzene will begin to boil and the vapor will be condensed and returned to the flask, preventing solvent loss. Continue to add small portions of hot benzene through the condenser until the solid is completely dissolved. It is crucial to use the minimum amount of boiling solvent to ensure the solution is saturated.[9]

• Hot Filtration (if necessary): If insoluble impurities are present, a hot filtration step is required. This step should be performed quickly to prevent premature crystallization.

• Cooling and Crystallization: Turn off the heat and allow the flask to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[6] Do not disturb the flask during this process.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for at least 15-20 minutes to maximize the formation of crystals.[6][9]

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold benzene to rinse away any remaining soluble impurities. Using ice-cold solvent is critical to prevent the purified product from redissolving.[6]

• Drying: Allow the crystals to dry completely on the filter paper under vacuum before transferring them to a watch glass for final drying.

Visualizations

Caption: Experimental workflow for recrystallization with minimal solvent loss.

Caption: Troubleshooting logic for identifying and resolving solvent loss.

References

• 1. chem.washington.edu [chem.washington.edu]
• 2. carleton.ca [carleton.ca]
• 3. uwyo.edu [uwyo.edu]
• 4. ehs.ucsb.edu [ehs.ucsb.edu]
• 5. Benzene - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. Home Page [chem.ualberta.ca]
• 10. Benzene | C6H6 | CID 241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. perlego.com [perlego.com]
• 12. Chemistry Teaching Labs - Single-solvents [chemtl.york.ac.uk]
• 13. Solvent Boiling Point Chart | BRANDTECH Scientific [brandtech.com]

Technical Support Center: Strategies to Prevent Polymerization During Styrene Synthesis from Benzene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with unwanted polymerization during the synthesis of styrene (B11656) from benzene.

Frequently Asked Questions (FAQs)

Q1: What is the primary industrial route for styrene synthesis from benzene?

A1: The predominant commercial method for producing styrene involves a two-step process. First, benzene is alkylated with ethylene (B1197577) in a Friedel-Crafts reaction to produce ethylbenzene (B125841). Zeolite catalysts are commonly used in modern processes for this step. The second step is the dehydrogenation of ethylbenzene to styrene at high temperatures (around 600°C) over an iron(III) oxide catalyst, typically with superheated steam.[1]

Q2: Why does unwanted polymerization of styrene occur during its synthesis?

A2: Styrene can undergo spontaneous thermal polymerization, particularly at the high temperatures required for the dehydrogenation of ethylbenzene and subsequent distillation for purification.[2] This is a free-radical polymerization process where heat can initiate the formation of radicals, which then propagate to form long polystyrene chains.[3][4][5]

Q3: What are polymerization inhibitors and how do they work?

A3: Polymerization inhibitors are chemical compounds added to monomers like styrene to prevent their self-polymerization.[2] They function by scavenging the free radicals that initiate and propagate the polymerization chain reaction.[6] There are two main types:

• True inhibitors: These compounds completely halt polymerization for a specific period (induction period) until they are consumed. Nitroxide stable radicals are examples of true inhibitors.[6][7]

• Retarders: These substances slow down the rate of polymerization without a distinct induction period.[2][6]

Q4: What are some common inhibitors used for styrene?

A4: Common inhibitors for styrene include 4-tert-butylcatechol (B165716) (TBC), 4-methoxyphenol (B1676288) (MEHQ), hydroquinone (B1673460) (HQ), and various nitroxides like TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl).[3][8] Phenolic inhibitors like TBC and MEHQ often require the presence of dissolved oxygen to be effective, as they react with peroxy radicals.[6][8]

Troubleshooting Guides

Issue 1: Polymerization in the Distillation Column

• Symptom: Increased viscosity of the product, fouling of distillation trays, or blockages in the column.[9][10]

• Possible Cause: High temperatures in the distillation column are initiating thermal polymerization. The concentration of the polymerization inhibitor may be too low or depleted.

• Solution:

  • Temperature Control: Operate the distillation columns under a moderate vacuum to lower the boiling point of styrene and thus reduce the operating temperature, minimizing thermal polymerization.[11]

  • Inhibitor Management: Ensure a continuous feed of a high-temperature polymerization inhibitor, such as dinitrophenols (e.g., DNBP), into the distillation process.[12] The injection point should be optimized for effective mixing.

  • Regular Maintenance: Implement a regular cleaning schedule for distillation columns to remove any polymer buildup, which can act as a seed for further polymerization.

Issue 2: Formation of "Popcorn" Polymer

• Symptom: Appearance of solid, irregular, porous polymer particles in equipment, which can grow rapidly and cause significant blockages and equipment damage.[13]

• Possible Cause: Popcorn polymer formation is a specific type of cross-linked polymer growth that can be initiated by trace amounts of oxygen, peroxides, or iron rust.[3][5] Residual popcorn polymer particles can act as seeds for new growth.[14]

• Solution:

  • Inhibitor Selection: Use inhibitors specifically designed to prevent popcorn polymer formation, such as certain N,N-di-lower-alkylhydroxylamines and their salts.[6]

  • Equipment Cleaning: Thoroughly clean all equipment to remove any existing popcorn polymer seeds. Mechanical removal is often necessary.[6]

  • Oxygen Control: While some inhibitors require oxygen, excessive amounts can promote popcorn polymer formation. Maintain a controlled, low-level oxygen atmosphere.[15]

Issue 3: Reduced Inhibitor Effectiveness

• Symptom: Shorter than expected shelf-life of stored styrene monomer, or premature polymerization during processing despite the presence of an inhibitor.

• Possible Cause:

  • Inhibitor Depletion: The inhibitor has been consumed over time, especially at elevated storage temperatures.[16]

  • Lack of Oxygen: Phenolic inhibitors like TBC require a small amount of dissolved oxygen to function effectively.[6][15]

  • Impurities: Certain impurities in the styrene monomer can interfere with the inhibitor's function or accelerate polymerization.[17]

• Solution:

  • Monitor Inhibitor Levels: Regularly test the concentration of the inhibitor in the stored monomer. Replenish as necessary to maintain a safe level (e.g., TBC should ideally be kept above 10 ppm).[16]

  • Controlled Aeration: For inhibitors that require oxygen, ensure a controlled air or limited oxygen atmosphere is maintained in storage vessels.[15]

  • Purity Analysis: Analyze the styrene monomer for impurities that could affect polymerization and consider purification steps if necessary.

Quantitative Data Tables

Table 1: Comparison of Polymerization Inhibitor Effectiveness in Styrene

Inhibitor	Type	Polymer Growth (%) after 4h	Styrene Conversion (%) after 4h
2,6-di-tert-butyl-4-methoxyphenol (DTBMP)	Phenolic	16.40	0.048
4-hydroxy-TEMPO	Nitroxide	24.85	0.065
2,6-di-tert-butyl-4-methylphenol (BHT)	Phenolic	42.50	0.111
4-oxo-TEMPO	Nitroxide	46.80	0.134
DTBMP/4-hydroxy-TEMPO blend (75/25 wt%)	Synergistic	6.80	Not specified

Data sourced from a study on screening inhibitors for styrene polymerization.[3]

Table 2: Typical Operating Conditions for Ethylbenzene Dehydrogenation

Parameter	Typical Range
Reactor Inlet Temperature	600 - 650 °C
Pressure	0.4 - 1.4 bar (Vacuum to low pressure)
Steam-to-Ethylbenzene Molar Ratio	6 - 12
Ethylbenzene Conversion	50 - 70 wt%
Styrene Yield	88 - 95 mol%

Data compiled from various sources on industrial styrene production.[15][18]

Experimental Protocols

Protocol 1: Determination of Polymer Content in Styrene Monomer (ASTM D2121 - Method B, Visual)

This protocol provides a rapid visual estimation of the polymer content in styrene monomer.

• Objective: To quickly assess if the polymer content in a styrene sample is within an acceptable range (up to 1.0 mass %).

• Materials:

  • Styrene monomer sample

  • Methanol (B129727) (reagent grade)

  • 25-mL glass-stoppered graduate cylinder

• Procedure:

  • Pipette 10 mL of the styrene monomer sample into the 25-mL glass-stoppered graduate cylinder.

  • Add 10 mL of methanol to the graduate cylinder.

  • Stopper the cylinder and invert it to mix the contents thoroughly.

  • Allow the mixture to stand for 5 minutes.

  • Visually observe the mixture for any turbidity (cloudiness).

• Interpretation: The degree of turbidity is proportional to the amount of polymer present. A clear solution indicates a very low polymer content. Compare the turbidity to pre-prepared standards if a more quantitative visual assessment is needed. This method does not detect dimers and trimers.[19][20][21][22][23][24]

Protocol 2: Removal of TBC Inhibitor from Styrene for Lab-Scale Reactions

• Objective: To remove the 4-tert-butylcatechol (TBC) inhibitor from styrene monomer for use in polymerization studies or other reactions where the inhibitor would interfere.

• Materials:

  • Styrene monomer containing TBC inhibitor

  • 10% aqueous sodium hydroxide (B78521) (NaOH) solution

  • Distilled water

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or calcium chloride (CaCl₂)

  • Separatory funnel

  • Beaker

• Procedure:

  • Place a volume of styrene monomer into a separatory funnel.

  • Add an equal volume of 10% aqueous NaOH solution.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the funnel to release any pressure buildup.

  • Allow the layers to separate. The aqueous layer (bottom) will contain the TBC.

  • Drain and discard the lower aqueous layer.

  • Repeat the washing with a fresh portion of 10% NaOH solution.

  • Wash the inhibitor-free styrene with two equal volumes of distilled water to remove any residual NaOH. Check the pH of the final water wash to ensure it is neutral.

  • Transfer the styrene to a clean, dry beaker and add a small amount of a drying agent (e.g., anhydrous MgSO₄). Swirl gently and let it stand for 10-15 minutes.

  • Decant or filter the dry, inhibitor-free styrene. The purified styrene should be used immediately or stored at a low temperature (e.g., in a freezer) in the dark to prevent spontaneous polymerization.[4][12]

Emergency Procedures for Runaway Polymerization

A runaway polymerization is a highly exothermic reaction that can become self-sustaining, leading to a rapid increase in temperature and pressure, potentially causing equipment failure and explosions.[9][13]

Immediate Actions for a Laboratory-Scale Runaway Reaction:

• Alert Personnel: Immediately notify all personnel in the vicinity of the emergency.

• Remove Heat Source: If applicable, immediately turn off and remove any external heating sources (e.g., heating mantles).

• Initiate Emergency Cooling: If the reactor is equipped with a cooling system (e.g., an ice bath), apply it immediately.

• Add a "Short Stop" Inhibitor: If a pre-prepared "short stop" or emergency inhibitor solution is available and can be added safely, do so. This is a high-concentration inhibitor designed to quickly terminate the polymerization reaction.[13]

• Evacuate: If the reaction cannot be brought under control within a very short time (e.g., 1-2 minutes), evacuate the immediate area and follow your institution's emergency procedures. Activate the fume hood emergency purge if available and safe to do so.

• Contact Emergency Services: From a safe location, contact your institution's emergency response team or the local fire department and inform them of the chemical hazard.[25]

Visualizations

Styrene Synthesis and Polymerization Pathway

Caption: Styrene synthesis from benzene and the competing unwanted polymerization pathway.

Troubleshooting Logic for Distillation Column Fouling

Caption: Decision-making workflow for troubleshooting distillation column fouling.

Experimental Workflow for Inhibitor Evaluation

Caption: Experimental workflow for evaluating the effectiveness of polymerization inhibitors.

References

• 1. mdpi.com [mdpi.com]
• 2. m.youtube.com [m.youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Polymerization Reactions Inhibitor Modeling - Styrene and Butyl Acrylate Incidents Case Studies [iomosaic.com]
• 7. What to Do After a Styrene, Phenol, or Pyridine Spill: Emergency Remediation Steps - Lone Star Hazmat [lonestarhazmat.com]
• 8. nbinno.com [nbinno.com]
• 9. researchgate.net [researchgate.net]
• 10. icheme.org [icheme.org]
• 11. graphviz.org [graphviz.org]
• 12. researchgate.net [researchgate.net]
• 13. plasticseurope.org [plasticseurope.org]
• 14. Polymerization Reactions Inhibitor Modeling - Styrene and Butyl Acrylate Incidents Case Studies [iokinetic.com]
• 15. michiganfoam.com [michiganfoam.com]
• 16. gcms.labrulez.com [gcms.labrulez.com]
• 17. steamshipmutual.com [steamshipmutual.com]
• 18. medium.com [medium.com]
• 19. shippai.org [shippai.org]
• 20. mdpi.com [mdpi.com]
• 21. standards.iteh.ai [standards.iteh.ai]
• 22. ASTM D2121 Standard Test Methods for Polymer Content of Styrene Monomer — Информпроект [iprosoft.ru]
• 23. laboratuar.com [laboratuar.com]
• 24. "ASTM D2121-23: Test Methods for Styrene Polymer Content" [bsbedge.com]
• 25. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

Technical Support Center: Refinement of Passive Dosimeters for Accurate Benzene Vapor Measurement

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals using passive dosimeters for benzene vapor measurement.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question: Why are my measured benzene concentrations unexpectedly low?

Answer:

Several factors can contribute to lower-than-expected benzene concentrations. Consider the following potential causes and solutions:

• Low Analyte Recovery: The efficiency of extracting benzene from the sorbent material can impact the final measurement. Weakly retained volatile organic compounds (VOCs) can have low recovery from certain sorbents, such as charcoal, especially if samples are stored at room temperature[1].

  • Troubleshooting Steps:

    • Verify Desorption Efficiency: Perform a desorption efficiency study by spiking known amounts of benzene onto blank dosimeters and analyzing them alongside your field samples. The analytical recovery should be at least 75%[2].

    • Optimize Storage Conditions: Store exposed dosimeters at a low temperature (around 5°C) to minimize analyte loss before analysis[2].

    • Check for Interferences: Co-eluting compounds during Gas Chromatography (GC) analysis can interfere with the benzene peak, leading to inaccurate quantification. Review your chromatograms for any interfering peaks[1][2].

• Environmental Factors: High temperatures and humidity can affect the performance of the passive sampler.

  • Troubleshooting Steps:

    • Record Environmental Conditions: Always record the temperature and relative humidity during the sampling period[2].

    • Consult Manufacturer's Guidelines: Check the manufacturer's specifications for the optimal operating range of your dosimeters. Some dosimeters have been validated for use between 10°C and 40°C and up to 80% relative humidity with no significant effect on recovery[2].

• Incorrect Sampling Duration: The sampling time must be sufficient to collect a quantifiable amount of benzene.

  • Troubleshooting Steps:

    • Review Minimum Sampling Time: Ensure your sampling duration meets the minimum time recommended by the manufacturer or the analytical method. For some samplers, the minimum recommended time is 15 minutes[2].

    • Consider the Environment: In environments with very low expected benzene concentrations, a longer sampling period may be necessary.

Question: I am observing high benzene concentrations in my blank dosimeters. What could be the cause?

Answer:

High blank values can compromise the accuracy of your measurements. Here are common causes and how to address them:

• Contamination during Storage or Handling: Blank dosimeters can become contaminated if not stored and handled properly.

  • Troubleshooting Steps:

    • Isolate Blanks: Store blank dosimeters in a clean environment, away from potential sources of benzene contamination.

    • Proper Sealing: Ensure the blank dosimeters are securely sealed in their packaging until they are analyzed with the field samples.

    • Minimize Handling: Handle all dosimeters, including blanks, with clean gloves to prevent contamination.

• Contaminated Sorbent Material: The sorbent material itself may have residual benzene from the manufacturing process.

  • Troubleshooting Steps:

    • Use Pre-screened Dosimeters: Whenever possible, use dosimeters from lots that have been pre-screened for low background levels.

    • Blank Correction: Always analyze field blanks with each batch of samples. The average mass of benzene found on the field blanks should be subtracted from the mass found on the exposed dosimeters[3].

Question: My results show poor precision between duplicate or triplicate samples. What should I investigate?

Answer:

Poor precision can stem from inconsistencies in the sampling or analytical process.

• Inconsistent Sampler Placement: The location of the dosimeter can significantly impact the measured concentration.

  • Troubleshooting Steps:

    • Standardize Placement: For personal monitoring, place the dosimeters side-by-side on the same lapel of the worker[2]. For area monitoring, ensure the dosimeters are placed in close proximity and experience similar environmental conditions.

• Variability in Analytical Procedure: Inconsistencies in the desorption and analysis steps can introduce variability.

  • Troubleshooting Steps:

    • Standardize Desorption: Ensure the same volume of desorption solvent and the same desorption time are used for all samples. Shaking on a flatbed shaker for a consistent time, for example, 30 minutes, can improve consistency[2].

    • Calibrate GC-FID: Regularly calibrate your Gas Chromatograph with a Flame Ionization Detector (GC-FID) using a fresh set of standards.

Frequently Asked Questions (FAQs)

Q1: What are the key environmental factors that can affect the accuracy of passive dosimeters for benzene?

A1: The main environmental factors include temperature, relative humidity, and air velocity. While some passive samplers have been shown to be robust to a range of conditions (e.g., 10°C to 40°C and up to 80% relative humidity), extreme conditions can affect the uptake rate and retention of benzene on the sorbent[2]. It is crucial to record these parameters during sampling.

Q2: How long can I store exposed passive dosimeters before analysis?

A2: Storage stability studies have shown that some passive samplers can be stored for at least 14 days at room temperature or in a refrigerator with no significant loss in recovery[2]. However, to minimize the potential for analyte loss, it is best practice to analyze the samples as soon as possible after collection.

Q3: What are the common analytical methods for determining benzene concentration from passive dosimeters?

A3: The most common method involves solvent desorption followed by analysis using a Gas Chromatograph with a Flame Ionization Detector (GC-FID)[2][4]. The sorbent material, typically activated charcoal, is desorbed with a solvent like carbon disulfide[2]. Thermal desorption is another technique that can offer improved sensitivity[4].

Q4: Can other organic vapors interfere with benzene measurement?

A4: Yes, any compound that has the same retention time as benzene during GC analysis can interfere with the measurement[2]. It is important to have a well-optimized GC method for good separation of benzene from other potential VOCs in the sampled air.

Q5: How do passive dosimeters compare to active sampling methods like charcoal tubes?

A5: Passive dosimeters are generally lightweight, inexpensive, and easier to use than active samplers. Studies have shown that they can provide results that are well within the accuracy standards set by organizations like NIOSH (+/-25% at a 95% confidence level)[5]. However, some research indicates that passive dosimeters may yield slightly higher results than charcoal tubes for certain analytes[5].

Data Presentation

Table 1: Performance of SKC 575-001 Passive Sampler for Benzene

Parameter	Condition	Result	Reference
Analytical Recovery	0.1 to 2 ppm (2 to 50 µg)	93.5% (RSD = 6.2%)	[2]
Humidity Effect	80% RH at 25°C	No significant effect on recovery or uptake rate	[2]
Storage Stability	14 days at room temp. or 5°C	No significant loss in recovery	[2]
Temperature Range	10°C to 40°C	Samples can be taken within this range	[2]
Sampling Rate	-	16.0 ml/min	[2]
Min. Sampling Time	-	15 minutes	[2]
Max. Sampling Time	-	8 hours	[2]

Table 2: Comparison of Benzene Concentrations from Passive Tubes and Canisters

Compound	Median Concentration Difference (ppbv) (Tubes - Canisters)	Statistical Significance	Reference
Benzene	<0.1	Statistically significant at the 10% level	[6]
Toluene	<0.1	Statistically significant at the 10% level	[6]
Ethylbenzene	<0.1	Statistically significant at the 10% level	[6]
m,p-Xylene	<0.1	Statistically significant at the 10% level	[6]

Experimental Protocols

Protocol 1: Calibration and Use of Passive Dosimeters for Benzene Measurement

• Preparation:

  • Allow the passive dosimeters to equilibrate to room temperature before opening the packaging.

  • Label each dosimeter with a unique identifier.

  • Designate a sufficient number of dosimeters from the same lot to serve as field and lab blanks.

• Sampling:

  • Record the start time, date, and unique identifier for each dosimeter.

  • For personal monitoring, attach the dosimeter to the employee's clothing in the breathing zone.

  • For area monitoring, place the dosimeter in the desired location, away from direct sources of heat or drafts.

  • At the end of the sampling period, record the stop time and date.

  • Securely seal the dosimeter in its original container immediately after sampling.

• Storage and Transport:

  • Store the exposed dosimeters and field blanks in a clean, cool environment (refrigeration at ~5°C is recommended) until analysis[2].

  • Transport the samples to the laboratory for analysis, ensuring they are protected from contamination and extreme temperatures.

• Analysis (Solvent Desorption and GC-FID):

  • Prepare a series of benzene calibration standards in the desorption solvent (e.g., carbon disulfide).

  • Carefully open the dosimeter and transfer the sorbent material to a clean vial.

  • Add a precise volume of desorption solvent to the vial.

  • Seal the vial and agitate it for a specified period (e.g., 30 minutes on a shaker) to ensure complete desorption[2].

  • Analyze an aliquot of the desorption solvent using a GC-FID system that has been calibrated with the prepared standards.

  • Analyze the field and lab blanks in the same manner as the exposed samples.

• Calculation:

  • Determine the mass of benzene in each sample from the GC-FID data and the calibration curve.

  • Correct the mass of benzene in the exposed samples by subtracting the average mass of benzene found in the field blanks.

  • Calculate the time-weighted average (TWA) concentration of benzene using the following formula:

    • Concentration (ppm) = (Mass of Benzene (µg) * 24.45) / (Sampling Rate (ml/min) * Sampling Time (min) * Molecular Weight of Benzene)

Visualizations

Caption: Experimental workflow for benzene measurement using passive dosimeters.

Caption: Troubleshooting logic for inaccurate benzene dosimeter results.

References

• 1. researchgate.net [researchgate.net]
• 2. skcltd.com [skcltd.com]
• 3. epa.gov [epa.gov]
• 4. eaht.org [eaht.org]
• 5. The accuracy of three passive dosimeters as compared to charcoal tubes [oaktrust.library.tamu.edu]
• 6. Application of passive sorbent tube and canister samplers for volatile organic compounds at refinery fenceline locations in Whiting, Indiana - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Benzene Biodegradation in the Presence of Co-contaminants

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the biodegradation of benzene, particularly when co-contaminants are present.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My benzene degradation rate is significantly slower than expected, or has stopped altogether. What are the potential causes?

Answer: Slow or inhibited benzene biodegradation is a common issue, often exacerbated by the presence of co-contaminants. Several factors could be at play:

• Presence of Inhibitory Co-contaminants:

  • Heavy Metals: Heavy metals such as cadmium (Cd), lead (Pb), nickel (Ni), and zinc (Zn) are known to be toxic to microorganisms and can inhibit the enzymatic activity required for benzene degradation.[1][2][3] Even at low concentrations, these metals can have a significant negative impact.[2] For instance, a concentration of 330 µM of Cd was found to reduce toluene (B28343) degradation by more than half in pure cultures of Bacillus and Pseudomonas.[1]

  • Other Organic Compounds: The presence of other organic pollutants can lead to competitive inhibition. For example, toluene can inhibit the biodegradation of benzene.[4] Conversely, in some cases, the presence of benzene has been shown to slow the biodegradation of toluene.[5] High concentrations of acetate (B1210297) or propionate (B1217596) have also been shown to inhibit benzene mineralization under methanogenic conditions.[6]

• Sub-optimal Environmental Conditions:

  • Anoxia: Benzene degradation is generally much faster under aerobic conditions.[6][7] In anaerobic environments, degradation rates are often slow and characterized by long lag times.[6] The absence of suitable electron acceptors (like nitrate, sulfate, or iron) in anaerobic settings will halt the process.

  • Nutrient Limitation: A lack of essential nutrients, particularly nitrogen and phosphorus, can limit microbial growth and activity. The optimal C:N:P ratio for biodegradation is generally considered to be around 25:1:0.5.[8]

  • pH and Temperature: Extreme pH or temperature values can stress the microbial community and reduce their metabolic activity. Most benzene-degrading microorganisms thrive under neutral pH conditions and mesophilic temperatures (20-35°C).

• Microbial Community Issues:

  • Low Microbial Biomass: The initial population of benzene-degrading microorganisms may be too low to achieve a significant degradation rate.

  • Absence of Benzene-Degrading Microbes: The microbial consortium in your sample may lack the specific microorganisms capable of benzene degradation, especially under anaerobic conditions where such microbes are not ubiquitous.[6]

Troubleshooting Steps:

• Analyze for Co-contaminants: Screen your samples for the presence of heavy metals and other organic pollutants.

• Optimize Environmental Parameters: Ensure the pH, temperature, and nutrient levels in your experimental setup are optimal for microbial growth. For aerobic experiments, ensure adequate oxygen supply. For anaerobic experiments, ensure the presence of appropriate electron acceptors.

• Bioaugmentation: If the indigenous microbial population is insufficient, consider augmenting your system with a known benzene-degrading culture.

• Acclimation Period: Ensure you have allowed for a sufficient acclimation period, as microorganisms may need time to adapt to the presence of benzene and co-contaminants.

FAQ 2: I am observing inconsistent or highly variable benzene degradation rates across my replicate experiments. What could be the cause?

Answer: Inconsistent results can be frustrating and can stem from both chemical and biological heterogeneity in your experimental setup.

• Heterogeneous Distribution of Contaminants: In soil or sediment microcosms, co-contaminants and benzene may not be evenly distributed, leading to variations in local concentrations and, consequently, different degradation rates in different replicates.

• Microbial Community Patchiness: The distribution of microbial populations, especially in soil and sediment samples, can be highly heterogeneous. Some replicates may have more robust populations of benzene degraders than others.

• Analytical Variability: Ensure your analytical methods for measuring benzene are precise and reproducible. Issues with sample collection, preparation, or the analytical instrument itself can introduce variability. The primary method for analyzing benzene is gas chromatography (GC) coupled with detectors like flame ionization detection (FID), photoionization detection (PID), or mass spectrometry (MS).[9]

• Oxygen Intrusion in Anaerobic Systems: For anaerobic experiments, even minor leaks or oxygen intrusion can significantly alter the metabolic pathways and lead to inconsistent results.

Troubleshooting Steps:

• Homogenize Samples: Thoroughly mix soil or sediment samples before setting up microcosms to ensure a more uniform distribution of contaminants and microorganisms.

• Increase Replicate Number: A larger number of replicates can help to statistically account for inherent variability.

• Standardize Analytical Procedures: Carefully review and standardize all steps of your analytical protocol, from sample extraction to instrument calibration.

• Verify Anaerobic Conditions: For anaerobic studies, regularly monitor for the absence of oxygen and ensure all seals and septa are intact.

Data on Co-contaminant Effects

Table 1: Effect of Heavy Metals on Alkylbenzene Biodegradation

Heavy Metal	Inhibitory Effect on Bacillus sp.	Notes
Nickel (Ni)	Least toxic in most cases	Inhibition was still observed even at low concentrations.
Zinc (Zn)	Most toxic in most cases	Showed the strongest inhibitory effect on alkylbenzene removal.
Cadmium (Cd)	Intermediate toxicity	Significant inhibition observed.

Source: Adapted from research on the toxicity and inhibitory effects of heavy metals on alkylbenzene removal by a Bacillus strain.[2]

Table 2: Impact of Toluene on Anaerobic Benzene Degradation

Influent Toluene Concentration	Benzene Removal Efficiency
6.75 ± 1.6 mg/L	49%
1.1 ± 1.0 mg/L	88%

Source: Data from a study on the effect of toluene on anaerobic benzene degradation.[10]

Experimental Protocols

Protocol 1: Measuring Benzene Concentration in Aqueous Samples via Gas Chromatography (GC)

This protocol provides a general outline for the analysis of benzene in water samples. Specific parameters may need to be optimized for your instrument and sample matrix.

1. Principle: Benzene is a volatile organic compound (VOC) that can be quantified using GC with a suitable detector, such as a Flame Ionization Detector (FID), Photoionization Detector (PID), or Mass Spectrometer (MS).[9][11] This protocol will outline a headspace injection method.

2. Materials and Reagents:

• Gas Chromatograph with FID, PID, or MS detector

• Headspace autosampler

• 20 mL headspace vials with PTFE-lined septa

• Crimper and decrimper

• Syringes for standard preparation

• Benzene standard (analytical grade)

• Methanol (B129727) (purge and trap grade)

• Deionized water

3. Procedure:

• Standard Preparation:

  • Prepare a stock solution of benzene in methanol.

  • Create a series of aqueous calibration standards by spiking known amounts of the stock solution into deionized water in headspace vials. Ensure the final methanol concentration is low to avoid interference.

• Sample Preparation:

  • Collect aqueous samples in vials with zero headspace to prevent volatilization.

  • Transfer a precise volume (e.g., 10 mL) of the sample or standard into a 20 mL headspace vial.

  • If required, add a salting-out agent (e.g., NaCl) to increase the volatility of benzene.

  • Immediately seal the vial with a PTFE-lined septum and aluminum cap.

• GC-Headspace Analysis:

  • Place the vials in the headspace autosampler.

  • Equilibrate the vials at a specific temperature (e.g., 80°C) for a set time (e.g., 30 minutes) to allow benzene to partition into the headspace.

  • The autosampler will then inject a known volume of the headspace gas into the GC.

  • Typical GC conditions:

    • Injector Temperature: 200°C

    • Column: A non-polar or mid-polar capillary column suitable for VOC analysis (e.g., DB-5ms).

    • Oven Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C).

    • Detector Temperature: 250°C (for FID/PID)

  • Record the peak area for benzene.

• Quantification:

  • Generate a calibration curve by plotting the peak area versus the concentration of the benzene standards.

  • Determine the concentration of benzene in the samples by comparing their peak areas to the calibration curve.

Protocol 2: Assessing Soil Microbial Activity via Respiration (CO2 Production)

This protocol provides a method to estimate the overall microbial activity in a soil sample by measuring the rate of CO2 production.

1. Principle: Microbial respiration is a fundamental metabolic process that releases carbon dioxide (CO2). The rate of CO2 production is directly proportional to the overall activity of the microbial community in the soil.[12][13] This can be measured by incubating the soil in a closed container and monitoring the increase in CO2 concentration over time.

2. Materials and Reagents:

• Incubation jars (e.g., Mason jars) with airtight lids fitted with a sampling port (e.g., a rubber septum).

• CO2 analyzer (e.g., infrared gas analyzer - IRGA) or a gas chromatograph with a thermal conductivity detector (TCD).

• Syringes for gas sampling.

• Balance.

• Drying oven.

3. Procedure:

• Soil Preparation:

  • Collect fresh soil samples and sieve them to remove large debris and homogenize.

  • Determine the moisture content of a subsample by drying it at 105°C until a constant weight is achieved.

  • Adjust the moisture content of the main soil sample to a desired level (e.g., 50-60% of water holding capacity) to ensure optimal microbial activity.

• Incubation:

  • Place a known amount of the moisture-adjusted soil (e.g., 50 g dry weight equivalent) into an incubation jar.

  • If testing the effect of benzene or co-contaminants, spike the soil with the desired concentrations. Include un-spiked controls.

  • Seal the jars and place them in an incubator at a constant temperature (e.g., 25°C).

• CO2 Measurement:

  • At regular intervals (e.g., 0, 6, 12, 24, 48 hours), withdraw a gas sample from the headspace of each jar using a syringe.

  • Inject the gas sample into the CO2 analyzer or GC-TCD to measure the CO2 concentration.

  • After each sampling, it may be necessary to vent the jars to replenish oxygen, especially for longer incubations.

• Calculation:

  • Calculate the rate of CO2 production, typically expressed as mg CO2-C per kg of dry soil per day.

  • Compare the respiration rates between the control and treated soils to assess the impact of the contaminants on microbial activity.

Visualizations

Caption: Troubleshooting workflow for slow benzene biodegradation.

Caption: Impact of co-contaminants on benzene biodegradation pathways.

References

• 1. Lead or cadmium co-contamination alters benzene and toluene degrading bacterial communities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Kinetics of inhibition in the biodegradation of monoaromatic hydrocarbons in presence of heavy metals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. repository.lsu.edu [repository.lsu.edu]
• 5. Residual toxicity after biodegradation: interactions among benzene, toluene, and chloroform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anaerobic benzene degradation by bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. conservancy.umn.edu [conservancy.umn.edu]
• 9. ANALYTICAL METHODS - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. eaht.org [eaht.org]
• 12. agvise.com [agvise.com]
• 13. Measuring Soil Microbial Activity | Great Lakes Bioenergy Research Center [glbrc.org]

Optimizing reaction conditions for selective functionalization of the benzene ring

Welcome to the technical support center for the selective functionalization of the benzene ring. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental issues and find answers to frequently asked questions.

Troubleshooting Guide

This guide addresses specific problems you may encounter during your experiments, providing potential causes and actionable solutions in a direct question-and-answer format.

Issue 1: Low Reaction Yield

Q: My Electrophilic Aromatic Substitution (EAS) reaction is resulting in a very low yield. What are the common causes and how can I improve it?

A: Low yields in EAS reactions can stem from several factors. Systematically investigating these possibilities can help pinpoint the issue.

• Potential Causes & Solutions:

  • Incomplete Reaction: The reaction may not have reached completion. This can be due to insufficient reaction time, a slow reaction rate, or an equilibrium being reached prematurely.[1]

    • Solution: Monitor the reaction's progress using techniques like Thin-Layer Chromatography (TLC) or Gas Chromatography (GC). Consider extending the reaction time or, if selectivity is not compromised, cautiously increasing the temperature.[2]

  • Suboptimal Reaction Conditions: The choice of solvent, temperature, and reactant concentrations significantly impacts yield.[1]

    • Solution: Optimize these conditions systematically. For instance, in Friedel-Crafts acylation, polar solvents like dichloromethane (B109758) (DCM) or carbon disulfide (CS₂) are often preferred.[2] For deactivated rings, more forcing conditions like higher temperatures or stronger Lewis acids may be necessary.[3]

  • Catalyst Deactivation: Lewis acid catalysts (e.g., AlCl₃) are often moisture-sensitive. Any water present in the reagents or glassware can deactivate the catalyst.[2]

    • Solution: Ensure all glassware is thoroughly dried and that all reagents and solvents are anhydrous.[2]

  • Insufficient Electrophile/Catalyst: In some reactions, like Friedel-Crafts acylation, the product can form a complex with the catalyst, inhibiting it.[2]

    • Solution: Using a stoichiometric amount, or even an excess, of the electrophile and catalyst can drive the reaction to completion.[1][2]

Issue 2: Poor Regioselectivity

Q: I am getting an undesired mixture of ortho, meta, and para isomers. How can I control the regioselectivity of my reaction?

A: Regioselectivity is governed by the electronic and steric properties of the substituents already on the benzene ring and the reaction conditions.

• Potential Causes & Solutions:

  • Incorrect Directing Effect: The directing group on your substrate dictates where the incoming electrophile will add. Activating groups (e.g., -OH, -NH₂, -Alkyl) are typically ortho, para-directing, while deactivating groups (e.g., -NO₂, -CN, -C=O) are meta-directing.[4][5] A notable exception are halogens, which are deactivating but ortho, para-directing.[6][7]

    • Solution: Ensure you have chosen a substrate with the appropriate directing group for your desired product. In some cases, a multi-step synthesis may be required to install and then remove or modify a directing group.[6]

  • Steric Hindrance: The size of the existing directing group and the incoming electrophile can influence the ratio of ortho to para products.

    • Solution: To favor the para product, use a bulky directing group or a bulky electrophile, which will sterically hinder attack at the ortho position.[6][8] For example, nitration of tert-butylbenzene (B1681246) yields significantly more of the para isomer than the nitration of toluene.[6]

  • Reaction Temperature (Kinetic vs. Thermodynamic Control): The ortho isomer is often the kinetically favored product (forms faster), while the para isomer is typically the thermodynamically more stable product.[3]

    • Solution: Running the reaction at a lower temperature may favor the kinetic ortho product. Conversely, higher temperatures or longer reaction times might shift the equilibrium towards the more stable para product.[3]

  • Modern Control Methods: For precise control, especially for ortho substitution, classical EAS methods can be limiting.

    • Solution: Employ modern techniques like Directed ortho-Metalation (DoM) . This method uses a directing metalation group (DMG), such as an amide or methoxy (B1213986) group, to chelate an organolithium base, directing deprotonation specifically to the ortho position. The resulting aryllithium can then react with various electrophiles.[6][9][10]

Issue 3: Byproduct Formation in Friedel-Crafts Reactions

Q: My Friedel-Crafts alkylation/acylation is producing unwanted byproducts. What are they and how can I prevent them?

A: Friedel-Crafts reactions are powerful for forming C-C bonds but are prone to specific side reactions.

• Potential Causes & Solutions:

  • Polyalkylation (Alkylation only): The alkyl group product of Friedel-Crafts alkylation is an activating group, making the product more reactive than the starting material. This leads to the addition of multiple alkyl groups.[11][12]

    • Solution: Use a large excess of the aromatic starting material to increase the probability of the electrophile reacting with it instead of the alkylated product.[11] A more robust solution is to perform a Friedel-Crafts Acylation instead. The resulting acyl group is deactivating, which prevents further substitution.[12][13] The ketone product can then be reduced to the desired alkyl group if needed.[13]

  • Carbocation Rearrangement (Alkylation only): The carbocation electrophile in Friedel-Crafts alkylation can rearrange to a more stable carbocation, leading to an isomer of the intended product.[12]

    • Solution: Again, Friedel-Crafts Acylation is the preferred method to avoid this issue. The acylium ion intermediate is resonance-stabilized and does not undergo rearrangement.[12][13]

  • Polyacylation (Acylation): Although the acyl group is deactivating, under harsh conditions (e.g., high temperature, excess catalyst), diacylation can sometimes occur.[2]

    • Solution: Use moderate reaction conditions and control the stoichiometry of the acylating agent and catalyst.[2]

Frequently Asked Questions (FAQs)

Q1: How do I choose the most effective directing group for a Directed ortho-Metalation (DoM) reaction?

A1: The effectiveness of a Directing Metalation Group (DMG) is related to its ability to coordinate with the organolithium base. Over 40 DMGs have been identified, with their strength generally ranked based on their coordinating ability. Some of the most powerful and commonly used DMGs include tertiary amides (CONR₂), O-carbamates (OCONR₂), and methoxy groups (OMe).[9][14] O-carbamates are considered among the most effective due to their high directing efficiency.[9]

Q2: My substrate is strongly deactivated. What strategies can I use to achieve functionalization?

A2: Strongly deactivated rings are poor nucleophiles, making EAS reactions very slow or preventing them from proceeding at all.[3] To overcome this, you can:

• Increase Reaction Severity: Use higher temperatures to provide the necessary activation energy.[3]

• Use a Stronger Catalyst/Electrophile: For Friedel-Crafts reactions, switch to a more potent Lewis acid. For nitration, using fuming nitric acid/sulfuric acid can increase the concentration of the active nitronium ion (NO₂⁺).[3]

• Consider Alternative Chemistries: If EAS is not feasible, explore other methods such as nucleophilic aromatic substitution (SNAr) if a suitable leaving group is present, or transition metal-catalyzed C-H activation.[6]

Q3: When should I use a protecting group strategy?

A3: Protecting groups are used to temporarily mask a reactive functional group to prevent it from interfering with a desired reaction at another site on the molecule. This is crucial in multi-step syntheses for achieving chemoselectivity. For example:

• Aniline Nitration: The amino group (-NH₂) is strongly activating and ortho, para-directing. However, under the strong acidic conditions of nitration, it gets protonated to an anilinium ion (-NH₃⁺), which is strongly deactivating and meta-directing.[6] To achieve para-nitration, the amine can be protected as an amide. The amide is still ortho, para-directing but less activating, and it prevents protonation. The protecting group can be removed by hydrolysis after the reaction.[6]

• Blocking a Position: If you want to force substitution at a less-favored position (e.g., ortho when para is dominant), you can use a "blocking group." A sulfonyl group (-SO₃H) can be installed at the para position, directing the next substitution to the ortho position. The sulfonyl group can then be removed by heating with strong acid.[15]

Q4: What are the key parameters to optimize for a Suzuki cross-coupling reaction?

A4: The Suzuki coupling is a powerful C-C bond-forming reaction, but its efficiency depends on several interacting parameters. Key variables to optimize include:

• Catalyst: Type and loading percentage of the palladium catalyst.

• Base: Choice and concentration of the base.

• Solvent: The polarity and type of solvent (e.g., THF, toluene, DMF).

• Temperature: Reaction temperature significantly affects the rate. A Design of Experiments (DoE) approach can be highly effective for optimizing these variables simultaneously, often leading to higher yields with fewer experiments compared to traditional one-factor-at-a-time methods.[16][17]

Quantitative Data Summary

Table 1: Influence of Directing Group on Regioselectivity of Toluene Nitration

Product	Isomer Distribution (%)
ortho-Nitrotoluene	58
meta-Nitrotoluene	5
para-Nitrotoluene	37
Data reflects the typical ortho, para directing effect of a weakly activating alkyl group.

Table 2: Optimization of Suzuki Coupling Reaction Conditions

Parameter	Initial Condition	Optimized Condition
Yield	72%	92%
Catalyst Conc.	1.0 mol%	0.75 mol%
Temperature	80°C	90°C
Base Conc.	1.0 equiv.	1.2 equiv.
This table illustrates a sample optimization that resulted in a 20% increase in yield.[16] Actual optimal conditions are substrate-dependent.

Key Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• Reagents: Suspend the Lewis acid catalyst (e.g., anhydrous aluminum chloride, AlCl₃, 1.1 eq.) in an anhydrous solvent (e.g., DCM) and cool the mixture in an ice bath (0°C).

• Addition: Add the acyl chloride or anhydride (B1165640) (1.0 eq.) dropwise to the stirred suspension.

• Substrate Addition: After the initial addition is complete, add the aromatic substrate (1.0 eq.) dropwise, maintaining the temperature at 0°C.

• Reaction: Once the addition is complete, allow the reaction mixture to warm to room temperature and stir for the required time (monitor by TLC).

• Quenching: Carefully quench the reaction by slowly pouring the mixture over crushed ice and concentrated HCl.

• Workup: Separate the organic layer. Extract the aqueous layer with the organic solvent (e.g., DCM). Combine the organic layers, wash with a saturated sodium bicarbonate solution and then brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Directed ortho-Metalation (DoM)

• Setup: Assemble a thoroughly flame-dried flask under a strict inert atmosphere.

• Reagents: Dissolve the aromatic substrate containing the directing metalation group (DMG) (1.0 eq.) in an anhydrous ethereal solvent (e.g., THF or Et₂O) and cool to a low temperature (typically -78°C).[9]

• Lithiation: Add the organolithium base (e.g., n-BuLi or s-BuLi, 1.1 eq.) dropwise to the solution while maintaining the low temperature. An additive like TMEDA can be used to enhance reactivity.[9] Stir the mixture at this temperature for 1-2 hours to allow for complete deprotonation.

• Electrophile Addition: Add the desired electrophile (1.2 eq.) dropwise at -78°C and stir for an additional 1-3 hours.

• Quenching: Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[18]

• Workup: Allow the mixture to warm to room temperature. Extract the product with an appropriate organic solvent (e.g., ethyl acetate).[18] Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude material via column chromatography.

Visualizations

Caption: Experimental workflow for optimizing selective benzene functionalization.

References

• 1. brainly.com [brainly.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. grokipedia.com [grokipedia.com]
• 10. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 11. byjus.com [byjus.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. m.youtube.com [m.youtube.com]
• 14. baranlab.org [baranlab.org]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 17. Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning - ChemistryViews [chemistryviews.org]
• 18. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Toxicological Analysis of Benzene, Toluene, and Xylene

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of three widely used aromatic hydrocarbons: benzene, toluene (B28343), and xylene. The information presented herein is intended to support researchers, scientists, and drug development professionals in understanding the relative toxicities, mechanisms of action, and standard testing protocols for these compounds. All quantitative data are summarized in comparative tables, and key biological pathways and experimental workflows are visualized to facilitate understanding.

Comparative Toxicity Data

The following tables summarize key quantitative toxicity data for benzene, toluene, and xylene, categorized by acute toxicity (LD50 and LC50) and chronic toxicity (NOAEL and LOAEL). These values provide a basis for comparing the relative toxicity of these compounds across different routes of exposure.

Acute Toxicity

Acute toxicity values, represented by the LD50 (the dose lethal to 50% of a test population) and LC50 (the lethal concentration in air for 50% of a test population), are crucial indicators of a substance's short-term hazardous potential.

Compound	Route of Exposure	Species	LD50 / LC50	Reference
Benzene	Oral	Rat	930 - 5,600 mg/kg	[1]
Mouse	4,700 mg/kg	[1]
Dermal	Rabbit	>9,400 mg/kg	[1]
Inhalation (4h)	Rat	13,700 ppm	[1][2]
Toluene	Oral	Rat	5,580 - 7,500 mg/kg	[3][4]
Dermal	Rabbit	14,100 mg/kg	[5]
Inhalation (7h)	Mouse	5,320 ppm	[3]
Inhalation (4h)	Rat	~12,200 ppm	[5]
Xylene (mixed)	Oral	Rat	3,523 - 8,600 mg/kg	[6]
Dermal	Rabbit	>1,700 - 4,350 mg/kg	[7][8]
Inhalation (4h)	Rat	6,350 - 6,700 ppm	[9]
Inhalation (6h)	Mouse	3,907 - 5,267 ppm (isomers)	[9]

Table 1: Comparative Acute Toxicity Data (LD50/LC50) for Benzene, Toluene, and Xylene.

Carcinogenicity Classification

The carcinogenic potential of these compounds varies significantly, with benzene being a well-established human carcinogen.

Compound	IARC Classification	EPA Classification	Primary Target Organ(s) for Carcinogenicity
Benzene	Group 1 (Carcinogenic to humans)	Group A (Human carcinogen)	Hematopoietic system (leading to leukemia)
Toluene	Group 3 (Not classifiable as to its carcinogenicity to humans)	Not classifiable as to human carcinogenicity	N/A
Xylene	Group 3 (Not classifiable as to its carcinogenicity to humans)	Not classifiable as to human carcinogenicity	N/A

Table 2: Carcinogenicity Classifications of Benzene, Toluene, and Xylene.

Chronic Toxicity (Non-Cancer Endpoints)

Chronic exposure to these solvents can lead to a range of non-cancer health effects. The No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect Level (LOAEL) are key metrics from long-term studies.

Compound	Route	Species	Duration	NOAEL	LOAEL	Primary Endpoint(s)	Reference
Benzene	Inhalation	Human	Chronic	3 ppm	25 ppm	Hematotoxicity	[10]
Inhalation	Mouse	Intermediate	-	10 ppm	Immunotoxicity, Hematotoxicity	[11]
Oral	Rat/Mouse	Chronic	-	25 mg/kg/day	Hematotoxicity, Immunotoxicity	[10]
Toluene	Inhalation	Human	Chronic	-	35 ppm	Neurotoxicity (color vision)	[12]
Oral	Rat	Subchronic	312 mg/kg/day	-	Liver and kidney weight changes	[12]
Xylene (mixed)	Inhalation	Human	Chronic	-	14 ppm	Neurotoxicity, Respiratory irritation	[13]
Inhalation	Rat	Intermediate	50 ppm	100 ppm	Neurotoxicity (motor coordination)	[14]
Oral	Rat	Chronic	250 mg/kg/day	500 mg/kg/day	Decreased body weight, Increased mortality	[15]
Oral	Mouse	Intermediate	500 mg/kg/day	1,000 mg/kg/day	Neurotoxicity (hyperactivity)	[15]

Table 3: Comparative Chronic Toxicity Data (NOAEL/LOAEL) for Benzene, Toluene, and Xylene.

Mechanisms of Toxicity

The toxic effects of benzene, toluene, and xylene are mediated by distinct yet sometimes overlapping mechanisms. Benzene's toxicity is primarily driven by its metabolites, while toluene and xylene exert their effects mainly through their parent compounds, acting as central nervous system depressants.

Benzene: Hematotoxicity and Leukemogenesis

Benzene itself is not the primary toxic agent; its toxicity is a result of its complex metabolism, primarily in the liver and bone marrow.[16] Cytochrome P450 enzymes, particularly CYP2E1, metabolize benzene into a series of reactive intermediates, including benzene oxide, phenol, hydroquinone (B1673460), and catechol.[17][18] These metabolites can undergo further reactions in the bone marrow, leading to the formation of highly reactive species like benzoquinones.[16] These reactive metabolites are believed to cause hematotoxicity through several mechanisms:

• DNA Damage: They can covalently bind to DNA and proteins, forming adducts that can lead to mutations and chromosomal aberrations.[16]

• Oxidative Stress: The redox cycling of metabolites like hydroquinone and benzoquinone generates reactive oxygen species (ROS), which can damage cellular components, including DNA, lipids, and proteins.

• Disruption of Hematopoiesis: Benzene metabolites can interfere with the function of hematopoietic stem and progenitor cells (HSPCs) in the bone marrow, impairing their ability to differentiate and proliferate.[19] This can lead to a reduction in all major blood cell types (pancytopenia) and, in the long term, can contribute to the development of aplastic anemia and acute myeloid leukemia (AML).[16]

• Alteration of Signaling Pathways: Benzene exposure has been shown to alter gene expression in critical signaling pathways that regulate hematopoiesis, such as the Wnt, Notch, and Hedgehog pathways.[16]

Caption: Benzene Metabolism and Hematotoxicity Pathway.

Toluene and Xylene: Neurotoxicity

Unlike benzene, the primary toxic effect of toluene and xylene is central nervous system (CNS) depression, and this is largely caused by the parent compounds themselves rather than their metabolites.[20][21] Their high lipophilicity allows them to readily cross the blood-brain barrier and accumulate in lipid-rich tissues like the brain.[20] The exact mechanisms are not fully elucidated but are thought to involve the disruption of neuronal membrane function and interference with neurotransmitter systems.[20][21]

Key mechanisms include:

• Interaction with Ion Channels: Toluene and xylene can modulate the function of various ligand-gated and voltage-gated ion channels.[20]

• GABAergic System Enhancement: Toluene enhances the function of GABA-A receptors, which are the primary inhibitory neurotransmitter receptors in the brain.[20] This increases the inhibitory tone of neurons, leading to CNS depression.

• NMDA Receptor Inhibition: Toluene acts as a non-competitive inhibitor of NMDA receptors, which are a type of glutamate (B1630785) receptor involved in excitatory neurotransmission.[20] Inhibition of these receptors contributes to the narcotic effects.

• Dopamine (B1211576) System Modulation: Toluene has been shown to increase dopamine release in certain brain regions, which may contribute to its abuse potential.[22]

The neurotoxic effects of toluene and xylene are concentration-dependent, ranging from dizziness and headache at low concentrations to ataxia, unconsciousness, and even death at very high concentrations.[20][21]

Caption: General Mechanism of Toluene and Xylene Neurotoxicity.

Experimental Protocols for Toxicity Assessment

The assessment of chemical toxicity relies on standardized experimental protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure that data are reliable and comparable across different laboratories. Below is a generalized protocol for an acute oral toxicity study, based on OECD Test Guideline 423 (Acute Toxic Class Method).

General Protocol for Acute Oral Toxicity (OECD 423)

Objective: To determine the acute oral toxicity of a substance and to classify it according to the Globally Harmonised System (GHS) of Classification and Labelling of Chemicals.

Principle: A stepwise procedure is used where a group of animals (typically 3) of a single sex (usually females) is dosed with the test substance at one of the defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg body weight). The outcome (mortality or survival) in this initial group determines the next step: either dosing another group at a higher or lower dose level or stopping the test.

Methodology:

• Animal Selection: Healthy, young adult rodents (commonly rats, nulliparous and non-pregnant females) are used. Animals are acclimatized to laboratory conditions for at least 5 days before the study.

• Housing and Feeding: Animals are housed in appropriate cages with controlled temperature (22 ± 3°C) and humidity (30-70%), and a 12-hour light/dark cycle. Standard laboratory diet and drinking water are provided ad libitum.

• Dose Preparation and Administration: The test substance is typically administered as a single dose by gavage using a stomach tube or a suitable intubation cannula. The vehicle used (e.g., water, corn oil) should be non-toxic. The volume administered should generally not exceed 1 mL/100g body weight for rodents.

• Dosing Procedure (Stepwise):

  • Step 1: A group of 3 female rats is dosed at the selected starting dose.

  • Observation: Animals are observed for mortality and clinical signs of toxicity immediately after dosing, periodically during the first 24 hours (with special attention during the first 4 hours), and daily thereafter for a total of 14 days.

  • Decision Point:

    • If mortality occurs in 2 or 3 animals, the test is stopped, and the substance is classified in the corresponding toxicity category.

    • If 1 animal dies, the test is repeated at the same dose level with 3 more animals.

    • If no mortality occurs, the next step is to dose 3 new animals at a higher dose level.

• Observations:

  • Clinical Signs: Changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern are recorded.

  • Body Weight: Individual animal weights are recorded shortly before the test substance is administered and at least weekly thereafter.

• Pathology: All animals (those that die during the test and survivors at the end of the 14-day observation period) are subjected to a gross necropsy. Any macroscopic pathological changes are recorded.

Caption: General Experimental Workflow for Acute Oral Toxicity (OECD 423).

Conclusion

This comparative guide highlights the significant differences in the toxicological profiles of benzene, toluene, and xylene.

• Benzene stands out due to its established carcinogenicity, specifically its link to leukemia. Its toxicity is mediated by reactive metabolites that cause damage to the hematopoietic system in the bone marrow.

• Toluene and Xylene are primarily CNS depressants, with their toxicity largely attributed to the parent compounds. They are not classified as human carcinogens.

• In terms of acute toxicity , all three compounds are moderately toxic, with lethal doses in the range of thousands of milligrams per kilogram for oral exposure in rats.

A thorough understanding of these differences is essential for risk assessment, the development of safer alternatives, and the design of appropriate safety protocols in research and industrial settings. The provided data and diagrams serve as a foundational resource for professionals in toxicology and drug development.

References

• 1. HEALTH EFFECTS - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. nationalacademies.org [nationalacademies.org]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Table 3-3, Levels of Significant Exposure to Toluene - Oral - Toxicological Profile for Toluene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. louisville.edu [louisville.edu]
• 8. rcilabscan.com [rcilabscan.com]
• 9. HEALTH EFFECTS - Toxicological Profile for Xylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. REGULATIONS AND ADVISORIES - Toxicological Profile for Xylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. mdpi.com [mdpi.com]
• 17. Benzene and its effects on cell signaling pathways related to hematopoiesis and leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Toxicity in hematopoietic stem cells from bone marrow and peripheral blood in mice after benzene exposure: Single-cell transcriptome sequencing analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Toluene Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. Toluene Toxicity in the Brain: From Cellular Targets to Molecular Mechanisms | Annual Reviews [annualreviews.org]
• 22. einsteinmed.edu [einsteinmed.edu]

A Comparative Guide to Validating GC-MS Methods for Benzene Analysis in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) methods for the quantitative analysis of benzene in environmental samples. It also explores alternative analytical techniques, offering a thorough evaluation of their performance based on experimental data. Detailed methodologies and validation parameters are presented to assist researchers in selecting and implementing the most suitable method for their specific needs.

Data Presentation: Performance Comparison of Benzene Analysis Methods

The following tables summarize the quantitative performance of various methods for benzene analysis in different environmental matrices. These values are indicative and may vary based on the specific instrumentation, sample matrix, and operating conditions.

Table 1: GC-MS Performance for Benzene in Air Samples

Parameter	Thermal Desorption GC-MS	Canister-Based GC-MS	Solid-Phase Microextraction (SPME) GC-MS
Limit of Detection (LOD)	0.1 ppb[1]	sub-ppb level[1]	10 ppb
Limit of Quantitation (LOQ)	4 µg/m³[2]	Not specified	20 ppb
Linearity (R²) / Range	0.9961 (25 ppb - 2.5 ppm)	>0.995	0.996 (0.82 - 317 µg/m³)[3]
Recovery (%)	88 - 105%[1]	90 - 110%	Not specified
Precision (RSD)	< 15%	< 10%	Not specified

Table 2: GC-MS Performance for Benzene in Water Samples

Parameter	Purge and Trap GC-MS	Headspace GC-MS	Solid-Phase Microextraction (SPME) GC-MS
Limit of Detection (LOD)	0.5 µg/L[4]	Not specified	Not specified
Limit of Quantitation (LOQ)	1.8 µg/L[4]	Not specified	Not specified
Linearity (R²) / Range	>0.99 (10 - 8000 µg/L)[4]	>0.99	Not specified
Recovery (%)	86 - 103%[4]	95 - 105%	Not specified
Precision (RSD)	0.5 - 8.1%[4]	< 10%	Not specified

Table 3: Comparison with Alternative Benzene Analysis Methods

Method	Sample Matrix	Limit of Detection (LOD)	Advantages	Disadvantages
GC-Flame Ionization Detector (FID)	Air, Water	3 ppt (B1677978) (Air)[1]	Robust, cost-effective	Less selective than MS, potential for co-elution interference
GC-Photoionization Detector (PID)	Air	5 ppt (Air)[1]	Highly sensitive to aromatic compounds	Non-specific, susceptible to humidity effects
Real-Time Monitors (e.g., PID-based)	Air	~1 ppb	Continuous monitoring, immediate results	Less specific, potential for false positives[5]
Spectroscopy (e.g., FTIR)	Air	ppm levels[6]	Real-time analysis	Lower sensitivity compared to GC-based methods

Experimental Protocols

Detailed methodologies are crucial for the successful validation and implementation of any analytical method. Below are generalized protocols for common GC-MS based benzene analysis techniques.

Sample Collection and Preparation

• Air Samples:

  • Active Sampling: Air is drawn through an adsorbent tube (e.g., activated charcoal, Tenax) using a calibrated pump.[7] The trapped analytes are then thermally desorbed or solvent extracted.

  • Passive Sampling: Diffusive samplers are exposed to the environment for a specified period to collect benzene.

  • Whole Air Sampling: Air is collected in evacuated canisters (e.g., Summa canisters).[6]

• Water Samples:

  • Samples are collected in vials with zero headspace to prevent volatilization.

  • Purge and Trap: An inert gas is bubbled through the water sample, and the purged volatile organic compounds (VOCs), including benzene, are trapped on an adsorbent. The trap is then heated to desorb the analytes into the GC-MS.

  • Headspace: The vial is heated to partition benzene between the liquid and gas phases. A sample of the headspace gas is then injected into the GC-MS.[6]

  • Solid-Phase Microextraction (SPME): A coated fiber is exposed to the headspace or directly immersed in the water sample to adsorb benzene. The fiber is then transferred to the GC inlet for desorption.[3][6]

• Soil and Sediment Samples:

  • Methanol (B129727) Extraction: A known weight of the sample is extracted with methanol. An aliquot of the methanol extract is then added to water for purge and trap or headspace analysis.

  • Headspace: A soil sample is placed in a headspace vial with a matrix-modifying solution and heated.[6]

GC-MS Analysis

A typical GC-MS system for benzene analysis consists of a gas chromatograph for separating the components of the sample mixture and a mass spectrometer for detecting and quantifying the individual components.

• Gas Chromatograph (GC) Conditions:

  • Injector: Split/splitless inlet, typically operated in splitless mode for trace analysis.

  • Column: A non-polar or mid-polar capillary column is commonly used, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms) or a 6% cyanopropylphenyl-94% dimethylpolysiloxane (e.g., DB-624).[8]

  • Oven Temperature Program: A temperature program is used to ensure good separation of benzene from other VOCs. A typical program might start at a low temperature (e.g., 40°C), hold for a few minutes, and then ramp up to a higher temperature.

  • Carrier Gas: Helium is the most common carrier gas.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Impact (EI) ionization is standard.

  • Acquisition Mode: Selected Ion Monitoring (SIM) mode is often used for its higher sensitivity and selectivity for target compounds like benzene. The characteristic ions for benzene (m/z 78, 77, 52) are monitored. Full scan mode can be used for qualitative analysis.

Method Validation

A GC-MS method must be validated to ensure it is fit for its intended purpose. Key validation parameters include:

• Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present. This is typically demonstrated by the absence of interfering peaks at the retention time of benzene in a blank sample.

• Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte. A calibration curve is generated using a series of standards, and the coefficient of determination (R²) should typically be ≥ 0.99.[9]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.

• Accuracy: The closeness of the test results obtained by the method to the true value. It is often assessed by analyzing spiked samples and calculating the percent recovery.[9]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is usually expressed as the relative standard deviation (RSD).[9]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Mandatory Visualizations

The following diagrams illustrate the key workflows and logical relationships in the validation of GC-MS methods for benzene analysis.

Caption: Experimental workflow for GC-MS analysis of benzene.

Caption: Logical pathway for GC-MS method validation.

References

• 1. Table 7-3, Analytical Methods for Determining Benzene in Environmental Samples - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. series.publisso.de [series.publisso.de]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. gdscorp.com [gdscorp.com]
• 6. Benzene exposure: An overview of monitoring methods and their findings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pg.edu.pl [pg.edu.pl]
• 8. agilent.com [agilent.com]
• 9. environics.com [environics.com]

Benzene vs. Toluene as a Solvent in Organic Reactions: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in organic synthesis, capable of influencing reaction rates, yields, and selectivity. Among the non-polar aromatic hydrocarbons, benzene and toluene (B28343) are two of the most historically significant and widely used solvents. While structurally similar, their distinct physical and chemical properties, along with their vastly different safety profiles, dictate their suitability for specific applications. This guide provides an objective comparison of benzene and toluene, supported by experimental data, to aid in informed solvent selection for organic reactions.

Physicochemical Properties: A Head-to-Head Comparison

The primary structural difference between the two solvents is the presence of a methyl group on the benzene ring in toluene.[1] This seemingly minor addition leads to significant variations in their physical properties, which are crucial for practical applications in a laboratory setting.

Property	Benzene	Toluene	Citation(s)
Molecular Formula	C₆H₆	C₇H₈	[2]
Molecular Weight	78.11 g/mol	92.14 g/mol	[2]
Boiling Point	80.1°C	110.6°C	[2]
Melting Point	5.5°C	-95°C	[2]
Density	0.876 g/mL	0.867 g/mL	[2]
Flash Point	-11°C	4°C	[2]

Toluene's higher boiling point and significantly lower melting point provide a much wider liquid range, making it more versatile for reactions requiring either elevated temperatures or sub-ambient conditions without the risk of freezing.

Solvency and Reactivity Profile

Both benzene and toluene are non-polar solvents, readily dissolving a wide range of non-polar organic compounds.[3] They are miscible with most other organic solvents like ethanol, diethyl ether, and acetone, but are insoluble in water.[4][5]

The key chemical difference lies in their reactivity. The methyl group in toluene is an electron-donating group, which activates the aromatic ring towards electrophilic substitution reactions.[6] Consequently, toluene reacts more readily than benzene in many reactions.[7] For example, in electrophilic chlorination, toluene reacts hundreds of times faster than benzene.[8] This increased reactivity also influences the position of substitution on the aromatic ring, with the methyl group directing incoming electrophiles primarily to the ortho and para positions.[8]

Performance in Organic Reactions: A Comparative Look

The choice of solvent can significantly impact reaction outcomes. While direct, side-by-side comparative studies for all reaction types are not always available, the differing properties of benzene and toluene allow for clear performance distinctions in key transformations.

Electrophilic Aromatic Substitution (e.g., Friedel-Crafts Acylation)

In Friedel-Crafts reactions, a cornerstone of C-C bond formation, the solvent can play a crucial role. Toluene's activated ring makes it a more reactive substrate than benzene. In competitive acylation reactions, this difference in reactivity is pronounced. For instance, the acetylation of toluene proceeds at a much higher rate than that of benzene.[7]

Table 2: Comparative Data in Friedel-Crafts Acetylation

Feature	Benzene	Toluene	Citation(s)
Relative Rate (k_toluene / k_benzene)	1	130 - 141	[7]
Major Isomer(s) Formed	N/A	para (95.5 - 97.7%)	[7][9]

This data clearly indicates that while both can act as solvents, their own reactivity must be considered, especially if they can participate in the reaction. When a non-reactive aromatic solvent is required for a Friedel-Crafts reaction on a different substrate, the choice between benzene and toluene will depend on the required temperature and the potential for the solvent itself to react.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

Toluene is a frequently used solvent in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[3][10] Its higher boiling point is advantageous as these reactions often require elevated temperatures to drive the catalytic cycle.[3] Benzene can also be used, but its lower boiling point may limit the achievable reaction rate. The non-polar nature of both solvents is suitable for dissolving the typical organoboron reagents and organic halides used in these transformations.[3] While specific yield comparisons can be highly substrate and catalyst-dependent, toluene's wider temperature range often makes it the more practical and versatile choice.

Experimental Protocols

General Experimental Protocol for Comparing Solvent Performance in Friedel-Crafts Acylation

This protocol outlines a general procedure for comparing the efficacy of benzene and toluene as solvents for the acylation of a neutral aromatic substrate (e.g., anisole).

Objective: To compare the reaction yield and product distribution of the Friedel-Crafts acylation of anisole (B1667542) using benzene versus toluene as the solvent.

Materials:

• Anisole

• Acetyl Chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Benzene (anhydrous)

• Toluene (anhydrous)

• Standard glassware for inert atmosphere synthesis

• Quenching solution (e.g., ice-cold dilute HCl)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous MgSO₄)

Procedure:

• Setup: Two identical flame-dried, three-necked round-bottom flasks equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) are prepared.

• Reagent Preparation:

  • In Flask A, suspend anhydrous AlCl₃ (1.2 equivalents) in benzene (X mL).

  • In Flask B, suspend anhydrous AlCl₃ (1.2 equivalents) in toluene (X mL).

• Reaction Initiation: Cool both flasks in an ice bath. To each flask, add a solution of anisole (1.0 equivalent) and acetyl chloride (1.1 equivalents) dropwise via the dropping funnel over 20-30 minutes, maintaining the internal temperature below 10°C.

• Reaction Progression: After the addition is complete, allow the reactions to warm to room temperature and stir for a specified time (e.g., 2-4 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Carefully quench each reaction by slowly pouring the mixture into a beaker containing ice and dilute HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (B1210297) (3 x Y mL).

• Purification: Combine the organic layers for each reaction, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Analysis: Purify the crude product by column chromatography or recrystallization. Determine the yield for each reaction and analyze the product purity and isomeric distribution (for the toluene reaction) using Gas Chromatography (GC) and/or Nuclear Magnetic Resonance (NMR) spectroscopy.

Mandatory Visualizations

Caption: Key comparative features of Benzene and Toluene.

Caption: Workflow for comparing solvent performance.

Safety Profile: The Decisive Factor

The most significant reason for the widespread replacement of benzene with toluene in modern organic chemistry is their difference in toxicity.

Hazard	Benzene	Toluene	Citation(s)
Carcinogenicity	Known Human Carcinogen	Inadequate information to assess carcinogenic potential	[7][11]
Primary Toxicity	Hematological disorders (e.g., aplastic anemia, leukemia)	Central Nervous System (CNS) dysfunction, renal tubular acidosis
General Hazard	Highly toxic and carcinogenic	Less toxic, but can cause neurological effects and is a skin/eye irritant	[7]

Benzene is a confirmed human carcinogen, with long-term exposure linked to severe blood disorders, including leukemia. Toluene, while not without its own hazards, is significantly less toxic and is not classified as a carcinogen.[4][7] The body can metabolize toluene more readily to benzoic acid, which is then excreted.[9] This critical difference in safety profile means that toluene is almost always the preferred solvent when its physical and chemical properties are suitable for a given reaction.

Conclusion and Recommendations

Both benzene and toluene are effective non-polar, aromatic solvents, but they are not interchangeable. Toluene is now the standard choice for the vast majority of applications due to its superior safety profile, wider liquid temperature range, and higher boiling point, which is beneficial for many reactions requiring heat.

Choose Toluene when:

• A non-polar aromatic solvent is required and safety is a primary concern.

• The reaction requires a temperature between 80°C and 110°C.

• A wide liquid range is needed for processes involving cooling and heating.

• Slightly increased reactivity of the aromatic solvent (as a substrate) is tolerable or desired.

Consider Benzene only when:

• A lower boiling point (80°C) is specifically required for the reaction or subsequent workup.

• The specific reaction chemistry has been historically optimized in benzene and substitution proves difficult (a rare case).

• Its complete lack of a reactive benzylic C-H bond is a specific requirement.

Given the significant health risks associated with benzene, its use should be minimized and only considered when no viable alternative exists, and under strict engineering controls. For nearly all general purposes in modern organic synthesis, toluene offers a safer and often more versatile alternative.

References

• 1. The application of design of experiments (DoE) reaction optimisation and solvent selection in the development of new synthetic chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01892G [pubs.rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. quora.com [quora.com]
• 5. irjet.net [irjet.net]
• 6. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. benchchem.com [benchchem.com]
• 9. mac-mod.com [mac-mod.com]
• 10. researchgate.net [researchgate.net]
• 11. ajms.iq [ajms.iq]

Comparing the efficiency of different catalysts for benzene oxidation

A Comprehensive Guide to Catalysts for Benzene Oxidation: Performance, Protocols, and Mechanisms

For researchers, scientists, and drug development professionals, the efficient oxidation of benzene is a critical reaction, whether for the synthesis of valuable intermediates like phenol (B47542) or for the complete abatement of this volatile organic compound (VOC). The choice of catalyst is paramount to achieving high conversion rates, desired product selectivity, and operational stability. This guide provides an objective comparison of different catalysts for benzene oxidation, supported by experimental data, detailed methodologies, and visual representations of reaction pathways.

Catalyst Performance: A Comparative Analysis

The efficiency of a catalyst in benzene oxidation is typically evaluated based on two key metrics: benzene conversion (%) and selectivity (%) towards a specific product (for selective oxidation) or carbon dioxide (for complete oxidation). The reaction temperature is also a critical parameter, with lower operating temperatures being highly desirable. The following tables summarize the performance of various catalysts, categorized by their active components.

Selective Oxidation of Benzene to Phenol

The direct hydroxylation of benzene to phenol is a highly sought-after industrial process. Zeolite-based catalysts, particularly those containing iron, have shown significant promise in this area.

Catalyst	Oxidant	Reaction Temperature (°C)	Benzene Conversion (%)	Phenol Selectivity (%)	Reference
Fe/ZSM-5	N₂O	350	>90	~95	[1]
Hierarchical Fe/ZSM-5	N₂O	Not Specified	High	93.3	Not specified
Cu SAs/g-C₃N₄	H₂O₂	60	65.1	97.6	[2]
4V/MCN-S	H₂O₂	Not Specified	38.2	96.1	[3]
Pd-Membrane	O₂, H₂	150	~10	~97	[4][5]
Vanadium Oxide Nanorods	H₂O₂	Room Temperature	High	87-99	[6]
Graphene-based	H₂O₂	60	18	~100	[2][7]

Complete Oxidation of Benzene

For environmental applications, the complete oxidation of benzene to CO₂ and water is essential. Noble metal and transition metal oxide catalysts are commonly employed for this purpose. The performance is often reported as T₅₀ and T₉₀, the temperatures at which 50% and 90% benzene conversion is achieved, respectively.

Catalyst	Support	T₅₀ (°C)	T₉₀ (°C)	Reference
Noble Metals
Pt	γ-Al₂O₃	~120	~140	[8]
Pd	ZSM-5	Not Specified	Not Specified	[9]
Pd	CeMnO₃	Not Specified	<250	[10]
Au-V₂O₅	TiO₂	Not Specified	<250	[11]
Transition Metal Oxides
Co₃O₄-CeO₂	-	~150	200	[12][13]
Ag/Co₃O₄	-	Not Specified	183	[14]
V₂O₅-WO₃	TiO₂	~250	>350	[15][16]
Mesoporous Co₃O₄-CeO₂	-	<200	Not Specified	[17]

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for catalyst development and evaluation. Below are representative protocols for the synthesis of key types of catalysts for benzene oxidation.

Preparation of Fe/ZSM-5 Zeolite Catalyst (for selective oxidation)

This protocol is based on the hydrothermal synthesis method.

• Preparation of the Synthesis Gel:

  • Dissolve aluminum nitrate (B79036) nonahydrate and iron nitrate nonahydrate in deionized water.

  • Separately, mix tetraethyl orthosilicate (B98303) (TEOS) and tetrapropylammonium (B79313) hydroxide (B78521) (TPAOH, structure-directing agent) with deionized water.

  • Add the silicate/TPAOH mixture dropwise to the aluminum/iron solution under vigorous stirring.

  • The typical molar ratio of the final gel is: 100 SiO₂ : x Al₂O₃ : y Fe₂O₃ : z TPAOH : w H₂O.[1]

• Hydrothermal Crystallization:

  • Transfer the resulting gel to a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave statically at 175°C for 5 days.[1]

• Catalyst Recovery and Activation:

  • After crystallization, filter the solid product, wash thoroughly with deionized water, and dry overnight at 110°C.

  • Calcine the dried powder in air at 550°C for 10 hours to remove the organic template.

  • Perform an ion-exchange with an ammonium (B1175870) nitrate solution to obtain the protonated form (H-ZSM-5).

  • Finally, activate the catalyst by steaming at elevated temperatures to generate the active iron sites.

Preparation of Supported Noble Metal Catalyst (e.g., Pt/γ-Al₂O₃) by Incipient Wetness Impregnation (for complete oxidation)

This method is widely used for dispersing a small amount of active metal onto a high-surface-area support.

• Support Pre-treatment:

  • Dry the γ-Al₂O₃ support at 120°C for at least 4 hours to remove adsorbed water.

• Impregnation:

  • Determine the pore volume of the γ-Al₂O₃ support (e.g., by nitrogen physisorption).

  • Prepare a solution of the platinum precursor (e.g., chloroplatinic acid, H₂PtCl₆) in deionized water. The volume of the solution should be equal to the pore volume of the support material to be impregnated.

  • Add the precursor solution dropwise to the dried support while continuously mixing to ensure uniform distribution. The point at which the support is saturated with the solution without becoming visibly wet is known as the point of incipient wetness.

• Drying and Calcination:

  • Dry the impregnated support at 120°C for 6-12 hours.[18]

  • Calcine the dried material in air at a temperature typically between 300°C and 500°C for 2-4 hours to decompose the precursor and anchor the metal oxide to the support.

• Reduction (Optional but common for Pt):

  • Reduce the calcined catalyst in a stream of hydrogen gas at an elevated temperature (e.g., 300-500°C) to convert the platinum oxide to its active metallic state.

Preparation of Mixed Transition Metal Oxide Catalyst (e.g., Co₃O₄-CeO₂) by Mechanochemical Mixing

This solvent-free method offers a more sustainable route for catalyst synthesis.

• Precursor Mixing:

  • Combine the precursor materials, cerium hydroxide and cobalt hydroxycarbonate, in the desired weight ratio (e.g., 70 wt.% Co₃O₄ - 30 wt.% CeO₂).[12]

• Mechanochemical Treatment:

  • Place the precursor mixture in a high-energy ball mill.

  • Mill the mixture for a specified duration to induce a solid-state reaction and form the mixed oxide.

• Calcination:

  • Calcine the resulting powder in air to complete the formation of the crystalline Co₃O₄-CeO₂ mixed oxide phase. A typical calcination temperature is around 400-500°C.[12]

Reaction Mechanisms and Pathways

Understanding the reaction mechanism at a molecular level is key to designing more efficient catalysts. The following diagrams, generated using the DOT language, illustrate the proposed pathways for benzene oxidation on different catalyst surfaces.

Selective Oxidation of Benzene to Phenol over Fe/ZSM-5

The reaction is believed to proceed via the formation of a highly reactive "alpha-oxygen" species at the iron active sites within the zeolite pores.

Caption: Catalytic cycle for benzene hydroxylation to phenol over Fe/ZSM-5 catalyst.

Complete Oxidation of Benzene via Langmuir-Hinshelwood Mechanism

On noble metal surfaces like platinum and palladium, the complete oxidation of benzene is often described by a Langmuir-Hinshelwood mechanism, where both reactants (benzene and oxygen) adsorb onto the catalyst surface before reacting.

Caption: Langmuir-Hinshelwood mechanism for complete benzene oxidation on a noble metal catalyst.

Experimental Workflow for Catalyst Synthesis and Testing

A generalized workflow for the development and evaluation of a heterogeneous catalyst is depicted below.

Caption: A typical experimental workflow for catalyst synthesis and performance evaluation.

This guide provides a foundational understanding of the diverse catalytic systems available for benzene oxidation. The choice of catalyst will ultimately depend on the specific application, whether the goal is the synthesis of fine chemicals or the complete removal of a harmful pollutant. The provided data and protocols offer a starting point for researchers to select and develop the most suitable catalyst for their needs.

References

• 1. Stable Fe/ZSM-5 Nanosheet Zeolite Catalysts for the Oxidation of Benzene to Phenol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. A one-step conversion of benzene to phenol with a palladium membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective catalytic oxidation of benzene to phenol by a vanadium oxide nanorod (Vnr) catalyst in CH3CN using H2O2(aq) and pyrazine-2-carboxylic acid (PCA) - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Direct catalytic oxidation of benzene to phenol over metal-free graphene-based catalyst - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Improving benzene catalytic oxidation on Ag/Co3O4 by regulating the chemical states of Co and Ag - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 16. Comparative kinetics study of the catalytic oxidation of benzene and its mono-halogenated derivatives over V$_{2}$O$_{5}$–WO$_{3}$/TiO$_{2}$ catalyst [comptes-rendus.academie-sciences.fr]
• 17. researchgate.net [researchgate.net]
• 18. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to Benzene Detection: Photoionization Detectors vs. Sorbent Tube Sampling

For researchers, scientists, and drug development professionals, the accurate measurement of benzene, a known human carcinogen, is of paramount importance. This guide provides an objective comparison of two prevalent detection methods: real-time photoionization detectors (PIDs) and traditional sorbent tube sampling with subsequent laboratory analysis. This comparison is supported by available performance data and detailed experimental protocols to assist in selecting the most appropriate method for specific research and safety monitoring needs.

Benzene exposure is a significant concern in various industries, including petrochemicals, manufacturing, and research laboratories.[1] Monitoring and quantifying benzene concentrations in the air is crucial for ensuring personnel safety and regulatory compliance. The two primary methods for this task, photoionization detectors and sorbent tube sampling, offer distinct advantages and disadvantages in terms of speed, selectivity, and cost.

Photoionization detectors provide instantaneous readings of volatile organic compounds (VOCs), including benzene, making them ideal for rapid screening and identifying potential leaks.[2][3] In contrast, sorbent tube sampling, often following established protocols like NIOSH Method 1501, is considered a gold standard for its high accuracy and selectivity, providing time-weighted average (TWA) exposure data.[4]

Performance Comparison: Photoionization Detectors vs. Sorbent Tube Sampling

The selection of a benzene monitoring method often depends on the specific application, required data quality, and logistical constraints. While PIDs offer the benefit of real-time data, sorbent tubes generally provide higher accuracy and are less susceptible to interference from other compounds. The following tables summarize the key performance characteristics of each method based on available data. It is important to note that direct, head-to-head comparative studies providing comprehensive quantitative data under identical conditions are limited. The data presented here is compiled from various sources and should be interpreted with this consideration.

Performance Metric	Photoionization Detector (PID)	Sorbent Tube Sampling (e.g., NIOSH 1501)	Key Considerations
Principle of Operation	A UV lamp ionizes benzene molecules, and the resulting electrical current is measured to determine concentration.[3]	Air is drawn through a tube containing an adsorbent material (e.g., charcoal), which traps benzene molecules for later analysis in a laboratory.[4]	PIDs provide a direct reading, while sorbent tubes require a two-step process of sample collection and analysis.
Response Time	Real-time (seconds to minutes).[5]	Delayed (hours to days, depending on laboratory turnaround time).	PIDs are suitable for immediate hazard identification and leak detection. Sorbent tubes are used for TWA exposure assessment.
Selectivity	Generally non-selective; responds to a wide range of VOCs. Selectivity can be improved with pre-filter tubes.[6]	Highly selective for benzene when analyzed by gas chromatography (GC).[7]	The presence of other VOCs can cause positive interference in PID readings. Sorbent tube analysis can distinguish benzene from other compounds.
Portability	Handheld and portable models are widely available.[8]	Requires a sampling pump for active sampling, but the tubes themselves are small and easily transported.[4]	Both methods are suitable for field use, but PIDs offer on-the-spot results.

Quantitative Performance Data

The following tables provide a summary of quantitative performance data for PIDs and sorbent tube sampling for benzene detection.

Table 1: Accuracy and Precision

Method	Reported Accuracy	Reported Precision (Relative Standard Deviation)	Source/Notes
Photoionization Detector (PID)	Varies, can be influenced by calibration and environmental factors.	Can be affected by interfering compounds.	Accuracy is dependent on proper calibration with a known standard of benzene.
Sorbent Tube (NIOSH 1501)	Within ±25% of the "true" value as per NIOSH criteria.[4]	Generally good, with low variability between samples.	Data from a study comparing passive badges to charcoal tubes, which met NIOSH accuracy criteria.

Table 2: Limit of Detection and Measurement Range

Method	Limit of Detection (LOD)	Typical Measurement Range	Source/Notes
Photoionization Detector (PID)	5 ppb to 200 ppm.[8]	Dependent on the specific instrument and lamp energy.	The PID NEO is cited as having a detection range of 5 ppb to 200 ppm.
Sorbent Tube (NIOSH 1501)	Dependent on sampling volume and analytical method.	Can be adapted for a wide range of concentrations by adjusting sampling time and flow rate.	NIOSH Method 1501 is a versatile method for various aromatic hydrocarbons.

Experimental Protocols

To ensure the reliability and comparability of data, standardized experimental protocols are essential. The following sections outline the methodologies for using both PIDs and sorbent tubes for benzene detection, as well as a protocol for their cross-validation.

Photoionization Detector (PID) Operation Protocol

• Instrument Calibration: Calibrate the PID daily before use with a certified standard of benzene at a concentration relevant to the expected measurement range.

• Zeroing: In a clean air environment, zero the instrument to establish a baseline reading.

• Sampling: For spot measurements, hold the PID inlet in the area of interest. For personal monitoring, attach the PID to the individual's breathing zone.

• Data Logging: Record the real-time concentration readings. Many PIDs have internal data logging capabilities.

• Post-Calibration Check: After use, verify the instrument's calibration to ensure accuracy throughout the measurement period.

Sorbent Tube Sampling Protocol (Based on NIOSH Method 1501)

• Pump Calibration: Calibrate a personal sampling pump to a flow rate between 0.01 and 0.2 L/min using a representative sorbent tube in line.

• Sample Collection: Break the ends of a charcoal sorbent tube (100 mg/50 mg) and connect it to the calibrated pump with flexible tubing. The smaller section of the sorbent is the back-up and should be positioned towards the pump.

• Personal Sampling: Attach the pump to the worker's belt and the sorbent tube to their collar in the breathing zone.

• Sample Duration: Sample for a sufficient duration to collect a total sample volume between 10 and 30 liters.

• Sample Handling: After sampling, cap the ends of the sorbent tube and label it with a unique identifier.

• Laboratory Analysis: Ship the samples to an accredited laboratory for analysis by gas chromatography with flame ionization detection (GC-FID). The front and back sections of the sorbent are analyzed separately to check for breakthrough.

Cross-Validation Experimental Workflow

A cross-validation study is crucial for comparing the performance of PIDs and sorbent tubes under the same environmental conditions.

References

• 1. Benzene: A critical review on measurement methodology, certified reference material, exposure limits with its impact on human health and mitigation strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. draeger.com [draeger.com]
• 3. ionscience.com [ionscience.com]
• 4. Benzene in air--organic vapor monitors versus charcoal tubes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ionscience.com [ionscience.com]
• 6. gdscorp.com [gdscorp.com]
• 7. Benzene exposure: An overview of monitoring methods and their findings - PMC [pmc.ncbi.nlm.nih.gov]
• 8. internationalgasdetectors.com [internationalgasdetectors.com]

Aerobic vs. Anaerobic Benzene Bioremediation: A Comparative Analysis

A comprehensive guide for researchers and scientists on the biological degradation of benzene under different oxygen conditions, supported by experimental data and detailed protocols.

Benzene, a prevalent environmental contaminant and known human carcinogen, poses a significant threat to soil and groundwater quality.[1][2] Bioremediation, the use of microorganisms to break down pollutants, offers a promising and environmentally friendly approach to benzene cleanup. The efficiency of this process is largely dictated by the presence or absence of oxygen, leading to two distinct metabolic strategies: aerobic and anaerobic bioremediation. This guide provides a comparative analysis of these two approaches, detailing their biochemical pathways, performance metrics, and the experimental methods used to evaluate them.

At a Glance: Aerobic vs. Anaerobic Benzene Bioremediation

Feature	Aerobic Bioremediation	Anaerobic Bioremediation
Primary Electron Acceptor	Oxygen (O₂)	Nitrate (B79036) (NO₃⁻), Sulfate (SO₄²⁻), Iron (Fe³⁺), Carbon Dioxide (CO₂)[3][4]
Degradation Rate	Generally faster[5][6][7]	Generally slower[5][6][7]
Biochemical Pathway	Mono- or dioxygenase-initiated ring hydroxylation[8][9][10]	Carboxylation, hydroxylation, or methylation of the benzene ring[11][12]
Key Intermediates	Catechol, cis,cis-muconic acid[9][13]	Phenol (B47542), Benzoate (B1203000), Toluene[12][14]
Common Microbial Genera	Pseudomonas, Ideonella[9][15]	Geobacter, Thermincola, Deltaproteobacteria[11][16]
Applicability	Effective in surface soils and aerated water	Suitable for deep aquifers, sediments, and oxygen-depleted zones[17]

Biochemical Degradation Pathways

The fundamental difference between aerobic and anaerobic benzene bioremediation lies in the initial activation of the stable benzene ring.

Aerobic Pathway

In the presence of oxygen, bacteria employ powerful oxygenase enzymes to break the aromatic ring.[8][9] The process typically proceeds as follows:

• Ring Hydroxylation: Benzene is first attacked by either a monooxygenase or a dioxygenase enzyme. This initial step incorporates one or two oxygen atoms into the benzene ring, forming catechol.[8][9][10]

• Ring Cleavage: The resulting catechol undergoes ring cleavage, catalyzed by another dioxygenase, to form linear aliphatic acids like cis,cis-muconic acid.[9]

• Central Metabolism: These intermediates are then funneled into the tricarboxylic acid (TCA) cycle, where they are completely mineralized to carbon dioxide and water, generating energy for the cell.[10]

Aerobic degradation pathway of benzene.

Anaerobic Pathway

Anaerobic benzene degradation is a more complex process that occurs in the absence of oxygen.[3][18] Different microorganisms utilize various electron acceptors, such as nitrate, sulfate, or ferric iron, to facilitate this process.[3][4] The initial activation of the benzene ring can occur through several proposed mechanisms:

• Carboxylation: The direct addition of a carboxyl group to the benzene ring to form benzoate is a frequently proposed mechanism, particularly under nitrate-reducing conditions.[11][19]

• Hydroxylation: The addition of a hydroxyl group from a water molecule to form phenol has also been suggested.[4][12][14]

• Methylation: The addition of a methyl group to form toluene (B28343) is another potential activation step.[12]

Following these initial steps, the intermediates are further metabolized, often converging on the central intermediate benzoyl-CoA, which then undergoes ring reduction and cleavage.[13]

Anaerobic degradation pathways of benzene.

Performance Comparison: Experimental Data

The following tables summarize quantitative data from various studies, highlighting the differences in degradation rates and efficiencies between aerobic and anaerobic benzene bioremediation.

Table 1: Benzene Degradation Rates Under Aerobic Conditions

Study Reference	Initial Benzene Conc. (mg/L)	Degradation Rate	Time for >90% Removal	Key Microorganism(s)
Davis et al., 1981[20]	50	~7.7 mg/L/hr	< 6 hours	Industrial wastewater microbial population
Chiang et al., 1989[20]	Not specified	Major mechanism for reduction	Not specified	Indigenous groundwater microbes
Fahy et al., 2008[21]	~25	Complete degradation	~7 days	Halophilic enrichment culture

Table 2: Benzene Degradation Rates Under Anaerobic Conditions

Study Reference	Electron Acceptor	Initial Benzene Conc. (µM)	Degradation Rate (µM/day)	Time for Significant Removal	Key Microorganism(s)
Burland and Edwards, 1999[1][22]	Nitrate	~100	~10	~10 days	Nitrate-reducing enrichment culture
Lovley et al., 1995[23]	Sulfate	~50-100	Not specified	Weeks to months	Sulfate-reducing consortia
Weiner and Lovley, 1998[3]	Fe(III)	Not specified	Stimulated by chelators	Not specified	Iron-reducing bacteria
Abu Laban et al., 2021[17]	Nitrate	~500	~1-10	>100 days	Thermincola spp.
Abu Laban et al., 2021[17]	Methanogenic	~500	~1-5	>200 days	Deltaproteobacteria (Sva0485)

Experimental Protocols

A standardized method for assessing bioremediation potential involves microcosm studies. Below is a generalized protocol.

Microcosm Setup for Benzene Bioremediation Studies

Generalized experimental workflow for a microcosm study.

1. Materials:

• Serum bottles (e.g., 160 mL)

• Teflon-coated butyl rubber septa and aluminum crimp caps

• Contaminated groundwater and/or soil

• Benzene stock solution

• Nutrient solutions (e.g., nitrogen, phosphorus)

• For anaerobic studies: specific electron acceptors (e.g., NaNO₃, Na₂SO₄) and a reducing agent (e.g., sodium sulfide).

2. Procedure:

• Preparation: In an anaerobic glovebox for anaerobic studies, dispense a known amount of soil and/or groundwater into each serum bottle.[24]

• Amendment: Spike the microcosms with a known concentration of benzene and any necessary nutrients or electron acceptors.

• Sealing: Immediately seal the bottles with septa and crimp caps.

• Incubation: Incubate the microcosms in the dark at a constant temperature (e.g., 25°C).[25] Aerobic microcosms will have a headspace of ambient air, while anaerobic microcosms are typically purged with an inert gas like nitrogen.

• Sampling and Analysis: Periodically, sacrifice replicate microcosms or withdraw headspace and liquid samples using a gas-tight syringe.[26] Analyze benzene and potential metabolite concentrations using gas chromatography (GC) or high-performance liquid chromatography (HPLC).[25][26]

Concluding Remarks

The choice between aerobic and anaerobic bioremediation for benzene contamination hinges on the specific environmental conditions of the site.

• Aerobic bioremediation is significantly faster and is the preferred method when oxygen can be supplied, such as in shallow soils or through bioventing and air sparging technologies.[6][7]

• Anaerobic bioremediation , while slower, is crucial for the natural attenuation of benzene in oxygen-depleted environments like deep aquifers and saturated sediments.[6][17] The success of anaerobic approaches often depends on the availability of suitable electron acceptors and the presence of specific microbial communities.[3][16]

Further research into the specific enzymes and microbial consortia involved in anaerobic benzene degradation will be key to developing more effective and reliable bioremediation strategies for challenging anoxic environments.

References

• 1. Anaerobic Benzene Biodegradation Linked to Nitrate Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anaerobic benzene degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anaerobic benzene degradation by bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cese.utulsa.edu [cese.utulsa.edu]
• 6. research.wur.nl [research.wur.nl]
• 7. aijcr.thebrpi.org [aijcr.thebrpi.org]
• 8. Bacterial aerobic degradation of benzene, toluene, ethylbenzene and xylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bacterial aerobic degradation of benzene, toluene, ethylbenzene and xylene - ProQuest [proquest.com]
• 10. researchgate.net [researchgate.net]
• 11. Metatranscriptome of an Anaerobic Benzene-Degrading, Nitrate-Reducing Enrichment Culture Reveals Involvement of Carboxylation in Benzene Ring Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. BTEX Metabolism Metapathway Map [eawag-bbd.ethz.ch]
• 14. academic.oup.com [academic.oup.com]
• 15. Microaerobic enrichment of benzene-degrading bacteria and description of Ideonella benzenivorans sp. nov., capable of degrading benzene, toluene and ethylbenzene under microaerobic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. biorxiv.org [biorxiv.org]
• 18. usgs.gov [usgs.gov]
• 19. Optimized Cultivation and Syntrophic Relationship of Anaerobic Benzene-Degrading Enrichment Cultures under Methanogenic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 20. files01.core.ac.uk [files01.core.ac.uk]
• 21. academic.oup.com [academic.oup.com]
• 22. Anaerobic benzene biodegradation linked to nitrate reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. journals.asm.org [journals.asm.org]
• 24. provectusenvironmental.com [provectusenvironmental.com]
• 25. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]
• 26. diposit.ub.edu [diposit.ub.edu]

A comparative study of benzene adsorption on different porous materials

An in-depth analysis of porous materials reveals significant variations in their efficiency for benzene adsorption, a critical process for environmental remediation and industrial safety. This guide provides a comparative assessment of key adsorbents—Activated Carbons (ACs), Zeolites, and Metal-Organic Frameworks (MOFs)—supported by experimental data to assist researchers and scientists in selecting the optimal material for their specific applications.

Overview of Porous Adsorbents

Adsorption is recognized as one of the most effective and economical technologies for the removal of volatile organic compounds (VOCs) like benzene.[1][2][3] The efficacy of this process is largely dependent on the physicochemical properties of the adsorbent material, including surface area, pore volume, pore size distribution, and surface chemistry.[1] The primary materials investigated for this purpose are carbon-based materials, zeolites, and MOFs.[2][4]

• Activated Carbons (ACs): These are highly porous, amorphous solids with large surface areas, making them effective and widely used adsorbents.[5] Their performance is influenced by the raw material source (e.g., wood, coal, coconut shell) and the activation method.[1] However, their adsorption capacity can be negatively impacted by high humidity, as water molecules compete with benzene for adsorption sites.[1]

• Zeolites: These are crystalline aluminosilicates with well-defined, uniform micropores. This uniformity allows for high selectivity based on molecular size.[1] While effective, zeolites typically exhibit lower adsorption capacities for VOCs compared to highly porous ACs and MOFs.[1]

• Metal-Organic Frameworks (MOFs): MOFs are a class of crystalline materials constructed from metal ions or clusters linked by organic ligands, resulting in exceptionally high porosity and surface areas, often exceeding those of zeolites and ACs.[6][7] Their structures are highly tunable, allowing for the design of materials with specific adsorption properties.[5][6] Consequently, MOFs often demonstrate superior adsorption capacities for VOCs.[5]

Comparative Performance Data

The adsorption capacity of different porous materials for benzene varies significantly based on the material's intrinsic properties and the experimental conditions. The following table summarizes key performance metrics from various studies.

Porous Material	BET Surface Area (m²/g)	Total Pore Volume (cm³/g)	Benzene Adsorption Capacity (mg/g)	Experimental Conditions
Activated Carbons
Peanut Shell-derived AC	1204.9	-	568.34	26°C, 18 ppm benzene
Rice Husk-derived AC	-	-	365	Not specified
Unmodified AC	-	-	337	Dry conditions
HCl-impregnated AC	657	0.36	141	25°C, 5-500 mg/m³ benzene
H₂SO₄-impregnated AC	581	0.32	116	25°C, 5-500 mg/m³ benzene
Various ACs (wood, coal, etc.)	570 - 1284	0.25 - 0.83	62.5 - 184.0	25°C, 200 ppm benzene
Metal-Organic Frameworks (MOFs)
Various MOFs (general range)	1500 - 7000	-	262 - 1043	20°C (293 K)
MIL-101(Cr)@Pulp Fiber	-	-	~803 (10.29 mmol/g)	Not specified
Zeolites
Zeolites (general)	up to 1500	-	Generally lower than ACs & MOFs	Not specified

Logical Comparison of Adsorbent Properties

The choice of an adsorbent involves a trade-off between performance, stability, and cost. The following diagram illustrates the key characteristics of each material class and their implications for benzene adsorption.

References

• 1. mdpi.com [mdpi.com]
• 2. A Concise Review on Porous Adsorbents for Benzene and Other Volatile Organic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A critical review on VOCs adsorption by different porous materials: Species, mechanisms and modification methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.iau.ir [journals.iau.ir]
• 6. blog.novomof.com [blog.novomof.com]
• 7. blog.novomof.com [blog.novomof.com]

Validation of computational models for predicting benzene reaction outcomes

For researchers, scientists, and drug development professionals, accurately predicting the outcomes of chemical reactions involving benzene is crucial for everything from designing new pharmaceuticals to assessing the toxicity of environmental pollutants. Computational models offer a powerful toolkit for this purpose, but choosing the right model and understanding its predictive power is key. This guide provides an objective comparison of various computational models for predicting benzene reaction outcomes, supported by experimental data and detailed protocols.

The landscape of computational models for predicting benzene's reactivity is diverse, encompassing everything from first-principles quantum mechanics to data-driven machine learning. This guide will delve into three main categories:

• Quantum Mechanics (QM) / Density Functional Theory (DFT): These models use the fundamental laws of physics to calculate the electronic structure of molecules and predict their reactivity.

• Kinetic Models: These models focus on the rates of reaction, often employing simplified mathematical descriptions of complex biological or chemical systems.

• Quantitative Structure-Activity Relationship (QSAR) and Machine Learning (ML) Models: These data-driven approaches learn from existing experimental data to predict the properties and reactivity of new compounds.

At a Glance: Comparing Computational Models for Benzene Reaction Prediction

Model Type	Predicted Outcome	Key Performance Metric(s)	Reported Performance
Quantum Mechanics (DFT)	Regioselectivity of Electrophilic Aromatic Substitution	Accuracy	~1 kcal/mol for halogenations[1]
Benzene Hydrogenation Kinetics	Agreement with Experiment	Quantitative agreement with experimental turnover frequency and partial reaction orders[2]
Kinetic Models	Benzene Metabolism	Model Fit (Comparison of one- vs. two-pathway models)	Two-pathway model provides a statistically better fit to experimental data[3][4]
Benzene Metabolism	Prediction of Metabolite Levels	Predicted metabolite levels are comparable to independent experimental data[5]
QSAR	Carcinogenicity of Drugs (including benzene derivatives)	R², Q²	R² up to 0.716, Q² up to 0.731[6]
Machine Learning	General Chemical Reaction Yield	Root Mean Square Error (RMSE)	RMSE of 6.48 - 8.40 for specific reaction classes (not benzene-specific)[7]

Delving Deeper: A Closer Look at the Models

Quantum Mechanics / Density Functional Theory (DFT)

DFT models are a cornerstone of computational chemistry, providing detailed insights into reaction mechanisms and energetics. For benzene, DFT has been successfully applied to predict the regioselectivity of electrophilic aromatic substitution reactions, a fundamental class of reactions for this molecule.

One study investigated a DFT-based method for predicting the distribution of products in these reactions by calculating the relative stabilities of the reaction intermediates. The model demonstrated high accuracy for halogenation reactions, with predictions agreeing with experimental observations to within approximately 1 kcal/mol.[1] However, the same study noted that the model's performance was less accurate for nitration reactions of simple substituted benzenes, suggesting that more complex models incorporating solvent effects may be necessary for certain reaction types.[1]

Another application of DFT is in modeling catalytic reactions. A study on the hydrogenation of benzene over a platinum catalyst used DFT calculations to build a kinetic model that showed quantitative agreement with experimental data for turnover frequency and reaction orders under industrially relevant conditions.[2] This highlights the power of DFT in providing fundamental understanding that can be translated to real-world applications.

Kinetic Models of Benzene Metabolism

Understanding the metabolic fate of benzene in the body is critical for assessing its toxicity. Kinetic models are employed to simulate the complex network of metabolic reactions. Studies on human metabolism of benzene have shown that a two-pathway kinetic model provides a significantly better fit to experimental data on urinary metabolite levels compared to a simpler one-pathway model.[3][4] This suggests that benzene is metabolized by both a high-affinity, low-capacity pathway and a low-affinity, high-capacity pathway.[4] The two-pathway model's prediction of total urinary metabolites per unit of benzene exposure was found to be comparable to independent experimental measurements.[5]

QSAR and Machine Learning Models

QSAR and machine learning models represent a different paradigm, relying on statistical correlations between molecular structure and activity. These models have been particularly useful in toxicology. For instance, a global QSAR model has been developed to predict the carcinogenicity of a large set of compounds, including benzene derivatives, with reported R² values up to 0.716 and cross-validated Q² values up to 0.731, indicating good predictive ability.[6]

Machine learning models are also being increasingly used to predict reaction outcomes, such as yield. While not specific to benzene, a study on a new machine learning model for predicting reaction yields reported root mean square error (RMSE) values between 6.48 and 8.40 for different reaction classes, demonstrating the potential of these approaches for quantitative prediction.[7]

Experimental Validation: The Ground Truth

The validation of any computational model ultimately rests on its ability to accurately reproduce experimental results. A variety of experimental techniques are employed to gather the necessary data for building and testing these models.

Experimental Protocols

1. Quantification of Benzene Metabolites in Urine by HPLC-UV

This method is commonly used to measure the levels of benzene metabolites excreted in urine, providing crucial data for validating kinetic models of metabolism.

• Sample Preparation:

  • Urine samples are collected and stored at -20°C until analysis.

  • An internal standard is added to the urine sample.

  • The sample is subjected to solid-phase extraction (SPE) to isolate the metabolites of interest and remove interfering substances.

  • The extracted sample is then evaporated to dryness and reconstituted in the mobile phase for HPLC analysis.

• HPLC Conditions:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with a small amount of acid (e.g., formic acid) is often employed.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detector set at a wavelength appropriate for the metabolites being analyzed (e.g., 260 nm for t,t-muconic acid).

• Quantification:

  • A calibration curve is generated using standard solutions of the metabolites at known concentrations.

  • The concentration of the metabolites in the urine samples is determined by comparing their peak areas to the calibration curve.

2. In Vitro Benzene Metabolism Assays using Liver Microsomes

These assays are used to study the enzymatic reactions involved in benzene metabolism in a controlled laboratory setting, providing data for parameterizing kinetic models.

• Reaction Mixture:

  • A reaction mixture is prepared containing liver microsomes (a source of metabolic enzymes), a NADPH-generating system (to provide the necessary cofactors for the enzymes), and a buffer solution.

  • The reaction is initiated by adding a known concentration of benzene.

• Incubation:

  • The reaction mixture is incubated at 37°C for a specific period.

• Reaction Termination and Analysis:

  • The reaction is stopped by adding a quenching solvent (e.g., cold acetonitrile).

  • The mixture is centrifuged to pellet the protein.

  • The supernatant is collected and analyzed by HPLC or LC-MS/MS to identify and quantify the formed metabolites.

Visualizing Complexity: Pathways and Workflows

Diagrams are essential for understanding the intricate relationships in benzene metabolism and the workflow of computational validation.

Caption: Simplified metabolic pathway of benzene.

Caption: A typical workflow for the validation of computational models.

Conclusion

The prediction of benzene reaction outcomes is a multifaceted challenge that is being addressed by a growing arsenal (B13267) of computational tools. While no single model is universally superior, each offers unique strengths. DFT provides deep mechanistic insights, kinetic models excel at simulating complex biological systems, and QSAR/ML models offer powerful predictive capabilities for large datasets. The continued synergy between computational modeling and experimental validation will undoubtedly lead to more accurate and reliable predictions, ultimately advancing research and development in fields touched by this ubiquitous and important molecule.

References

• 1. researchgate.net [researchgate.net]
• 2. Evidence That Humans Metabolize Benzene via Two Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research-portal.uu.nl [research-portal.uu.nl]
• 4. mdpi.com [mdpi.com]
• 5. JCI Insight - Plasma metabolomics study reveals the critical metabolic signatures for benzene-induced hematotoxicity [insight.jci.org]
• 6. [2502.19976] Efficient Machine Learning Approach for Yield Prediction in Chemical Reactions [arxiv.org]
• 7. Development and validation of a robust QSAR model for prediction of carcinogenicity of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Electrophilic Substitution Reactivity of Benzene, Phenol, and Aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the relative reactivity of benzene, phenol (B47542), and aniline (B41778) in electrophilic substitution reactions, supported by experimental data and detailed methodologies. Understanding the nuances of how substituents on an aromatic ring influence its reactivity is paramount in the design and synthesis of novel pharmaceutical compounds.

Introduction: The Role of Substituents in Electrophilic Aromatic Substitution

Electrophilic aromatic substitution is a cornerstone of organic synthesis, enabling the functionalization of aromatic rings. The facility of these reactions is profoundly influenced by the nature of the substituents already present on the ring. This guide focuses on a comparative analysis of benzene, a baseline for aromatic reactivity, and two of its most common and influential derivatives: phenol, bearing a hydroxyl (-OH) group, and aniline, with an amino (-NH2) group.

The hydroxyl and amino groups are potent activating groups, meaning they increase the rate of electrophilic substitution compared to benzene.[1][2] This enhanced reactivity is a consequence of their ability to donate electron density to the benzene ring, thereby stabilizing the positively charged intermediate formed during the reaction.[1][3][4]

Quantitative Comparison of Reactivity

The relative rates of electrophilic substitution for benzene, phenol, and aniline can be quantitatively assessed through experiments such as competitive bromination. In these experiments, the time required for the decolorization of a bromine solution upon reaction with the aromatic compound is measured. A shorter decolorization time indicates a higher reaction rate.

The following table summarizes experimental data from a comparative bromination study:

Compound	Substituent	Time for Decolorization of Bromine Solution	Relative Reactivity Rank (Theoretical)
Aniline	-NH2	2 minutes and 18 seconds	1 (Most Reactive)
Phenol	-OH	1.2 seconds	2
Benzene	-H	1 minute	3 (Least Reactive)

Note on Experimental Data: The experimental result for aniline appears anomalous when compared to the established theoretical understanding that the amino group is a stronger activating group than the hydroxyl group.[3] Such discrepancies in experimental findings can arise from factors such as reaction conditions and potential side reactions. Theoretically, the order of reactivity is Aniline > Phenol > Benzene.[5]

The Underlying Mechanism: Electronic Effects of -OH and -NH2 Groups

The heightened reactivity of phenol and aniline is attributable to the powerful electron-donating resonance effects of the hydroxyl and amino groups. The lone pair of electrons on the oxygen or nitrogen atom is delocalized into the π-system of the benzene ring. This enrichment of electron density makes the ring more nucleophilic and thus more susceptible to attack by an electrophile.

The following diagram illustrates the resonance structures of phenol, showing the delocalization of the lone pair from the oxygen atom into the ring, which increases the electron density at the ortho and para positions.

Caption: Resonance structures of phenol illustrating electron donation to the ring.

A similar, and even more pronounced, resonance effect is observed in aniline, where the nitrogen atom of the amino group donates its lone pair. This greater electron-donating ability of nitrogen compared to oxygen is why aniline is generally more reactive than phenol in electrophilic substitution reactions.

The logical flow of how these activating groups influence the reaction rate is depicted in the following diagram:

Caption: Logical relationship between activating groups and reaction rate.

Experimental Protocol: Comparative Bromination of Aromatic Compounds

The following is a representative methodology for comparing the relative rates of bromination of benzene, phenol, and aniline.

Objective: To determine the relative reactivity of benzene, phenol, and aniline towards electrophilic bromination by measuring the time required for the disappearance of the bromine color.

Materials:

• Benzene

• Phenol

• Aniline

• Bromine in a suitable solvent (e.g., acetic acid)

• Test tubes and rack

• Pipettes or droppers

• Stopwatch

Procedure:

Caption: Experimental workflow for comparative bromination.

Expected Observations and Interpretation:

• Phenol and Aniline: A rapid decolorization of the bromine solution is expected, often accompanied by the formation of a white precipitate of the tribrominated product.[6][7] This indicates a very high reactivity.

• Benzene: The decolorization will be significantly slower compared to phenol and aniline, demonstrating its lower reactivity.[8] In the absence of a Lewis acid catalyst, the reaction with benzene may be very slow or not occur at all.

Safety Precautions: Benzene is a known carcinogen and should be handled with appropriate personal protective equipment in a well-ventilated fume hood. Bromine is corrosive and toxic; handle with care.

The Impact of Reaction Medium: The Case of Aniline in Acidic Conditions

It is crucial to consider the pH of the reaction medium, particularly when working with aniline. In a neutral or basic medium, the amino group is a powerful activating group. However, in an acidic medium, the lone pair on the nitrogen atom is protonated to form the anilinium ion (-NH3+).[9] This positively charged group becomes a strong deactivating group due to its powerful electron-withdrawing inductive effect. Consequently, the reactivity of aniline towards electrophilic substitution is dramatically reduced in acidic conditions, making it less reactive than phenol.[9]

Conclusion

References

• 1. orgosolver.com [orgosolver.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. stmarys-ca.edu [stmarys-ca.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. 3 Compare the relative ease of nitration of benzene, benzoic acid and phe.. [askfilo.com]

Comparative analysis of benzene detection by GC-FID, GC-PID, and GC-MS

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of benzene, a critical industrial chemical and a known human carcinogen, is paramount. Gas chromatography (GC) is the cornerstone of benzene analysis, and the choice of detector—Flame Ionization Detector (FID), Photoionization Detector (PID), or Mass Spectrometer (MS)—profoundly influences the sensitivity, selectivity, and applicability of the method. This guide provides an objective comparison of these three common GC detectors for benzene analysis, supported by experimental data and detailed methodologies.

Performance at a Glance: A Quantitative Comparison

The selection of a GC detector for benzene analysis is a trade-off between sensitivity, selectivity, cost, and the complexity of the sample matrix. The following table summarizes key quantitative performance metrics for GC-FID, GC-PID, and GC-MS, compiled from various studies. It is important to note that these values can vary based on the specific instrumentation, sample matrix, and analytical conditions.

Performance Metric	GC-FID	GC-PID	GC-MS
Limit of Detection (LOD)	0.15 - 0.4 µg/L (water)[1]; Sub-ppb range (air)[2]	~1-2 ppb (air, without preconcentration)[3][4]; 0.05 ppb (air, with preconcentration)[3][4]	0.02 - 0.2 ppb (beverages)[5]; Sub-ppb levels (air)[2]
Limit of Quantitation (LOQ)	0.279 µg/mL (air extract)[6][7]	Not explicitly found in searches	~1 ppb (beverages)[5]
Linearity (Correlation Coefficient, R²)	> 0.999[8][9]	1.00 (10 - 1000 ppb range)[4]	> 0.997
Precision (Relative Standard Deviation, %RSD)	1 - 4%[9]	14.52% (as Coefficient of Variation)[4]	< 2%[10]
Selectivity	Good for hydrocarbons, but not specific to benzene.	Selective for aromatic and unsaturated compounds.	Highly selective, provides structural information for definitive identification.
Typical Applications	Routine analysis of benzene in known matrices like gasoline and water.[9][11]	Environmental monitoring, particularly for volatile organic compounds (VOCs) in air.[4][12]	Confirmatory analysis, complex matrix analysis, and low-level detection.[10]

Delving into the Detectors: Principles and Applications

GC-FID (Flame Ionization Detector): The FID is a robust and widely used detector for organic compounds. It operates by pyrolyzing the compounds eluting from the GC column in a hydrogen-air flame. This process generates ions, creating a current that is proportional to the mass of carbon atoms entering the flame.

• Strengths: Excellent linearity over a wide dynamic range, high sensitivity to hydrocarbons, and relatively low maintenance.

• Limitations: It is a destructive technique and provides no structural information, making it susceptible to interferences from co-eluting hydrocarbons.

GC-PID (Photoionization Detector): The PID is a non-destructive detector that is particularly sensitive to aromatic compounds like benzene and other molecules with double or triple bonds. It utilizes a high-energy ultraviolet (UV) lamp to ionize the target analytes. The resulting ions are collected, and the current generated is proportional to the concentration of the analyte.

• Strengths: High sensitivity for aromatic and unsaturated compounds, non-destructive nature allows for series connection with other detectors.

• Limitations: The response is dependent on the ionization potential of the compound, and it can be susceptible to interference from other ionizable compounds in the sample.

GC-MS (Gas Chromatography-Mass Spectrometry): GC-MS is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry. As compounds elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum is a unique fingerprint of the molecule, allowing for highly confident identification and quantification.

• Strengths: Unparalleled selectivity and sensitivity, providing definitive compound identification. It is considered the gold standard for confirmatory analysis.

• Limitations: Higher instrument cost and complexity compared to FID and PID.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for benzene detection using GC-FID, GC-PID, and GC-MS.

GC-FID Experimental Workflow

GC-PID Experimental Workflow

GC-MS Experimental Workflow

Detailed Experimental Protocols

The following are generalized experimental protocols for the analysis of benzene using each of the discussed GC techniques. Specific parameters may need to be optimized based on the sample matrix and instrumentation.

GC-FID Protocol for Benzene in Water (Based on Headspace Analysis)

• Sample Preparation:

  • Place a known volume of the water sample (e.g., 10 mL) into a headspace vial.

  • If required, add a salting-out agent (e.g., NaCl) to increase the volatility of benzene.

  • Seal the vial with a septum and cap.

  • Equilibrate the vial in a headspace autosampler at a constant temperature (e.g., 80°C) for a set time (e.g., 30 minutes) to allow benzene to partition into the headspace.[9]

• GC-FID Analysis:

  • Injection: Automatically inject a known volume of the headspace gas (e.g., 1 mL) into the GC inlet.

  • Inlet: Split/splitless injector, typically operated in splitless mode for higher sensitivity, at a temperature of 250°C.

  • Column: A non-polar or mid-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5ms) or a DB-624, is commonly used.[13] A typical dimension is 30 m x 0.25 mm ID x 1.4 µm film thickness.

  • Carrier Gas: Helium or hydrogen at a constant flow rate (e.g., 1-2 mL/min).

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a final temperature (e.g., 200°C) to ensure good separation of benzene from other volatile compounds.

  • FID Detector: Temperature set at 250-300°C. Hydrogen and air flows are optimized for maximum sensitivity.

• Quantification:

  • Create a calibration curve by analyzing a series of standards with known benzene concentrations.

  • Quantify the benzene concentration in the sample by comparing its peak area to the calibration curve.

GC-PID Protocol for Benzene in Air

• Sample Preparation:

  • Draw a known volume of air through a sorbent tube (e.g., containing Tenax® or activated charcoal) using a calibrated air sampling pump.[14]

  • Alternatively, for high-concentration samples, a gas-tight syringe can be used to directly collect an air sample.

• GC-PID Analysis:

  • Desorption/Injection: The sorbent tube is placed in a thermal desorber, which heats the tube to release the trapped analytes into the GC inlet. For direct injection, the syringe content is injected into the GC.

  • Inlet: Split/splitless injector, with the split ratio optimized based on the expected benzene concentration.

  • Column: A capillary column suitable for volatile organic compounds, such as a 6% cyanopropylphenyl-94% dimethylpolysiloxane phase.

  • Carrier Gas: Nitrogen or helium.

  • Oven Temperature Program: An isothermal or programmed temperature ramp is used to separate benzene from potential interferents.

  • PID Detector: A 10.6 eV lamp is commonly used for benzene detection.

• Quantification:

  • A calibration curve is generated by analyzing standards of known benzene concentrations, either from certified gas standards or by injecting known amounts of a liquid standard onto sorbent tubes.

  • The concentration of benzene in the air sample is calculated based on the peak area and the volume of air sampled.

GC-MS Protocol for Benzene in Gasoline

• Sample Preparation:

  • Accurately weigh a small amount of the gasoline sample into a GC vial.

  • Add a known amount of an internal standard (e.g., deuterated benzene, d6-benzene) to correct for variations in injection volume and instrument response.[10]

  • Dilute the sample with a suitable solvent (e.g., pentane (B18724) or dichloromethane) to bring the benzene concentration within the linear range of the instrument.

• GC-MS Analysis:

  • Injection: Inject a small volume (e.g., 0.1 - 1 µL) of the diluted sample into the GC inlet.

  • Inlet: Split injector with a high split ratio (e.g., 100:1 or higher) to handle the high concentration of components in gasoline.[1]

  • Column: A column with a phase suitable for hydrocarbon analysis, such as a 100% dimethylpolysiloxane (e.g., DB-1) or a 5% phenyl-methylpolysiloxane (e.g., HP-5ms).[1]

  • Carrier Gas: Helium at a constant flow.

  • Oven Temperature Program: A temperature program is used to separate the numerous components of gasoline.

  • MS Detector: The mass spectrometer is typically operated in either full scan mode to acquire the entire mass spectrum for identification or in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity by monitoring specific ions characteristic of benzene (e.g., m/z 78).[15]

• Quantification:

  • A calibration curve is prepared using standards containing known concentrations of benzene and the internal standard.

  • The concentration of benzene in the gasoline sample is determined by the ratio of the benzene peak area to the internal standard peak area, referenced against the calibration curve.

Conclusion

The choice between GC-FID, GC-PID, and GC-MS for benzene detection is dictated by the specific requirements of the analysis. GC-FID offers a cost-effective and robust solution for routine quantification in relatively clean matrices. GC-PID provides enhanced sensitivity for benzene in air monitoring applications. For unequivocal identification, high sensitivity in complex matrices, and confirmatory analysis, GC-MS remains the unparalleled choice. By understanding the performance characteristics and experimental protocols of each technique, researchers can select the most appropriate method to ensure accurate and reliable benzene analysis in their respective fields.

References

• 1. gcms.cz [gcms.cz]
• 2. web.pdx.edu [web.pdx.edu]
• 3. GC/MS Analysis of Benzene in Gasoline [web.pdx.edu]
• 4. Analysis of Benzene at Fence Lines Using GC/PID | Labcompare.com [labcompare.com]
• 5. scielo.org.co [scielo.org.co]
• 6. researchgate.net [researchgate.net]
• 7. redalyc.org [redalyc.org]
• 8. agilent.com [agilent.com]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. americanlaboratory.com [americanlaboratory.com]
• 13. agilent.com [agilent.com]
• 14. eaht.org [eaht.org]
• 15. Simultaneous Determination of Benzene and Toluene in Pesticide Emulsifiable Concentrate by Headspace GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Biomarkers for Human Benzene Exposure

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of key biomarkers used to assess human exposure to benzene, a known human carcinogen. The following sections detail the performance of various biomarkers, supported by experimental data, to aid researchers in selecting the most appropriate methods for their studies.

Introduction to Benzene Biomonitoring

Benzene is an industrial chemical and environmental pollutant.[1] Monitoring human exposure is crucial for assessing health risks.[1] Biomonitoring, which involves measuring benzene or its metabolites in biological samples, offers a reliable assessment of internal dose by integrating all routes of exposure, including inhalation and dermal contact.[2][3] Ideal biomarkers should be sensitive, specific, and show a strong correlation with exposure levels, especially at the low concentrations commonly encountered in occupational and environmental settings.[1][4]

Comparison of Key Benzene Exposure Biomarkers

A variety of biomarkers have been investigated for monitoring benzene exposure.[4] These include unmetabolized benzene in urine, blood, and exhaled breath, as well as various urinary metabolites and protein adducts.[4][5] The selection of a suitable biomarker depends on the exposure level, the desired sampling strategy (invasive vs. non-invasive), and the analytical capabilities available.[4]

Data Summary

The following table summarizes the performance characteristics of the most commonly evaluated biomarkers for benzene exposure.

Biomarker	Matrix	Correlation with Airborne Benzene (r)	Advantages	Disadvantages
Unmetabolized Benzene (UB)	Urine	0.76[6][7]	Specific to benzene exposure.[8] Good correlation at low levels.[8][9]	Volatility can lead to sample loss and contamination.[4] Technical difficulties in analysis.[6][7]
Benzene	Blood	0.64[6][7]	Specific to benzene exposure.	Invasive sampling.[4] Short biological half-life (minutes), making it unsuitable for intermittent exposures.[4]
S-phenylmercapturic acid (SPMA)	Urine	Strong correlation, suitable for exposures down to 0.1-0.3 ppm.[10][11]	Considered the most promising and specific biomarker for low-level exposure.[1][4][12] Not confounded by diet.[4]	Represents a very small fraction of the absorbed benzene dose.[13]
trans,trans-muconic acid (t,t-MA)	Urine	0.53[6][7] to 0.87[14]	Sensitive for exposures above 0.5-1 ppm.[14][15]	Lacks specificity at low concentrations due to interference from dietary sorbic acid.[4][15][16]
Phenol (B47542)	Urine	0.38[6][7]	Historically used.	Unreliable for exposures below 5 ppm due to high background levels.[4][14]
Hydroquinone	Urine	0.44[6][7] to 0.70[14]	Correlates with benzene exposure.	High background levels can interfere with assessment of low-level exposure.[17]
Catechol	Urine	No significant correlation at low levels.[6][7]	A known metabolite of benzene.	High background levels and poor correlation with low-level exposure.[17]
Benzene Oxide-Hemoglobin (BO-Hb) & Albumin (BO-Alb) Adducts	Blood	Significant correlation at high exposures (r = 0.67 for BO-Hb, r = 0.90 for BO-Alb).[18][19]	Reflects cumulative exposure over the lifespan of the protein (weeks to months).	Invasive sampling.[4] Assays can be arduous and imprecise.[20] Background levels detected in unexposed individuals.[18][19]

Signaling Pathways and Experimental Workflows

Benzene Metabolism and Biomarker Formation

Benzene is metabolized in the liver primarily by cytochrome P450 enzymes.[1] This process generates reactive metabolites that can bind to cellular macromolecules, leading to toxicity, or be detoxified and excreted. The following diagram illustrates the major metabolic pathways of benzene and the formation of key urinary biomarkers.

Caption: Metabolic pathways of benzene leading to the formation of urinary biomarkers.

General Experimental Workflow for Biomarker Validation

The validation of a biomarker for benzene exposure typically follows a structured workflow, from study design to data analysis. This process ensures that the chosen biomarker is a reliable indicator of exposure.

Caption: A generalized workflow for the validation of benzene exposure biomarkers.

Experimental Protocols

Detailed methodologies are critical for the accurate and reproducible measurement of benzene biomarkers. Below are summarized protocols for the analysis of key urinary biomarkers.

Protocol 1: Analysis of Urinary S-phenylmercapturic acid (SPMA) and trans,trans-muconic acid (t,t-MA)

This method is based on high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS), which offers high sensitivity and specificity.[17]

1. Sample Preparation:

• Thaw frozen urine samples at room temperature.
• Centrifuge a 1 mL aliquot to remove particulate matter.
• To ensure the complete conversion of the unstable pre-mercapturic acid of SPMA (pre-SPMA) to the stable SPMA, adjust the urine sample pH to < 1 before analysis.[13]
• Perform solid-phase extraction (SPE) for sample cleanup and concentration. Anion-exchange sorbents are typically used.[21]

2. HPLC-MS/MS Analysis:

• Instrumentation: A high-performance liquid chromatograph coupled with a tandem mass spectrometer.
• Chromatographic Separation: Use a C18 reverse-phase column with a gradient elution program. The mobile phase typically consists of a mixture of water and methanol (B129727) or acetonitrile (B52724) with a small percentage of formic acid to improve ionization.
• Mass Spectrometry Detection: Operate the mass spectrometer in negative ion mode using electrospray ionization (ESI). Monitor for the specific precursor-to-product ion transitions for SPMA and t,t-MA (Multiple Reaction Monitoring - MRM).

3. Quantification:

• Prepare a calibration curve using standards of known concentrations of SPMA and t,t-MA in a control urine matrix.
• Quantify the biomarker concentration in the samples by comparing their peak areas to the calibration curve.
• Results are typically normalized to urinary creatinine (B1669602) concentration to account for variations in urine dilution.

Protocol 2: Analysis of Unmetabolized Benzene in Urine (UB)

This protocol utilizes headspace solid-phase microextraction (HS-SPME) followed by gas chromatography-mass spectrometry (GC-MS).[8][9]

1. Sample Preparation:

• Place a small volume (e.g., 0.5 mL) of urine into a headspace vial.[9]
• Add an internal standard (e.g., deuterated benzene) for accurate quantification.
• Seal the vial.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Expose a SPME fiber to the headspace above the urine sample in the sealed vial. The volatile benzene partitions from the liquid phase into the headspace and adsorbs onto the fiber.
• The extraction is typically performed at a controlled temperature for a specific duration to ensure equilibrium is reached.

3. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.
• Desorption: Insert the SPME fiber into the hot injection port of the GC, where the adsorbed benzene is thermally desorbed onto the GC column.
• Chromatographic Separation: Use a capillary column suitable for volatile organic compounds to separate benzene from other components in the sample.
• Mass Spectrometry Detection: Operate the mass spectrometer in electron ionization (EI) mode. Monitor for the characteristic ions of benzene and the internal standard.

4. Quantification:

• Generate a calibration curve by analyzing standards of known benzene concentrations in a control urine matrix.
• Determine the concentration of benzene in the samples based on the ratio of the peak area of benzene to the peak area of the internal standard and comparison with the calibration curve.

Conclusion

The validation of biomarkers for human benzene exposure is an ongoing area of research, particularly as occupational exposure limits are lowered.[4] For the assessment of low-level benzene exposure, urinary S-phenylmercapturic acid (SPMA) and unmetabolized urinary benzene (UB) are currently the most reliable and specific biomarkers.[4][17] While trans,trans-muconic acid (t,t-MA) is a sensitive indicator at higher exposure levels, its utility at low levels is compromised by dietary confounders.[15][16] Protein adducts offer a measure of long-term exposure but involve invasive sampling and more complex analytical procedures.[18][19][20] The choice of biomarker and analytical method should be carefully considered based on the specific objectives and conditions of the research or monitoring program.

References

• 1. mdpi.com [mdpi.com]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. Frontiers | Biological Monitoring of Exposure to Benzene in Port Workers [frontiersin.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Biomarkers of environmental benzene exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oem.bmj.com [oem.bmj.com]
• 7. Biomarkers of exposure to low concentrations of benzene: a field assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Urinary benzene as a biomarker of exposure among occupationally exposed and unexposed subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Biological monitoring of exposure to benzene: a comparison between S-phenylmercapturic acid, trans,trans-muconic acid, and phenol - PMC [pmc.ncbi.nlm.nih.gov]
• 12. media.neliti.com [media.neliti.com]
• 13. Urinary S-phenylmercapturic acid (SPMA) as a biomarker for exposure to benzene | CORESTA [coresta.org]
• 14. Evaluation of biomarkers for occupational exposure to benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lack of specificity of trans,trans-muconic acid as a benzene biomarker after ingestion of sorbic acid-preserved foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. trans,trans-muconic acid as a biomarker of non-occupational environmental exposure to benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Validation of biomarkers in humans exposed to benzene: urine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Hemoglobin and albumin adducts of benzene oxide among workers exposed to high levels of benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. Biomarkers of human exposure to benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Analysis and evaluation of trans,trans-muconic acid as a biomarker for benzene exposure. | Sigma-Aldrich [b2b.sigmaaldrich.com]

A comparative review of international regulatory standards for benzene exposure

A comprehensive analysis of international occupational exposure limits (OELs) for benzene reveals a global consensus on its carcinogenicity, yet a divergence in legally mandated exposure thresholds. This guide provides a comparative overview of these standards, the methodologies behind them, and the key regulatory bodies that define them, offering valuable insights for researchers, scientists, and drug development professionals.

Benzene, a well-established human carcinogen, is subject to stringent regulations worldwide to protect workers from its harmful effects, primarily the risk of developing leukemia.[1] Regulatory bodies in North America, Europe, and Asia have established OELs to minimize occupational exposure. These limits, however, vary between jurisdictions, reflecting different risk assessment methodologies and policy considerations.

Comparative Analysis of Occupational Exposure Limits

The following table summarizes the current OELs for benzene across various key regulatory agencies and countries. The limits are typically expressed as an 8-hour time-weighted average (TWA), which represents the maximum average airborne concentration of benzene that a worker can be exposed to over a standard workday.[2] Many jurisdictions also implement a short-term exposure limit (STEL), a concentration limit for a shorter period, usually 15 minutes, which should not be exceeded at any time during a workday.

Regulatory Body/Country	8-Hour Time-Weighted Average (TWA)	Short-Term Exposure Limit (STEL)	Carcinogen Classification
United States
OSHA (PEL)	1 ppm (3.2 mg/m³)[3][4]	5 ppm (16 mg/m³)[3][4]	Yes
NIOSH (REL)	0.1 ppm (0.32 mg/m³)[2]	1 ppm (3.2 mg/m³)[2]	Yes
ACGIH (TLV)	0.02 ppm (0.064 mg/m³)[5][6]	0.1 ppm (0.32 mg/m³)[6]	A1: Confirmed Human Carcinogen
European Union	0.2 ppm (0.66 mg/m³)	-	Carcinogen Category 1A[7]
United Kingdom (HSE)	1 ppm (3.25 mg/m³)	-	Carcinogen[2]
Germany (TRGS 900)	0.06 ppm (0.2 mg/m³) - Acceptance Risk 4:10,000[8]	-	Carcinogen[8]
0.006 ppm (0.02 mg/m³) - Acceptance Risk 4:100,000[8]
France (VLEP)	0.5 ppm (1.65 mg/m³) (to be lowered to 0.2 ppm or 0.66 mg/m³ from April 6, 2026)[7][9]	-	Carcinogen Category 1A[7]
Canada
Federal (Canada Labour Code)	0.5 ppm[10]	2.5 ppm[10]	Yes[10]
Alberta	0.5 ppm[5]	-	Yes[5]
British Columbia	0.5 ppm[5]	2.5 ppm[5]	Yes[5]
Ontario	0.5 ppm[5]	-	Yes[5]
Quebec	1 ppm[5]	5 ppm[5]	Yes[5]
Australia (Safe Work Australia)	1 ppm (3.2 mg/m³)[11]	-	Carcinogen Category 1A[11]
Japan (JSOH)	1 ppm (3.25 mg/m³) - Reference value for 10⁻³ lifetime risk of leukemia[1][12]	-	Carcinogen Group 1[12]
0.1 ppm (0.325 mg/m³) - Reference value for 10⁻⁴ lifetime risk of leukemia[1]

Methodologies for Establishing Exposure Limits

The process of setting OELs is a rigorous scientific undertaking that involves a multi-step approach to characterize the health risks associated with a substance.[13][14] While specific protocols may vary between agencies, the fundamental methodology generally includes the following key stages:

1. Comprehensive Data Collection and Hazard Identification: The process begins with an exhaustive review of all available scientific literature.[13][15] This includes toxicological studies in animals, epidemiological studies of human populations exposed to benzene, and in vitro research. The goal is to identify all potential adverse health effects, with a particular focus on the most sensitive and critical endpoints, which for benzene is primarily leukemia.[16][17]

2. Dose-Response Assessment: This stage involves analyzing the relationship between the magnitude of benzene exposure and the probability of an adverse health effect.[14] For carcinogens like benzene, this can be a complex process. Some regulatory bodies may use a threshold approach, assuming there is a level of exposure below which there is no significant risk. Others, particularly for genotoxic carcinogens, may adopt a non-threshold approach, assuming that any level of exposure carries some risk.[15]

3. Point of Departure (POD) Determination: Based on the dose-response assessment, a "point of departure" is established. This is typically a No-Observed-Adverse-Effect Level (NOAEL) or a Lowest-Observed-Adverse-Effect Level (LOAEL) derived from animal or human studies.[18] The NOAEL is the highest exposure level at which no adverse effects are observed, while the LOAEL is the lowest level at which adverse effects are detected.

4. Application of Uncertainty/Assessment Factors: To extrapolate from the POD to a health-protective OEL for the general working population, a series of uncertainty or assessment factors are applied.[19] These factors account for various sources of uncertainty, including:

• Interspecies variation: Differences in sensitivity between laboratory animals and humans.
• Intraspecies variation: Differences in susceptibility within the human population (e.g., due to genetics, age, or pre-existing health conditions).
• Study limitations: The quality and duration of the available scientific studies.
• Severity of the health effect: More severe effects, such as carcinogenicity, warrant larger uncertainty factors.

5. OEL Calculation and Documentation: The final OEL is calculated by dividing the POD by the cumulative uncertainty factors.[18] The entire process, including the rationale for the chosen POD and uncertainty factors, is thoroughly documented and often subject to peer review and public consultation before being formally adopted.[2]

A notable example of a specific methodology is the approach taken by the Japan Society for Occupational Health (JSOH). For benzene, the JSOH utilized epidemiological data from the "Pliofilm cohort" to calculate the lifetime risk of leukemia at different exposure levels.[1] Based on this quantitative risk assessment, they proposed reference values corresponding to specific lifetime risk levels (1 in 1,000 and 1 in 10,000) rather than a single time-weighted average.[1][12]

Regulatory Landscape and Key Organizations

The following diagram illustrates the relationship between some of the key international and national bodies involved in setting and recommending occupational exposure limits for benzene.

Key International and National Bodies for Benzene Regulation.

Experimental Protocols for OEL Derivation

The derivation of OELs relies on a variety of experimental designs, each providing a different piece of the puzzle in understanding the toxicity of a substance.

Toxicological Studies (In Vivo):

• Acute Toxicity Studies: These studies involve exposing animals to a single high dose of a substance to determine the immediate effects and the lethal dose (LD50).[20]

• Repeated-Dose Toxicity Studies: Animals are exposed to lower doses of the substance daily for a specific period (e.g., 28 days, 90 days, or 2 years) to assess the effects of long-term exposure. These studies are crucial for identifying target organs, characterizing dose-response relationships, and establishing NOAELs and LOAELs.[20]

• Carcinogenicity Bioassays: These are long-term studies, typically lasting for the lifespan of the animal model, designed to determine if a substance causes cancer.

• Genotoxicity Assays: These experiments assess the ability of a substance to damage genetic material (DNA).

Epidemiological Studies (Human Data):

• Cohort Studies: These studies follow a group of individuals with a known exposure to a substance over time and compare their health outcomes to a group without the exposure. The Pliofilm cohort study is a classic example used in benzene risk assessment.[1]

• Case-Control Studies: These studies compare the past exposures of individuals with a specific disease (cases) to those of individuals without the disease (controls) to identify potential risk factors.

• Cross-Sectional Studies: These studies assess exposure and health outcomes at a single point in time.

The following diagram illustrates a generalized workflow for the derivation of an occupational exposure limit.

Generalized Workflow for OEL Derivation.

References

• 1. Development of occupational exposure limits in Japan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. OCCUPATIONAL EXPOSURE LIMITS FOR CHEMICALS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Germany TRGS 900 Workplace exposure limits updated — Yordas Group [yordasgroup.com]
• 4. occupationalcancer.ca [occupationalcancer.ca]
• 5. Occupational Exposure Limits (OELs) in Canada: Complete Provincial Guide & Compliance Tips | Chemscape Safety Technologies [chemscape.com]
• 6. esafetyfirst.com [esafetyfirst.com]
• 7. Benzène - Valeurs limites d'exposition professionnelle (VLEP) - Substances chimiques - INRS [inrs.fr]
• 8. draeger.com [draeger.com]
• 9. Nouvelles VLEP pour certains agents chimiques dangereux | Prévention BTP [preventionbtp.fr]
• 10. carexcanada.ca [carexcanada.ca]
• 11. sanei.or.jp [sanei.or.jp]
• 12. ftp.cdc.gov [ftp.cdc.gov]
• 13. ecetoc.org [ecetoc.org]
• 14. Approaches to Developing Exposure Values - Review of DOD's Approach to Deriving an Occupational Exposure Level for Trichloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. ec.europa.eu [ec.europa.eu]
• 16. 1. Exposure Data - Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. The use of biomonitoring data in exposure and human health risk assessment: benzene case study - PMC [pmc.ncbi.nlm.nih.gov]
• 18. How to Prepare an Occupational Exposure Limit (OEL) and its Occupational Banding (OEB) in 6 steps | Tox by Design [toxby.design]
• 19. An interdisciplinary framework for derivation of occupational exposure limits - PMC [pmc.ncbi.nlm.nih.gov]
• 20. noblelifesci.com [noblelifesci.com]

Safety & Regulatory Compliance

Navigating Benzene Disposal: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This document provides essential, immediate safety and logistical information for the proper disposal of benzene, a flammable and carcinogenic chemical. Adherence to these procedures is critical for personnel safety and environmental protection.

Immediate Safety and Handling

Benzene is a highly flammable liquid and a known carcinogen, necessitating stringent safety measures.[1][2][3] All handling and disposal preparation should be conducted within a fume hood to minimize inhalation exposure.[1] It is imperative to eliminate all ignition sources from the vicinity, as benzene vapors are heavier than air and can travel to distant ignition points.[4][5]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles are mandatory.[1]

• Hand Protection: Use appropriate gloves, such as Viton, Neoprene, or PVA. It is recommended to wear two pairs of disposable gloves for incidental splash protection, with immediate removal and disposal upon contamination.[6]

• Body Protection: A lab coat is required, and a chemically resistant apron should be worn when handling larger quantities.[1][6]

• Foot Protection: Shoe covers are recommended when working in areas with known carcinogens.[6]

Benzene Disposal: An Operational Plan

Benzene and materials contaminated with it are classified as hazardous waste and must be disposed of following institutional and regulatory guidelines.[6] Never dispose of benzene down the sink or in regular trash containers.[5][6]

Step-by-Step Disposal Procedure:

• Waste Collection:

  • Collect all benzene waste, including contaminated solids like absorbent pads or gloves, in a designated, compatible, and properly sealed hazardous waste container.[6][7]

  • Containers should be clearly labeled with "Hazardous Waste" and a description of the contents.[1][7]

• Storage Pending Disposal:

  • Store the sealed waste container in a cool, well-ventilated area, such as a flammable liquid storage cabinet.[5][6]

  • Ensure the storage area is away from heat, sparks, and incompatible materials like oxidizers.[5][6]

• Contacting Disposal Professionals:

  • Arrange for the collection of the hazardous waste through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[1][5][6]

  • Follow all institutional procedures for waste manifests and collection schedules.[6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to benzene's hazards and exposure limits.

Property	Value	Source Citation
Flash Point	-11 °C (12 °F)	[4]
Flammable Limits in Air	Lower: 1.3%, Upper: 7.5% by Volume	[4]
Permissible Exposure Limit (PEL)	1 ppm (8-hour time-weighted average)	[1][5]
Short-Term Exposure Limit (STEL)	5 ppm (15 minutes)	[1]
Action Level	0.5 ppm (8-hour time-weighted average)	[1]

Experimental Protocols

Protocol for Small Spill Cleanup (Up to 500 mL)

In the event of a small benzene spill, the following steps should be taken immediately:

• Alert Personnel: Notify all individuals in the immediate vicinity of the spill.[6]

• Eliminate Ignition Sources: Immediately turn off all heat and ignition sources.[6]

• Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.[4]

• Containment: Confine the spill to the smallest possible area.[6]

• Absorption: Use an appropriate spill kit or absorbent material, such as dry sand, earth, or vermiculite, to absorb the spilled benzene.[4][6][7]

• Collection: Carefully collect the contaminated absorbent material and place it in a sealed container for hazardous waste.[1][6]

• Decontamination: Clean the spill area with soap and water.[6]

• Disposal: Label the container as hazardous waste and arrange for its disposal through your EHS department.[1][6]

For spills larger than 500 mL, evacuate the area and contact your institution's EHS or emergency response team immediately.[5]

Visualizing the Benzene Disposal Workflow

To provide a clear, at-a-glance understanding of the proper disposal process, the following diagram illustrates the logical flow from initial waste generation to final disposal.

Caption: Logical workflow for the proper disposal of benzene waste.

References

• 1. chem.washington.edu [chem.washington.edu]
• 2. cpchem.com [cpchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1910.1028 App B - Substance Technical Guidelines, Benzene | Occupational Safety and Health Administration [osha.gov]
• 5. Benzene | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. fau.edu [fau.edu]

Essential Guide to Personal Protective Equipment (PPE) for Handling Benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling of benzene in a laboratory setting. Adherence to these procedures is essential for ensuring personal safety and minimizing exposure risks. Benzene is a known human carcinogen and poses significant health risks through inhalation, skin absorption, and ingestion.[1]

Pre-Operational Checklist & Safety Plan

Before handling benzene, a thorough risk assessment must be conducted.

• Engineering Controls : All work with benzene must be performed in a certified chemical fume hood to minimize vapor inhalation.[1] Ensure the fume hood is functioning correctly and the sash is at the lowest possible height.

• Establish a Regulated Area : Any area where airborne concentrations of benzene could exceed the Permissible Exposure Limits (PEL) should be designated as a regulated area with restricted access.

• Spill Kit : A spill kit rated for flammable organic solvents must be readily accessible.

• Emergency Procedures : Ensure eyewash stations and safety showers are accessible and unobstructed.[2][3] All personnel must be familiar with emergency procedures for spills, fire, and personal exposure.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical and depends on the concentration of benzene and the nature of the work being performed.

Eye and Face Protection

• Minimum Requirement : At a minimum, safety glasses with side shields that meet ANSI/ISEA Z87.1 standards are required for work with closed systems.[4]

• Splash Hazard : Chemical splash goggles are mandatory when a splash hazard exists.[4][5]

• High-Risk Operations : A face shield worn in combination with safety glasses or goggles is required when there is a significant risk of splashing.[1][5]

Hand Protection

• Recommended Materials : Chemical-resistant gloves are mandatory.[1] Recommended materials for protection against benzene include Viton®, Butyl rubber, Neoprene, and Polyvinyl Alcohol (PVA).[4][6]

• Incidental Contact : For handling minimal quantities (e.g., milliliters) where only incidental splash contact is possible, double-gloving with nitrile gloves may be sufficient. However, if a splash occurs, gloves must be removed and replaced immediately.[4]

• Glove Inspection : Always inspect gloves for tears or holes before and during use.[1]

Body Protection

• Standard Use : A flame-resistant lab coat worn over personal clothing is required.[1]

• Large Quantities : When transferring or using larger quantities of benzene, a chemically resistant apron should be worn over the lab coat.[4]

• Shoe Covers : In areas where carcinogens are handled, disposable shoe covers should be worn and properly discarded before exiting the area.[4]

Respiratory Protection Respiratory protection is required when engineering controls cannot maintain airborne benzene concentrations below the OSHA Permissible Exposure Limit (PEL).[5][6]

Quantitative Data for PPE Selection

The following tables summarize key quantitative data to aid in the selection of appropriate PPE.

Table 1: Benzene Exposure Limits

Organization	TWA (8-hour)	STEL (15-minute)
OSHA PEL	1 ppm	5 ppm
NIOSH REL	0.1 ppm	1 ppm

Data sourced from OSHA and NIOSH.[2][3][5][7][8]

Table 2: Respirator Selection Based on Benzene Concentration

Airborne Concentration of Benzene	Minimum Required Respirator	Assigned Protection Factor (APF)
≤ 10 ppm	Half-mask air-purifying respirator with organic vapor cartridges.	10
≤ 50 ppm	Full-facepiece air-purifying respirator with organic vapor cartridges.	50
≤ 1,000 ppm	Full-facepiece powered air-purifying respirator with organic vapor canister.	1,000
> 1,000 ppm or IDLH (500 ppm)	Any self-contained breathing apparatus (SCBA) with a full facepiece in a pressure-demand or other positive-pressure mode.	10,000

This table is a summary based on OSHA and NIOSH guidelines.[2][3][9][10] Always consult the specific respirator manufacturer's instructions.

Table 3: Glove Material Chemical Resistance to Benzene

Glove Material	Permeation Breakthrough Time	Rating
Viton®	> 480 minutes	Excellent
Butyl Rubber	> 480 minutes	Excellent
Polyvinyl Alcohol (PVA)	> 480 minutes	Excellent
Neoprene	30-60 minutes	Poor
Nitrile	< 10 minutes	Not Recommended

Data is indicative and may vary by manufacturer and glove thickness.[11] Always consult the glove manufacturer's specific chemical resistance data.

Procedural Guidance

Donning PPE

• Perform hand hygiene.

• Don shoe covers, if required.

• Don the inner pair of gloves (if double-gloving).

• Don lab coat or apron.

• Don respiratory protection, ensuring a proper fit-check.

• Don eye and face protection.

• Don the outer pair of gloves, ensuring they overlap the cuffs of the lab coat.

Doffing PPE

• Remove outer gloves.

• Remove lab coat or apron, turning it inside out.

• Perform hand hygiene.

• Remove face shield and goggles from the back.

• Remove respirator.

• Remove inner gloves.

• Wash hands thoroughly with soap and water.

Experimental Protocol: Glove Permeation Testing (ASTM F739)

The standard test method for measuring the resistance of protective clothing materials to permeation by liquids and gases is ASTM F739.

Methodology:

• A sample of the glove material is placed in a permeation test cell, acting as a barrier between a challenge liquid (benzene) and a collection medium (gas or liquid).

• The exterior of the glove material is exposed to the benzene.

• The collection medium on the other side of the material is continuously monitored for the presence of the chemical.

• The time it takes for the chemical to be first detected in the collection medium is the breakthrough time.

• The rate of permeation is also measured once a steady state is reached.

Disposal Plan for Contaminated Materials

All materials contaminated with benzene are considered hazardous waste.

• Solid Waste : Contaminated gloves, lab coats, shoe covers, and absorbent materials must be collected in a designated, sealed, and clearly labeled hazardous waste container.[1][4]

• Liquid Waste : All liquid waste containing benzene must be collected in a sealed, properly labeled waste container. Do not mix with incompatible waste streams.[1]

• Empty Containers : Empty benzene containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. Do not reuse empty containers.[1]

• Disposal Procedures : Follow your institution's specific guidelines for the storage and pickup of hazardous chemical waste.[1]

Emergency Procedures

• Spills : For small spills within a fume hood, use an absorbent material to contain it. For larger spills, evacuate the area and notify safety personnel immediately.[1]

• Skin Contact : Immediately remove all contaminated clothing. Wash the affected skin with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[3][5]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[1][5]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1]

Visual Workflow for Benzene PPE Selection

Caption: A logical workflow for the selection of appropriate PPE when handling benzene.

References

• 1. benchchem.com [benchchem.com]
• 2. NIOSH Pocket Guide: Benzene [ccinfoweb.cchst.ca]
• 3. NIOSH Pocket Guide: Benzene [ccinfoweb.ccohs.ca]
• 4. ehs.umich.edu [ehs.umich.edu]
• 5. 1910.1028 App A - Substance Safety Data Sheet, Benzene | Occupational Safety and Health Administration [osha.gov]
• 6. Working Safely With Benzene - HSE TRAINING MATERIALS AND TEMPLATES [hseretailshop.com]
• 7. restoredcdc.org [restoredcdc.org]
• 8. 1910.1028 - Benzene. | Occupational Safety and Health Administration [osha.gov]
• 9. Clarification on respirator use relating to the benzene standard. | Occupational Safety and Health Administration [osha.gov]
• 10. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 11. cdn.mscdirect.com [cdn.mscdirect.com]